Ethyl 4,8-dichloroquinoline-3-carboxylate

• CAS: 56824-91-0

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides an in-depth exploration of the synthetic pathway for Ethyl 4,8-dichloroquinoline-3-carboxylate, a valuable heterocyclic intermediate in medicinal chemistry and drug development. The document elucidates the strategic application of the Gould-Jacobs reaction, a cornerstone in quinoline synthesis, followed by a targeted chlorination step. We will dissect the underlying reaction mechanisms, provide detailed, field-tested experimental protocols, and discuss the critical parameters that ensure a robust and reproducible synthesis. This guide is intended for researchers, chemists, and professionals in the pharmaceutical and chemical industries, offering both theoretical insights and practical, actionable methodologies.

Introduction: The Significance of the Quinoline Scaffold

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties. Ethyl 4,8-dichloroquinoline-3-carboxylate (CAS No: 56824-91-0) serves as a highly functionalized and versatile building block for the synthesis of more complex pharmaceutical targets.[1][2][3] The presence of two chlorine atoms at the 4 and 8 positions, along with an ethyl carboxylate group at the 3 position, provides multiple reactive sites for further molecular elaboration, making it a key intermediate for creating diverse chemical libraries for drug discovery.

Synthetic Strategy: A Two-Stage Approach

The synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate is most effectively achieved through a two-stage process. This strategy leverages the classical Gould-Jacobs reaction to construct the core quinoline heterocycle, followed by a chlorination reaction to install the final chloro-substituent at the C4 position.

• Stage 1: Gould-Jacobs Reaction to form the key intermediate, Ethyl 8-chloro-4-hydroxyquinoline-3-carboxylate.

• Stage 2: Chlorination of the 4-hydroxy group to yield the target molecule.

This approach is favored due to the high availability of the starting materials and the generally high yields achieved in the cyclization step.[4]

Overall Synthetic Workflow

The following diagram outlines the high-level transformation from the initial precursors to the final product.

Caption: High-level workflow for the synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate.

Stage 1: The Gould-Jacobs Reaction

The Gould-Jacobs reaction is a powerful method for constructing the 4-hydroxyquinoline core.[5][6] The process begins with the condensation of an aniline derivative with an alkoxymethylenemalonic ester, followed by a high-temperature thermal cyclization.[5][7]

Mechanistic Insights

The reaction proceeds through two distinct phases:

• Nucleophilic Substitution: The nitrogen atom of 2-chloroaniline acts as a nucleophile, attacking the electron-deficient carbon of the double bond in diethyl ethoxymethylenemalonate (DEEMM). This is followed by the elimination of ethanol to form the stable intermediate, ethyl 2-((2-chlorophenylamino)methylene)malonate.[5][8]

• Thermal Cyclization: At high temperatures (typically >200°C), the intermediate undergoes a 6-electron electrocyclic reaction, closing the ring.[5][7] A second molecule of ethanol is eliminated, and subsequent tautomerization of the resulting enol form yields the thermodynamically stable 4-hydroxyquinoline (which exists predominantly in the 4-oxo tautomeric form).[5] The use of a high-boiling, inert solvent like diphenyl ether or Dowtherm A is crucial to achieve the necessary temperature for efficient cyclization and to ensure a homogeneous reaction mixture.[4][9]

Caption: Simplified mechanistic pathway of the Gould-Jacobs reaction.

Detailed Experimental Protocol: Synthesis of Ethyl 8-chloro-4-hydroxyquinoline-3-carboxylate

Materials:

• 2-Chloroaniline

• Diethyl ethoxymethylenemalonate (DEEMM)

• Diphenyl ether (or Dowtherm A)

• Ethanol

• Hexanes (or petroleum ether)

Procedure:

• Condensation: In a round-bottom flask equipped with a condenser and a magnetic stirrer, combine 2-chloroaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.05 eq). Heat the mixture with stirring at 100-110°C for 2 hours. The reaction progress can be monitored by TLC (Thin Layer Chromatography) for the consumption of 2-chloroaniline. Ethanol is evolved during this step.

• Cyclization: In a separate, larger flask equipped for high-temperature reactions (e.g., with a mechanical stirrer and a reflux condenser), preheat diphenyl ether to 250°C.[4]

• Critical Step - Addition: Add the crude anilinoacrylate intermediate from Step 1 slowly and carefully to the hot diphenyl ether. The addition should be controlled to manage the vigorous evolution of ethanol.

• Reaction Maintenance: Maintain the reaction mixture at 250°C for 1-2 hours after the addition is complete.[4] The cyclized product, Ethyl 8-chloro-4-hydroxyquinoline-3-carboxylate, is sparingly soluble in hot diphenyl ether and will begin to precipitate.

• Isolation and Purification: Allow the mixture to cool to room temperature. As it cools, the product will crystallize out of the solution. Dilute the cooled slurry with hexanes to reduce the viscosity and facilitate filtration.

• Filtration: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with hexanes or petroleum ether to remove the high-boiling solvent.[9]

• Drying: Dry the isolated solid under vacuum. The product is typically obtained as an off-white to pale yellow solid with sufficient purity for the next step. Expected yields for this stage are generally high, often in the range of 85-95%.[9]

Stage 2: Chlorination of the 4-Hydroxy Group

The final step involves the conversion of the 4-hydroxy group of the quinoline intermediate into a chloro group. This is a standard transformation effectively accomplished using a chlorinating agent such as phosphoryl chloride (POCl₃).

Mechanistic Rationale

The 4-hydroxyquinoline exists in tautomeric equilibrium with its 4-quinolone form. The lone pair on the oxygen of the hydroxyl group (or the carbonyl oxygen in the quinolone form) attacks the electrophilic phosphorus atom of POCl₃. A series of elimination and substitution steps, driven by the formation of a stable phosphate byproduct, results in the replacement of the hydroxyl group with a chlorine atom. This reaction is typically performed using excess POCl₃, which can also serve as the solvent.

Detailed Experimental Protocol: Synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate

Materials:

• Ethyl 8-chloro-4-hydroxyquinoline-3-carboxylate (from Stage 1)

• Phosphoryl chloride (POCl₃)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, suspend Ethyl 8-chloro-4-hydroxyquinoline-3-carboxylate (1.0 eq) in phosphoryl chloride (5-10 eq). Caution: POCl₃ is highly corrosive and moisture-sensitive. This operation must be performed in a well-ventilated fume hood.

• Heating: Heat the reaction mixture to reflux (approx. 100-110°C) and maintain for 2-4 hours.[10] Monitor the reaction by TLC until the starting material is fully consumed.

• Work-up - Quenching: After cooling the reaction mixture to room temperature, carefully and slowly pour it onto crushed ice with vigorous stirring. This step is highly exothermic and will generate HCl gas. Ensure adequate ventilation and perform this step slowly to control the quench.

• Extraction: The aqueous mixture will contain the precipitated crude product. Extract the product into a suitable organic solvent, such as dichloromethane or ethyl acetate (3 x volumes).

• Neutralization: Combine the organic extracts and wash them carefully with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acidic residues. Wash subsequently with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: The crude solid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the pure Ethyl 4,8-dichloroquinoline-3-carboxylate as a solid.

Product Characterization

The final product should be characterized using standard analytical techniques to confirm its identity and purity.

Property	Data
IUPAC Name	ethyl 4,8-dichloroquinoline-3-carboxylate[1]
CAS Number	56824-91-0[1][3]
Molecular Formula	C₁₂H₉Cl₂NO₂[1][2]
Molecular Weight	270.11 g/mol [1][3]
Appearance	White to off-white solid
¹H NMR (CDCl₃)	Expected signals for ethyl group (triplet & quartet), and aromatic protons.
Mass Spec (EI)	Expected molecular ion peaks [M]⁺ at m/z 269 and [M+2]⁺ at m/z 271, reflecting the presence of two chlorine atoms.

Safety and Handling

• 2-Chloroaniline: Toxic and a suspected carcinogen. Avoid inhalation and skin contact.

• Phosphoryl chloride (POCl₃): Highly corrosive and reacts violently with water. Causes severe burns. Always handle in a fume hood with appropriate personal protective equipment (gloves, goggles, lab coat).

• High-Temperature Reactions: The thermal cyclization step involves temperatures of 250°C. Use appropriate heating mantles and ensure the glassware is free of defects. Use a high-boiling solvent with a flash point well above the reaction temperature.

Conclusion

The synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate is a robust and reproducible process when executed with precision. The strategy employing the Gould-Jacobs reaction followed by chlorination with phosphoryl chloride provides an efficient route to this valuable intermediate. Careful control of reaction parameters, particularly temperature during the cyclization and moisture during the chlorination, is paramount to achieving high yields and purity. This guide provides the necessary theoretical foundation and practical protocols to enable researchers to successfully synthesize this key building block for advanced applications in drug discovery and materials science.

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An In-Depth Technical Guide to Ethyl 4,8-dichloroquinoline-3-carboxylate: Properties, Synthesis, and Applications

Abstract: The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its prevalence in a wide array of pharmacologically active compounds.[1][2][3][4] Within this class, Ethyl 4,8-dichloroquinoline-3-carboxylate emerges as a highly valuable and versatile building block. Its structure is distinguished by three key functional regions: a reactive chloro group at the 4-position, a more stable chloro group at the 8-position, and an ethyl carboxylate group at the 3-position. This unique arrangement provides a strategic platform for sequential and regioselective chemical modifications, making it an essential intermediate in the synthesis of novel compounds for drug discovery and materials science. This guide provides a comprehensive overview of its chemical properties, established synthetic routes, reactivity profile, and its significant applications, particularly in the development of antiproliferative and antimalarial agents.

Core Compound Profile and Physicochemical Properties

Ethyl 4,8-dichloroquinoline-3-carboxylate is a polysubstituted quinoline derivative. Its core identity and physical characteristics are summarized below. The compound is typically supplied as a solid, ranging in appearance from white to light yellow or green, and should be stored at room temperature in a cool, dark place.[5][6]

Identifier	Value	Source
IUPAC Name	ethyl 4,8-dichloroquinoline-3-carboxylate	[7]
Synonyms	4,8-Dichloroquinoline-3-carboxylic acid ethyl ester	[5][7]
CAS Number	56824-91-0	[5][7][8]
Molecular Formula	C₁₂H₉Cl₂NO₂	[5][7]
Molecular Weight	270.11 g/mol	[5][7]
Appearance	White to Orange to Green powder/crystal	[9][10]
Purity	Typically ≥97%	[5]
Storage Conditions	Room temperature	[5]

Synthesis Pathway: A Regioselective Gould-Jacobs Approach

The synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate is most effectively and regioselectively achieved through a modified Gould-Jacobs reaction.[11][12][13] This classical method is ideal for preparing 4-hydroxyquinoline-3-carboxylate derivatives, which serve as direct precursors to their 4-chloro counterparts.[13] The strategic choice of starting materials is critical for installing the desired substitution pattern.

The causality behind this multi-step approach is rooted in achieving specific regiochemistry. To install the chlorine atom at the C-8 position, the synthesis must begin with 2-chloroaniline.[13] The subsequent cyclization inherently places the substituent from the aniline's ortho position at the quinoline's 8-position. The 4-chloro group is introduced in a final, targeted step.

Caption: Gould-Jacobs synthesis pathway for the target compound.

Detailed Experimental Protocol

The following protocol is a representative, self-validating system for the synthesis.

Step 1: Condensation of 2-Chloroaniline with DEEM

• In a round-bottom flask, combine 2-chloroaniline (1.0 eq) and diethyl ethoxymethylenemalonate (DEEM, 1.1 eq).

• Heat the mixture gently (e.g., 100-120 °C) for 1-2 hours. The reaction progress can be monitored by TLC to observe the consumption of the aniline.

• Upon completion, the excess DEEM can be removed under reduced pressure to yield the crude anilinoacrylate intermediate. Purification is often optional as the crude product can be carried forward.

Step 2: Thermal Cyclization

• Add a high-boiling point solvent, such as Dowtherm A or diphenyl ether, to the crude anilinoacrylate intermediate.[14]

• Heat the mixture to approximately 250 °C with vigorous stirring. The cyclization product, Ethyl 8-chloro-4-hydroxyquinoline-3-carboxylate, will precipitate from the hot solution.[14]

• Maintain the temperature for 30-60 minutes to ensure complete cyclization.

• Cool the mixture to room temperature. The precipitated solid is collected by filtration, washed with a hydrocarbon solvent (e.g., hexane or petroleum ether) to remove the high-boiling solvent, and dried. This intermediate is typically a high-melting solid.[14]

Step 3: Dehydroxy-chlorination

• In a flask equipped with a reflux condenser and a gas trap, suspend the dried Ethyl 8-chloro-4-hydroxyquinoline-3-carboxylate (1.0 eq) in phosphorus oxychloride (POCl₃, 5-10 eq).

• Heat the mixture to reflux (approx. 105-110 °C) and maintain for 1-3 hours, until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with stirring. This step quenches the excess POCl₃.

• Neutralize the acidic solution with a base (e.g., aqueous sodium hydroxide or ammonium hydroxide) until the product precipitates.

• Collect the solid product by filtration, wash thoroughly with water, and dry. The crude Ethyl 4,8-dichloroquinoline-3-carboxylate can be purified by recrystallization (e.g., from ethanol).

Reactivity Profile and Synthetic Utility

The synthetic value of Ethyl 4,8-dichloroquinoline-3-carboxylate lies in the differential reactivity of its functional groups. The C4-chloro group is significantly more activated towards nucleophilic aromatic substitution (SNAr) than the C8-chloro group. This is due to the electron-withdrawing effect of the quinoline nitrogen, which stabilizes the Meisenheimer complex intermediate formed during nucleophilic attack at the C4 position.

This selective reactivity allows for the precise introduction of a wide range of nucleophiles at the C4 position while leaving the C8-chloro and C3-ester groups intact for potential subsequent modifications.

Caption: General workflow for SNAr at the C4-position.

Representative Protocol: Synthesis of 4-Anilinoquinolines

This protocol outlines a standard SNAr reaction, a cornerstone for creating libraries of potential drug candidates.[15]

• To a solution of Ethyl 4,8-dichloroquinoline-3-carboxylate (1.0 eq) in a suitable solvent (e.g., ethanol, isopropanol, or DMF), add the desired amine nucleophile (e.g., aniline, 1.1-1.5 eq).

• A small amount of acid catalyst (e.g., a drop of concentrated HCl) can be added to facilitate the reaction.[16]

• Heat the mixture to reflux for 4-12 hours. Monitor the reaction's progress by TLC.

• Upon completion, cool the reaction mixture. The product may precipitate directly from the solution.

• If the product does not precipitate, the solvent can be removed under reduced pressure. The residue is then treated with a dilute base solution (e.g., NaHCO₃) and extracted with an organic solvent (e.g., ethyl acetate or dichloromethane).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield the crude product, which can be purified by column chromatography or recrystallization.

Applications in Research and Drug Development

The quinoline framework is a prolific source of therapeutic agents.[3] Ethyl 4,8-dichloroquinoline-3-carboxylate serves as a key precursor for several classes of biologically active molecules.

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Introduction: The Strategic Importance of a Dichloroquinoline Scaffold

An In-depth Technical Guide to the Reactions of Ethyl 4,8-dichloroquinoline-3-carboxylate

Ethyl 4,8-dichloroquinoline-3-carboxylate is a highly functionalized heterocyclic compound that serves as a pivotal building block in modern medicinal chemistry and materials science.[1][2] Its structure is characterized by a quinoline core, an electron-withdrawing carboxylate group at the C3 position, and two reactive chlorine atoms at the C4 and C8 positions. This unique arrangement of functional groups imparts a distinct reactivity profile, making it a versatile precursor for the synthesis of a diverse array of complex molecules, including potent antimalarial agents and novel therapeutic candidates.[3][4]

The presence of two distinct chloro-substituents offers the potential for sequential and site-selective functionalization. The chlorine at the C4 position is particularly activated towards nucleophilic aromatic substitution (SNAr) due to the combined electron-withdrawing effects of the ring nitrogen and the adjacent C3-ester group. The C8-chloro substituent, while less reactive to SNAr, is an excellent handle for transition-metal-catalyzed cross-coupling reactions. This guide provides a comprehensive overview of the key reactions of Ethyl 4,8-dichloroquinoline-3-carboxylate, offering field-proven insights and detailed protocols for its strategic manipulation in synthetic chemistry.

Nucleophilic Aromatic Substitution (SNAr): Selective Functionalization at the C4 Position

The most prominent reaction pathway for Ethyl 4,8-dichloroquinoline-3-carboxylate is the nucleophilic aromatic substitution (SNAr) at the C4 position. The strong electron-withdrawing nature of the quinoline nitrogen and the C3-ester group significantly polarizes the C4-Cl bond, making the C4 carbon atom highly electrophilic and susceptible to attack by a wide range of nucleophiles.[5][6]

Mechanistic Rationale

The SNAr reaction proceeds via a two-step addition-elimination mechanism. A nucleophile attacks the electron-deficient C4 carbon, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. In the subsequent step, the leaving group (chloride ion) is eliminated, restoring the aromaticity of the quinoline ring and yielding the substituted product. The choice of solvent and base is critical; polar aprotic solvents like DMF or DMSO are typically employed to solvate the cationic counter-ion of the nucleophile, while a non-nucleophilic base is often used to deprotonate protic nucleophiles or scavenge the HCl byproduct.

Caption: Figure 1: S(N)Ar Mechanism at C4

Experimental Protocol: Amination with Morpholine

This protocol describes a typical SNAr reaction for the selective substitution of the C4-chloro group with morpholine, a common secondary amine.

• Reagent Preparation: To a solution of Ethyl 4,8-dichloroquinoline-3-carboxylate (1.0 eq) in N,N-Dimethylformamide (DMF, 0.2 M), add morpholine (1.2 eq).

• Base Addition: Add potassium carbonate (K₂CO₃, 2.0 eq) to the mixture. The base acts as an acid scavenger.

• Reaction Conditions: Heat the reaction mixture to 120 °C and stir for 24 hours under a nitrogen atmosphere.[7]

• Work-up: After cooling to room temperature, pour the reaction mixture into ice-water.

• Extraction: Extract the aqueous phase with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired Ethyl 4-(morpholino)-8-chloroquinoline-3-carboxylate.

Data Summary: SNAr Reactions

The following table summarizes the outcomes of SNAr reactions with various nucleophiles, demonstrating the versatility of this transformation.

Nucleophile	Reagent	Base	Solvent	Temperature (°C)	Yield (%)
Ammonia	NH₃ (aq)	-	Ethanol	100	~75
Piperidine	Piperidine	K₂CO₃	DMF	110	>90
Sodium Methoxide	NaOMe	-	Methanol	65	>95
Thiophenol	Thiophenol	Et₃N	Acetonitrile	80	~85

Palladium-Catalyzed Cross-Coupling: Building Molecular Complexity

The chlorine atoms on the quinoline scaffold, particularly the one at C8, serve as excellent handles for palladium-catalyzed cross-coupling reactions. These transformations are cornerstones of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.[8][9][10]

Reaction Classes and Mechanistic Overview

• Suzuki-Miyaura Coupling: This reaction forms C-C bonds by coupling the chloroquinoline with an organoboron reagent (e.g., a boronic acid or ester) in the presence of a palladium catalyst and a base.

• Buchwald-Hartwig Amination: This powerful method creates C-N bonds by coupling the chloroquinoline with an amine, offering a complementary approach to the SNAr pathway, especially for less nucleophilic amines or for targeting the C8 position.[11]

The general catalytic cycle for these reactions involves three key steps:

• Oxidative Addition: The Pd(0) catalyst inserts into the aryl-chloride bond.

• Transmetalation (Suzuki) or Ligand Exchange (Buchwald-Hartwig): The coupling partner displaces the chloride on the palladium complex.

• Reductive Elimination: The desired product is formed, and the Pd(0) catalyst is regenerated.[12]

Caption: Figure 2: General Pd-Catalyzed Cross-Coupling Cycle

Experimental Protocol: Suzuki-Miyaura Coupling at the C8 Position

This protocol details the coupling of a C4-substituted intermediate with an arylboronic acid at the C8 position.

• Reactant Preparation: In a reaction vessel, combine Ethyl 4-(substituted)-8-chloroquinoline-3-carboxylate (1.0 eq), phenylboronic acid (1.5 eq), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq).

• Solvent and Base: Add a solvent mixture of toluene and water (e.g., 4:1 ratio) followed by a base, typically sodium carbonate (Na₂CO₃, 3.0 eq).

• Reaction Conditions: De-gas the mixture by bubbling nitrogen through it for 15 minutes. Heat the reaction to 90 °C and stir vigorously for 12-16 hours.

• Work-up: Cool the reaction, separate the organic layer, and wash with brine.

• Purification: Dry the organic phase over magnesium sulfate (MgSO₄), filter, and concentrate. Purify the residue via flash chromatography to obtain the C8-arylated product.

Data Summary: Cross-Coupling Reactions

Coupling Partner	Reaction Type	Catalyst System	Base	Solvent	Yield (%)
Phenylboronic Acid	Suzuki	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	~80
4-Methoxyphenylboronic Acid	Suzuki	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	~85
Aniline	Buchwald-Hartwig	Pd₂(dba)₃ / XPhos	Cs₂CO₃	Toluene	~70
N-Methylpiperazine	Buchwald-Hartwig	Pd(OAc)₂ / BINAP	NaOtBu	Dioxane	~78

Modification of the Ester Group: Hydrolysis to Carboxylic Acid

The ethyl ester at the C3 position is a versatile handle that can be readily hydrolyzed to the corresponding carboxylic acid. This transformation is often a key step in drug development, as the carboxylic acid can serve as an isostere for other functional groups or be converted into amides, which can significantly modulate a compound's pharmacological properties.[13][14]

Reaction Workflow: Ester Hydrolysis

Alkaline hydrolysis is the most common method for this conversion. The reaction involves the saponification of the ester using a strong base like sodium hydroxide (NaOH) or lithium hydroxide (LiOH), followed by an acidic work-up to protonate the resulting carboxylate salt.

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A Technical Guide to the Synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate and Its Derivatives

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1] Among the vast array of quinoline derivatives, those functionalized with reactive chloro groups and an ester moiety, such as ethyl 4,8-dichloroquinoline-3-carboxylate, represent highly versatile intermediates for drug discovery and development. The strategic placement of chlorine atoms at the C4 and C8 positions provides distinct opportunities for selective functionalization, enabling the synthesis of diverse compound libraries. This guide provides an in-depth exploration of the synthetic pathways to ethyl 4,8-dichloroquinoline-3-carboxylate, focusing on the underlying chemical principles, detailed experimental protocols, and strategies for subsequent derivatization.

Introduction: The Strategic Importance of the Quinoline Core

Quinolines, composed of a benzene ring fused to a pyridine ring, are privileged heterocyclic systems found in numerous natural products, pharmaceuticals, and agrochemicals.[1] Their broad spectrum of biological activities—including antimalarial, antibacterial, anticancer, and anti-inflammatory properties—stems from their ability to intercalate with DNA, inhibit key enzymes, and modulate various signaling pathways.[1][2]

The subject of this guide, ethyl 4,8-dichloroquinoline-3-carboxylate (CAS 56824-91-0), is a particularly valuable synthetic intermediate.[3][4] Its key features include:

• A C3 Ethyl Carboxylate Group: This electron-withdrawing group influences the reactivity of the quinoline ring and serves as a handle for further modifications, such as hydrolysis to the corresponding carboxylic acid for amide coupling.

• A C4 Chloro Substituent: This position is highly activated towards nucleophilic aromatic substitution (SNAr), allowing for the facile introduction of various amine, oxygen, and sulfur nucleophiles.

• A C8 Chloro Substituent: While less reactive than the C4 position, this chloro group offers a secondary site for functionalization under more forcing conditions, enabling the synthesis of disubstituted derivatives.

This guide will detail the most robust and widely adopted synthetic strategy for this core, beginning with the construction of the quinoline ring system via the Gould-Jacobs reaction.

Core Synthesis: A Two-Step Pathway to the Dichloro Scaffold

The synthesis of ethyl 4,8-dichloroquinoline-3-carboxylate is efficiently achieved through a two-step sequence: (1) formation of the 8-chloro-4-hydroxyquinoline ring system using the Gould-Jacobs reaction, followed by (2) chlorination of the C4-hydroxyl group.

Caption: Overall synthetic workflow for the target compound.

Step 1: The Gould-Jacobs Reaction

The Gould-Jacobs reaction is a classic and powerful method for constructing the 4-hydroxyquinoline scaffold.[5][6] It proceeds through an initial condensation of an aniline with an alkoxymethylenemalonate ester, followed by a high-temperature intramolecular cyclization.[7][8]

Mechanism: The reaction begins with a nucleophilic attack by the aniline nitrogen onto the electron-deficient double bond of diethyl ethoxymethylenemalonate (DEEM), followed by the elimination of ethanol to form a stable anilidomethylenemalonate intermediate.[5][7] This intermediate then undergoes a thermally induced 6-electron electrocyclization, which requires significant thermal energy (typically >250 °C), to form the quinoline ring system.[7][8]

Caption: Gould-Jacobs reaction mechanism.

Experimental Protocol: Synthesis of Ethyl 8-chloro-4-hydroxyquinoline-3-carboxylate

• Materials:

  • 2,5-Dichloroaniline (1.0 eq)

  • Diethyl ethoxymethylenemalonate (DEEM) (1.1 eq)[9]

  • High-boiling point solvent (e.g., Dowtherm A, Diphenyl ether)[9]

  • Hexane or similar non-polar solvent for washing

• Procedure:

  • Condensation: In a round-bottom flask, combine 2,5-dichloroaniline and DEEM. Heat the mixture to 100-130 °C for 1-2 hours, allowing the ethanol byproduct to evaporate.[7][10] The reaction can be monitored by TLC to confirm the formation of the intermediate.

  • Cyclization: In a separate flask equipped with a reflux condenser, heat the high-boiling solvent to approximately 250 °C.[9]

  • Carefully and slowly add the crude anilidomethylenemalonate intermediate from step 1 into the hot solvent.

  • Maintain the reaction at reflux for 30-60 minutes. The product will begin to precipitate from the hot solution.[9]

  • Isolation: Cool the reaction mixture to room temperature, which will cause further precipitation. Filter the solid product and wash thoroughly with a non-polar solvent like hexane to remove the high-boiling solvent.[9]

  • Purification: The crude product is often of sufficient purity for the next step. If required, it can be recrystallized from a suitable solvent like ethanol.

Step 2: Chlorination of the C4-Hydroxyl Group

The conversion of the 4-hydroxyquinoline to the 4-chloroquinoline is a critical step that installs a versatile leaving group for subsequent derivatization. This transformation is most commonly achieved using phosphorus oxychloride (POCl₃).[11][12]

Mechanism: The mechanism involves the activation of the 4-hydroxyl group by POCl₃. The hydroxyl group attacks the electrophilic phosphorus atom, forming a phosphate ester intermediate. This intermediate is an excellent leaving group, which is then displaced by a chloride ion via nucleophilic attack at the C4 position to yield the 4-chloroquinoline product.[13]

Experimental Protocol: Synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate

• Materials:

  • Ethyl 8-chloro-4-hydroxyquinoline-3-carboxylate (1.0 eq)

  • Phosphorus oxychloride (POCl₃) (used as both reagent and solvent, large excess)[14]

  • Crushed ice and water for workup

  • Sodium bicarbonate or sodium hydroxide solution for neutralization

• Procedure:

  • Reaction Setup: In a flask equipped with a reflux condenser and a calcium chloride drying tube, carefully add ethyl 8-chloro-4-hydroxyquinoline-3-carboxylate to an excess of phosphorus oxychloride.

  • Heating: Heat the mixture to reflux (approx. 100-110 °C) and maintain for 2-4 hours.[14] The reaction progress can be monitored by TLC until the starting material is consumed.

  • Workup (Caution: Highly Exothermic): After cooling the reaction mixture to room temperature, very slowly and carefully pour it into a beaker containing a large amount of crushed ice with vigorous stirring. This will quench the excess POCl₃.

  • Neutralization: Once the quench is complete, slowly neutralize the acidic aqueous solution by adding a saturated solution of sodium bicarbonate or a dilute solution of sodium hydroxide until the pH is approximately 7-8. This will precipitate the crude product.

  • Isolation: Collect the precipitated solid by filtration, wash it thoroughly with water, and dry it under vacuum.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or ethyl acetate.

Synthesis of Derivatives: Leveraging the Dichloro Scaffold

The primary value of ethyl 4,8-dichloroquinoline-3-carboxylate lies in its potential for derivatization, primarily through nucleophilic aromatic substitution at the C4 position.

Nucleophilic Aromatic Substitution (SNAr) at C4

The C4 position of the quinoline ring is electron-deficient and highly activated for SNAr, making the 4-chloro group an excellent leaving group. This allows for the introduction of a wide range of nucleophiles.

Workflow for SNAr Derivatization:

Caption: General workflow for C4-derivatization.

Typical Nucleophiles and Conditions:

Nucleophile Class	Example Reagent	Typical Conditions	Resulting Derivative
Amines	Primary/Secondary Amines	Base (e.g., K₂CO₃, Et₃N), Solvent (e.g., DMF, Acetonitrile), Heat	4-Aminoquinoline
Thiols	Thiophenols, Alkylthiols	Base (e.g., NaH, K₂CO₃), Solvent (e.g., DMF)	4-(Thioether)quinoline

| Alcohols | Phenols, Alkoxides | Strong Base (e.g., NaH), Solvent (e.g., THF, DMF) | 4-Alkoxy/Aryloxyquinoline |

Modification of the C3-Ester

The ethyl ester at the C3 position provides another handle for diversification.

• Hydrolysis: The ester can be readily hydrolyzed to the corresponding carboxylic acid using aqueous base (e.g., NaOH, LiOH) followed by acidic workup.[15] These quinoline-3-carboxylic acids are themselves an important class of compounds and can serve as precursors for further reactions.[16]

• Amide Coupling: The resulting carboxylic acid can be coupled with various amines using standard peptide coupling reagents (e.g., HATU, HOBt/EDC) to generate a library of C3-amide derivatives.

Summary and Outlook

The synthesis of ethyl 4,8-dichloroquinoline-3-carboxylate via the Gould-Jacobs reaction followed by POCl₃-mediated chlorination is a robust and scalable route to a highly valuable synthetic intermediate. The orthogonal reactivity of the C4-chloro, C8-chloro, and C3-ester functionalities provides a rich platform for the development of novel chemical entities. By employing strategies such as nucleophilic aromatic substitution and amide coupling, researchers can rapidly generate diverse libraries of quinoline derivatives for screening in drug discovery and materials science applications.

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• Stavri, H., Mathew, B., & Gibbons, S. (2025, January 3). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. PMC - PubMed Central. [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (n.d.). IIP Series. [Link]

• Gould-Jacobs Reaction. (n.d.). Merck Index. [Link]

• Vilsmeier-Haack reaction: A manifest protocol to synthesise bisquinoline. (n.d.). DUT Open Scholar. [Link]

• Synthesis and Antimicrobial Activity of Novel Substituted Ethyl 2-(Quinolin-4-yl)-propanoates. (2013, March 13). International Journal of Molecular Sciences. [Link]

• Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. (2021, December 26). International Journal of Chemical Studies. [Link]

• Synthesis and characterisation of substituted quinoline by Vilsmeier-Haack reagent. (2016, December 2). International Journal of Chemical Studies. [Link]

• Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities at Position 4. (2025, August 9). Journal of Heterocyclic Chemistry. [Link]

• Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. (n.d.). PMC - PubMed Central. [Link]

• Process for the preparation of 4-hydroxy-quinoline-3-carboxylic acids. (n.d.).

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• 4-hydroxyquinoline-3-carboxylic acid derivatives as light stabilizers. (n.d.).
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• Synthesis of 4-Hydroxyquinolines. IV. A Modified Preparation through bis-(m-Chlorophenyl)-formamidine. (n.d.). Journal of the American Chemical Society. [Link]

• Preparation of 4-hydroxyquinolines. (n.d.).

• Synthesis of quinoline-3-carboxylates by a Rh(II)-catalyzed cyclopropanation-ring expansion reaction of indoles with halodiazoacetates. (n.d.). Beilstein Journals. [Link]

• Malonates in Cyclocondensation Reactions. (n.d.). PMC - NIH. [Link]

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• Synthesis of Novel 2- and 8-Substituted 4-Amino-7-chloroquinolines and their N-Alkylated Coupling Products. (2023, February 24). Canadian Journal of Chemistry. [Link]

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• 2-Chloroquinoline-3-carbaldehydes: synthesis, reactions and applications. (2025, August 9). ResearchGate. [Link]

• Novel synthesis method for 2-(3-ethoxyl-4-n-decyloxy anilino) diethyl methylenemalonate. (n.d.).

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An In-Depth Technical Guide to CAS Number 56824-91-0 and the Associated Biologically Active Compound GW4064

A Note to the Researcher: Initial investigations into CAS number 56824-91-0 identify the compound as Ethyl 4,8-dichloroquinoline-3-carboxylate. While this molecule is a valid chemical entity, it is primarily cataloged as a synthetic building block with limited publicly available data on significant biological activity. Conversely, searches for the properties and applications typically sought by researchers and drug development professionals frequently lead to GW4064, a potent and selective Farnesoid X Receptor (FXR) agonist with a distinct CAS number (278779-30-9). This guide will first delineate the known properties of Ethyl 4,8-dichloroquinoline-3-carboxylate and then provide a comprehensive technical overview of GW4064, which is likely the compound of greater interest for its extensive biological research applications.

Part 1: Ethyl 4,8-dichloroquinoline-3-carboxylate (CAS: 56824-91-0)

Ethyl 4,8-dichloroquinoline-3-carboxylate is a chlorinated quinoline derivative. Its primary utility, as suggested by its commercial availability, is as an intermediate in organic synthesis.

Chemical and Physical Properties

Property	Value	Source
IUPAC Name	ethyl 4,8-dichloroquinoline-3-carboxylate	[1][2]
Molecular Formula	C₁₂H₉Cl₂NO₂	[1][2]
Molecular Weight	270.11 g/mol	[2]
Canonical SMILES	CCOC(=O)C1=CN=C2C(Cl)=CC=CC2=C1Cl	[1]
InChI Key	HINLPSGAVZPTIW-UHFFFAOYSA-N	[1][2]
Appearance	Not specified (likely a solid)
Solubility	No data available	[3]

Synthesis: The synthesis of quinoline derivatives can be achieved through methods such as the Combes quinoline synthesis, which involves the reaction of anilines with β-diketones under acidic conditions, or the Friedländer synthesis, which condenses an o-aminobenzaldehyde or ketone with a compound containing a reactive methylene group.[4]

Biological Activity: There is no significant body of research detailing the pharmacological or biological activities of Ethyl 4,8-dichloroquinoline-3-carboxylate.[4] Its role appears to be confined to that of a precursor molecule for the synthesis of more complex chemical entities.

Part 2: GW4064 (CAS: 278779-30-9) - A Potent and Selective Farnesoid X Receptor (FXR) Agonist

GW4064 is a non-steroidal, isoxazole-based agonist of the Farnesoid X Receptor (FXR), a nuclear receptor that plays a critical role in bile acid, lipid, and glucose homeostasis. Due to its high potency and selectivity, GW4064 is widely used as a chemical tool to investigate the physiological and pathophysiological functions of FXR.[5][6]

Core Chemical and Physical Properties of GW4064

Property	Value	Source
IUPAC Name	3-[2-[2-chloro-4-[[3-(2,6-dichlorophenyl)-5-(1-methylethyl)-4-isoxazolyl]methoxy]phenyl]ethenyl]-benzoic acid	[6]
Molecular Formula	C₂₈H₂₂Cl₃NO₄	[5][6]
Molecular Weight	542.85 g/mol	[5]
Solubility	Insoluble in water and ethanol; Soluble in DMSO (≥24.7 mg/mL) and DMF (25 mg/ml)	[5][6]
EC₅₀	15 nM (in isolated receptor activity assay); 65-90 nM (in cell-based assays)	[5][6][7]
Selectivity	Displays no activity at other nuclear receptors at concentrations up to 1 μM	[6][7][8]

Mechanism of Action: FXR Activation

GW4064 functions as a potent agonist of FXR. Upon binding to the ligand-binding domain of FXR, it induces a conformational change in the receptor. This allows for the recruitment of coactivator proteins, such as the Steroid Receptor Coactivator-1 (SRC-1), and the release of corepressors.[7] The FXR/coactivator complex then binds to specific DNA sequences known as Farnesoid X Receptor Response Elements (FXREs) in the promoter regions of target genes, thereby modulating their transcription.

Signaling Pathway of GW4064-Mediated FXR Activation

Caption: GW4064 activates the nuclear receptor FXR, leading to the regulation of target genes involved in metabolic homeostasis.

Biological Activities and Therapeutic Implications

GW4064 has been instrumental in elucidating the diverse roles of FXR in physiology and disease.

• Metabolic Regulation: Studies have shown that activation of FXR by GW4064 improves hyperglycemia and hyperlipidemia in diabetic mouse models.[8] It modulates adiposity and enhances peripheral insulin sensitivity.[8] However, it is important to note that some studies suggest lowering the bile acid pool size with synthetic FXR agonists could potentially induce obesity and diabetes through reduced energy expenditure.[6]

• Cancer: FXR has been shown to have tumor-suppressive functions in certain contexts. For instance, FXR controls the tumor suppressor NDRG2, and FXR agonists like GW4064 can reduce liver tumor growth and metastasis in mouse xenograft models.[6] It has also been shown to inhibit aromatase expression in tumor Leydig cells.[6]

• Inflammation: GW4064 can protect against lipopolysaccharide (LPS)-induced liver inflammation and apoptosis in mice by inhibiting the Toll-like receptor 4 mediated p38 MAP kinase signaling pathway.[8]

• Autophagy: GW4064 has been observed to suppress autophagy in nutrient-deprived mouse hepatocytes.[8] It also stimulates autophagy in MCF-7 breast cancer cells.[7]

• Off-Target Effects: It is crucial for researchers to be aware that some studies have reported off-target effects of GW4064. For example, it has been shown to activate empty luciferase reporters in FXR-deficient HEK-293T cells and interact with multiple G protein-coupled receptors, including histamine receptors.[9]

Limitations: Despite its utility as a research tool, GW4064 has limitations that make it unsuitable as a drug candidate. These include poor solubility, a potentially toxic stilbene pharmacophore, and instability in the presence of UV light.[5]

Experimental Protocols

1. Cell-Based FXR Activation Assay using a Luciferase Reporter

This protocol is adapted from methodologies used to characterize FXR agonists.[7]

Objective: To determine the potency (EC₅₀) of GW4064 in activating FXR in a cellular context.

Materials:

• CV-1 cells (or other suitable host cells like HEK293T)

• DMEM high glucose medium supplemented with fetal bovine serum (FBS) and glutamine

• DMEM-F12 phenol red-free medium with charcoal/dextran-treated FBS

• pFA-CMV-GAL4-human FXR LBD expression plasmid

• (UAS)x-tk-Luciferase reporter plasmid

• A coactivator expression plasmid (e.g., human SRC-1)

• Transfection reagent (e.g., FuGENE® 6)

• GW4064 stock solution in DMSO

• Steady-Glo® Luciferase Assay System

• 384-well white, clear-bottom assay plates

Procedure:

• Cell Culture: Maintain CV-1 cells in DMEM high glucose medium. 72 hours prior to transfection, plate the cells in DMEM-F12 phenol red-free medium containing 5% charcoal/dextran-treated FBS.

• Transfection:

  • Prepare a transfection mix containing the FXR LBD expression plasmid, the luciferase reporter plasmid, the SRC-1 coactivator plasmid, and a filler plasmid (e.g., pBluescript II KS+).

  • Incubate the DNA with the transfection reagent according to the manufacturer's protocol.

  • Add the transfection mix to the CV-1 cells and incubate overnight.

• Ligand Treatment:

  • Harvest the transfected cells and resuspend them in DMEM-F12 phenol red-free medium with charcoal/dextran-treated FBS.

  • Plate the cells into 384-well plates containing serial dilutions of GW4064 (and a vehicle control, e.g., DMSO).

• Luciferase Assay:

  • Incubate the plates for 24 hours.

  • Measure luciferase expression using the Steady-Glo® Luciferase Assay System according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the data to a positive control.

  • Plot the response versus the log of the GW4064 concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ value.

Workflow for Cell-Based FXR Activation Assay

Caption: Step-by-step workflow for determining the potency of GW4064 in an FXR activation assay.

2. In Vivo Study of Lipid-Lowering Effects

This is a representative protocol based on studies investigating the in vivo effects of GW4064.[7]

Objective: To assess the dose-dependent effect of GW4064 on serum triglyceride levels in rats.

Materials:

• Male Fisher rats

• GW4064

• Vehicle for oral gavage (e.g., corn oil)

• Equipment for blood collection and serum separation

• Triglyceride assay kit

Procedure:

• Acclimatization: Acclimate the rats to the housing conditions for at least one week.

• Dosing:

  • Randomly assign rats to different treatment groups (e.g., vehicle control, 10 mg/kg, 20 mg/kg, 50 mg/kg GW4064).

  • Administer GW4064 or vehicle by oral gavage once daily for 7 days.

• Sample Collection:

  • At the end of the treatment period, collect blood samples from the rats (e.g., via tail vein or cardiac puncture under anesthesia).

  • Process the blood to obtain serum.

• Biochemical Analysis:

  • Measure the concentration of triglycerides in the serum samples using a commercial assay kit.

• Data Analysis:

  • Compare the serum triglyceride levels between the different treatment groups.

  • Calculate the ED₅₀ (the dose that produces 50% of the maximal response) for the triglyceride-lowering effect.

Ethical Considerations: All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals and approved by an Institutional Animal Care and Use Committee (IACUC).

References

• Hering, L., et al. (2017). Synthetic FXR agonist GW4064 is a modulator of multiple G protein-coupled receptors. PLoS ONE, 12(3), e0172925. [Link]

• PubChem. Ethyl 4,8-dichloroquinoline-3-carboxylate. [Link]

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An In-depth Technical Guide to Ethyl 4,8-dichloroquinoline-3-carboxylate: Structure, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4,8-dichloroquinoline-3-carboxylate is a halogenated quinoline derivative that has garnered significant interest in the field of medicinal chemistry. The quinoline scaffold is a prominent heterocyclic motif found in a wide array of natural products and synthetic compounds with diverse biological activities. The strategic placement of chloro substituents and an ethyl carboxylate group on the quinoline ring system imparts unique physicochemical properties to this molecule, making it a valuable building block for the synthesis of novel therapeutic agents. This technical guide provides a comprehensive overview of the structure, synthesis, spectroscopic properties, and potential applications of ethyl 4,8-dichloroquinoline-3-carboxylate, with a focus on its relevance in drug discovery and development.

Molecular Structure and Physicochemical Properties

Ethyl 4,8-dichloroquinoline-3-carboxylate is a bicyclic aromatic compound with the molecular formula C12H9Cl2NO2 and a molecular weight of 270.11 g/mol .[1][2] Its structure consists of a quinoline core substituted with two chlorine atoms at positions 4 and 8, and an ethyl carboxylate group at position 3.

Systematic Name: ethyl 4,8-dichloroquinoline-3-carboxylate[1] CAS Number: 56824-91-0[1][2]

The presence of the two chlorine atoms significantly influences the electronic properties and reactivity of the quinoline ring. The electron-withdrawing nature of the chlorine atoms and the ester group affects the electron density distribution within the molecule, which in turn can modulate its interaction with biological targets. The ethyl ester group provides a handle for further chemical modifications, allowing for the exploration of structure-activity relationships (SAR) in drug design programs.

Table 1: Physicochemical Properties of Ethyl 4,8-dichloroquinoline-3-carboxylate

Property	Value	Source
Molecular Formula	C12H9Cl2NO2	[1]
Molecular Weight	270.11 g/mol	[1][2]
IUPAC Name	ethyl 4,8-dichloroquinoline-3-carboxylate	[1]
CAS Number	56824-91-0	[1][2]
Appearance	Solid (predicted)
Purity	97% (as commercially available)	[2][3]
Storage Conditions	Room temperature	[2][3]

Synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate

The primary synthetic route to ethyl 4,8-dichloroquinoline-3-carboxylate and its analogs is the Gould-Jacobs reaction .[4][5] This versatile method for quinoline synthesis involves the condensation of an appropriately substituted aniline with diethyl ethoxymethylenemalonate (DEEM), followed by a thermal cyclization.

The synthesis of ethyl 4,8-dichloroquinoline-3-carboxylate can be envisioned in a two-step process starting from 2,4-dichloroaniline.

Step 1: Condensation of 2,4-dichloroaniline with Diethyl Ethoxymethylenemalonate (DEEM)

The initial step involves the reaction of 2,4-dichloroaniline with DEEM. The amino group of the aniline acts as a nucleophile, attacking the electron-deficient double bond of DEEM, followed by the elimination of ethanol to form the intermediate, diethyl 2-((2,4-dichlorophenylamino)methylene)malonate. This reaction is typically carried out by heating the reactants together.[6]

Step 2: Thermal Cyclization (Gould-Jacobs Reaction)

The intermediate from Step 1 undergoes a thermal cyclization to form the quinoline ring system. This intramolecular reaction is usually performed in a high-boiling solvent, such as diphenyl ether or Dowtherm A, at elevated temperatures (around 250 °C).[6][7] The cyclization is followed by the elimination of a second molecule of ethanol to yield ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate.

Step 3: Chlorination

The final step is the conversion of the 4-hydroxy group to a chloro group. This is typically achieved by treating the product from Step 2 with a chlorinating agent, such as phosphorus oxychloride (POCl3).[8][9] This reaction yields the final product, ethyl 4,8-dichloroquinoline-3-carboxylate.

Sources

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The Gould-Jacobs Reaction: A Comprehensive Technical Guide to the Synthesis of 4,8-Dichloroquinoline

Foreword: The Strategic Importance of the Quinoline Scaffold

The quinoline ring system is a cornerstone of medicinal chemistry, forming the structural basis for a multitude of therapeutic agents with a wide array of biological activities. From the historical significance of quinine as an antimalarial to the broad-spectrum efficacy of modern fluoroquinolone antibiotics, this privileged scaffold continues to be a focal point for drug discovery and development. The targeted synthesis of substituted quinolines, such as 4,8-dichloroquinoline, provides access to novel chemical entities with the potential to address unmet medical needs. This guide offers an in-depth exploration of the Gould-Jacobs reaction, a classical and versatile method for the construction of the 4-hydroxyquinoline core, and its application in the multi-step synthesis of 4,8-dichloroquinoline, a key intermediate for further chemical elaboration.

The Gould-Jacobs Reaction: A Mechanistic Overview

The Gould-Jacobs reaction, first reported by R.G. Gould and W.A. Jacobs in 1939, is a powerful thermal cyclization method for the synthesis of 4-hydroxyquinolines from anilines and diethyl ethoxymethylenemalonate (DEEM) or its derivatives.[1] The reaction proceeds through a series of well-defined steps, each with its own set of critical parameters.

A 6-electron cyclization is followed by the loss of an ethanol molecule to form the quinoline ring system.[2] The resulting ethyl 4-oxo-1,4-dihydroquinoline-3-carboxylate exists in tautomeric equilibrium with its enol form.[2]

Regioselectivity in Asymmetrically Substituted Anilines

A critical consideration in the Gould-Jacobs reaction is the regioselectivity of the cyclization step when using asymmetrically substituted anilines. The cyclization can occur at either of the two ortho positions to the amino group, and the outcome is governed by a combination of steric and electronic factors.[3] In the case of 2-amino-3-chloropyridine, the starting material for the synthesis of 4,8-dichloroquinoline, the cyclization is directed to the carbon at the 3-position of the pyridine ring. This is influenced by the electronic nature of the pyridine nitrogen and the chloro substituent.

Synthesis of 4,8-Dichloroquinoline: A Step-by-Step Experimental Protocol

The synthesis of 4,8-dichloroquinoline via the Gould-Jacobs reaction is a multi-step process that requires careful control of reaction conditions at each stage. The overall workflow is depicted below:

Figure 1: Overall workflow for the synthesis of 4,8-dichloroquinoline.

Reagents and Materials

Reagent/Material	Molar Mass ( g/mol )	CAS Number	Key Properties
2-Amino-3-chloropyridine	128.56	6298-19-7	Starting aniline derivative.
Diethyl ethoxymethylenemalonate (DEEM)	216.23	87-13-8	Key reagent for the Gould-Jacobs reaction.
Diphenyl ether	170.21	101-84-8	High-boiling solvent for thermal cyclization.
Sodium Hydroxide (NaOH)	40.00	1310-73-2	Base for saponification.
Hydrochloric Acid (HCl)	36.46	7647-01-0	For acidification.
Phosphorus Oxychloride (POCl₃)	153.33	10025-87-3	Chlorinating agent.

Step 1: Condensation of 2-Amino-3-chloropyridine with DEEM

Objective: To form the intermediate, diethyl 2-(((3-chloropyridin-2-yl)amino)methylene)malonate.

Protocol:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-amino-3-chloropyridine (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).

• Heat the mixture with stirring at 100-120°C for 2-3 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) for the disappearance of the starting materials.

• Upon completion, allow the reaction mixture to cool to room temperature. The crude product, diethyl 2-(((3-chloropyridin-2-yl)amino)methylene)malonate, can be used directly in the next step without further purification.

Causality of Experimental Choices:

• A slight excess of DEEM is used to ensure complete consumption of the starting aniline.

• The reaction is typically performed neat (without solvent) at this stage to drive the condensation forward by removing the ethanol byproduct.

Step 2: Thermal Cyclization

Objective: To form the tricyclic intermediate, ethyl 8-chloro-4-hydroxy-1,5-naphthyridine-3-carboxylate.

Protocol:

• In a separate flask, heat a high-boiling solvent such as diphenyl ether to approximately 250°C.

• Slowly add the crude product from the previous step to the hot diphenyl ether with vigorous stirring.

• Maintain the temperature at around 250°C for 30-60 minutes. The cyclized product will precipitate out of the hot solution.

• Allow the mixture to cool to room temperature, and then dilute with an equal volume of hexanes to further precipitate the product.

• Collect the solid product by vacuum filtration and wash with hexanes to remove the diphenyl ether.

Causality of Experimental Choices:

• A high-boiling, inert solvent like diphenyl ether is crucial to achieve the high temperature required for the 6-electron cyclization.[3]

• The precipitation of the product from the hot reaction mixture simplifies its isolation.

Step 3: Saponification

Objective: To hydrolyze the ester group of the cyclized intermediate.

Protocol:

• Suspend the crude ethyl 8-chloro-4-hydroxy-1,5-naphthyridine-3-carboxylate in a 10% aqueous solution of sodium hydroxide.

• Heat the mixture to reflux with stirring for 1-2 hours, or until the solid has completely dissolved, indicating the formation of the sodium salt of the carboxylic acid.

• Monitor the reaction by TLC until the starting material is no longer detectable.

Step 4: Decarboxylation

Objective: To remove the carboxyl group to yield 8-chloro-4-hydroxyquinoline.

Protocol:

• Cool the alkaline solution from the previous step and carefully acidify it with concentrated hydrochloric acid to a pH of approximately 4-5. The carboxylic acid intermediate will precipitate.

• Collect the solid by filtration and wash with water.

• The crude carboxylic acid can be decarboxylated by heating it in a high-boiling solvent like diphenyl ether at around 250°C until the evolution of carbon dioxide ceases.

• Alternatively, the acidic aqueous solution can be heated to reflux to effect decarboxylation, followed by cooling and collection of the precipitated 8-chloro-4-hydroxyquinoline.

Step 5: Chlorination

Objective: To convert the 4-hydroxy group to a chloro group, yielding the final product, 4,8-dichloroquinoline.

Protocol:

• In a flask equipped with a reflux condenser and a calcium chloride drying tube, suspend the dry 8-chloro-4-hydroxyquinoline (1.0 eq) in phosphorus oxychloride (POCl₃, 3-5 eq).

• Heat the mixture to reflux (approximately 105-110°C) for 2-4 hours. The reaction should be monitored by TLC.

• After completion, carefully cool the reaction mixture and slowly pour it onto crushed ice with stirring in a well-ventilated fume hood.

• Neutralize the acidic solution with a saturated solution of sodium bicarbonate or ammonium hydroxide until the pH is approximately 7-8.

• The crude 4,8-dichloroquinoline will precipitate as a solid. Collect the product by filtration, wash with water, and dry.

• The product can be further purified by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel.

Causality of Experimental Choices:

• POCl₃ is a common and effective reagent for the conversion of hydroxyl groups on heterocyclic rings to chloro groups.[4]

• An excess of POCl₃ is used to serve as both the reagent and the solvent.

• The quench with ice and subsequent neutralization must be performed cautiously due to the exothermic reaction of POCl₃ with water.

Data Presentation: Expected Yields and Analytical Data

The following table provides an overview of the expected yields and key analytical data for the intermediates and the final product. These values are based on typical outcomes for similar Gould-Jacobs syntheses and should be considered as a guide.

Compound	Step	Expected Yield (%)	Melting Point (°C)	Key Analytical Data (Expected)
Diethyl 2-(((3-chloropyridin-2-yl)amino)methylene)malonate	1	85-95	-	¹H NMR, ¹³C NMR, MS
Ethyl 8-chloro-4-hydroxy-1,5-naphthyridine-3-carboxylate	2	70-85	>250	¹H NMR, ¹³C NMR, MS, IR
8-Chloro-4-hydroxyquinoline	4	80-90	-	¹H NMR, ¹³C NMR, MS
4,8-Dichloroquinoline	5	75-85	103-105	¹H NMR, ¹³C NMR, MS (m/z [M+H]⁺: 198.0), Elemental Analysis

Troubleshooting and Side Reactions

As with any multi-step synthesis, challenges and side reactions can arise. A proactive approach to troubleshooting is essential for a successful outcome.

Potential Issue	Possible Cause(s)	Recommended Solution(s)
Low yield in condensation step	Incomplete reaction; decomposition of starting materials.	Ensure anhydrous conditions; monitor reaction closely by TLC; consider using a mild acid catalyst.
Incomplete cyclization	Insufficient temperature or reaction time.	Ensure the temperature of the high-boiling solvent is at least 250°C; increase reaction time and monitor by TLC.
Tar formation during cyclization	Overheating or prolonged reaction time.	Maintain the reaction temperature within the recommended range; avoid unnecessarily long reaction times.
Incomplete chlorination	Insufficient POCl₃ or reaction time; deactivation of the substrate.	Use a larger excess of POCl₃; increase the reflux time; ensure the starting material is dry.
Hydrolysis of the final product	Presence of water during work-up.	Perform the work-up efficiently and ensure all glassware is dry; use an aprotic solvent for extraction before aqueous washes.

Conclusion: A Versatile Route to a Key Intermediate

The Gould-Jacobs reaction remains a highly relevant and valuable tool in the arsenal of the synthetic chemist for the construction of the 4-hydroxyquinoline scaffold. Its application in the synthesis of 4,8-dichloroquinoline, as detailed in this guide, provides a reliable pathway to a key intermediate that can be further functionalized to explore new chemical space in drug discovery. By understanding the mechanistic underpinnings of each step and carefully controlling the experimental parameters, researchers can successfully navigate this multi-step synthesis to access this important building block for the development of novel therapeutic agents.

References

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules. [Online] Available at: [Link]

• Gould–Jacobs reaction. Wikipedia. [Online] Available at: [Link]

• Gould, R. G.; Jacobs, W. A. The Synthesis of Certain Substituted Quinolines and Quinazolines. J. Am. Chem. Soc.1939, 61 (10), 2890–2895.

• 4,7-dichloroquinoline. Organic Syntheses Procedure. [Online] Available at: [Link]

• POCl3 chlorination of 4-quinazolones. The Journal of organic chemistry. [Online] Available at: [Link]

• Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules. [Online] Available at: [Link]

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A Technical Guide to the Starting Materials and Synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate

Abstract

Ethyl 4,8-dichloroquinoline-3-carboxylate is a pivotal intermediate in the synthesis of advanced pharmaceutical compounds and functional materials. Its molecular architecture, featuring a quinoline core with targeted halogenation and a reactive carboxylate group, makes it a versatile building block. This technical guide provides an in-depth analysis of the primary synthetic route to this compound, focusing on the critical starting materials and the underlying chemical principles. The narrative is structured around the Gould-Jacobs reaction, a robust and well-established method for quinoline synthesis, followed by a targeted chlorination step. We will dissect the synthesis of the key precursors, provide detailed experimental protocols, and explain the causality behind the selection of reagents and reaction conditions, offering a comprehensive resource for researchers in drug development and organic synthesis.

Introduction: The Strategic Importance of the Quinoline Scaffold

The quinoline ring system is a privileged scaffold in medicinal chemistry, appearing in a wide array of therapeutic agents, including antibacterial, antimalarial, and anticancer drugs.[1] The specific substitution pattern of Ethyl 4,8-dichloroquinoline-3-carboxylate, with chlorine atoms at the C4 and C8 positions, offers distinct electronic properties and provides handles for further functionalization, for instance, through nucleophilic aromatic substitution (SNAr) reactions.[2] Understanding the synthesis of this molecule begins with a retrosynthetic look at its construction, which logically points to a well-defined, multi-step pathway originating from simple, commercially available precursors.

Part 1: The Primary Synthetic Pathway via the Gould-Jacobs Reaction

The most efficient and widely adopted method for constructing the core of the target molecule is the Gould-Jacobs reaction.[3][4][5][6] This powerful sequence involves the condensation of an aniline derivative with an alkoxymethylenemalonate ester, followed by a high-temperature intramolecular cyclization to form a 4-hydroxyquinoline intermediate.[1][4]

The overall workflow can be summarized as follows:

Caption: Overall synthetic workflow for Ethyl 4,8-dichloroquinoline-3-carboxylate.

Core Starting Material 1: 2-Chloroaniline

• Role and Significance: This molecule is the foundational building block that forms the benzene portion of the quinoline ring. Crucially, the chlorine atom at the C2 position of the aniline ring directly translates to the desired C8-chloro substituent on the final quinoline product. The regioselectivity of the Gould-Jacobs cyclization is dictated by the substitution pattern of the aniline precursor.[4]

• Synthesis and Sourcing: 2-Chloroaniline is a widely available commercial chemical. For laboratory synthesis, it is typically prepared via the catalytic hydrogenation of 2-chloronitrobenzene.[7] Various reduction methods, including the use of hydrazine hydrate with a catalyst, are also effective.[8]

• Quality and Purity Considerations: The purity of the 2-chloroaniline is paramount. The presence of other aniline isomers can lead to the formation of undesired quinoline regioisomers, complicating purification. It is recommended to use material with >99% purity, which can be verified by GC-MS analysis.

Core Starting Material 2: Diethyl Ethoxymethylenemalonate (DEEM)

• Role and Significance: DEEM is the three-carbon electrophilic partner in the reaction. It reacts with the nucleophilic aniline to build what will become the pyridine ring of the quinoline. This reagent is specifically designed to introduce the ethyl carboxylate group at the C3 position and facilitate the formation of the 4-hydroxy (4-oxo) group necessary for the subsequent chlorination step.[3][9]

• Synthesis and Sourcing: While commercially available, DEEM can be readily synthesized in the lab. The standard procedure involves the condensation of diethyl malonate with triethyl orthoformate , typically using acetic anhydride as a water scavenger and a Lewis acid catalyst like zinc chloride.[9][10][11][12]

• Quality and Purity Considerations: The purity of DEEM is critical for achieving high yields. An important quality check is the refractive index; a value greater than 1.4600 is generally considered satisfactory for the reaction.[13] The reagent should be distilled prior to use to remove any polymers or hydrolysis byproducts.[14]

Part 2: Step-by-Step Synthesis and Methodologies

The transformation from the core starting materials to the final product involves three distinct, high-yielding steps.

Experimental Protocols

Step 1: Condensation of 2-Chloroaniline with DEEM

• In a round-bottom flask, combine 2-chloroaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.05 eq).

• Heat the mixture with stirring at 110-130 °C for 1-2 hours. The reaction progress can be monitored by TLC.

• During the reaction, ethanol is formed as a byproduct. It is advantageous to remove it under reduced pressure upon completion of the condensation to drive the equilibrium towards the product, diethyl 2-((2-chloroanilino)methylene)malonate.

• The resulting oil is typically of sufficient purity to be carried forward to the next step without extensive purification.

Step 2: Thermal Cyclization to Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate

Causality: This step requires significant thermal energy (typically >250 °C) to facilitate a 6-electron electrocyclization, which forms the quinoline ring system.[1] High-boiling, inert solvents are used to achieve and maintain this temperature uniformly.

• Heat a high-boiling solvent such as Dowtherm A or diphenyl ether to its boiling point (~250-260 °C) in a suitable reaction vessel equipped with a reflux condenser.[13]

• Add the diethyl 2-((2-chloroanilino)methylene)malonate intermediate from Step 1 dropwise or in portions to the boiling solvent.

• Maintain the vigorous reflux for 30-60 minutes. The product, Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate, will often precipitate from the hot solution.[13]

• Cool the mixture to room temperature.

• Isolate the solid product by filtration. Wash the filter cake with a non-polar solvent like hexane or petroleum ether to remove the high-boiling solvent.[13] The product is typically a crystalline solid.

Step 3: Chlorination to Ethyl 4,8-dichloroquinoline-3-carboxylate

Causality: The 4-hydroxy group of the quinoline exists in tautomeric equilibrium with its 4-oxo form.[3] This hydroxyl group can be readily converted to a chlorine atom using a strong chlorinating agent like phosphorus oxychloride (POCl₃). This reaction proceeds via the formation of a phosphate ester intermediate, which is then displaced by a chloride ion.

• Suspend the Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate (1.0 eq) from Step 2 in an excess of phosphorus oxychloride (POCl₃).

• Heat the mixture to reflux (around 100-110 °C) with stirring for 2-4 hours.[15]

• After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

• Carefully pour the reaction mixture onto crushed ice to quench the excess POCl₃. This is a highly exothermic process and should be done with caution in a well-ventilated fume hood.

• Neutralize the acidic solution with a base, such as aqueous sodium hydroxide or sodium carbonate, until the solution is basic (pH > 8).

• The product will precipitate as a solid. Isolate it by filtration, wash thoroughly with water, and dry under vacuum. Recrystallization from a suitable solvent like ethanol may be performed for further purification.

Data Summary Table

Step	Reaction	Key Reagents	Solvent	Temperature	Typical Yield
1	Condensation	2-Chloroaniline, DEEM	Neat (None)	110-130 °C	>95%
2	Cyclization	Diethyl 2-((2-chloroanilino)methylene)malonate	Diphenyl ether	~250 °C	85-95%[13]
3	Chlorination	Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate, POCl₃	Neat POCl₃	~110 °C	~70-80%

Part 3: Deeper Dive into Precursor Synthesis

A robust understanding of the primary starting materials includes the ability to synthesize them if required.

Synthesis of Diethyl Ethoxymethylenemalonate (DEEM)

The synthesis of DEEM is a classic condensation reaction. The mechanism involves the activation of triethyl orthoformate by a Lewis acid or protic acid, followed by nucleophilic attack from the enol form of diethyl malonate.

Caption: Synthesis of Diethyl Ethoxymethylenemalonate (DEEM).

Protocol for DEEM Synthesis [10]

• Combine diethyl malonate (1.0 mole), triethyl orthoformate (1.0 mole), and acetic anhydride (2.0 moles) in a flask.

• Add a catalytic amount of anhydrous zinc chloride (e.g., 0.5 g).

• Heat the mixture in an oil bath at approximately 110 °C for 6-7 hours.

• After the reaction period, set up the apparatus for fractional distillation to remove the ethyl acetate byproduct.

• After the low-boiling fraction is removed, the residue is distilled under vacuum to yield pure diethyl ethoxymethylenemalonate.

Part 4: Alternative Synthetic Considerations

While the Gould-Jacobs reaction is exceptionally well-suited for this target, other named reactions exist for quinoline synthesis, such as the Skraup, Doebner-von Miller, and Friedländer syntheses.[5] However, these methods are generally less effective for producing the specific 4-hydroxy-3-carboxylate substitution pattern required for this particular target molecule.

The Vilsmeier-Haack reaction is another powerful method in heterocyclic chemistry, often used to synthesize 2-chloro-3-formylquinolines from N-arylacetamides.[16][17] While this could provide an alternative entry into chloro-substituted quinolines, it would require subsequent oxidation of the formyl group to a carboxylic acid and then esterification, making it a more circuitous route compared to the directness of the Gould-Jacobs pathway for this specific target.

Conclusion

The synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate is a well-orchestrated process hinging on the strategic selection of two core starting materials: 2-chloroaniline and diethyl ethoxymethylenemalonate . The intellectual framework for its creation is provided by the Gould-Jacobs reaction, a testament to the enduring power of classic named reactions in modern organic synthesis. This is followed by a straightforward and high-yielding chlorination to install the final C4-chloro substituent. By understanding the rationale behind each step and the critical nature of the starting materials, researchers can reliably and efficiently produce this valuable intermediate for applications in drug discovery and beyond.

References

• Gould–Jacobs reaction - Wikipedia. (n.d.). Retrieved January 11, 2026, from [Link]

• Feely, W., & Boekelheide, V. (n.d.). Diethyl methylenemalonate. Organic Syntheses Procedure. Retrieved January 11, 2026, from [Link]

• Synthesis of Diethyl Ethoxymethylenemalonate. (n.d.). PrepChem.com. Retrieved January 11, 2026, from [Link]

• Bobbio, C., et al. (2020). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. PMC - PubMed Central. Retrieved January 11, 2026, from [Link]

• Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. (n.d.). Indian Journal of Chemistry. Retrieved January 11, 2026, from [Link]

• Sharma, P., et al. (2020). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. Retrieved January 11, 2026, from [Link]

• Gould-Jacobs Reaction. (n.d.). Merck Index. Retrieved January 11, 2026, from [Link]

• Synthesis of 2,5-dichloroaniline. (n.d.). PrepChem.com. Retrieved January 11, 2026, from [Link]

• 2,5-Dichloroaniline - Wikipedia. (n.d.). Retrieved January 11, 2026, from [Link]

• Synthesizing method of diethyl ethoxy-methylene malonate. (2015). Google Patents.

• Vilsmeier—Haack Reagent: A Facile Synthesis of 2-Chloro-3-formylquinolines from N-Arylacetamides and Transformation into Different Functionalities. (2014). ResearchGate. Retrieved January 11, 2026, from [Link]

• Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. (2021). International Journal of Chemical Studies. Retrieved January 11, 2026, from [Link]

• Method for producing 2,5-dichloroaniline without anti-dechlorinating agent. (2013). Google Patents.

• What is the preparation of diethyl malonate? (2020). Quora. Retrieved January 11, 2026, from [Link]

• Preparation method of diethyl malonate. (2009). Google Patents.

• Preparation of Diethyl Malonate. (2010). Sciencemadness Discussion Board. Retrieved January 11, 2026, from [Link]

• Price, C. C., & Roberts, R. M. (n.d.). 4,7-dichloroquinoline. Organic Syntheses Procedure. Retrieved January 11, 2026, from [Link]

• 4-Aminoquinoline: a comprehensive review of synthetic strategies. (2023). Frontiers in Chemistry. Retrieved January 11, 2026, from [Link]

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A Technical Guide to the Potential Applications of Chlorinated Quinolines: From Foundational Antimalarials to Emerging Therapeutics

Abstract

The quinoline scaffold, a nitrogen-containing heterocyclic aromatic compound, represents a cornerstone in medicinal chemistry and materials science.[1][2] The introduction of chlorine atoms to this core structure profoundly modifies its physicochemical properties, often enhancing biological activity and opening new avenues for application. This guide provides a comprehensive technical overview of the diverse and evolving applications of chlorinated quinolines. We will delve into their foundational role as antimalarial agents, exploring the mechanisms of action and resistance that have driven decades of research. Furthermore, we will examine their emerging potential as anticancer, antimicrobial, and agricultural agents, supported by mechanistic insights and quantitative data. Detailed synthetic strategies and experimental protocols are provided to equip researchers and drug development professionals with the practical knowledge required to harness the potential of this versatile chemical class.

The Enduring Legacy: Chlorinated Quinolines as Antimalarial Agents

The history of chlorinated quinolines is inextricably linked to the global fight against malaria.[3] 4-aminoquinolines, particularly Chloroquine (CQ), were once the most effective, affordable, and widely used antimalarials for decades, demonstrating rapid action and low toxicity.[4][5]

Mechanism of Action: Disrupting Heme Detoxification

The primary antimalarial action of chloroquine occurs within the acidic digestive vacuole (DV) of the Plasmodium parasite residing in an infected red blood cell.[6][7] The parasite digests host hemoglobin to acquire essential amino acids, releasing large quantities of toxic, soluble heme (ferriprotoporphyrin IX) as a byproduct.[6][8] To protect itself, the parasite polymerizes this toxic heme into inert, crystalline hemozoin (the "malaria pigment").[8][9]

Chloroquine, a weak base, diffuses into the parasite's DV and becomes protonated in the acidic environment (pH ~4.7-5.0), effectively trapping it at high concentrations (ion trapping).[6][10] The accumulated chloroquine then interferes with heme detoxification through two primary, interconnected mechanisms:

• Inhibition of Heme Polymerase: Chloroquine directly inhibits the heme polymerase enzyme responsible for converting toxic heme into hemozoin.[6][9]

• Heme Complexation: Chloroquine binds to heme molecules, forming a complex that is highly toxic to the parasite.[10] This complex prevents the biocrystallization of heme and disrupts parasitic membrane function, leading to lysis and autodigestion.[8][10]

The accumulation of free and complexed heme generates significant oxidative stress, further contributing to parasite death.[6]

Figure 1: Mechanism of Chloroquine's antimalarial action.

The Challenge of Resistance

The clinical efficacy of chloroquine has been severely compromised by the emergence and spread of resistant P. falciparum strains.[11] Resistance is primarily mediated by mutations in the P. falciparum chloroquine resistance transporter (PfCRT) gene, located on the membrane of the parasite's digestive vacuole.[7][12] In resistant parasites, the mutated PfCRT protein actively pumps protonated chloroquine out of the DV, preventing it from reaching the high concentrations necessary to inhibit hemozoin formation.[7][10] Mutations in other transporter genes, such as the P. falciparum multidrug resistance (PfMDR1) gene, can also contribute to resistance, albeit to a lesser extent.[10]

Figure 2: Chloroquine resistance mechanism via mutated PfCRT.

Protocol: In Vitro β-Hematin (Hemozoin) Formation Inhibition Assay

This protocol describes a cell-free method to assess the ability of chlorinated quinoline derivatives to inhibit the formation of β-hematin, the synthetic equivalent of hemozoin. This assay is a crucial first step in evaluating potential antimalarial activity.[4]

Methodology:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of hemin chloride in dimethyl sulfoxide (DMSO).

  • Prepare a 0.5 M sodium acetate buffer (pH 4.8).

  • Prepare stock solutions of test compounds (e.g., chlorinated quinoline analogs) and the positive control (Chloroquine) in DMSO.

• Assay Setup:

  • In a 96-well microplate, add 50 µL of the hemin chloride solution (final concentration ~0.5 mM).

  • Add 10 µL of the test compound solution at various concentrations (e.g., serial dilutions from 10 mM to 0.01 mM).

  • Initiate the polymerization reaction by adding 50 µL of the 0.5 M sodium acetate buffer.

  • Include a negative control (DMSO vehicle) and a positive control (Chloroquine).

• Incubation:

  • Incubate the plate at 37°C for 18-24 hours to allow for β-hematin formation.

• Washing and Detection:

  • After incubation, centrifuge the plate at 4000 rpm for 15 minutes.

  • Carefully discard the supernatant.

  • Wash the pellet (β-hematin) with 200 µL of DMSO to remove unreacted hemin. Repeat the centrifugation and washing step.

  • Dissolve the final pellet in 200 µL of 0.1 M NaOH to de-polymerize the β-hematin back to monomeric heme.

• Quantification:

  • Measure the absorbance of the dissolved heme solution at 405 nm using a microplate reader.

  • Calculate the percentage of inhibition for each compound concentration relative to the negative control.

  • Determine the IC50 value (the concentration required to inhibit 50% of β-hematin formation) by plotting inhibition percentage against compound concentration.

Table 1: Comparative Antimalarial Activity of Chloroquine Analogs

Compound	IC50 vs. 3D7 (CQ-Sensitive) (nM)	IC50 vs. K1 (CQ-Resistant) (nM)	β-Hematin Inhibition IC50 (mM)
Chloroquine (CQ)	~46	> 400	0.76 ± 0.46
Analog CEQ	46 ± 4	405 ± 32	1.2 ± 0.76
Analog PCQ	120 ± 21	225 ± 25	3.0 ± 3.0
Analog DAQ	48 ± 6	125 ± 15	0.15 ± 0.03

Data synthesized from in vitro studies on P. falciparum strains.[4]

Emerging Frontiers: Chlorinated Quinolines in Oncology

The quinoline scaffold is a privileged structure in anticancer drug design, and chlorination often enhances this activity.[13][14] These compounds exert their effects through diverse mechanisms, targeting key pathways involved in cancer cell proliferation, survival, and migration.[1][15]

Mechanisms of Anticancer Activity

• Kinase Inhibition: Many quinoline derivatives are designed to inhibit protein kinases, such as tyrosine kinases (e.g., EGFR, c-Met) and DHODH kinase, which are often overactive in cancer cells and drive tumor growth.[14][15]

• Topoisomerase Inhibition: Certain chlorinated quinolines can interfere with DNA topoisomerases, enzymes critical for managing DNA topology during replication.[14][16] Inhibition leads to DNA damage and apoptosis in rapidly dividing cancer cells.

• Induction of Apoptosis: Chlorinated quinolines can trigger programmed cell death (apoptosis) by modulating the expression of key regulatory proteins like p53, p21, and members of the BCL-2 family.[17]

• Anti-Angiogenesis: Some compounds have been shown to inhibit the formation of new blood vessels (angiogenesis), a process essential for tumor growth and metastasis.[13][15]

Table 2: Antiproliferative Activity of Quinoline Hydrazone Analogs

Compound ID	Mean GI50 (µM)	Cancer Cell Line Panel
18b	1.51	NCI-60
18j	0.33	NCI-60
Bendamustine	12.3	NCI-60
Chlorambucil	16.2	NCI-60

GI50: Concentration causing 50% growth inhibition. Data from NCI-60 human tumor cell line screen.[16]

Broad-Spectrum Bioactivity: Antimicrobial and Agricultural Roles

The utility of chlorinated quinolines extends beyond human medicine into antimicrobial chemotherapy and agriculture.

Antibacterial and Antifungal Applications

Quinoline derivatives have demonstrated a wide range of antibacterial and antifungal activities.[18][19] The presence of a chlorine atom, particularly at the C(7)-position, is often associated with enhanced potency.[20] These compounds can inhibit biofilm formation and the production of virulence factors in pathogenic bacteria like P. aeruginosa.[20] Their efficacy against drug-resistant strains, such as Methicillin-resistant S. aureus (MRSA), makes them attractive candidates for further development.[17]

Agricultural Applications

In agriculture, quinoline derivatives are utilized for their potent biological activities as fungicides, herbicides, and pesticides.[21][22][23] Oxidation of quinoline yields quinolinic acid, a precursor to a commercially available herbicide.[24] The structural versatility of the quinoline scaffold allows for the development of targeted agents to protect crops and improve yields.[25] Some chlorinated quinoline derivatives are specifically designed and patented for their use as agricultural fungicides.[26]

Synthesis of Chlorinated Quinolines

The synthesis of functionalized quinolines is a well-established field of organic chemistry. Several classic and modern methods are employed to construct the core quinoline ring system, which can then be chlorinated or built from chlorinated precursors.

Protocol: Aza-Diels–Alder Approach to Substituted Chlorinated Quinolines

This protocol provides a general methodology for synthesizing chlorinated quinolines via a Lewis acid-catalyzed aza-Diels–Alder [4+2]-cycloaddition, followed by oxidation.[27] This approach is versatile and can be performed in two synthetic steps from commercially available reagents.

Methodology:

• Iminé Formation (Diene Preparation):

  • In a round-bottom flask, dissolve a substituted chloroaniline (1.0 eq) and a substituted benzaldehyde (1.0 eq) in a suitable solvent like toluene.

  • Add a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid).

  • Heat the mixture to reflux with a Dean-Stark apparatus to remove water and drive the reaction to completion, forming the aldimine.

  • Monitor the reaction by TLC. Upon completion, cool the mixture and remove the solvent under reduced pressure. The crude imine can often be used without further purification.

• Aza-Diels–Alder Cycloaddition & Oxidation:

  • Under an inert atmosphere (e.g., Argon), dissolve the crude aldimine (1.0 eq), an alkyne dienophile (e.g., 1-ethynylnaphthalene, 1.2 eq), and an oxidant (e.g., chloranil, 1.5 eq) in toluene.

  • Add a Lewis acid catalyst (e.g., BF₃·OEt₂, 1.1 eq) to the solution.

  • Heat the resulting mixture to 120°C and stir for 24 hours.

  • Monitor the reaction by TLC for the formation of the quinoline product.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Dissolve the solids in a solvent like chloroform or dichloromethane (50 mL).

  • Wash the organic phase sequentially with a saturated aqueous solution of NaHCO₃ and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to yield the pure chlorinated quinoline derivative.

Figure 3: General workflow for the synthesis of chlorinated quinolines.

Toxicity and Safety Considerations

While chlorinated quinolines offer significant therapeutic potential, their toxicity profile must be carefully evaluated. High exposure to quinoline itself can cause irritation to the eyes, nose, and throat, as well as dizziness and nausea.[28][29] Chronic exposure has been linked to liver damage in animal models, and quinoline is classified as a possible human carcinogen (Group C) by the EPA.[28][29] The antimalarial drug quinine can cause cinchonism (nausea, tinnitus, vertigo) and, in overdose, cardiotoxicity and blindness.[30] Therefore, structure-activity relationship (SAR) and structure-toxicity relationship (STR) studies are critical in the development of new chlorinated quinoline derivatives to maximize efficacy while minimizing adverse effects.[31]

Conclusion

Chlorinated quinolines are a remarkably versatile class of compounds with a proven track record in medicine and a promising future in diverse scientific fields. From their historical dominance as antimalarials to their current investigation as potent anticancer and antimicrobial agents, the chlorinated quinoline scaffold continues to be a source of inspiration for chemists and drug developers. Understanding their mechanisms of action, the challenges of resistance, and robust synthetic pathways is crucial for unlocking their full potential. As research progresses, these compounds are poised to deliver novel solutions for global health challenges, from infectious diseases and cancer to agricultural productivity.

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"literature review of quinoline-3-carboxylate esters"

An In-Depth Technical Guide to the Synthesis, Activity, and Application of Quinoline-3-Carboxylate Esters

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The quinoline ring system is a cornerstone scaffold in medicinal chemistry, renowned for its presence in a multitude of pharmacologically active compounds.[1][2] Among its many derivatives, quinoline-3-carboxylate esters represent a particularly versatile and promising class. This technical guide provides a comprehensive literature review, synthesizing field-proven insights into their synthesis, structure-activity relationships (SAR), and diverse biological activities. We will delve into the causality behind synthetic choices, explore the molecular mechanisms underpinning their therapeutic potential, and provide actionable protocols for their preparation, establishing a foundational resource for professionals engaged in drug discovery and development.

The Quinoline-3-Carboxylate Scaffold: A Privileged Motif

The quinoline scaffold, a fusion of a benzene ring and a pyridine ring, is a structural motif that has consistently yielded compounds with significant biological activities, including anti-cancer, antimalarial, antibacterial, and anti-inflammatory properties.[3][4][5] The introduction of a carboxylate ester at the 3-position significantly influences the molecule's electronic properties, lipophilicity, and steric profile. This ester group is not merely a passive substituent; it is a critical pharmacophoric element that can engage in key binding interactions with biological targets and serves as a synthetic handle for further molecular elaboration.[6] Often, the ester acts as a prodrug, undergoing in vivo hydrolysis to the corresponding carboxylic acid, which is frequently the active form, particularly in antibacterial agents and certain anticancer compounds.[7][8]

Synthetic Methodologies: Crafting the Core Scaffold

The construction of the quinoline-3-carboxylate ester framework can be achieved through several strategic synthetic routes. The choice of method is often dictated by the desired substitution pattern, available starting materials, and scalability.

The Gould-Jacobs Reaction: A Classic and Versatile Approach

The Gould-Jacobs reaction, first reported in 1939, remains one of the most fundamental and widely used methods for synthesizing 4-hydroxyquinoline-3-carboxylate esters.[9][10] The reaction proceeds through a two-stage process: an initial condensation followed by a high-temperature thermal cyclization.[11]

Causality and Mechanistic Insight: The reaction begins with the nucleophilic attack of an aniline derivative on an alkoxymethylenemalonate ester, typically diethyl ethoxymethylenemalonate (DEEM).[9] This is followed by the elimination of ethanol to form a stable anilidomethylenemalonate intermediate. The critical step is the subsequent thermal 6-electron electrocyclization, which requires significant heat (often >250 °C) to overcome the energy barrier.[9][11] This intramolecular reaction forges the quinoline ring. The resulting 4-hydroxy-3-carboalkoxyquinoline exists predominantly in its 4-oxo tautomeric form.[12] The high temperature requirement can be a limitation, potentially leading to decomposition with sensitive substrates.[11]

Caption: Generalized reaction pathway for the Gould-Jacobs synthesis.

Modern adaptations using microwave irradiation have significantly improved this classic method, offering dramatically reduced reaction times and often higher yields by efficiently achieving the required cyclization temperature.[9]

Other Synthetic Routes

While the Gould-Jacobs reaction is prevalent, other methods offer access to different substitution patterns:

• Rhodium-Catalyzed C-H Insertion: A one-pot synthesis involves the formylation of anilines followed by a rhodium-catalyzed C-H insertion, providing an efficient route to 3-substituted quinoline carboxylates.[13]

• Palladium-Catalyzed Carbonylation: Substituted 2,3-dichloroquinolines can be converted to 2,3-quinoline dicarboxylic acid esters via palladium-catalyzed carbonylation. Subsequent selective hydrolysis and decarboxylation at the 2-position yields the quinoline-3-carboxylate.[14]

• Cyclopropanation-Ring Expansion: A novel approach involves the reaction of indoles with halodiazoacetates, catalyzed by Rh(II). This reaction is proposed to proceed through a cyclopropanation of the indole 2,3-double bond, followed by a ring expansion to form the quinoline-3-carboxylate structure.[15]

Experimental Protocols: A Practical Guide

A self-validating protocol ensures reproducibility. The following are detailed methodologies for both classical and modern Gould-Jacobs synthesis.

Protocol 1: Classical Thermal Gould-Jacobs Synthesis

This protocol utilizes a high-boiling inert solvent to achieve the necessary cyclization temperature.[9]

• Step 1: Condensation: In a round-bottom flask equipped with a reflux condenser, combine the substituted aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq). Heat the mixture to 120-130 °C for 1-2 hours. Monitor the formation of the anilidomethylenemalonate intermediate by Thin Layer Chromatography (TLC).

• Step 2: Removal of Byproduct: Cool the mixture slightly and remove the ethanol byproduct under reduced pressure.

• Step 3: Cyclization: Add a high-boiling point solvent (e.g., Dowtherm A) to the flask. Heat the mixture to 250-260 °C and maintain for 20-30 minutes. The product often begins to precipitate at this stage.

• Step 4: Isolation: Cool the reaction mixture to room temperature. Add a non-polar solvent like hexane to facilitate further precipitation.

• Step 5: Purification: Collect the solid product by vacuum filtration. Wash the solid with hexane followed by cold ethanol to remove impurities. Dry the resulting solid under vacuum.

Protocol 2: Microwave-Assisted Gould-Jacobs Synthesis

This modern adaptation significantly accelerates the reaction.[9]

• Step 1: Reaction Setup: In a 2.5 mL microwave vial, add the substituted aniline (1.0 eq) and diethyl ethoxymethylenemalonate (3.0 eq). The excess DEEM serves as both reagent and solvent.

• Step 2: Microwave Irradiation: Seal the vial and place it in a microwave reactor. Heat the mixture to 250-300 °C and hold for 5-10 minutes. (Note: Optimal conditions may vary and should be determined experimentally).

• Step 3: Isolation: After the reaction, cool the vial to room temperature, which should induce precipitation of the product.

• Step 4: Purification: Filter the solid product and wash thoroughly with ice-cold acetonitrile (2-3 mL).

• Step 5: Drying and Analysis: Dry the purified solid under vacuum and characterize by NMR and mass spectrometry.

Caption: Inhibition of hDHODH by quinoline derivatives disrupts pyrimidine synthesis.

Antimalarial Activity

The quinoline core is famously associated with antimalarial drugs like chloroquine and quinine. [16]Hybrid molecules incorporating the ethyl-2,4-dimethylquinoline-3-carboxylate scaffold have shown promise for further development as antimalarial agents. [16]The mechanism often involves inhibiting the polymerization of toxic heme into hemozoin within the parasite's food vacuole, leading to parasite death. [16]

Antibacterial Activity

Quinolone antibiotics are a major class of antibacterial agents. While the active form is typically the 3-carboxylic acid, the ester serves as a key synthetic precursor. [8]The primary mechanism is the inhibition of bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV. [8]These enzymes are essential for managing DNA supercoiling during replication. By stabilizing the DNA-enzyme complex, quinolones introduce double-stranded DNA breaks, which are lethal to the bacteria. [8]

Structure-Activity Relationships (SAR)

Understanding the SAR is paramount for rational drug design. For quinoline-3-carboxylate esters, several key structural features dictate biological activity.

Position/Group	Modification	Impact on Biological Activity	References
C3-Ester	Hydrolysis to Carboxylic Acid	Essential for antibacterial (topoisomerase inhibition) and some anticancer (DHODH inhibition) activities. Abolishes antimalarial activity in some series.	[6][8][17]
C2-Position	Bulky, hydrophobic groups	Often required for potent anticancer (DHODH inhibition) activity.	[17]
C4-Position	Hydroxy/Oxo group	Common feature from Gould-Jacobs synthesis. The corresponding acid at C4 is critical for DHODH inhibition.	[11][17]
C7-Position	Chloro or Methoxy group	A chloro group at C7 can enhance anti-plasmodial (antimalarial) activity. A methoxy group at C7 was more potent than at C5.	[6][16]

The ester group at the 3-position is a crucial modulator of activity. In a study on antimalarial 4-oxo-quinolones, the 3-carboxyl ester derivative had the best potency, while its replacement with a carboxylic acid or amide abolished the activity. [6]Conversely, for DHODH inhibition, a carboxylic acid at the C4 position (not C3) is a strict requirement. [17]This highlights how subtle positional and functional group changes can completely switch the therapeutic target and activity of the quinoline scaffold.

Conclusion and Future Perspectives

Quinine-3-carboxylate esters are a demonstrably powerful and versatile scaffold in medicinal chemistry. Their synthesis is well-established, with both classical and modern methods providing robust access to a wide array of derivatives. The biological landscape of these compounds is rich, with significant potential in oncology, infectious diseases, and beyond.

Future research will likely focus on the development of more selective and potent analogues through sophisticated SAR studies and computational modeling. The ester group will continue to be exploited as a key synthetic handle for creating novel conjugates and hybrid molecules, aiming to achieve multi-target therapies or improve pharmacokinetic properties. As our understanding of complex disease pathways grows, the quinoline-3-carboxylate ester core is poised to remain a highly relevant and fruitful starting point for the discovery of next-generation therapeutics.

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Ethyl 4,8-dichloroquinoline-3-carboxylate: A Technical Guide to Safety and Hazard Management

Introduction

Ethyl 4,8-dichloroquinoline-3-carboxylate (CAS No. 56824-91-0) is a substituted quinoline derivative that serves as a valuable intermediate in synthetic organic chemistry, particularly in the development of novel pharmaceutical agents and functional materials. Its molecular structure, featuring a dichlorinated quinoline core and an ethyl carboxylate group, offers multiple reaction sites for further chemical modification. The quinoline scaffold itself is a well-known pharmacophore present in numerous biologically active compounds.[1][2]

This technical guide provides a comprehensive overview of the known and potential safety and hazard considerations associated with Ethyl 4,8-dichloroquinoline-3-carboxylate. As specific toxicological and safety data for this compound are limited, this document employs a precautionary approach, leveraging data from structurally analogous compounds to establish a conservative and robust safety profile. This guide is intended for researchers, chemists, and drug development professionals who handle this compound in a laboratory or industrial setting.

Section 1: Chemical and Physical Properties

A foundational understanding of the chemical and physical properties of a compound is critical for anticipating its behavior and implementing appropriate safety measures.

Property	Value	Source
CAS Number	56824-91-0	[3]
Molecular Formula	C₁₂H₉Cl₂NO₂	[3][4]
Molecular Weight	270.11 g/mol	[4]
Synonyms	4,8-dichloroquinoline-3-carboxylic acid ethyl ester	[3][4]
Purity	Typically ≥95% - 97%	[3][5]
Storage Conditions	Room temperature, in a dry, well-ventilated place.	[3]

Section 2: Hazard Assessment by Chemical Analogy

Due to the absence of a comprehensive, publicly available Safety Data Sheet (SDS) with specific toxicological data for Ethyl 4,8-dichloroquinoline-3-carboxylate, a hazard assessment based on structurally similar compounds is essential. This method, known as "read-across," is a scientifically credible approach for predicting the hazards of a substance by comparing it to well-characterized analogs.

Analysis of Key Structural Analogs

Several chlorinated quinoline carboxylate esters provide insight into the potential hazards of the target compound.

• 4,6-Dichloroquinoline-3-carboxylic acid ethyl ester (CAS 21168-41-2): This isomer shares the same molecular formula and weight as the target compound. It is classified with the GHS07 pictogram and a "Warning" signal word, carrying the hazard statement H319: Causes serious eye irritation .

• Ethyl 4-chloro-8-cyanoquinoline-3-carboxylate (CAS 77173-67-2): This analog, which differs by the substitution of a cyano group for a chlorine atom at the 8-position, presents a more severe hazard profile. It is classified as:

  • H302: Harmful if swallowed [6]

  • H312: Harmful in contact with skin [6]

  • H332: Harmful if inhaled [6]

• Other Dichloroquinolines: Simpler dichloroquinoline structures, while lacking the ester functional group, consistently indicate hazards such as skin irritation (H315), serious eye damage (H318), and potential for respiratory irritation (H335).[7][8][9]

Inferred Precautionary Hazard Profile

Based on the data from these analogs, it is prudent to handle Ethyl 4,8-dichloroquinoline-3-carboxylate as a substance with the following potential hazards, pending the availability of specific test data:

• Acute Toxicity: Potentially harmful if swallowed, inhaled, or in contact with skin.

• Eye Irritation: Likely to cause serious eye irritation or damage.

• Skin Irritation: Likely to cause skin irritation.

• Respiratory Irritation: May cause respiratory tract irritation if inhaled as a dust or aerosol.

The following GHS-style classification should be conservatively applied for all handling procedures:

Hazard Class	Hazard Statement	Pictogram	Signal Word
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.	GHS07 (Exclamation Mark)	Warning
Eye Irritation/Damage	Causes serious eye irritation.	GHS07 (Exclamation Mark)	Warning
Skin Irritation	Causes skin irritation.	GHS07 (Exclamation Mark)	Warning

Section 3: Safe Handling and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls, administrative procedures, and personal protective equipment, is mandatory when handling this compound.

Engineering Controls

• Ventilation: All weighing and handling operations should be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Containment: Use of a glove box or other closed system is recommended for handling larger quantities or for procedures with a high potential for aerosolization.

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing skin and eye contact.

• Eye and Face Protection: Chemical safety goggles that provide a complete seal around the eyes are required. A face shield should be worn over the goggles when handling larger quantities or when there is a risk of splashing.

• Skin Protection:

  • Gloves: Nitrile or neoprene gloves should be worn. Always inspect gloves for integrity before use and practice proper glove removal technique to avoid skin contamination.[10] Dispose of contaminated gloves immediately.

  • Lab Coat: A buttoned, long-sleeved lab coat is required.

  • Additional Protection: For larger-scale operations, consider the use of chemical-resistant aprons and sleeves.

• Respiratory Protection: If work cannot be conducted in a fume hood or if dust generation is unavoidable, a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95, P100) should be used.

Diagram: Personal Protective Equipment (PPE) Workflow.

Section 4: Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[11]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention, preferably from an ophthalmologist.[11]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one to two glasses of water to dilute the substance. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10]

Accidental Release Measures

• Small Spills (in a fume hood):

  • Ensure PPE is worn.

  • Decontaminate the area with a suitable absorbent material (e.g., vermiculite, sand, or chemical absorbent pads).

  • Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.

  • Clean the spill area with a detergent solution, followed by a water rinse.

• Large Spills (outside of a fume hood):

  • Evacuate the area immediately.

  • Alert laboratory personnel and the institutional safety officer.

  • Prevent entry into the contaminated area.

  • Do not attempt to clean up the spill without appropriate respiratory protection and training. Wait for the emergency response team.

Sources

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• 2. Quinoline Derivatives in Discovery and Development of Pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. 4,6-DICHLORO-8-METHYLQUINOLINE-3-CARBOXYLIC ETHYL ESTER - Safety Data Sheet [chemicalbook.com]
• 5. US3567732A - Process for the preparation of chlorinated quinolines - Google Patents [patents.google.com]
• 6. Ethyl 4-chloro-8-cyanoquinoline-3-carboxylate | C13H9ClN2O2 | CID 3761179 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2,4-Dichloroquinoline | C9H5Cl2N | CID 607503 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 4,7-Dichloroquinoline | C9H5Cl2N | CID 6866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2,7-Dichloroquinoline | C9H5Cl2N | CID 15149506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. gebauer.com [gebauer.com]

Protocols & Analytical Methods

Illuminating Molecular Architecture: A Guide to the Crystallographic Analysis of Ethyl 4,8-dichloroquinoline-3-carboxylate

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and structural biologists on the determination and analysis of the single-crystal X-ray structure of Ethyl 4,8-dichloroquinoline-3-carboxylate. Quinolines, particularly halogenated derivatives, represent a critical scaffold in drug discovery, exhibiting a wide range of biological activities, including antimalarial and anticancer properties.[1][2][3][4][5] Elucidating the precise three-dimensional arrangement of atoms in Ethyl 4,8-dichloroquinoline-3-carboxylate is paramount for understanding its structure-activity relationship (SAR), guiding lead optimization, and facilitating rational drug design. This guide details the protocols for single-crystal growth, X-ray diffraction data collection, structure solution, and refinement, and discusses the potential applications of the resulting structural information. While the specific crystallographic data for the title compound is not yet publicly available, this document will leverage data from closely related analogs, Ethyl 2,4-dichloroquinoline-3-carboxylate[6][7] and Ethyl 3,7-dichloroquinoline-8-carboxylate[8], to provide a representative framework for analysis.

Introduction: The Significance of Dichloroquinoline Carboxylates in Medicinal Chemistry

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[4][5] The introduction of halogen atoms, such as chlorine, can significantly modulate the physicochemical properties and biological activity of these molecules. Dichloroquinoline derivatives, in particular, have garnered substantial interest due to their potent biological activities. For instance, 4,7-dichloroquinoline is a key intermediate in the synthesis of the widely used antimalarial drugs chloroquine and hydroxychloroquine.[1][2]

The title compound, Ethyl 4,8-dichloroquinoline-3-carboxylate, combines the dichloroquinoline core with an ethyl carboxylate group at the 3-position. This ester functionality can influence the molecule's solubility, membrane permeability, and potential interactions with biological targets. Understanding the precise spatial orientation of the chloro-substituents and the ethyl carboxylate group is crucial for predicting and optimizing its pharmacological profile. Single-crystal X-ray diffraction remains the gold standard for unambiguously determining the three-dimensional structure of small molecules at atomic resolution.[9][10]

Protocol: From Powder to Structure - A Step-by-Step Guide

This section outlines a detailed protocol for determining the crystal structure of Ethyl 4,8-dichloroquinoline-3-carboxylate.

Synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate

The synthesis of the target compound can be achieved through established methods for quinoline-3-carboxylate synthesis, often involving a cyclization-condensation reaction. A plausible synthetic route involves the reaction of an appropriately substituted aniline with an ethyl halodiazoacetate in the presence of a rhodium(II) catalyst, which can lead to the formation of the quinoline ring system.[11] Alternatively, multi-step syntheses starting from commercially available dichloroanilines are common.[12]

Single Crystal Growth: The Art of Patience

Obtaining high-quality single crystals suitable for X-ray diffraction is often the most challenging step.[13][14] The key is to allow for slow crystallization to minimize defects and twinning.

Recommended Methods:

• Slow Evaporation:

  • Dissolve the purified Ethyl 4,8-dichloroquinoline-3-carboxylate in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture) to near saturation.

  • Filter the solution to remove any particulate matter.

  • Transfer the solution to a clean vial and cover it with a perforated cap or parafilm with a few needle holes.

  • Allow the solvent to evaporate slowly in a vibration-free environment over several days to weeks.[14]

• Vapor Diffusion:

  • Dissolve the compound in a small amount of a relatively non-volatile solvent (the "solvent").

  • Place this solution in a small, open vial.

  • Place the small vial inside a larger, sealed container that contains a more volatile solvent in which the compound is less soluble (the "anti-solvent").

  • The anti-solvent will slowly diffuse into the solvent, reducing the solubility of the compound and promoting slow crystal growth.

• Cooling Crystallization:

  • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.

  • Slowly cool the solution to room temperature, and then transfer it to a refrigerator or a controlled cooling apparatus.

  • Slow, controlled cooling is crucial to prevent the rapid precipitation of amorphous solid.

Crystal Selection:

A suitable crystal for single-crystal X-ray diffraction should be transparent, have well-defined faces, and be free of cracks or other visible defects when viewed under a polarized light microscope.[13] The ideal size for a crystal is typically between 0.1 and 0.3 mm in all dimensions.[13]

Single-Crystal X-ray Diffraction (SC-XRD) Data Collection

Instrumentation:

A modern single-crystal X-ray diffractometer equipped with a CCD or CMOS area detector and a monochromatic X-ray source (e.g., Mo Kα, λ = 0.71073 Å or Cu Kα, λ = 1.54184 Å) is required.

Procedure:

• Mounting the Crystal: Carefully mount a selected crystal on a goniometer head using a suitable cryoprotectant oil or adhesive.

• Data Collection Temperature: Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, leading to higher resolution data.

• Unit Cell Determination: An initial set of diffraction images is collected to determine the unit cell parameters and the crystal system.

• Data Collection Strategy: A full sphere of diffraction data is collected by rotating the crystal through a series of angles. The data collection strategy is optimized to ensure high completeness and redundancy of the data.

• Data Reduction: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz and polarization effects, and absorption.

Structure Solution and Refinement

Software:

Standard crystallographic software packages such as SHELX[6], Olex2, or CRYSTALS are used for structure solution and refinement.

Procedure:

• Space Group Determination: The space group is determined from the systematic absences in the diffraction data.

• Structure Solution: The initial atomic positions are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic coordinates and displacement parameters are refined against the experimental diffraction data using a least-squares minimization algorithm. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Validation: The final refined structure is validated using tools like PLATON or CheckCIF to ensure its chemical and crystallographic reasonability.

Expected Crystallographic Data and Molecular Geometry

While the precise crystal structure of Ethyl 4,8-dichloroquinoline-3-carboxylate is yet to be determined, we can anticipate its key features based on the structures of its analogs, Ethyl 2,4-dichloroquinoline-3-carboxylate[6][7] and Ethyl 3,7-dichloroquinoline-8-carboxylate[8].

Table 1: Representative Crystallographic Data for Dichloroquinoline Carboxylate Analogs

Parameter	Ethyl 2,4-dichloroquinoline-3-carboxylate[6]	Ethyl 3,7-dichloroquinoline-8-carboxylate[8]
Chemical Formula	C₁₂H₉Cl₂NO₂	C₁₂H₉Cl₂NO₂
Formula Weight	270.10	270.10
Crystal System	Monoclinic	Tetragonal
Space Group	P2₁/n	I4₁/a
a (Å)	8.5860 (4)	25.4806 (3)
b (Å)	19.9082 (11)	25.4806 (3)
c (Å)	7.1304 (4)	7.3497 (2)
α (°)	90	90
β (°)	100.262 (1)	90
γ (°)	90	90
Volume (ų)	1199.32 (11)	4771.87 (15)
Z	4	16

The quinoline ring system is expected to be essentially planar. The dihedral angle between the quinoline ring and the plane of the ethyl carboxylate group will be a key conformational feature. In the case of Ethyl 2,4-dichloroquinoline-3-carboxylate, this dihedral angle is 87.06 (19)°.[6] Intermolecular interactions, such as C—H···O hydrogen bonds or π-π stacking, are likely to play a significant role in the crystal packing.[6][8]

Visualization of Experimental Workflow

The overall process of determining the crystal structure can be visualized as a logical workflow.

Figure 1: A schematic workflow for the determination of the single-crystal X-ray structure of a small organic molecule.

Applications of the Crystal Structure in Drug Development

The obtained crystal structure of Ethyl 4,8-dichloroquinoline-3-carboxylate will be invaluable for several aspects of drug development:

• Structure-Activity Relationship (SAR) Studies: By comparing the 3D structure with its biological activity, researchers can identify key structural features responsible for its pharmacological effects.

• Rational Drug Design: The atomic coordinates can be used for in silico studies, such as molecular docking, to predict how the molecule interacts with its biological target. This allows for the rational design of more potent and selective analogs.

• Polymorphism Studies: Different crystalline forms (polymorphs) of a drug can have different physical properties, such as solubility and bioavailability.[15] Crystallographic analysis is essential for identifying and characterizing different polymorphs.

• Intellectual Property: A determined crystal structure can be a key component of a patent application, providing strong intellectual property protection for a new chemical entity.

Conclusion

The determination of the single-crystal X-ray structure of Ethyl 4,8-dichloroquinoline-3-carboxylate is a critical step in advancing our understanding of this potentially valuable medicinal compound. This guide provides a comprehensive framework, from synthesis and crystal growth to data analysis and application, to aid researchers in this endeavor. The resulting structural information will undoubtedly accelerate the rational design and development of novel therapeutic agents based on the dichloroquinoline scaffold.

References

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• 1. Synthesis of new series of quinoline derivatives with insecticidal effects on larval vectors of malaria and dengue diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4,7-Dichloroquinoline:synthesis method and its application research_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. mdpi.com [mdpi.com]
• 6. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ethyl 3,7-dichloro­quinoline-8-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer Nature Experiments [experiments.springernature.com]
• 11. BJOC - Synthesis of quinoline-3-carboxylates by a Rh(II)-catalyzed cyclopropanation-ring expansion reaction of indoles with halodiazoacetates [beilstein-journals.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
• 14. How To [chem.rochester.edu]
• 15. mdpi.com [mdpi.com]

The Gould-Jacobs Cyclization: A Comprehensive Guide to the Synthesis of 4-Hydroxyquinolines

The Gould-Jacobs reaction, a cornerstone in heterocyclic chemistry since its discovery in 1939, provides a robust and versatile pathway to the synthesis of 4-hydroxyquinolines and their derivatives.[1][2] This class of compounds is of paramount importance to the pharmaceutical and drug development sectors, forming the structural core of numerous therapeutic agents, including antimalarials, quinolone antibiotics, and various anticancer and anti-inflammatory drugs.[1][3]

This application note provides an in-depth exploration of the Gould-Jacobs reaction, from its underlying mechanism to detailed, field-proven experimental protocols. It is designed for researchers, scientists, and drug development professionals seeking to leverage this powerful synthetic tool. We will delve into both classical thermal methodologies and modern microwave-assisted techniques, offering insights into the causality behind experimental choices to ensure procedural integrity and successful outcomes.

The Mechanistic Pathway: A Stepwise Journey to the Quinoline Core

The Gould-Jacobs reaction is a multi-step sequence that transforms anilines and β-keto esters (or their equivalents) into the 4-hydroxyquinoline scaffold.[3][4] Understanding the mechanism is critical for optimizing reaction conditions and troubleshooting potential issues. The reaction proceeds through four principal stages: condensation, thermal cyclization, saponification, and decarboxylation.[1][5]

• Condensation: The synthesis initiates with a nucleophilic attack by the amino group of an aniline derivative on an alkoxymethylenemalonate ester, typically diethyl ethoxymethylenemalonate (DEEM).[1] This is followed by the elimination of an alcohol molecule (e.g., ethanol) to yield a stable anilidomethylenemalonate intermediate.[1][3][4] This initial step is generally facile and can often be achieved under moderate heating.[1]

• Thermal Cyclization: This is the key bond-forming step and the most energetically demanding phase of the reaction. It involves a high-temperature intramolecular 6-electron electrocyclization to construct the quinoline ring system.[1][3] The significant thermal energy required (often exceeding 250 °C) represents a critical parameter that dictates the choice of experimental setup.[1][2]

• Saponification: The resulting ethyl 4-hydroxyquinoline-3-carboxylate is then subjected to hydrolysis of the ester group. This is typically accomplished using a strong base, such as sodium hydroxide, to yield the corresponding carboxylic acid.[1][3]

• Decarboxylation: The final step involves the removal of the carboxyl group by heating the quinoline-3-carboxylic acid above its melting point.[1] This process liberates carbon dioxide and yields the target 4-hydroxyquinoline, which exists in a tautomeric equilibrium with its 4-oxo form (4-quinolone).[1][3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 4. Gould–Jacobs reaction - Wikiwand [wikiwand.com]
• 5. researchgate.net [researchgate.net]

Introduction: The Quinoline Scaffold and the Imperative for Rigorous Characterization

An Application Guide to the Orthogonal Characterization of Substituted Quinolines

For Researchers, Scientists, and Drug Development Professionals

The quinoline ring system, a bicyclic aromatic heterocycle, is a privileged scaffold in medicinal chemistry and materials science. Its derivatives are the cornerstone of numerous pharmaceuticals, including antimalarials (e.g., chloroquine), antibacterials, and kinase inhibitors.[1] The biological activity and physicochemical properties of these molecules are exquisitely sensitive to the nature and position of their substituents. Consequently, unambiguous structural confirmation and purity assessment are not mere procedural formalities; they are foundational to ensuring the safety, efficacy, and reproducibility of novel chemical entities.

This guide provides an in-depth exploration of the primary analytical techniques for characterizing substituted quinolines. Moving beyond a simple listing of methods, we delve into the causality behind experimental choices, offering field-proven insights to construct a self-validating, orthogonal analytical strategy. An orthogonal approach, leveraging techniques that measure distinct chemical properties, is the gold standard for providing irrefutable evidence of a molecule's identity, structure, and purity.

Core Analytical Strategy: An Orthogonal Approach

No single analytical technique can provide a complete picture of a substituted quinoline. A robust characterization workflow relies on the synergistic and complementary nature of multiple analytical methods. Nuclear Magnetic Resonance (NMR) provides the definitive structural skeleton, Mass Spectrometry (MS) confirms the molecular weight and offers fragmentation clues, Chromatography (HPLC) establishes purity and separates isomers, while UV-Vis and FT-IR spectroscopy confirm electronic and vibrational features corresponding to key functional groups.

Caption: Orthogonal workflow for substituted quinoline characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architect of the Molecule

NMR is the most powerful tool for the de novo structural elucidation of organic molecules. It provides detailed information about the carbon-hydrogen framework, atomic connectivity, and the chemical environment of each nucleus.

Expertise & Experience: Decoding the Quinoline Spectrum

The quinoline ring system presents a distinct set of signals in both ¹H and ¹³C NMR spectra. Protons on the pyridine ring (positions 2, 3, 4) typically resonate at a lower field (higher ppm) compared to those on the benzene ring (positions 5, 6, 7, 8) due to the electron-withdrawing effect of the nitrogen atom.[2] The H-2 proton is often the most downfield-shifted aromatic proton.

The true power of NMR lies in interpreting the influence of substituents. Electron-withdrawing groups (e.g., -NO₂, -Cl) will generally shift nearby protons and carbons downfield, while electron-donating groups (e.g., -OCH₃, -NH₂) will cause an upfield shift.[2][3] For complex substitution patterns, 2D NMR experiments are indispensable.[4][5]

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds), allowing for the tracing of proton networks within the rings.[6]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton directly to the carbon it is attached to, providing a definitive C-H assignment.[4]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over 2-3 bonds. This is crucial for connecting different spin systems and definitively placing substituents on the quinoline core.[4]

Data Presentation: Typical NMR Chemical Shifts

The following table summarizes typical chemical shift ranges for an unsubstituted quinoline in CDCl₃. Substituents will cause significant deviations from these values.

Nucleus	Position	Typical Chemical Shift (δ, ppm)	Multiplicity
¹H NMR	H-2	8.8 - 9.0	dd
H-3	7.3 - 7.5	dd
H-4	8.0 - 8.2	d
H-5	7.7 - 7.9	d
H-6	7.5 - 7.7	ddd
H-7	7.6 - 7.8	ddd
H-8	8.0 - 8.2	d
¹³C NMR	C-2	150 - 152	CH
C-3	121 - 123	CH
C-4	136 - 138	CH
C-4a	128 - 130	C
C-5	129 - 131	CH
C-6	126 - 128	CH
C-7	129 - 131	CH
C-8	127 - 129	CH
C-8a	148 - 150	C
Data compiled from various sources.[2][4]

Experimental Protocol: 1D and 2D NMR Analysis

• Sample Preparation:

  • Accurately weigh 5-10 mg of the substituted quinoline for ¹H NMR and 20-50 mg for ¹³C NMR experiments.[4]

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. DMSO-d₆ is often preferred for compounds with exchangeable protons like -OH or -NH₂.[4]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise referencing is required.

  • Cap the tube and invert gently several times to ensure the solution is homogeneous.[2]

• Instrument Setup & Acquisition (Example on a 500 MHz Spectrometer):

  • Insert the sample into the spectrometer and allow it to equilibrate to the probe temperature (typically 298 K).

  • Perform standard instrument tuning, locking (on the deuterium signal of the solvent), and shimming procedures to optimize magnetic field homogeneity.

  • ¹H NMR: Acquire a 1D proton spectrum using a standard pulse program. Typical parameters include a 30-45° pulse angle, an acquisition time of 2-3 seconds, a relaxation delay of 1-2 seconds, and 16-64 scans.

  • ¹³C NMR: Acquire a 1D carbon spectrum using a proton-decoupled pulse program. Due to the lower natural abundance and sensitivity of ¹³C, more scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are typically required.

  • 2D Experiments (COSY, HSQC, HMBC): Utilize standard, gradient-selected pulse programs from the spectrometer's software library. Optimize parameters according to the specific experiment and sample concentration. These experiments can range from 30 minutes to several hours.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to all acquired spectra.

  • Calibrate the chemical shift scale by referencing the residual solvent peak or the TMS signal (0.00 ppm).

  • Integrate the ¹H NMR signals and analyze coupling constants (J-values) to determine proton proximities.

  • Analyze the 2D spectra to build the complete molecular structure by connecting spin systems and assigning quaternary carbons.

Mass Spectrometry (MS): Confirming Identity and Probing Fragmentation

MS is a cornerstone technique that provides the molecular weight of a compound, allowing for the confirmation of its elemental formula (with High-Resolution MS, HRMS). Furthermore, tandem MS (MS/MS) experiments provide characteristic fragmentation patterns that serve as a structural fingerprint.

Expertise & Experience: Quinoline Fragmentation Pathways

Under electron impact (EI) or collision-induced dissociation (CID), the quinoline ring exhibits characteristic fragmentation. A common pathway for the parent quinoline is the loss of hydrogen cyanide (HCN) from the pyridine ring.[7] For substituted quinolines, the fragmentation is often directed by the substituent.

• Methoxyquinolines: A primary fragmentation is the loss of a methyl radical (•CH₃) to form a stable radical cation, followed by the loss of carbon monoxide (CO).[7]

• Hydroxyquinolines: These isomers show a prominent loss of CO.[7]

• Quinolone Antibiotics: These complex structures show characteristic losses related to their substituents, such as cleavage of piperazine rings and loss of H₂O and CO₂ (from the carboxylic acid group).[8]

Electrospray ionization (ESI) is a soft ionization technique ideal for LC-MS, typically generating the protonated molecule [M+H]⁺, which can then be subjected to CID for fragmentation analysis.[8]

Data Presentation: Common Fragments in Quinoline MS

Precursor Ion	Fragmentation Process	Neutral Loss	Characteristic of...
[M+H]⁺	Loss of HCN	27 Da	Unsubstituted or alkyl-substituted quinoline core
[M-OCH₃+H]⁺	Loss of Methyl Radical (•CH₃)	15 Da	Methoxy substituents
[M-CH₃]⁺	Loss of Carbon Monoxide (CO)	28 Da	Methoxy or hydroxy substituents after initial loss
[M-COOH+H]⁺	Loss of CO₂	44 Da	Carboxylic acid substituents
[M+H]⁺	Loss of H₂O	18 Da	Hydroxy substituents, or from the core in some cases
Data compiled from various sources.[7][8]

Experimental Protocol: LC-MS Analysis

• Sample Preparation:

  • Prepare a stock solution of the sample in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of ~1 mg/mL.

  • Perform a serial dilution to a final concentration of 1-10 µg/mL in the initial mobile phase solvent.

  • Filter the final solution through a 0.22 µm syringe filter to remove particulates.

• LC-MS System Setup:

  • LC: Use a C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm particle size). The mobile phase typically consists of (A) water with 0.1% formic acid and (B) acetonitrile with 0.1% formic acid. Formic acid is a volatile modifier essential for good ionization in ESI-MS.[9]

  • MS: Use an ESI source in positive ion mode. Calibrate the mass spectrometer using the manufacturer's recommended tuning solution to ensure high mass accuracy.

  • Set key MS parameters: Capillary voltage (~3-4 kV), source temperature (~120-150 °C), desolvation gas flow and temperature (instrument dependent).

• Data Acquisition:

  • Inject 1-5 µL of the prepared sample.

  • Run a gradient elution on the HPLC, for example, from 5% B to 95% B over 10 minutes, to elute the compound of interest.

  • Acquire data in full scan mode (e.g., m/z 100-1000) to find the [M+H]⁺ ion.

  • Perform a separate data-dependent acquisition (DDA) or targeted MS/MS experiment. In this mode, the instrument automatically selects the most intense ion from the full scan (e.g., the [M+H]⁺) and fragments it to generate an MS/MS spectrum.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity

HPLC is the definitive technique for determining the purity of a sample, separating it from starting materials, by-products, and isomers. When validated, it is also a powerful tool for quantification.

Expertise & Experience: Method Development for Quinolines

Quinolines are basic compounds due to the lone pair of electrons on the nitrogen atom. This can lead to poor peak shape (tailing) on standard silica-based C18 columns due to interaction with residual acidic silanol groups.[10] To mitigate this:

• Use End-Capped Columns: Modern, high-purity, end-capped C18 columns are designed to minimize silanol interactions.

• Work at Low pH: Using an acidic mobile phase modifier (e.g., 0.1% formic acid or phosphoric acid) protonates the quinoline nitrogen. This ensures a single ionic species and shields it from interacting with silanols, resulting in sharp, symmetrical peaks.[10][11]

• Alternative Stationary Phases: For particularly challenging separations, mixed-mode columns that have both reverse-phase and ion-exchange characteristics can offer unique selectivity.[10]

Trustworthiness: Self-Validating Protocols via ICH Guidelines

A trustworthy HPLC method is a validated one. Method validation demonstrates scientifically that the analytical procedure is suitable for its intended purpose.[12] The process follows internationally harmonized standards, such as the ICH Q2(R2) guideline.[13][14][15]

Caption: Workflow for HPLC method validation based on ICH guidelines.[12][14]

Experimental Protocol: HPLC Purity Assessment

• System Preparation (System Suitability):

  • System: HPLC with a UV/DAD detector.

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: Water + 0.1% Phosphoric Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Phosphoric Acid.[11]

  • Flow Rate: 1.0 mL/min.

  • Detection: Set detector to the λₘₐₓ of the quinoline derivative (determined by UV-Vis).

  • Equilibrate the column with the initial mobile phase composition for at least 30 minutes.

  • Prepare a system suitability solution (~0.5 mg/mL of the sample). Make five replicate injections.

  • Acceptance Criteria: The relative standard deviation (%RSD) of the peak area and retention time for the five replicates should be ≤ 2.0%. The theoretical plates should be > 2000 and the tailing factor should be < 2.0.[13] This ensures the system is performing correctly before analyzing samples.

• Sample Analysis:

  • Prepare the sample for analysis at a concentration of ~0.5 mg/mL in mobile phase A/B (50:50). Filter through a 0.45 µm syringe filter.

  • Gradient:

    • 0-20 min: 10% B to 90% B

    • 20-25 min: Hold at 90% B

    • 25-26 min: 90% B to 10% B

    • 26-30 min: Hold at 10% B (re-equilibration)

  • Inject the sample and acquire the chromatogram.

• Data Interpretation:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by area percent: (Area of Main Peak / Total Area of All Peaks) * 100.

  • Report any impurities that are above the reporting threshold (e.g., 0.05%).

Complementary Spectroscopic Methods: UV-Vis & FT-IR

While not primary tools for structural elucidation, UV-Vis and FT-IR provide valuable, complementary data that is easy to acquire and helps to confirm the overall structure.

UV-Vis Spectroscopy

The extended π-system of the quinoline ring gives rise to characteristic absorptions in the UV region. Substituents that extend conjugation (e.g., styryl) or electron-donating/withdrawing groups can cause bathochromic (red) or hypsochromic (blue) shifts in the absorption maxima (λₘₐₓ), providing evidence for their presence.[16][17]

FT-IR Spectroscopy

Infrared spectroscopy is excellent for identifying specific functional groups based on their vibrational frequencies. For substituted quinolines, key absorptions include:

• ~3100-3000 cm⁻¹: Aromatic C-H stretching.[18]

• ~1600-1450 cm⁻¹: Aromatic C=C and C=N ring stretching vibrations. These are often a complex pattern of sharp bands.[18][19]

• ~850-700 cm⁻¹: C-H out-of-plane bending. The pattern of these bands can sometimes give clues about the substitution pattern on the benzene ring.[20]

• Other functional groups: Carbonyls (C=O, ~1700 cm⁻¹), hydroxyls (O-H, broad ~3400 cm⁻¹), or nitro groups (N-O, ~1550 and 1350 cm⁻¹) will have strong, characteristic absorptions.[19][21]

Data Presentation: Characteristic Spectroscopic Data

Technique	Feature	Typical Range	Notes
UV-Vis	π → π* transitions	220-240 nm, 260-290 nm, 300-330 nm	Positions and intensities are highly sensitive to substitution.[16]
FT-IR	Aromatic C=C / C=N Stretch	1620-1430 cm⁻¹	A "fingerprint" region for the quinoline core.[19]
Aromatic C-H Out-of-Plane Bend	850-700 cm⁻¹	Pattern can indicate substitution type.[20]
C-O Stretch (Methoxy)	1300-1200 cm⁻¹	Strong band indicating an ether linkage.[19]

Experimental Protocols

• UV-Vis Protocol:

  • Prepare a dilute solution of the sample (~5-10 µg/mL) in a UV-transparent solvent (e.g., ethanol, acetonitrile).

  • Use a calibrated spectrophotometer and a matched pair of quartz cuvettes.

  • Record a baseline spectrum with the cuvette filled with the solvent blank.

  • Record the sample spectrum from ~200-400 nm.

  • Identify the wavelength(s) of maximum absorbance (λₘₐₓ).

• FT-IR Protocol (ATR):

  • Ensure the Attenuated Total Reflectance (ATR) crystal is clean.

  • Record a background spectrum of the empty ATR crystal.

  • Place a small amount of the solid sample directly onto the crystal and apply pressure to ensure good contact.

  • Record the sample spectrum (typically 4000-400 cm⁻¹, 16-32 scans).

  • Clean the crystal thoroughly after analysis.

Conclusion

The characterization of substituted quinolines is a multi-faceted process that demands a rigorous, evidence-based approach. By strategically combining the definitive structural power of NMR, the molecular weight and fragmentation data from MS, the purity assessment from a validated HPLC method, and the functional group confirmation from UV-Vis and FT-IR, researchers can build an unassailable data package. This orthogonal strategy not only ensures the unambiguous identification and purity of the target molecule but also embodies the principles of scientific integrity and trustworthiness that are paramount in drug discovery and development.

References

• Benchchem. (n.d.). Unveiling the Spectroscopic Signature: A Comparative Guide to the NMR Characterization of Substituted Quinolines.
• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
• Benchchem. (n.d.). Application Notes and Protocols for the NMR Spectroscopic Analysis of Quinoline-2-carboxylic Acid.
• Lab Manager Magazine. (2025, September 2). ICH and FDA Guidelines for Analytical Method Validation.
• Slideshare. (n.d.). Analytical method validation as per ich and usp.
• ResearchGate. (2025, August 6). Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy.
• ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2).
• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• National Institutes of Health (PMC). (n.d.). Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics.
• UNCW Institutional Repository. (n.d.). Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives.
• TSI Journals. (n.d.). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivati.
• Canadian Science Publishing. (n.d.). MASS SPECTRA OF OXYGENATED QUINOLINES.
• MDPI. (n.d.). 5,8-Quinolinedione Attached to Quinone Derivatives: XRD Diffraction, Fourier Transform Infrared Spectra and Computational Analysis.
• ResearchGate. (n.d.). UV-Vis absorption of aminoquinoline derivatives (5a–x) in ethanol.
• ResearchGate. (n.d.). UV- Vis absorption of quinoline, nitroquinoline, aminoquinoline and....
• NASA. (n.d.). Mid-IR Spectra of Quinoline and Phenanthridine in H₂O and Ar.
• SIELC Technologies. (n.d.). Separation of Quinoline on Newcrom R1 HPLC column.
• SIELC Technologies. (n.d.). Separation of Quinoline, hydrochloride on Newcrom R1 HPLC column.
• ResearchGate. (2025, August 10). Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma.
• Pubs.acs.org. (n.d.). UV Photoelectron Spectroscopic Study of Substituent Effects in Quinoline Derivatives.
• ResearchGate. (2025, August 6). Mass spectral fragmentation pattern of 2,3-dihydrothieno-[2,3-b] Quinoline-S-oxide and its benzo(h) derivative upon electron impact.
• Arabian Journal of Chemistry. (n.d.). Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study.
• ResearchGate. (n.d.). FTIR spectrum of quinoline derivative. (a) Quinoline-hydrazide....
• SIELC Technologies. (n.d.). HPLC Method for Analysis of 8-hydroxyquinoline.
• Google Books. (1949). Ultraviolet Absorption Spectra of Some Substituted Quinolines.
• ACS Publications. (2004). UV Photoelectron Spectroscopic Study of Substituent Effects in Quinoline Derivatives. The Journal of Organic Chemistry.
• ResearchGate. (2025, October 24). Sensitive Detection and Enantioseparation of β-Blockers with Quinoline Based Active Chiral Reagents using HPLC: Separation Mechanism and DFT Modelling.
• ResearchGate. (n.d.). The structures of the substituted quinolines.
• ResearchGate. (2025, August 6). A study of the analytical behaviour of selected synthetic and naturally occurring quinolines using electrospray ionisation ion trap mass spectrometry, liquid chromatography and gas chromatography and the construction of an appropriate database for quinoline characterisation.
• National Institutes of Health (PMC). (2020, January 20). Investigation of fragmentation behaviours of isoquinoline alkaloids by mass spectrometry combined with computational chemistry.
• ResearchGate. (n.d.). FTIR spectra of quinoline derivative (Q), imidazole derivative (IMD), and Benzoxazine (Bz-A) monomer.
• ACS Publications. (n.d.). Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. Journal of Chemical Education.
• National Institutes of Health (PMC). (2025, May 6). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics.

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Mastering the Purification of Ethyl 4,8-dichloroquinoline-3-carboxylate: An Application Guide for Researchers

Introduction: The Critical Role of Purity in Drug Discovery

Ethyl 4,8-dichloroquinoline-3-carboxylate is a key heterocyclic building block in the synthesis of a variety of pharmacologically active compounds. Its rigid quinoline scaffold and strategically positioned reactive sites make it an invaluable starting material for the development of novel therapeutics, including kinase inhibitors and anti-infective agents. The purity of this intermediate is paramount, as even trace impurities can lead to undesirable side reactions, reduced yields, and complications in the biological evaluation of the final compounds. This comprehensive guide provides detailed protocols and the underlying scientific principles for the effective purification of Ethyl 4,8-dichloroquinoline-3-carboxylate, ensuring a high degree of purity essential for successful drug discovery and development programs.

Understanding the Impurity Profile: A Prerequisite for Effective Purification

The optimal purification strategy is dictated by the nature of the impurities present in the crude product. The synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate typically involves the cyclization of an appropriately substituted aniline with a diethyl ethoxymethylenemalonate (EMME) equivalent, followed by a chlorination step. Potential impurities may include:

• Unreacted starting materials: Residual aniline derivatives or EMME.

• Isomeric byproducts: Incomplete cyclization or alternative cyclization pathways can lead to isomeric quinoline structures.

• Over-chlorinated or under-chlorinated species: Variations in the chlorination step can result in mono- or tri-chlorinated quinoline derivatives.

• Hydrolysis products: The ester functionality is susceptible to hydrolysis, leading to the corresponding carboxylic acid.

• Residual solvents and reagents: Solvents and reagents used in the synthesis and work-up procedures.

A thorough understanding of the synthetic route employed is crucial for anticipating the likely impurity profile and selecting the most appropriate purification technique.

Physicochemical Properties of Ethyl 4,8-dichloroquinoline-3-carboxylate

A successful purification protocol is built upon the physicochemical properties of the target compound. Key properties of Ethyl 4,8-dichloroquinoline-3-carboxylate are summarized in the table below.[1]

Property	Value	Source
Molecular Formula	C₁₂H₉Cl₂NO₂	PubChem[1]
Molecular Weight	270.11 g/mol	PubChem[1]
Appearance	Solid (predicted)	PubChem[1]
XLogP3	3.7	PubChem[1]
CAS Number	56824-91-0	PubChem[1]

The moderate lipophilicity, as indicated by the XLogP3 value, suggests that the compound will be soluble in a range of common organic solvents, making it amenable to both recrystallization and chromatographic purification methods.

Purification Strategies: A Multi-pronged Approach

A combination of techniques is often necessary to achieve the desired level of purity. The following sections detail the two most effective methods for purifying Ethyl 4,8-dichloroquinoline-3-carboxylate: recrystallization and column chromatography.

Workflow for Purification

Caption: General workflow for the purification of Ethyl 4,8-dichloroquinoline-3-carboxylate.

Method 1: Recrystallization - The First Line of Defense

Recrystallization is an effective and scalable technique for removing insoluble impurities and significantly enhancing the purity of the target compound. The choice of solvent is critical for successful recrystallization. An ideal solvent should dissolve the compound sparingly at room temperature but readily at its boiling point.

Solvent Selection Rationale

Based on the purification of structurally similar dichloroquinoline derivatives, a mixed solvent system often provides the best results. A good starting point is a combination of a polar solvent in which the compound is moderately soluble and a non-polar solvent in which it is sparingly soluble.

Solvent System	Rationale
Ethanol/Water	Ethanol is a good solvent for many organic compounds, while the addition of water as an anti-solvent can induce crystallization upon cooling.
Ethyl Acetate/Hexane	Ethyl acetate can dissolve the compound, and the gradual addition of hexane will decrease the solubility, promoting crystal formation.
Methanol/Acetone	This combination has been reported for the recrystallization of related quinoline derivatives.

Step-by-Step Recrystallization Protocol

• Dissolution: In a suitable flask, dissolve the crude Ethyl 4,8-dichloroquinoline-3-carboxylate in a minimal amount of hot ethanol (or another suitable polar solvent). Stir continuously to aid dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Induce Crystallization: Slowly add hot water (or the chosen anti-solvent) dropwise to the hot solution until a slight turbidity persists. If the solution becomes too cloudy, add a few drops of the hot polar solvent to redissolve the precipitate.

• Cooling: Allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, well-defined crystals, which are typically purer. Further cooling in an ice bath can maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold solvent mixture to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Method 2: Silica Gel Column Chromatography - For High Purity Requirements

For instances where recrystallization does not provide the desired level of purity, or for the separation of closely related isomers, silica gel column chromatography is the method of choice.

Chromatography Workflow

Caption: Step-by-step workflow for purification by column chromatography.

Solvent System Selection for Chromatography

The choice of the mobile phase (eluent) is critical for achieving good separation. A typical starting point is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate. The optimal ratio can be determined by thin-layer chromatography (TLC) analysis, aiming for an Rf value of 0.2-0.4 for the target compound.

Eluent System	Typical Starting Ratio (v/v)
Hexane/Ethyl Acetate	9:1 to 7:3
Petroleum Ether/Ethyl Acetate	9:1 to 7:3
Dichloromethane	Can be used as a single eluent for compounds of moderate polarity.

Step-by-Step Column Chromatography Protocol

• Column Packing: Prepare a silica gel column using the chosen eluent system. Ensure the column is packed uniformly to avoid channeling.

• Sample Preparation: Dissolve the crude or partially purified Ethyl 4,8-dichloroquinoline-3-carboxylate in a minimum amount of the eluent or a more polar solvent like dichloromethane.

• Loading: Carefully load the sample onto the top of the silica gel column.

• Elution: Begin eluting the column with the chosen solvent system. A gradient elution, where the polarity of the mobile phase is gradually increased, can be effective for separating impurities with different polarities.

• Fraction Collection: Collect fractions of the eluate in separate test tubes.

• TLC Analysis: Monitor the composition of the collected fractions using TLC.

• Pooling and Evaporation: Combine the fractions containing the pure product and remove the solvent under reduced pressure using a rotary evaporator.

• Drying: Dry the final product under high vacuum to remove any residual solvent.

Validation of Purity

The purity of the final product should be rigorously assessed using a combination of analytical techniques:

• Thin-Layer Chromatography (TLC): A quick and easy method to check for the presence of impurities. The purified compound should appear as a single spot.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical structure and can reveal the presence of impurities with distinct spectral signatures.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Melting Point Analysis: A sharp melting point range is indicative of high purity.

Conclusion

The purification of Ethyl 4,8-dichloroquinoline-3-carboxylate is a critical step in the synthesis of many potential drug candidates. By employing a systematic approach that combines recrystallization and column chromatography, researchers can consistently obtain this key intermediate with the high degree of purity required for successful and reproducible downstream applications in drug discovery and development. The protocols and principles outlined in this guide provide a solid foundation for achieving this goal.

References

• PubChem. Ethyl 4,8-dichloroquinoline-3-carboxylate. National Center for Biotechnology Information. [Link]

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Synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate: An Application Protocol

Abstract

Introduction and Scientific Background

Quinoline scaffolds are privileged structures in drug discovery, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties.[3][4] The specific substitution pattern on the quinoline ring dictates its pharmacological profile. Ethyl 4,8-dichloroquinoline-3-carboxylate serves as a versatile building block, with the chlorine atoms at the C4 and C8 positions and the ethyl carboxylate at C3 providing multiple handles for further chemical modification.

The C4-chloro group is susceptible to nucleophilic substitution, allowing the introduction of various amine, ether, or thioether linkages.[5] The C8-chloro substituent, while less reactive, can participate in metal-catalyzed cross-coupling reactions. The ester at C3 can be hydrolyzed to the corresponding carboxylic acid, which can then be converted to amides or other derivatives.[6] This trifunctional nature makes the target molecule a valuable precursor for generating diverse chemical libraries for high-throughput screening.

The proposed synthetic strategy involves two primary stages:

• Stage 1: Synthesis of the Quinolone Core via Gould-Jacobs Reaction. This classic method involves the condensation of a substituted aniline with an alkoxymethylenemalonate ester, followed by a high-temperature thermal cyclization to form the 4-hydroxyquinoline (or 4-quinolone) ring system.[2][7]

• Stage 2: Chlorination. This stage involves two distinct chlorination steps: the conversion of the 4-hydroxy group to a chloride using a standard chlorinating agent like phosphorus oxychloride (POCl₃), and the chlorination of the C8 position of the benzene ring.

Proposed Synthetic Pathway

The overall synthetic scheme is presented below. The initial step is a Gould-Jacobs reaction between 2-chloroaniline and diethyl ethoxymethylenemalonate (DEEM) to construct the quinoline core. This is followed by chlorination at the C4 position and a subsequent, more challenging, directed chlorination at the C8 position.

Caption: Proposed synthetic pathway for Ethyl 4,8-dichloroquinoline-3-carboxylate.

Detailed Experimental Protocols

Extreme caution must be exercised when handling phosphorus oxychloride (POCl₃) as it is highly corrosive, toxic, and reacts violently with water.[8][9][10] All manipulations should be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE).

Stage 1: Synthesis of Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate

This stage is based on the well-documented Gould-Jacobs reaction.[1][7][11]

Materials:

• 2-Chloroaniline

• Diethyl ethoxymethylenemalonate (DEEM)

• Dowtherm A (or diphenyl ether)

• Skellysolve B (or hexane)

• Ethanol

Procedure:

• Condensation: In a round-bottom flask fitted with a reflux condenser, combine 2-chloroaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.0-1.2 eq).[7] Heat the mixture to 100-130 °C for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) to confirm the formation of the anilidomethylenemalonate intermediate.

• Removal of Ethanol: After the condensation is complete, remove the ethanol byproduct under reduced pressure.

• Thermal Cyclization: In a separate three-necked flask equipped with a mechanical stirrer and a reflux condenser, heat Dowtherm A to a vigorous boil (approximately 250 °C).[12] Carefully add the crude anilidomethylenemalonate intermediate from the previous step to the boiling Dowtherm A. Continue heating for 1 hour.

• Isolation and Purification: Cool the reaction mixture to room temperature. A precipitate of the product should form. Filter the solid and wash it thoroughly with a non-polar solvent like Skellysolve B or hexane to remove the Dowtherm A.[7] The crude product, Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate, can be further purified by recrystallization from a suitable solvent like ethanol.

Stage 2: Synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate

This stage involves two chlorination steps.

Materials:

• Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate

• Phosphorus oxychloride (POCl₃), freshly distilled

• Concentrated Sulfuric Acid (H₂SO₄)

• Silver Sulfate (Ag₂SO₄)

• Chlorine gas (Cl₂)

• Dichloroethane

• Sodium sulfite solution (5%)

• Crushed ice

• Sodium hydroxide solution

Procedure:

Step 2a: Chlorination of the C4-hydroxyl group

• In a three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, carefully add freshly distilled phosphorus oxychloride (POCl₃) (excess, e.g., 5-10 eq).

• Slowly add Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate (1.0 eq) to the POCl₃.

• Heat the reaction mixture to reflux (approximately 100-110 °C) for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.[13]

• Work-up: Cool the reaction mixture to room temperature. Very carefully and slowly, pour the reaction mixture onto crushed ice with vigorous stirring in a large beaker. This step is highly exothermic and will release HCl gas. Perform this in a well-ventilated fume hood.

• Neutralize the acidic solution with a saturated sodium bicarbonate solution or dilute sodium hydroxide until the pH is approximately 7-8.

• The product, Ethyl 4-chloro-8-hydroxyquinoline-3-carboxylate, should precipitate. Filter the solid, wash with cold water, and dry under vacuum. This intermediate can be used in the next step without further purification if it is of sufficient purity.

Step 2b: Chlorination of the C8-position This step is based on methods for chlorinating the quinoline ring in strongly acidic media.[14]

• Reaction Setup: In a flask protected from light, dissolve the product from Step 2a and an appropriate quantity of silver sulfate (Ag₂SO₄) in concentrated sulfuric acid.[14]

• Chlorine Gas Introduction: With vigorous stirring, pass dry chlorine gas through the mixture for one to two hours. The reaction temperature should be carefully monitored.

• Work-up: After the reaction is complete, carefully pour the mixture onto crushed ice containing a 5% sodium sulfite solution to quench any remaining free chlorine.

• Basify the reaction mixture with a cold, concentrated sodium hydroxide solution.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product, Ethyl 4,8-dichloroquinoline-3-carboxylate, should be purified by column chromatography on silica gel.[15]

Safety Precautions

Reagent	Hazard	PPE and Handling Precautions
Phosphorus Oxychloride (POCl₃)	Highly corrosive, toxic, water-reactive, causes severe burns.[8][9]	Work in a chemical fume hood. Wear chemical-resistant gloves, a lab coat, and chemical splash goggles. Have an emergency shower and eyewash station readily available.[10] Reacts violently with water, releasing heat and toxic gas.[16]
Concentrated Sulfuric Acid (H₂SO₄)	Corrosive, causes severe burns.	Handle with care, wearing appropriate gloves and eye protection.
Chlorine Gas (Cl₂)	Toxic, corrosive, respiratory irritant.	Use only in a well-ventilated fume hood. Have a chlorine gas detector and appropriate respiratory protection available.
2-Chloroaniline	Toxic, potential carcinogen.	Avoid inhalation and skin contact. Wear appropriate PPE.
High Temperatures	Burn hazard.	Use appropriate heating mantles and ensure reaction vessels are securely clamped.

Characterization and Data Analysis

The final product and intermediates should be characterized using standard analytical techniques:

• Thin Layer Chromatography (TLC): To monitor reaction progress and assess purity.

• Melting Point: To determine the purity of the solid products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the synthesized compounds.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify key functional groups.

Mechanistic Insights

The Gould-Jacobs Reaction

The Gould-Jacobs reaction proceeds via two key steps:

• Nucleophilic Vinylic Substitution: The amino group of the aniline attacks the electron-deficient double bond of the diethyl ethoxymethylenemalonate, followed by the elimination of ethanol to form the anilidomethylenemalonate intermediate.[7]

• Thermal Electrocyclization: At high temperatures, the intermediate undergoes a 6-electron electrocyclization to form the quinoline ring, followed by tautomerization to the more stable 4-hydroxy (4-quinolone) form.[2]

Caption: Simplified mechanism of the Gould-Jacobs reaction.

Chlorination with POCl₃

The conversion of the 4-hydroxyquinoline to a 4-chloroquinoline with POCl₃ is a standard procedure. The hydroxyl group is converted into a better leaving group by phosphorylation, which is then displaced by a chloride ion.[17][18]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield in Stage 1 (Gould-Jacobs)	Incomplete condensation or cyclization.	Ensure anhydrous conditions. Increase reaction time or temperature for the cyclization step. Ensure efficient removal of ethanol after condensation.
Decomposition during purification	Quinoline nitrogen is basic and can interact strongly with acidic silica gel.	Neutralize the silica gel with triethylamine before use, or use alumina for chromatography.[15]
Incomplete chlorination at C4	Insufficient POCl₃ or reaction time.	Use a larger excess of freshly distilled POCl₃. Increase the reflux time and monitor by TLC.
Low yield or no reaction at C8	Deactivation of the ring by existing substituents.	The electron-withdrawing nature of the substituents can make electrophilic aromatic substitution difficult. Ensure reaction conditions are strictly followed. The use of silver sulfate is crucial to generate a more potent electrophilic chlorine species.[14]

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate. By leveraging established reactions and providing insights into the underlying mechanisms and potential challenges, this guide aims to equip researchers with the necessary information to successfully synthesize this valuable chemical intermediate for applications in drug discovery and materials science. Adherence to the safety protocols, particularly when handling hazardous reagents like phosphorus oxychloride, is paramount for a safe and successful synthesis.

References

• Maddila, S., Gorle, S., Singh, M., & Jonnalagadda, S. B. (2016). Vilsmeier-Haack reaction: a versatile and convenient tool for synthesis of heterocycles. RSC advances, 6(99), 96573-96596.

• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and Quinazolines. Journal of the American Chemical Society, 61(10), 2890–2895. Available at: [Link]

• Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Futuristic Trends in Chemical, Material Sciences & Nano Technology, 3(12), 232-259.

• New Jersey Department of Health. (2010). HAZARD SUMMARY: PHOSPHORUS OXYCHLORIDE. Right to Know Hazardous Substance Fact Sheet. Available at: [Link]

• Afinan, I., et al. (2022). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 27(19), 6478. Available at: [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Phosphorus Oxychloride. Available at: [Link]

• Merck & Co. (n.d.). Gould-Jacobs Reaction. The Merck Index Online. Available at: [Link]

• Larock, R. C., & Yao, T. (2007). Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. The Journal of organic chemistry, 72(19), 7362–7365. Available at: [Link]

• Singh, A., et al. (2014). Vilsmeier-Haack reaction: A manifest protocol to synthesise bisquinoline. South African Journal of Chemistry, 67, 133-137. Available at: [Link]

• Wang, C., et al. (2021). Synthesis of quinolines via sequential addition and I2-mediated desulfurative cyclization. Communications Chemistry, 4(1), 1-8. Available at: [Link]

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Application Notes and Protocols for Antimalarial Drug Discovery with Quinoline Scaffolds

Introduction: The Enduring Legacy and Modern Imperative of Quinoline Antimalarials

For centuries, the quinoline scaffold has been a cornerstone in the global fight against malaria, a devastating disease caused by Plasmodium parasites.[1][2] From the discovery of quinine in the bark of the Cinchona tree to the synthesis of chloroquine in the 1940s, these compounds have saved countless lives.[1][3][4] Quinoline-based drugs primarily target the blood stage of the parasite's life cycle, interfering with the detoxification of heme, a toxic byproduct of hemoglobin digestion.[5][6][7] The parasite polymerizes toxic heme into inert hemozoin (malaria pigment); quinolines are thought to inhibit this polymerization process, leading to a buildup of toxic heme that kills the parasite.[4][5][6][8]

However, the emergence and spread of drug-resistant Plasmodium falciparum strains, particularly to the widely used chloroquine, presents a significant global health challenge.[9][10][11][12][13][14] This has necessitated a renewed and intensified effort in the discovery and development of novel quinoline-based antimalarials that can overcome existing resistance mechanisms.[11][15] This guide provides a comprehensive overview of the strategies, protocols, and critical considerations for researchers, scientists, and drug development professionals engaged in this vital area of research. We will delve into the rational design, synthesis, and biological evaluation of novel quinoline analogs, offering both theoretical insights and practical, field-proven methodologies.

Part 1: Rational Drug Design & Synthetic Strategies

The development of new quinoline antimalarials hinges on a deep understanding of their structure-activity relationships (SAR) and the mechanisms of resistance.[16][17][18][19] The primary goal is to design molecules that retain the core antimalarial pharmacophore while incorporating structural modifications to evade resistance, enhance potency, and improve safety profiles.

Understanding the Quinoline Pharmacophore and SAR

The fundamental 4-aminoquinoline scaffold is crucial for antimalarial activity. Key structural features that influence efficacy include:

• The 7-Chloro Group: This electron-withdrawing group on the quinoline ring is considered optimal for high potency.[18][20] Replacing it with an electron-donating group, such as a methyl group, can lead to a complete loss of activity.[18]

• The 4-Amino Side Chain: A flexible dialkylaminoalkyl side chain with 2-5 carbon atoms between the nitrogen atoms is essential for activity.[18][20] This side chain is believed to be critical for accumulating the drug in the parasite's acidic food vacuole.[3][16]

• The Tertiary Amine: The terminal tertiary amine in the side chain is important for the drug's basicity and subsequent trapping within the acidic digestive vacuole.[20]

Strategies to Overcome Chloroquine Resistance

Chloroquine resistance is primarily associated with mutations in the P. falciparum chloroquine resistance transporter (PfCRT) protein, which is located on the parasite's digestive vacuole membrane.[9][10][13] These mutations are thought to reduce the accumulation of chloroquine in the vacuole.[10] Strategies to circumvent this include:

• Molecular Hybridization: This approach involves covalently linking the quinoline scaffold to another pharmacophore, creating a single hybrid molecule with dual modes of action.[3][21] This can enhance efficacy and potentially overcome resistance. Examples include hybrids with artemisinin, ferrocene, and various antibacterial agents.[21]

• Side Chain Modification: Altering the length, flexibility, and basicity of the 4-amino side chain can impact the drug's ability to accumulate in resistant parasites.[11]

• Introduction of Novel Substituents: Adding different functional groups to the quinoline ring can modulate the compound's electronic and steric properties, potentially leading to new interactions with the biological target and improved activity against resistant strains.[11]

Synthetic Protocols for Novel Quinoline Analogs

The synthesis of novel quinoline derivatives often starts from commercially available or readily synthesized substituted quinolines. A common and versatile starting material is 4,7-dichloroquinoline.[22]

Protocol 1: General Synthesis of 4-Aminoquinoline Derivatives

This protocol describes a general method for the nucleophilic aromatic substitution (SNAr) reaction to introduce a variety of amine side chains at the C4 position of the quinoline ring.[23]

Materials:

• 4,7-dichloroquinoline

• Desired primary or secondary amine

• Solvent (e.g., N-methyl-2-pyrrolidone (NMP), phenol)[22]

• Base (e.g., K2CO3, triethylamine)[22]

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• Dissolve 4,7-dichloroquinoline (1 equivalent) in the chosen solvent in a round-bottom flask under an inert atmosphere.

• Add the desired amine (1-1.2 equivalents) and the base (2-3 equivalents) to the reaction mixture.

• Heat the reaction mixture to an elevated temperature (typically 80-150°C) and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 4-aminoquinoline derivative.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents oxidation of starting materials and intermediates.

• Base: Neutralizes the HCl generated during the reaction, driving the equilibrium towards product formation.

• Elevated Temperature: Provides the necessary activation energy for the SNAr reaction.

• Purification: Column chromatography is essential to remove unreacted starting materials and byproducts, ensuring the purity of the final compound for biological testing.

Part 2: In Vitro and In Vivo Evaluation of Antimalarial Activity

Once novel quinoline compounds are synthesized, they must be rigorously evaluated for their antimalarial activity and cytotoxicity. This typically involves a tiered screening approach, starting with in vitro assays and progressing to in vivo models for the most promising candidates.

In Vitro Antiplasmodial Assays

The initial screening of compounds is performed in vitro against cultured P. falciparum parasites. It is crucial to test against both chloroquine-sensitive (CQS) and chloroquine-resistant (CQR) strains to assess the compound's potential to overcome resistance.[24]

Commonly Used P. falciparum Strains:

• CQS: 3D7, NF54

• CQR: Dd2, K1, W2

Protocol 2: SYBR Green I-Based Fluorescence Assay for In Vitro Antimalarial Activity

This high-throughput assay measures parasite proliferation by quantifying the amount of parasite DNA.[25]

Materials:

• Synchronized ring-stage P. falciparum cultures (CQS and CQR strains)

• Complete parasite culture medium (RPMI-1640 supplemented with AlbuMAX II, hypoxanthine, and gentamicin)

• Human erythrocytes

• 96-well black microplates

• Test compounds and standard antimalarial drugs (e.g., chloroquine, artemisinin)

• Lysis buffer (containing saponin and SYBR Green I)

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of the test compounds and standard drugs in the culture medium.

• Add 100 µL of the parasite culture (2% parasitemia, 2% hematocrit) to each well of the 96-well plate.

• Add 100 µL of the diluted compounds to the respective wells. Include drug-free controls and uninfected erythrocyte controls.

• Incubate the plates for 72 hours in a humidified, gassed (5% CO2, 5% O2, 90% N2) incubator at 37°C.

• After incubation, add 100 µL of lysis buffer containing SYBR Green I to each well.

• Incubate the plates in the dark at room temperature for 1 hour.

• Measure the fluorescence intensity using a plate reader with excitation and emission wavelengths of approximately 485 nm and 530 nm, respectively.

• Calculate the 50% inhibitory concentration (IC50) values by plotting the percentage of parasite growth inhibition against the log of the drug concentration and fitting the data to a sigmoidal dose-response curve.

Self-Validating System:

• The inclusion of both positive (standard drugs) and negative (drug-free) controls in each assay plate validates the experimental run.

• The use of both CQS and CQR parasite strains provides an internal control for assessing the compound's activity against resistant parasites.

Cytotoxicity Assays

To assess the selectivity of the compounds for the parasite, their toxicity against mammalian cells is evaluated.

Protocol 3: MTT Assay for Cytotoxicity

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Human cell line (e.g., HEK293, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well clear microplates

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO)

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Add serial dilutions of the test compounds to the wells and incubate for 48-72 hours.

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at approximately 570 nm using a microplate reader.

• Calculate the 50% cytotoxic concentration (CC50) and determine the selectivity index (SI = CC50 / IC50). A higher SI value indicates greater selectivity for the parasite.

In Vivo Efficacy Models

Promising compounds with high in vitro potency and selectivity are advanced to in vivo testing using rodent malaria models.[26][27] The standard model is the Plasmodium berghei-infected mouse.[28][29]

Protocol 4: Peters' 4-Day Suppressive Test in P. berghei-Infected Mice

This is the standard primary in vivo screening method to assess the blood schizontocidal activity of a compound.[30]

Materials:

• P. berghei (ANKA strain)

• CD-1 or Swiss albino mice

• Test compound and vehicle

• Chloroquine (as a standard drug)

• Giemsa stain

Procedure:

• Infect mice intravenously or intraperitoneally with 1x107P. berghei-infected red blood cells on day 0.

• Randomly divide the mice into groups (typically 5 mice per group): vehicle control, positive control (chloroquine), and test compound groups at various doses.

• Administer the test compound and control drugs orally or subcutaneously once daily for four consecutive days (days 0-3).

• On day 4, prepare thin blood smears from the tail vein of each mouse.

• Stain the smears with Giemsa and determine the percentage of parasitemia by microscopic examination.

• Calculate the percentage of suppression of parasitemia for each group relative to the vehicle control group.

• Determine the effective dose that suppresses parasitemia by 50% (ED50) and 90% (ED90).

Part 3: Data Presentation and Visualization

Clear and concise presentation of data is crucial for interpreting results and making informed decisions in the drug discovery pipeline.

Data Summary Tables

Summarize key quantitative data in tables for easy comparison.

Table 1: In Vitro Antimalarial Activity and Cytotoxicity of Novel Quinoline Analogs

Compound ID	P. falciparum 3D7 IC50 (nM)	P. falciparum Dd2 IC50 (nM)	Resistance Index (RI = IC50 Dd2 / IC50 3D7)	HepG2 CC50 (µM)	Selectivity Index (SI = CC50 / IC50 3D7)
Chloroquine	20	200	10	>50	>2500
Analog 1	15	30	2	45	3000
Analog 2	50	600	12	>100	>2000
...	...	...	...	...	...

Table 2: In Vivo Efficacy of Lead Compounds in the P. berghei 4-Day Suppressive Test

Compound ID	Dose (mg/kg/day, p.o.)	% Parasitemia Suppression	ED50 (mg/kg)	ED90 (mg/kg)
Chloroquine	10	95	2.5	8
Analog 1	25	92	5	20
Analog 1	50	99
...	...	...	...	...

Visualization of Workflows and Pathways

Diagrams can effectively illustrate complex processes and relationships.

Diagram 1: Antimalarial Drug Discovery Workflow

Caption: A streamlined workflow for quinoline-based antimalarial drug discovery.

Diagram 2: Proposed Mechanism of Action of 4-Aminoquinolines

Caption: Inhibition of heme detoxification by 4-aminoquinoline antimalarials.

Conclusion and Future Directions

The quinoline scaffold remains a highly privileged structure in the quest for new antimalarial therapies.[15][31] The continued evolution of drug resistance in Plasmodium falciparum demands a multi-pronged approach that combines rational drug design, efficient synthetic chemistry, and robust biological evaluation. The protocols and strategies outlined in this guide provide a framework for the systematic discovery and development of the next generation of quinoline-based antimalarials. Future efforts should focus on exploring novel chemical space around the quinoline core, developing innovative hybrid molecules, and employing advanced screening technologies to accelerate the identification of potent and resistance-breaking drug candidates.[32][33][34]

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Part I: The Foundation - Obtaining Diffraction-Quality Crystals

An Application Note from the Desk of a Senior Application Scientist

Topic: A Practical Guide to the X-ray Crystallography of Quinoline Derivatives

Audience: Researchers, scientists, and drug development professionals.

Abstract: Quinoline and its derivatives represent a cornerstone scaffold in medicinal chemistry and materials science, lauded for their diverse pharmacological activities and unique physicochemical properties.[1][2] The precise three-dimensional atomic arrangement of these molecules, which dictates their interaction with biological targets and their solid-state behavior, is most definitively determined by single-crystal X-ray crystallography.[3][4] This application note provides a comprehensive, field-proven protocol for the structural analysis of quinoline derivatives, guiding the researcher from the challenging initial step of crystal growth through data collection, structure solution, and final validation. The causality behind critical experimental choices is emphasized to empower researchers to troubleshoot and adapt these methods for novel quinoline compounds.

The entire crystallographic experiment hinges on the quality of a single crystal. This is often the most challenging and rate-limiting step.[3] Quinoline derivatives, being largely planar aromatic systems, present unique challenges and opportunities in crystallization. Their propensity for π-π stacking can facilitate orderly packing, but can also lead to poorly formed or disordered crystals. Furthermore, the presence of various substituents can introduce conformational flexibility or lead to the formation of multiple crystalline forms (polymorphs), a critical consideration in pharmaceutical development.[5]

Pre-Crystallization: The Imperative of Purity

It is impossible to overstate the importance of starting with highly pure material (>98%). Impurities can inhibit nucleation, disrupt crystal lattice formation, or become incorporated into the crystal, leading to disorder and poor diffraction quality. Standard purification techniques such as column chromatography followed by solvent removal and thorough drying under vacuum are essential prerequisites.

The Art of Crystallization: A Strategic Approach

The goal of crystallization is to guide a molecule from a disordered state in solution to an ordered, crystalline solid state by slowly and methodically achieving a state of limited supersaturation.[3][6] For novel quinoline derivatives, a screening approach using multiple techniques is the most efficient path to success.

Experimental Protocol 1: Screening for Crystallization Conditions

• Solvent Selection: Begin by testing the solubility of the compound in a range of common solvents. Good crystallization solvents are those in which the compound is sparingly soluble.

• Preparation of Saturated Solutions: Prepare near-saturated or saturated solutions of your quinoline derivative in 2-3 promising solvents from your solubility screen. This is often done by gently heating the solution to dissolve the compound and then allowing it to cool to room temperature.

• Setting up Crystallization Experiments: Employ at least two of the following methods in parallel.

  • Slow Evaporation: i. Place 0.5-1.0 mL of the saturated solution in a small, clean vial. ii. Cover the vial with a cap or parafilm pierced with a few needle holes to allow for slow solvent evaporation. iii. Store the vial in a vibration-free environment and observe over several days to weeks. This is a robust method for many quinoline derivatives.[1][7]

  • Vapor Diffusion (Sitting Drop Variation): i. Place a small drop (~1-5 µL) of the saturated solution into the central depression of a sitting drop plate. ii. In the surrounding reservoir, add a larger volume (~500 µL) of an "anti-solvent" – a solvent in which the compound is insoluble but which is miscible with the solvent of the drop. iii. Seal the well. The anti-solvent vapor will slowly diffuse into the drop, reducing the solubility of the compound and inducing crystallization.

  • Slow Cooling: i. Prepare a saturated solution at an elevated temperature. ii. Using a programmable heating block or a well-insulated container (e.g., a dewar flask), cool the solution very slowly (e.g., 0.5 °C/hour) to a lower temperature.[6] This method is excellent for compounds with significant temperature-dependent solubility.

Table 1: Common Solvents for Crystallizing Quinoline Derivatives

Solvent Class	Examples	Rationale & Common Use
Alcohols	Ethanol, Methanol	Good starting points, often used for slow evaporation.[1][7]
Esters	Ethyl Acetate	Effective for compounds with moderate polarity.
Halogenated	Dichloromethane, Chloroform	Can form specific interactions and solvates.
Aprotic Polar	Acetonitrile, DMF, DMSO	Used for highly polar derivatives; often require an anti-solvent.
Anti-Solvents	Hexanes, Diethyl Ether, Water	Used to decrease solubility in vapor diffusion or layering experiments.

Part II: From Crystal to Diffraction Pattern - Data Collection

Once suitable crystals are obtained, the next phase involves irradiating them with X-rays and recording the resulting diffraction pattern. The quality of this data is paramount for a successful structure solution.

Workflow Diagram: The X-ray Crystallography Pipeline

Caption: A generalized workflow for X-ray crystallographic analysis.

Experimental Protocol 2: Single-Crystal X-ray Data Collection

• Crystal Selection: Under a polarized light microscope, select a single, well-formed crystal with sharp edges and no visible cracks or defects. The ideal size is typically 0.1-0.3 mm in all dimensions.

• Mounting: i. Using a cryoloop of appropriate size, scoop a small amount of cryoprotectant oil (e.g., Paratone-N). ii. Carefully touch the oil-coated loop to the selected crystal, which should adhere via surface tension. iii. Swiftly move the loop into the cold nitrogen stream (typically 100-150 K) of the diffractometer. Low-temperature collection is crucial to minimize atomic thermal vibrations and mitigate radiation damage.[7]

• Data Collection Strategy: i. Center the crystal in the X-ray beam (typically Mo Kα, λ=0.71073 Å, or Cu Kα, λ=1.5418 Å).[7] ii. Collect a series of diffraction images (frames) while rotating the crystal. The strategy should aim for high completeness (>99%) and redundancy of the data.[8] iii. Modern diffractometers with automated software will typically calculate an optimal strategy based on the crystal's unit cell and symmetry.

Part III: Decoding the Data - Structure Solution and Refinement

This phase translates the raw diffraction pattern into a 3D model of electron density, from which the final atomic structure is derived.[4][9]

Workflow Diagram: Structure Solution and Refinement Pathway

Caption: The iterative process of structure solution and refinement.

Experimental Protocol 3: Structure Solution and Refinement

• Data Processing: The collected frames are processed using software (e.g., CrysAlisPro, SAINT) to integrate the intensities of each reflection and apply corrections (e.g., for Lorentz and polarization effects). This step yields a file containing the Miller indices (h,k,l) and intensity for each reflection.

• Space Group Determination: The symmetry of the diffraction pattern is analyzed to determine the crystal's space group.

• Structure Solution: For small molecules like quinolines, the structure is typically solved using "Direct Methods".[4] This mathematical approach uses statistical relationships between reflection intensities to overcome the "phase problem" and generate an initial electron density map.

• Model Refinement: i. An initial atomic model is built into the electron density map. ii. This model is then refined using iterative cycles of least-squares minimization, which adjusts atomic positions and displacement parameters to improve the agreement between the calculated diffraction pattern (from the model) and the observed experimental data.[4] iii. Hydrogen atoms are typically located in the difference electron density map and refined using appropriate constraints.

• Validation: The final model is rigorously validated. Key metrics include:

  • R-factors (R1, wR2): These are measures of the agreement between the model and the data. Lower values indicate a better fit (typically R1 < 5% for high-quality structures).

  • Goodness-of-Fit (GooF): Should be close to 1.0.

  • Residual Electron Density: The final difference map should be largely featureless.

  • CheckCIF: A standard validation report generated by the International Union of Crystallography (IUCr) that flags potential issues with the structure.

Analysis and Interpretation

The refined structure provides a wealth of information. Beyond simple bond lengths and angles, analysis of intermolecular interactions like hydrogen bonds, halogen bonds, and π-π stacking is crucial for understanding the solid-state packing, which influences physical properties. Hirshfeld surface analysis is a powerful tool for visualizing and quantifying these interactions.[10][11]

Table 2: Example Comparative Crystallographic Data for Quinoline Derivatives

Parameter	Compound 1 (5-nitroquinolin-8-yl-3-bromobenzoate)[10]	Compound 2 (2-chloro-3-formylquinoline deriv.)[7]
Formula	C₁₆H₉BrN₂O₄	C₁₇H₁₂ClN₃O
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/n	P2₁/c
a (Å)	7.9351(3)	12.164(3)
b (Å)	8.0494(3)	9.988(2)
c (Å)	22.9567(8)	12.428(3)
β (°)	97.468(2)	107.03(3)
Volume (ų)	1453.95(9)	1443.3(4)
Temperature (K)	296(2)	296(2)
Final R1 [I>2σ(I)]	0.0455	0.0523

Conclusion

X-ray crystallography provides unambiguous and high-resolution structural data that is indispensable for the rational design of new quinoline-based drugs and materials. While the process can be challenging, a systematic and informed approach to crystallization, coupled with modern automated data collection and powerful refinement software, makes this technique accessible. This guide outlines a robust protocol and highlights the critical decision-making points, enabling researchers to successfully elucidate the structures of novel quinoline derivatives and unlock their full scientific potential.

References

• BenchChem. (n.d.). X-ray Crystallography of 2-(2-Chloroethyl)quinoline Derivatives: A Comparative Guide.
• CrystEngComm. (n.d.). Growth of an 8-hydroxyquinoline single crystal by a modified Czochralski growth technique, and crystal characterization. RSC Publishing.
• Bano, H., Shafi, S., Siddiqui, H., Choudhary, M. I., & Yousuf, S. (2017). Synthesis, single crystal X-ray diffraction, Hirshfeld surface and biological activity of quinolone derivatives. European Journal of Chemistry, 8(4), 422-429.
• Kopchuk, D. S., Slepukhin, P. A., Nosova, E. V., Khasanov, A. F., Zyryanov, G. V., & Rusinov, V. L. (2019). X-Ray Crystallographic Studies in A Series of Substituted (Fluorinated) 2-(2-Pyridyl)Quinolines. Russian Journal of Organic Chemistry, 55(6), 972-978.
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Application Note: A Robust HPLC-DAD/MS Framework for the Analysis of Quinoline Reaction Mixtures

Abstract

This application note presents a comprehensive guide to the analysis of quinoline synthesis reaction mixtures using High-Performance Liquid Chromatography (HPLC) coupled with Diode Array Detection (DAD) and Mass Spectrometry (MS). Quinolines, a vital class of nitrogen-containing aromatic heterocycles, are foundational scaffolds in pharmaceutical and materials science.[1] Their synthesis, often through classic methods like the Skraup or Doebner-von Miller reactions, can yield complex mixtures containing starting materials, intermediates, the desired quinoline product, and various byproducts.[2][3] Effective reaction monitoring and product purification necessitate a robust and reliable analytical method. This guide provides a detailed protocol for reversed-phase HPLC (RP-HPLC), explains the rationale behind critical experimental parameters, and outlines a systematic approach to method validation in line with ICH guidelines.[4][5]

Introduction: The Analytical Challenge of Quinoline Synthesis

The synthesis of quinoline and its derivatives is a cornerstone of heterocyclic chemistry. Reactions such as the Skraup synthesis, which involves the reaction of aniline with glycerol, sulfuric acid, and an oxidizing agent like nitrobenzene, are powerful but can be aggressive, leading to a variety of side products.[6][7][8] Similarly, the Doebner-von Miller reaction, which utilizes α,β-unsaturated carbonyl compounds, can result in polymerization and the formation of unexpected isomers.[3][9]

Monitoring the progress of these reactions and accurately characterizing the final mixture is crucial for optimizing reaction conditions, maximizing yield, and ensuring the purity of the final product.[10] High-Performance Liquid Chromatography (HPLC) is the preeminent analytical technique for this purpose, offering high resolution, sensitivity, and quantitative accuracy.[11][12] When coupled with a Diode Array Detector (DAD), it provides spectral information for peak identification and purity assessment.[13][14] Further coupling to a Mass Spectrometer (MS) allows for definitive molecular weight determination, providing an orthogonal detection method that is invaluable for identifying unknown byproducts.[15][16]

This document serves as a practical guide for researchers, chemists, and quality control analysts, providing both a validated protocol and the underlying scientific principles for the successful HPLC analysis of quinoline reaction mixtures.

Foundational Principles: Designing the Separation

The successful separation of components in a quinoline reaction mixture hinges on understanding the physicochemical properties of the analytes and selecting the appropriate chromatographic conditions.

2.1. The Logic of Reversed-Phase Chromatography

Reversed-phase HPLC is the most widely used mode for the analysis of moderately polar to non-polar compounds like quinolines.[17] The stationary phase is non-polar (e.g., C18-silica), and the mobile phase is polar (e.g., a mixture of water and acetonitrile or methanol).[17]

• Mechanism of Separation: Separation is based on the hydrophobic interactions between the analytes and the stationary phase. More hydrophobic (less polar) compounds interact more strongly with the C18 stationary phase and are retained longer, resulting in later elution times. Polar compounds have a greater affinity for the mobile phase and elute earlier.

• Why it Works for Quinolines: The quinoline core is a relatively non-polar aromatic system. Starting materials like aniline are also amenable to reversed-phase separation. Byproducts and intermediates will have varying polarities, allowing for their resolution based on a well-designed mobile phase gradient.[18]

2.2. The Critical Role of Mobile Phase pH

Quinolines are nitrogen-containing heterocycles and exhibit basic properties.[19] The pH of the mobile phase is therefore a powerful tool for controlling retention and peak shape.

• Controlling Ionization: The nitrogen atom in the quinoline ring is a pyridine-type nitrogen, which is weakly basic and can be protonated under acidic conditions.[19] By adding a small amount of acid (e.g., formic acid or phosphoric acid) to the mobile phase to lower the pH, the quinoline and other basic components become protonated (ionized).

• Impact on Retention: In their ionized form, these compounds become more polar and have less affinity for the non-polar stationary phase, leading to shorter retention times. This pH control is essential for achieving sharp, symmetrical peaks, as it prevents undesirable interactions with residual silanol groups on the silica-based stationary phase.[20]

Experimental Workflow: From Reaction Quench to Data Analysis

The overall process for analyzing a quinoline reaction mixture can be broken down into a series of logical steps.

Caption: Workflow from sample preparation to data analysis.

Detailed Application Protocol

This protocol is designed for the analysis of a typical Skraup or Doebner-von Miller reaction mixture.

4.1. Instrumentation and Reagents

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Mass Spectrometer: Agilent 6120 Single Quadrupole LC/MS or equivalent with an Electrospray Ionization (ESI) source.

• Column: Phenomenex Luna C18(2) (150 x 4.6 mm, 5 µm) or equivalent reversed-phase column.[21]

• Solvents: HPLC-grade acetonitrile (ACN) and water.

• Reagents: Formic acid (FA), 99% or higher purity.

• Sample Filters: 0.45 µm PTFE syringe filters.

4.2. Chromatographic Conditions

Parameter	Setting	Rationale
Mobile Phase A	Water + 0.1% Formic Acid	Aqueous component of the mobile phase. Formic acid ensures an acidic pH to promote protonation of basic analytes for good peak shape.[1]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Organic modifier to elute analytes from the reversed-phase column.
Gradient Program	Time (min)	%B
0.0	10
20.0	90
22.0	90
22.1	10
25.0	10
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temperature	30 °C	Maintains stable retention times and can improve peak efficiency.
Injection Volume	5 µL	A small volume prevents column overloading and peak distortion.
DAD Wavelength	254 nm (Signal), 220-400 nm (Spectrum)	254 nm is a common wavelength for aromatic compounds. Full spectrum collection allows for peak purity analysis and library matching.[22]
MS Source	ESI, Positive Ion Mode	ESI is a soft ionization technique suitable for these analytes. Positive mode is chosen to detect the protonated molecules [M+H]⁺.[16]
MS Scan Range	m/z 100 - 500	Covers the expected molecular weights of starting materials, product, and common dimers or byproducts.

4.3. Sample Preparation Protocol

Accurate and reproducible sample preparation is critical for reliable results.[23][24]

• Quench and Neutralize: At the desired reaction time point, take a small aliquot (e.g., 50 µL) of the reaction mixture and quench it in a larger volume of a suitable solvent (e.g., 1 mL of methanol). If the reaction is strongly acidic, carefully neutralize it.

• Dilute: Perform a serial dilution of the quenched sample into a solvent that mimics the initial mobile phase composition (e.g., 90:10 Water:Acetonitrile with 0.1% FA). A typical dilution factor might be 1:1000, but this must be optimized to ensure the major product peak is within the linear range of the detector.[23]

• Filter: Filter the diluted sample through a 0.45 µm PTFE syringe filter directly into an HPLC vial to remove any particulate matter that could block the column.[24][25]

Data Interpretation and System Validation

5.1. Interpreting the Chromatogram

A typical chromatogram will show peaks for the starting material (e.g., aniline), the main quinoline product, and various byproducts.

• Peak Identification:

  • Retention Time (RT): Compare the RT of peaks in the sample to those of known standards.

  • UV-Vis Spectrum: The DAD provides a UV spectrum for each peak. This "fingerprint" can be compared against a spectral library or the spectrum of a known standard to confirm identity.[26]

  • Mass-to-Charge Ratio (m/z): The MS detector provides the molecular weight of the compound in each peak, offering the most definitive identification. For example, quinoline (MW = 129.16) will show a prominent ion at m/z 130.17 for its protonated form [M+H]⁺.

5.2. Example Data

The following table shows hypothetical data from the analysis of a Skraup reaction mixture for the synthesis of quinoline from aniline.

Peak	Retention Time (min)	Area %	UV λmax (nm)	Observed m/z [M+H]⁺	Tentative Identification
1	3.5	15.2	230, 280	94.1	Aniline (Starting Material)
2	8.9	4.8	245, 290	132.1	1,2-Dihydroquinoline (Intermediate)
3	12.1	75.5	225, 275, 312	130.1	Quinoline (Product)
4	15.8	2.1	235, 285	221.2	Unidentified Byproduct
5	18.2	2.4	250, 320	258.2	Dimerized Species

5.3. Method Validation: Ensuring Trustworthiness

For use in regulated environments or for ensuring the reliability of research data, the analytical method must be validated.[27][28] The validation process follows ICH guidelines (Q2(R1)) and establishes the performance characteristics of the method.[4][5]

Caption: Key parameters for HPLC method validation.

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[5] This is demonstrated by showing that the peaks for starting materials, product, and known impurities are well-resolved.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.[28] This is typically assessed over a range of 80-120% of the expected sample concentration. A correlation coefficient (R²) of >0.998 is generally required.[29]

• Accuracy: The closeness of the test results obtained by the method to the true value.[4] It is often determined by spike/recovery experiments where a known amount of analyte is added to the sample matrix. Recoveries are typically expected to be within 98-102%.[29]

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: repeatability (intra-assay precision) and intermediate precision (inter-assay precision).[27] The relative standard deviation (%RSD) should typically be less than 2%.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters (e.g., ±2°C in column temperature, ±0.1 unit change in mobile phase pH).

Conclusion

The HPLC-DAD/MS method detailed in this application note provides a robust, reliable, and comprehensive framework for the analysis of complex quinoline reaction mixtures. By employing a reversed-phase C18 column with an acidified water/acetonitrile gradient, effective separation of starting materials, intermediates, the quinoline product, and various byproducts can be achieved. The dual detection strategy, combining DAD for spectral confirmation and MS for definitive molecular weight identification, ensures a high degree of confidence in the analytical results. Adherence to the outlined sample preparation and method validation protocols will ensure data integrity, making this approach highly suitable for reaction monitoring in research and development and for quality control in manufacturing environments.

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Application Notes and Protocols for the Scaled-Up Synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate

<

Abstract

This document provides a comprehensive guide for the scaled-up synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate, a key intermediate in the development of various pharmaceutical agents. The protocol herein details a robust and scalable adaptation of the Gould-Jacobs reaction, a classic and reliable method for quinoline synthesis. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, explanations of experimental choices, and safety considerations essential for successful scale-up.

Introduction

Ethyl 4,8-dichloroquinoline-3-carboxylate is a crucial building block in medicinal chemistry, with its quinoline core being a prevalent scaffold in a wide array of therapeutic agents, including those with antibacterial, antimalarial, and anticancer properties.[1][2] The demand for efficient and scalable synthetic routes to this intermediate is driven by its role in the discovery and development of novel pharmaceuticals.[3] This application note outlines a detailed protocol for the multi-gram to kilogram scale synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate, focusing on process optimization, safety, and product purity.

The synthetic strategy is based on the Gould-Jacobs reaction, a well-established method for the preparation of 4-hydroxyquinoline derivatives.[4][5] This multi-step process begins with the condensation of an appropriately substituted aniline with an alkoxymethylenemalonate ester, followed by a high-temperature intramolecular cyclization.[1][6] Subsequent chlorination of the resulting 4-hydroxyquinoline intermediate yields the desired product. This approach is favored for its versatility and reliability, particularly with anilines bearing electron-donating groups.[4]

Underlying Scientific Principles and Reaction Mechanism

The synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate proceeds through a three-stage process:

Stage 1: Condensation

The synthesis initiates with the nucleophilic addition of 2,5-dichloroaniline to diethyl ethoxymethylenemalonate (DEEM). The amino group of the aniline attacks the electron-deficient double bond of DEEM, followed by the elimination of ethanol to form the stable intermediate, diethyl 2-((2,5-dichlorophenyl)amino)methylenemalonate.[1]

Stage 2: Thermal Cyclization

This critical step involves a high-temperature intramolecular 6-electron electrocyclization of the anilidomethylenemalonate intermediate.[1] This reaction typically requires temperatures exceeding 250 °C to overcome the energy barrier for the formation of the quinoline ring system.[6] The cyclization leads to the formation of Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate.

Stage 3: Chlorination

The final step is the conversion of the 4-hydroxy group to a chloro group. This is achieved by treating the intermediate with a strong chlorinating agent, such as phosphorus oxychloride (POCl₃). The reaction proceeds via the formation of a phosphate ester intermediate, which is then displaced by a chloride ion to yield the final product, Ethyl 4,8-dichloroquinoline-3-carboxylate.

Scaled-Up Synthesis Protocol

This protocol is designed for a target scale of approximately 100 grams of the final product. Appropriate adjustments to equipment and reagent quantities can be made for further scaling.

Materials and Equipment

Material	Grade	Supplier
2,5-Dichloroaniline	99%	Sigma-Aldrich
Diethyl ethoxymethylenemalonate (DEEM)	98%	Sigma-Aldrich
Dowtherm A or Diphenyl ether	Technical	Sigma-Aldrich
Phosphorus oxychloride (POCl₃)	99%	Sigma-Aldrich
Toluene	Anhydrous	Fisher Scientific
Sodium hydroxide (NaOH)	97%	Fisher Scientific
Hydrochloric acid (HCl)	37%	Fisher Scientific
Sodium bicarbonate (NaHCO₃)	99.7%	Fisher Scientific
Anhydrous magnesium sulfate (MgSO₄)	99.5%	Fisher Scientific
Ethyl acetate	HPLC grade	Fisher Scientific
Hexanes	HPLC grade	Fisher Scientific

Equipment:

• 5 L three-necked round-bottom flask

• Mechanical stirrer

• Heating mantle with temperature controller

• Reflux condenser with a drying tube

• Dropping funnel

• Thermometer

• Vacuum filtration apparatus (Büchner funnel)

• Rotary evaporator

• Large-scale recrystallization setup

Experimental Workflow Diagram

Caption: Workflow for the scaled-up synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate.

Step-by-Step Procedure

Stage 1: Synthesis of Diethyl 2-((2,5-dichlorophenyl)amino)methylenemalonate

• To a 5 L three-necked round-bottom flask equipped with a mechanical stirrer, heating mantle, and a reflux condenser, add 2,5-dichloroaniline (162 g, 1.0 mol) and diethyl ethoxymethylenemalonate (227 g, 1.05 mol).

• Heat the mixture with stirring to 120-130 °C for 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting aniline is consumed.

• After the reaction is complete, cool the mixture slightly and remove the ethanol byproduct under reduced pressure. The resulting crude oil is used directly in the next step without further purification.

Stage 2: Synthesis of Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate

• To the flask containing the crude intermediate, add a high-boiling point solvent such as Dowtherm A or diphenyl ether (1.5 L).[7]

• Heat the mixture to 250 °C with vigorous stirring for 1-2 hours. A precipitate will form as the cyclization proceeds.

• Cool the reaction mixture to room temperature. The solid product is collected by vacuum filtration and washed thoroughly with hexanes to remove the high-boiling solvent.

• The collected solid is dried in a vacuum oven. The typical yield for this step is 80-90%.

Stage 3: Synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate

• Caution: This step involves the use of phosphorus oxychloride, which is highly corrosive and reacts violently with water.[8][9] This procedure must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and safety goggles.[10]

• In a clean and dry 5 L three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser (with a gas outlet connected to a scrubber), and a dropping funnel, suspend the dried Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate (269.7 g, 1.0 mol) in anhydrous toluene (2 L).

• Slowly add phosphorus oxychloride (230 g, 1.5 mol) dropwise to the stirred suspension at room temperature. The addition is exothermic, and the rate should be controlled to maintain the temperature below 40 °C.

• After the addition is complete, heat the reaction mixture to reflux (approximately 110 °C) for 4-6 hours. Monitor the reaction progress by TLC until the starting material is no longer visible.

Work-up and Purification

• Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice (3 kg) with vigorous stirring in a large beaker. This quenching step is highly exothermic and should be performed slowly.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution or a 10% sodium hydroxide solution until the pH is approximately 7-8.

• Transfer the mixture to a large separatory funnel and extract the product with ethyl acetate (3 x 1 L).

• Combine the organic layers, wash with brine (1 L), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude solid by recrystallization from a mixture of ethanol and water to yield Ethyl 4,8-dichloroquinoline-3-carboxylate as a crystalline solid.

Data Summary and Expected Results

Parameter	Value	Notes
Starting Material
2,5-Dichloroaniline	162 g (1.0 mol)
Diethyl ethoxymethylenemalonate	227 g (1.05 mol)	1.05 equivalents
Intermediate
Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate	~216-243 g	Expected yield: 80-90%
Final Product
Ethyl 4,8-dichloroquinoline-3-carboxylate	~230-256 g	Expected overall yield: 85-95% from the intermediate
Melting Point	84-85 °C	Literature value[7]
Appearance	White to off-white crystalline solid

Safety and Handling Precautions

• Phosphorus oxychloride (POCl₃): Highly corrosive and toxic. Reacts violently with water, releasing toxic fumes.[8][9][11] Always handle in a fume hood with appropriate PPE.[10][12] In case of skin contact, immediately flush with copious amounts of water.[8]

• 2,5-Dichloroaniline: Toxic and an irritant. Avoid inhalation and skin contact.

• High-Temperature Reactions: The cyclization step is performed at high temperatures. Ensure proper insulation and temperature control to prevent accidents.

• Quenching: The quenching of the chlorination reaction is highly exothermic. Perform this step slowly and with adequate cooling.

Conclusion

The protocol described in this application note provides a reliable and scalable method for the synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate. By following the detailed steps and adhering to the safety precautions, researchers and process chemists can confidently produce this valuable intermediate in high yield and purity, facilitating its use in drug discovery and development programs. The use of the Gould-Jacobs reaction as the core synthetic strategy ensures a robust process that is amenable to further scale-up.

References

• Ali, M. A., & Ismail, R. (2014). Vilsmeier-Haack reagent: a facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry - Section B, 53B(3), 314-319.

• Wikipedia. (2023). Gould–Jacobs reaction. Retrieved from [Link]

• Kumar, A., & Sharma, S. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Futuristic Trends in Chemical, Material Sciences & Nano Technology, 3(12), 231-246.
• Stavri, M., & Gibbons, S. (2021). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 26(14), 4253.
• Merck & Co. (n.d.). Gould-Jacobs Reaction. The Merck Index Online.
• Singh, P., & Kumar, A. (2013). Vilsmeier-Haack reaction: A manifest protocol to synthesise bisquinoline. DUT Open Scholar.

• Loba Chemie. (2015). PHOSPHORUS OXYCHLORIDE EXTRA PURE MSDS. Retrieved from [Link]

• Air Liquide. (n.d.). Phosphorus Oxychloride. Retrieved from [Link]

• Kumar, S., & Singh, S. (2021). Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. International Journal of Chemical Studies, 9(6), 12-16.
• Waghmare, S. B., & Shingare, M. S. (2016). Synthesis and characterisation of substituted quinoline by Vilsmeier-Haack reagent. International Journal of Chemical Studies, 4(6), 1-4.

• University of Barcelona. (n.d.). Design of a batch plant for quinoline derivatives manufacture. Retrieved from [Link]

• Google Patents. (n.d.). A one pot synthesis of 3-substituted quinoline carboxylates and its derivatives.
• N/A. (n.d.).

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

• N/A. (2012). New Efficient Synthesis of 3-Carboxylquinolines. Journal of the Korean Chemical Society, 56(3), 322-325.

• ResearchGate. (n.d.). Synthesis of quinoline-3-carboxylate derivative 21-R. Retrieved from [Link]

• Beilstein Journals. (n.d.). Synthesis of quinoline-3-carboxylates by a Rh(II)-catalyzed cyclopropanation-ring expansion reaction of indoles with halodiazoacetates. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4,7-dichloroquinoline. Retrieved from [Link]

• Bentham Science. (n.d.). Quinoline-3-carboxylate Derivatives: A New Hope as an Antiproliferative Agent. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4,8-dichloroquinoline-3-carboxylate. Retrieved from [Link]

• PubMed. (2020). Synthesis and Characterization of Quinoline-3-Carboxamide Derivatives as Inhibitors of the ATM Kinase. Retrieved from [Link]

• National Institutes of Health. (2023). Cyclization of 1-aryl-4,4,4-trichlorobut-2-en-1-ones into 3-trichloromethylindan-1-ones in triflic acid. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Assembly of trifluoromethylated fused tricyclic pyrazoles via cyclization of β-amino cyclic ketones. Retrieved from [Link]

• ResearchGate. (2025). The Cyclization of Allenyl-Substituted Hydroxylamines to 1,2-Oxazines: an Experimental and Computational Study. Retrieved from [Link]

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Application Notes &amp; Protocols: The Strategic Use of Ethyl 4,8-dichloroquinoline-3-carboxylate as a Versatile Chemical Intermediate

Introduction

In the landscape of modern medicinal chemistry and materials science, the quinoline scaffold remains a cornerstone for the development of novel functional molecules.[1][2] Its derivatives are integral to a wide array of pharmacologically active agents, including those with antimalarial, anticancer, and anti-inflammatory properties.[3][4][5] Ethyl 4,8-dichloroquinoline-3-carboxylate stands out as a particularly valuable chemical intermediate. Its strategic arrangement of functional groups—two chlorine atoms at distinct electronic environments (C4 and C8) and an ethyl ester at C3—offers a platform for sequential and regioselective modifications. This guide provides an in-depth exploration of its reactivity and offers detailed protocols for its application in synthetic workflows, grounded in mechanistic principles and practical laboratory insights.

The key to unlocking the synthetic potential of this molecule lies in understanding the differential reactivity of its two chloro-substituents. The chlorine atom at the C4 position is part of the electron-deficient pyridine ring, rendering it highly susceptible to nucleophilic aromatic substitution (SNAr).[6][7] In contrast, the chlorine at the C8 position, situated on the benzenoid ring, is significantly less reactive towards SNAr but is an excellent handle for transition metal-catalyzed cross-coupling reactions. This dichotomy in reactivity allows for a controlled, stepwise elaboration of the quinoline core, enabling the synthesis of complex molecular architectures from a single, readily available starting material.

Physicochemical Properties & Handling

A thorough understanding of the substrate's physical properties is paramount for successful and safe experimentation.

Property	Value	Source
IUPAC Name	ethyl 4,8-dichloroquinoline-3-carboxylate	PubChem[8]
CAS Number	56824-91-0	Vibrant Pharma Inc.
Molecular Formula	C₁₂H₉Cl₂NO₂	PubChem[8]
Molecular Weight	270.11 g/mol	PubChem[8]
Appearance	Typically a solid	Cenmed Enterprises[9]
Purity	≥95-97%	Vibrant Pharma Inc., Cenmed Enterprises[9]
Storage	Store at room temperature	Vibrant Pharma Inc.

Safety & Handling: As with all chlorinated heterocyclic compounds, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. All manipulations should be performed in a well-ventilated fume hood.

Application I: Regioselective Nucleophilic Aromatic Substitution (SNAr) at the C4-Position

Mechanistic Rationale: The C4 position of the quinoline ring is electronically analogous to the para-position of a nitro-substituted chlorobenzene. The nitrogen atom acts as a strong electron-withdrawing group, stabilizing the negatively charged Meisenheimer intermediate formed during nucleophilic attack. This electronic activation makes the C4-Cl an excellent leaving group for SNAr reactions, which typically proceed under mild conditions and often without the need for a metal catalyst.[6][10]

General Workflow for C4-Substitution

Caption: General workflow for SNAr at the C4 position.

Protocol 1.1: C4-Amination for Synthesis of Bioactive Scaffolds

The 4-aminoquinoline core is a privileged structure in medicinal chemistry, most famously represented by the antimalarial drug chloroquine.[4][5] This protocol details the synthesis of 4-amino-8-chloroquinoline derivatives.

Objective: To substitute the C4-chloro group with a primary or secondary amine.

Step-by-Step Methodology:

• Vessel Preparation: To a clean, dry microwave vial or round-bottom flask equipped with a magnetic stir bar and condenser, add Ethyl 4,8-dichloroquinoline-3-carboxylate (1.0 eq).

• Reagent Addition: Add the desired amine nucleophile (1.2-1.5 eq). If the amine is used as its hydrochloride salt, add a non-nucleophilic base such as potassium carbonate (K₂CO₃, 2.0 eq) or diisopropylethylamine (DIPEA, 2.0 eq).

• Solvent Addition: Add a suitable polar solvent such as N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), or ethanol to achieve a substrate concentration of 0.1-0.5 M.

• Reaction Execution:

  • Conventional Heating: Heat the mixture to 80-120 °C and stir for 4-24 hours.[6] The causality here is that higher temperatures provide the necessary activation energy for the reaction to proceed at a practical rate.

  • Microwave Irradiation: Seal the vial and heat in a microwave reactor to 100-150 °C for 10-60 minutes.[6] Microwave heating often accelerates the reaction, leading to shorter reaction times and potentially cleaner product profiles by minimizing thermal degradation.

• Monitoring: Track the disappearance of the starting material using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: After cooling to room temperature, pour the reaction mixture into ice-water. The product will often precipitate and can be collected by filtration. Alternatively, if the product is soluble, extract the aqueous mixture with an organic solvent like ethyl acetate or dichloromethane (3 x volume of aqueous phase).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by flash column chromatography on silica gel.

Troubleshooting Scenario	Potential Cause	Recommended Solution
Low or No Conversion	Insufficient temperature; Weak nucleophile	Increase reaction temperature or switch to microwave heating. If using an alcohol/phenol, add a strong base (e.g., NaH) to generate the more potent alkoxide/phenoxide nucleophile.
Incomplete Reaction	Insufficient reaction time; Reagents degraded	Extend reaction time and continue monitoring. Ensure reagents and solvents are anhydrous, especially when using strong bases.
Formation of Side Products	Reaction temperature too high; Competing reactions	Lower the reaction temperature and increase the time. Ensure a slight excess of the nucleophile is used to minimize potential side reactions of the starting material.

Application II: Palladium-Catalyzed Cross-Coupling at the C8-Position

Mechanistic Rationale: While the C4-Cl is primed for SNAr, the C8-Cl on the electron-rich benzene ring is relatively inert to nucleophiles. However, it serves as an excellent electrophile for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[11][12] This reaction forms a carbon-carbon bond, a cornerstone transformation in modern organic synthesis.[13] The key is the palladium catalyst, which cycles between Pd(0) and Pd(II) oxidation states to facilitate oxidative addition into the C-Cl bond, transmetalation with the organoboron reagent, and reductive elimination to form the product and regenerate the catalyst.[13]

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Simplified catalytic cycle for Suzuki-Miyaura cross-coupling.

Protocol 2.1: C8-Arylation via Suzuki-Miyaura Coupling

Objective: To form a C-C bond at the C8-position using an arylboronic acid. Note: Achieving selectivity for C8 over C4 can be challenging. This protocol assumes the C4 position has been previously functionalized via SNAr or that conditions are optimized for C8 reactivity.

Step-by-Step Methodology:

• Inert Atmosphere Setup: To a Schlenk flask or microwave vial, add the 4-substituted-8-chloroquinoline intermediate (1.0 eq), the arylboronic acid (1.3-1.5 eq), and the base (e.g., K₃PO₄ or K₂CO₃, 2.0-3.0 eq).

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the phosphine ligand (e.g., SPhos, 4-10 mol%).[11] The ligand is critical for stabilizing the Pd(0) species and facilitating the oxidative addition step, especially for a less reactive C-Cl bond.

• Solvent Addition & Degassing: Add an anhydrous, degassed solvent system, such as a 4:1 mixture of 1,4-dioxane and water.[11][14] Degas the mixture by bubbling argon or nitrogen through it for 15-30 minutes. This step is crucial as oxygen can oxidize and deactivate the Pd(0) catalyst.

• Reaction Execution: Seal the vessel and heat the reaction mixture to 80-110 °C with vigorous stirring for 12-24 hours.[11]

• Monitoring: Monitor the reaction by LC-MS to confirm consumption of the starting material.

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate and water. Separate the organic layer and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue by flash column chromatography on silica gel to afford the desired 8-arylquinoline product.[11]

Application III: Derivatization of the C3-Ester

Rationale: The ethyl ester at the C3 position provides a third handle for diversification. It can be readily hydrolyzed to the corresponding carboxylic acid, which is a key precursor for amide bond formation, a ubiquitous linkage in pharmaceuticals.

Protocol 3.1: Saponification to 8-Chloro-4-substituted-quinoline-3-carboxylic acid

Objective: To hydrolyze the ethyl ester to a carboxylic acid.

Step-by-Step Methodology:

• Setup: Dissolve the starting quinoline ester (1.0 eq) in a mixture of THF and water (e.g., 3:1 ratio).

• Base Addition: Add an excess of a base, such as lithium hydroxide (LiOH, 3.0-5.0 eq).

• Reaction: Stir the mixture at room temperature or with gentle heating (40-50 °C) for 2-12 hours until TLC or LC-MS indicates complete consumption of the starting ester.

• Work-up: Quench the reaction by removing the organic solvent (THF) under reduced pressure. Dilute the remaining aqueous solution with water.

• Acidification: Cool the solution in an ice bath and carefully acidify to pH ~3-4 with 1M HCl. A precipitate of the carboxylic acid product should form.

• Isolation: Collect the solid by filtration, wash thoroughly with cold water to remove salts, and dry under vacuum. The product is often pure enough for the next step without further purification.

This resulting carboxylic acid can then be coupled with a variety of amines using standard peptide coupling reagents (e.g., HATU, HOBt/EDC) to generate a library of amide derivatives, further expanding the molecular diversity accessible from the parent intermediate.

Synthetic Strategy Decision Workflow

The choice of reaction pathway depends entirely on the desired final structure. The following diagram outlines a logical approach to functionalizing the Ethyl 4,8-dichloroquinoline-3-carboxylate core.

Caption: Decision tree for the sequential functionalization of the scaffold.

References

• PubChem. Ethyl 4,8-dichloroquinoline-3-carboxylate. National Center for Biotechnology Information. [Link]

• El-Sayed, A. M., et al. (1999). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Molecules, 4(1), 8-15. [Link]

• Kranz, K., et al. (2012). Regioselective Suzuki-Miyaura Cross-Coupling Reactions of 2,6-Dichloroquinoxaline. ChemInform. [Link]

• Organic Syntheses. 4,7-dichloroquinoline. [Link]

• Hansen, T., & Stenstrøm, Y. (2012). Synthesis of quinoline-3-carboxylates by a Rh(II)-catalyzed cyclopropanation-ring expansion reaction of indoles with halodiazoacetates. Beilstein Journal of Organic Chemistry, 8, 14-19. [Link]

• ResearchGate. (a) 4,7-Dichloroquinoline design inspired by the natural molecule, chloroquine. [Link]

• Rose-Hulman Institute of Technology. Suzuki Cross-coupling Reaction procedure. [Link]

• Boruah, P. R., et al. (2015). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. Royal Society of Chemistry. [Link]

• Cenmed Enterprises. Ethyl 4,8-dichloroquinoline-3-carboxylate. [Link]

• ResearchGate. Synthesis of 7-chloroquinolinyl-4-. [Link]

• de Farias, M. S. S., et al. (2022). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules, 27(24), 8996. [Link]

• Nemez, D. B., et al. (2021). Synthesis of Novel 2- and 8-Substituted 4-Amino-7-chloroquinolines and their N-Alkylated Coupling Products. Canadian Journal of Chemistry. [Link]

• O'Neill, P. M., et al. (2006). A medicinal chemistry perspective on 4-aminoquinoline antimalarial drugs. Journal of Medicinal Chemistry, 49(22), 6493-6505. [Link]

• Reyes-Márquez, A., et al. (2021). Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide from 4,7-Dichloroquinoline. Molbank, 2021(4), M1288. [Link]

• Reyes, A., et al. (2015). Crystal structure of ethyl 2,4-dichloroquinoline-3-carboxylate. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 11), o939–o940. [Link]

• Romero, M. H., & Delgado, G. E. (2024). 4-Aminoquinoline: a comprehensive review of synthetic strategies. RSC Medicinal Chemistry. [Link]

• Pornprom, T., et al. (2009). Ethyl 3,7-dichloroquinoline-8-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 2), o304. [Link]

• Al-Busafi, S. N., et al. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research & Reviews: Journal of Chemistry. [Link]

• Chemical Communications. Directed nucleophilic aromatic substitution reaction. [Link]

• IOSR Journal. Synthesis of Quinoline Analogues as Anti-microbial Agents. [Link]

• Ukr Khim Zh. Synthesis, Crystal Structure, and Biological Activity of Ethyl 4-Methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate Polymorphic Forms. [Link]

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Application Notes and Protocols for the Functionalization of the Quinoline Core of Ethyl 4,8-dichloroquinoline-3-carboxylate

Introduction: The Strategic Value of the 4,8-Dichloroquinoline-3-carboxylate Scaffold

The quinoline motif is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents with a broad spectrum of biological activities.[1][2][3] Ethyl 4,8-dichloroquinoline-3-carboxylate is a particularly valuable starting material for the synthesis of novel drug candidates. Its di-halogenated nature at the C4 and C8 positions, combined with the electron-withdrawing ethyl carboxylate group at C3, provides a versatile platform for selective functionalization. This guide provides detailed protocols and mechanistic insights for the strategic modification of this quinoline core, focusing on nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions. Understanding the differential reactivity of the C4 and C8 positions is paramount for the rational design and synthesis of new chemical entities.

Part 1: Nucleophilic Aromatic Substitution (SNAr) - A Regioselective Approach

Mechanistic Insights: The Preferential Reactivity of the C4 Position

The quinoline ring system is inherently electron-deficient, a characteristic that is amplified by the presence of two chlorine atoms and an ethyl carboxylate group. This electronic landscape makes the chloro-substituted carbons susceptible to attack by nucleophiles. In the case of Ethyl 4,8-dichloroquinoline-3-carboxylate, the chlorine atom at the C4 position is significantly more reactive towards nucleophiles than the chlorine at the C8 position.[4]

This regioselectivity is primarily due to the ability of the quinoline nitrogen to stabilize the negative charge of the Meisenheimer intermediate formed during the nucleophilic attack. When a nucleophile attacks the C4 position, the resulting negative charge can be delocalized onto the electronegative nitrogen atom through resonance, leading to a more stable intermediate. This stabilization is not possible when the attack occurs at the C8 position. The electron-withdrawing ester group at C3 further enhances the electrophilicity of the adjacent C4 position.

Caption: Preferential SNAr at the C4 position.

Protocol 1: Selective Amination at the C4 Position

This protocol describes a general procedure for the selective substitution of the C4-chloro group with a primary or secondary amine.

Materials:

• Ethyl 4,8-dichloroquinoline-3-carboxylate

• Amine of choice (e.g., aniline, morpholine, piperidine) (1.2 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) (2.0 equivalents)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Standard glassware for work-up and purification

• Ethyl acetate, brine, anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of Ethyl 4,8-dichloroquinoline-3-carboxylate (1.0 eq) in anhydrous DMF, add the amine (1.2 eq) and K₂CO₃ (2.0 eq).

• Stir the reaction mixture at 80-100 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane:ethyl acetate gradient).

Data Interpretation:

Successful substitution at the C4 position can be confirmed by ¹H NMR, where a significant upfield shift of the proton at C5 is expected due to the introduction of the electron-donating amino group. The disappearance of the singlet corresponding to the C4-proton in the starting material is also indicative of the reaction.

Nucleophile	Product	Typical Yield	Reference
Aniline	Ethyl 4-(phenylamino)-8-chloroquinoline-3-carboxylate	85-95%	[5]
Morpholine	Ethyl 4-morpholino-8-chloroquinoline-3-carboxylate	80-90%	[6]
Piperidine	Ethyl 4-(piperidin-1-yl)-8-chloroquinoline-3-carboxylate	80-90%	[6]

Protocol 2: Selective Thiolation at the C4 Position

This protocol outlines the substitution of the C4-chloro group with a thiol nucleophile.

Materials:

• Ethyl 4,8-dichloroquinoline-3-carboxylate

• Thiol of choice (e.g., thiophenol, ethanethiol) (1.2 equivalents)

• Anhydrous DMF or Acetonitrile

• Sodium hydride (NaH, 60% dispersion in mineral oil) or Sodium thiomethoxide (NaSMe) (1.2 equivalents)

• Round-bottom flask

• Magnetic stirrer

• Standard work-up and purification equipment

Procedure:

• To a suspension of NaH (1.2 eq) in anhydrous DMF at 0 °C, add the thiol (1.2 eq) dropwise.

• Stir the mixture at room temperature for 30 minutes to form the sodium thiolate.

• Add a solution of Ethyl 4,8-dichloroquinoline-3-carboxylate (1.0 eq) in DMF to the thiolate solution.

• Stir the reaction at room temperature or with gentle heating (50-60 °C) and monitor by TLC.

• Upon completion, quench the reaction by carefully adding water.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Part 2: Palladium-Catalyzed Cross-Coupling Reactions - Building Molecular Complexity

Palladium-catalyzed cross-coupling reactions offer a powerful alternative for the functionalization of the quinoline core, enabling the formation of C-C and C-N bonds under relatively mild conditions.[7][8] The regioselectivity of these reactions can often be controlled by the choice of catalyst, ligands, and reaction conditions, though the C4 position generally remains the more reactive site.

Caption: Palladium-catalyzed functionalization pathways.

Protocol 3: Suzuki-Miyaura Coupling for C-C Bond Formation

This protocol provides a general method for the Suzuki-Miyaura cross-coupling of an aryl or heteroaryl boronic acid at the C4 position.[9][10]

Materials:

• Ethyl 4,8-dichloroquinoline-3-carboxylate

• Arylboronic acid (1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) (2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃) (2-3 equivalents)

• Solvent system (e.g., 1,4-dioxane/water, toluene/water)

• Schlenk tube or microwave vial

• Inert atmosphere (Nitrogen or Argon)

• Standard work-up and purification equipment

Procedure:

• In a Schlenk tube, combine Ethyl 4,8-dichloroquinoline-3-carboxylate (1.0 eq), the arylboronic acid (1.5 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and the base (e.g., K₂CO₃, 2.0 eq).

• Evacuate and backfill the tube with an inert gas (e.g., Argon) three times.

• Add the degassed solvent system (e.g., 1,4-dioxane and water, 4:1).

• Heat the reaction mixture at 90-110 °C until the starting material is consumed (monitor by TLC).

• Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Protocol 4: Buchwald-Hartwig Amination for C-N Bond Formation

This protocol details the palladium-catalyzed amination at the C4 position.[3][11]

Materials:

• Ethyl 4,8-dichloroquinoline-3-carboxylate

• Amine (primary or secondary) (1.2 equivalents)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) (1-2 mol%)

• Phosphine ligand (e.g., Xantphos, BINAP) (2-4 mol%)

• Strong, non-nucleophilic base (e.g., Sodium tert-butoxide (NaOtBu), Lithium bis(trimethylsilyl)amide (LiHMDS)) (1.4 equivalents)

• Anhydrous, deoxygenated solvent (e.g., Toluene, Dioxane)

• Schlenk tube or glovebox

• Inert atmosphere

• Standard work-up and purification equipment

Procedure:

• In a glovebox or under an inert atmosphere, charge a Schlenk tube with the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1 mol%), the phosphine ligand (e.g., Xantphos, 2 mol%), and the base (e.g., NaOtBu, 1.4 eq).

• Add Ethyl 4,8-dichloroquinoline-3-carboxylate (1.0 eq) and the amine (1.2 eq).

• Add the anhydrous, deoxygenated solvent (e.g., toluene).

• Seal the tube and heat the reaction mixture at 80-110 °C. Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, wash with brine, dry, and concentrate.

• Purify by column chromatography.

Representative Catalyst Systems for Cross-Coupling Reactions:

Reaction	Catalyst/Ligand	Base	Solvent	Temperature (°C)
Suzuki-Miyaura	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90-110
Suzuki-Miyaura	Pd(dppf)Cl₂	Cs₂CO₃	DMF	100
Buchwald-Hartwig	Pd₂(dba)₃ / Xantphos	NaOtBu	Toluene	100-110
Buchwald-Hartwig	Pd(OAc)₂ / BINAP	K₃PO₄	Dioxane	100

Conclusion

The Ethyl 4,8-dichloroquinoline-3-carboxylate scaffold provides a robust and versatile starting point for the synthesis of a diverse array of functionalized quinoline derivatives. The pronounced difference in reactivity between the C4 and C8 chloro substituents allows for selective functionalization, primarily at the C4 position, through nucleophilic aromatic substitution. Furthermore, modern palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, offer powerful tools for the introduction of a wide range of substituents, again with a general preference for the C4 position under standard conditions. The protocols outlined in this guide provide a solid foundation for researchers to explore the chemical space around this privileged core, paving the way for the discovery of new therapeutic agents.

References

Sources

• 1. rsc.org [rsc.org]
• 2. Suzuki-Miyaura Cross-Coupling Reaction [fishersci.se]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Compound ethyl 4-(3-chloro-4-methylanilino)-8-methylquinoline-3-carboxylate -... [chemdiv.com]
• 6. researchgate.net [researchgate.net]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. Yoneda Labs [yonedalabs.com]
• 9. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate

Welcome to the Technical Support Center for the synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific understanding and practical knowledge to overcome common challenges and significantly improve the yield and purity of your target compound.

I. Synthetic Overview & Core Principles

The synthesis of Ethyl 4,8-dichloroquinoline-3-carboxylate is a two-step process. A thorough understanding of the mechanism and critical parameters of each step is fundamental to achieving high yields.

• Step 1: The Gould-Jacobs Reaction This reaction constructs the core quinoline scaffold. It begins with the condensation of 2-chloroaniline with diethyl ethoxymethylenemalonate (DEEM), followed by a high-temperature thermal cyclization to form Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate.[1][2] The high temperatures required for the cyclization step are a critical factor influencing the reaction's success.[2][3]

• Step 2: Chlorination The hydroxyl group at the 4-position is then converted to a chloride using a chlorinating agent, most commonly phosphorus oxychloride (POCl₃), to yield the final product.[4] This step is mechanistically similar to a Vilsmeier-Haack reaction and is sensitive to reaction conditions and workup procedures.[4]

Below is a diagram illustrating the overall synthetic workflow.

Caption: Overall synthetic workflow for Ethyl 4,8-dichloroquinoline-3-carboxylate.

II. Troubleshooting Guide: Gould-Jacobs Reaction

This section addresses common issues encountered during the synthesis of Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate.

Question 1: My Gould-Jacobs reaction has a low yield. What are the primary causes and how can I improve it?

Answer: Low yields in the Gould-Jacobs reaction are a frequent challenge, often stemming from incomplete cyclization or side reactions. Here’s a breakdown of potential causes and solutions:

• Insufficient Cyclization Temperature: The thermal cyclization of the anilidomethylenemalonate intermediate is the most demanding step, typically requiring temperatures above 250°C.[2][3]

  • Solution: Ensure your reaction reaches the optimal temperature. High-boiling point, inert solvents are crucial for achieving and maintaining these temperatures.

Solvent	Boiling Point (°C)	Notes
Diphenyl ether	259	Commonly used, effective for this reaction.[2]
Dowtherm A	257	A eutectic mixture of diphenyl ether and biphenyl, also highly effective.[2][3][5]
Mineral Oil	>300	Can be used, but removal from the product can be challenging.[2]

• Prolonged Reaction Time at High Temperatures: While high temperatures are necessary, extended reaction times can lead to product degradation and decarboxylation, reducing the yield of the desired carboxylate product.[3]

  • Solution: A thorough time-temperature study is recommended to find the optimal balance.[6] Microwave-assisted synthesis can be a powerful alternative, often providing rapid and uniform heating, which can significantly shorten reaction times and improve yields.[6][7]

• Formation of Regioisomers: While less of a concern with symmetrically substituted anilines, the cyclization can theoretically occur at different positions on the aniline ring, leading to a mixture of products.[2]

  • Solution: Careful control of the reaction temperature and the choice of solvent can influence regioselectivity. The use of high-boiling solvents like diphenyl ether has been shown to improve cyclization yields and can favor the desired isomer.[2]

• Purity of Starting Materials: Impurities in the 2-chloroaniline or diethyl ethoxymethylenemalonate can lead to side reactions and lower yields.

  • Solution: Ensure the purity of your starting materials. 2-chloroaniline should be distilled if necessary, and DEEM should be of high quality.

The following diagram outlines a troubleshooting workflow for low yields in the Gould-Jacobs reaction.

Caption: Troubleshooting workflow for low yield in the Gould-Jacobs reaction.

Question 2: I am having difficulty purifying the Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate intermediate. What are the best practices?

Answer: Purification of the intermediate can be challenging due to its physical properties and potential impurities.

• Isolation from High-Boiling Solvents: After the reaction, the product often crystallizes upon cooling.

  • Procedure:

    • Allow the reaction mixture to cool to room temperature.

    • Dilute the mixture with a non-polar solvent like hexanes or Skellysolve B to facilitate precipitation and wash away the high-boiling solvent.[5]

    • Collect the solid product by filtration.

    • Wash the filter cake thoroughly with the non-polar solvent to remove residual high-boiling solvent.[5]

• Recrystallization: If the isolated product is not sufficiently pure, recrystallization is often necessary.

  • Recommended Solvents: Ethanol is a commonly used solvent for recrystallization of this type of compound.

  • Procedure:

    • Dissolve the crude product in a minimal amount of hot ethanol.

    • Allow the solution to cool slowly to room temperature, then in an ice bath to maximize crystal formation.

    • Collect the purified crystals by filtration and wash with a small amount of cold ethanol.

    • Dry the product under vacuum.

III. Troubleshooting Guide: Chlorination with POCl₃

This section focuses on overcoming challenges in the conversion of Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate to the final product.

Question 3: My chlorination reaction with POCl₃ is incomplete or gives a low yield. How can I drive the reaction to completion?

Answer: Incomplete chlorination is a common issue that can be addressed by optimizing the reaction conditions.

• Reaction Temperature and Time: The chlorination typically requires heating.

  • Recommendation: Heat the reaction mixture to 90-120°C for 4-12 hours.[4] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).[4]

• Excess POCl₃: Using a sufficient excess of POCl₃ is crucial to drive the reaction to completion. POCl₃ often serves as both the reagent and the solvent.

  • Recommendation: A significant excess of POCl₃ is typically used. For example, a ratio of 1:22.6 (g/mL) of substrate to POCl₃ has been reported.[4]

• Anhydrous Conditions: Phosphorus oxychloride reacts violently with water.[8] Any moisture in the reaction will consume the reagent and can lead to the formation of byproducts.

  • Solution: Ensure all glassware is thoroughly dried before use. Use freshly distilled or a new bottle of POCl₃. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[4]

Question 4: During the workup of my POCl₃ reaction, I am getting my starting material back. What is happening and how can I prevent it?

Answer: The reappearance of the starting material (the 4-hydroxyquinoline) during workup is a classic sign of hydrolysis of the 4-chloro product.[4][9] The 4-chloro group is susceptible to nucleophilic attack by water, especially under non-neutral pH conditions.[4]

• Safe and Effective Quenching of Excess POCl₃: The workup procedure is critical to prevent hydrolysis. A "reverse quench," where the reaction mixture is added to the quenching solution, is generally the safest approach.

  • Recommended Quenching Protocol:

    • After the reaction is complete, cool the mixture to room temperature.

    • Slowly and carefully add the reaction mixture to a vigorously stirred slurry of crushed ice and a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[10]

    • Monitor the temperature of the quenching mixture and maintain it below 20°C by controlling the addition rate.[10]

    • Continue stirring until gas evolution ceases and the pH of the aqueous layer is neutral or slightly basic (pH 7-8).[10]

• Alternative Quenching for Sensitive Products: If the product is particularly sensitive to hydrolysis, a modified workup can be employed.

  • Procedure:

    • Remove the excess POCl₃ under reduced pressure after the reaction is complete.[4]

    • Dissolve the residue in an organic solvent like dichloromethane (DCM).

    • Wash the organic solution carefully with a weak base like saturated sodium bicarbonate solution.[9]

The following diagram illustrates the mechanism of product hydrolysis during workup.

Sources

• 1. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. ablelab.eu [ablelab.eu]
• 7. asianpubs.org [asianpubs.org]
• 8. Phosphoryl chloride - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Gould-Jacobs Synthesis of Quinolines: A Technical Support Guide

.

Welcome to the technical support center for the Gould-Jacobs synthesis of quinolines. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this powerful reaction to construct the medicinally significant quinoline scaffold. Here, we will delve into the nuances of the reaction, troubleshoot common issues, and provide expert insights to help you achieve optimal results in your synthetic endeavors.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific problems you may encounter during the Gould-Jacobs reaction, providing explanations and actionable solutions.

Issue 1: Low or No Yield of the Desired 4-Hydroxyquinoline Product

Question: I am performing a Gould-Jacobs synthesis, but I am observing a very low yield of my target quinoline, or the reaction does not seem to proceed to completion. What are the likely causes and how can I improve the yield?

Answer:

Low yields in the Gould-Jacobs reaction can often be traced back to two critical stages: the initial condensation of the aniline with the malonic ester derivative and the subsequent high-temperature cyclization.

Causality and Solutions:

• Incomplete Condensation: The formation of the anilidomethylenemalonate intermediate is the first crucial step.[1][2] Insufficient heating or reaction time during this stage can lead to a significant amount of unreacted aniline.

  • Protocol Adjustment: Ensure the condensation is carried out at an appropriate temperature, typically between 100-130 °C, for 1-2 hours.[3] Monitoring the reaction by Thin Layer Chromatography (TLC) is highly recommended to confirm the complete consumption of the starting aniline.

• Suboptimal Cyclization Temperature: The key to the Gould-Jacobs reaction is the thermal electrocyclization, which has a high activation energy barrier and typically requires temperatures above 250 °C.[3][4]

  • Expert Insight: The choice of a high-boiling solvent is critical. Dowtherm A (a eutectic mixture of diphenyl ether and biphenyl) or mineral oil are commonly used to achieve the necessary high temperatures.[5] It is imperative to ensure your heating apparatus can reach and maintain the target temperature consistently. A thorough temperature-time examination is often necessary to optimize the yield.[6]

• Product Degradation: While high temperatures are necessary for cyclization, prolonged exposure can lead to the decomposition of the desired product.[4][6]

  • Troubleshooting Step: A time-course study can help identify the optimal reaction time at a given temperature. For instance, increasing the temperature to 300°C might significantly improve the yield, but the reaction time may need to be reduced to as little as 5 minutes to prevent degradation.[3][6]

Issue 2: Formation of a Mixture of Regioisomers

Question: I am using a meta-substituted aniline in my Gould-Jacobs reaction and obtaining a mixture of the 5- and 7-substituted quinoline isomers. How can I control the regioselectivity of the cyclization?

Answer:

The regioselectivity of the Gould-Jacobs cyclization is a well-documented challenge when using asymmetrically substituted anilines. The cyclization can occur at either of the two ortho positions relative to the amino group, leading to a mixture of products.[4][5]

Controlling Factors and Strategic Approaches:

• Electronic Effects: The cyclization is an electrophilic aromatic substitution, and the regiochemical outcome is influenced by the electronic nature of the substituent on the aniline ring.

  • General Guideline: Electron-donating groups at the meta-position tend to direct cyclization to the less sterically hindered ortho position (position 2 of the aniline, leading to the 7-substituted quinoline). Conversely, electron-withdrawing groups can favor cyclization at the more sterically hindered position (position 6 of the aniline, yielding the 5-substituted quinoline). The Gould-Jacobs reaction is generally most effective for anilines with electron-donating groups at the meta-position.[1][2]

• Steric Hindrance: The size of the substituent on the aniline ring can play a significant role. A bulky substituent will sterically disfavor cyclization at the adjacent ortho position.

  • Practical Consideration: If you are observing a difficult-to-separate mixture of isomers, consider if an alternative quinoline synthesis that offers better regiocontrol, such as the Friedländer or Combes synthesis, might be more suitable for your target molecule.[7]

Issue 3: Incomplete Saponification or Decarboxylation

Question: I have successfully formed the 4-hydroxy-3-carboalkoxyquinoline intermediate, but I am struggling with the final hydrolysis and decarboxylation steps to obtain the desired 4-hydroxyquinoline. What conditions should I use?

Answer:

The final two steps of the Gould-Jacobs synthesis, saponification of the ester and subsequent decarboxylation of the resulting carboxylic acid, are crucial for obtaining the final product.[1][2][8]

Step-by-Step Protocol and Key Considerations:

• Saponification:

  • Reagent: A strong base, such as sodium hydroxide or potassium hydroxide, is required to hydrolyze the ester.

  • Procedure: The 4-hydroxy-3-carboalkoxyquinoline is typically refluxed in an aqueous or alcoholic solution of the base until the starting material is consumed (monitor by TLC).

• Decarboxylation:

  • Acidification: After saponification, the reaction mixture is acidified to protonate the carboxylate and precipitate the carboxylic acid.

  • Thermal Decarboxylation: The isolated carboxylic acid is then heated, often at or above its melting point, to induce decarboxylation. This step can also be performed by heating the carboxylic acid in a high-boiling solvent. A study has shown that copper-catalyzed thermal decarboxylation can also be an effective method.[4]

Troubleshooting Tip: If decarboxylation is sluggish, ensure the carboxylic acid intermediate is thoroughly dried before heating. The presence of residual solvent can interfere with the process.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Gould-Jacobs reaction?

A1: The Gould-Jacobs reaction proceeds through a series of steps:

• Condensation: An aniline reacts with an alkoxymethylenemalonic ester (like diethyl ethoxymethylenemalonate) via a nucleophilic attack from the amine nitrogen, followed by the elimination of an alcohol to form an anilidomethylenemalonic ester intermediate.[1][2]

• Cyclization: This intermediate undergoes a 6-electron electrocyclization at high temperatures to form the quinoline ring system.[1][2]

• Saponification: The ester group at the 3-position is hydrolyzed to a carboxylic acid using a base.[1][2]

• Decarboxylation: The resulting carboxylic acid is heated to eliminate carbon dioxide, yielding the final 4-hydroxyquinoline product.[1][2]

Q2: Are there any modern modifications to the classical Gould-Jacobs reaction conditions?

A2: Yes, microwave-assisted synthesis has emerged as a significant improvement to the traditional protocol.[3] Microwave irradiation can dramatically reduce reaction times and, in some cases, improve yields by providing rapid and efficient heating.[9][10] This can be particularly advantageous for the high-temperature cyclization step.

Q3: What are the main limitations of the Gould-Jacobs reaction?

A3: The primary limitations of the Gould-Jacobs reaction include:

• The requirement for high reaction temperatures, which can lead to product decomposition.[4][5]

• The potential for the formation of regioisomeric mixtures with asymmetrically substituted anilines.[4][5]

• The multi-step nature of the classical approach can sometimes result in low overall yields.[4]

Experimental Protocols

Protocol 1: Classical Thermal Synthesis of 4-Hydroxyquinoline

Step 1: Condensation

• In a round-bottom flask, combine aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).

• Heat the mixture with stirring at 120-130 °C for 1-2 hours.

• Monitor the reaction progress by TLC until the aniline is consumed.

• Allow the mixture to cool to room temperature. The crude anilidomethylenemalonate can often be used directly in the next step.

Step 2: Thermal Cyclization

• In a separate flask equipped with a reflux condenser and a thermometer, heat a high-boiling solvent (e.g., Dowtherm A) to 250 °C.

• Slowly add the crude anilidomethylenemalonate from Step 1 to the hot solvent.

• Maintain the temperature at 250 °C for 30-60 minutes.

• Cool the reaction mixture. The product, ethyl 4-hydroxyquinoline-3-carboxylate, will often precipitate.

• Collect the solid by vacuum filtration and wash with a low-boiling solvent like petroleum ether to remove the high-boiling solvent.

Step 3: Saponification and Decarboxylation

• Suspend the ethyl 4-hydroxyquinoline-3-carboxylate in a 10% aqueous sodium hydroxide solution.

• Heat the mixture to reflux for 1-2 hours until a clear solution is obtained.

• Cool the solution in an ice bath and acidify with concentrated hydrochloric acid to precipitate the 4-hydroxyquinoline-3-carboxylic acid.

• Collect the solid by vacuum filtration and dry thoroughly.

• Place the dry carboxylic acid in a flask and heat it carefully above its melting point until gas evolution (CO2) ceases.

• The remaining solid is the crude 4-hydroxyquinoline, which can be further purified by recrystallization.

Data Summary

Parameter	Classical Method	Microwave-Assisted Method
Cyclization Temperature	Typically > 250 °C[3][4]	Can reach high temperatures rapidly
Reaction Time	Hours[7]	Minutes[3][9][10]
Typical Solvents	Dowtherm A, Mineral Oil[5]	Can sometimes be performed solvent-free
Yields	Moderate to good, but can be variable[4]	Often improved yields[9][10]

Visualizing the Gould-Jacobs Reaction and Potential Side Reactions

Caption: The Gould-Jacobs reaction pathway and common side reactions.

Caption: A workflow for troubleshooting low yields in the Gould-Jacobs synthesis.

References

• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and Quinazolines. Journal of the American Chemical Society, 61(10), 2890–2895. [Link]

• Reitsema, R. H. (1948). The Chemistry of 4-Hydroxyquinolines. Chemical Reviews, 43(1), 43–68. [Link]

• Stark, P., et al. (2022). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 27(9), 2844. [Link]

• Wikipedia. (n.d.). Gould–Jacobs reaction. [Link]

• Zaman, U., et al. (2015). Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. Asian Journal of Chemistry, 27(8), 2823-2826. [Link]

• ResearchGate. (2015). Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. [Link]

• Organic Chemistry Portal. (n.d.). Gould-Jacobs Reaction. [Link]

• Biotage. (n.d.). AN56 Gould Jacobs Quinoline forming reaction. [Link]

• MDPI. (2022). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. [Link]

Sources

• 1. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 2. Gould–Jacobs reaction - Wikiwand [wikiwand.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quinolin-4-ones: Methods of Synthesis and Application in Medicine | MDPI [mdpi.com]
• 6. ablelab.eu [ablelab.eu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Gould-Jacobs Reaction [drugfuture.com]
• 9. researchgate.net [researchgate.net]
• 10. asianpubs.org [asianpubs.org]

Technical Support Center: Identification of Impurities in Ethyl 4,8-dichloroquinoline-3-carboxylate

Welcome to the technical support center for the analysis of Ethyl 4,8-dichloroquinoline-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to effectively identify and troubleshoot the presence of impurities in this compound. Ensuring the purity of active pharmaceutical ingredients (APIs) is a critical aspect of drug development, directly impacting safety, efficacy, and regulatory compliance.[1][2] This resource provides in-depth, experience-based insights and practical, step-by-step protocols to navigate the complexities of impurity profiling.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a sample of Ethyl 4,8-dichloroquinoline-3-carboxylate?

A1: Impurities can generally be classified into organic, inorganic, and residual solvents.[2] For Ethyl 4,8-dichloroquinoline-3-carboxylate, organic impurities are the most critical and can originate from starting materials, by-products of the synthesis, and degradation products.[2][3]

• Process-Related Impurities: These are substances that arise during the synthesis process. Given a common synthesis route for quinoline derivatives, potential impurities include:

  • Unreacted Starting Materials: Such as 2,4-dichloroaniline and ethyl 2-formyl-3-oxobutanoate (or similar precursors). Incomplete reactions can lead to their presence in the final product.

  • Intermediates: In multi-step syntheses, intermediates may be carried over. For instance, in a Gould-Jacobs based synthesis, a key intermediate would be an anilinoacrylate derivative.

  • Isomeric Impurities: Depending on the selectivity of the cyclization step, isomers with different chlorine substitution patterns on the quinoline ring could form (e.g., Ethyl 4,6-dichloroquinoline-3-carboxylate).

  • Over-chlorinated or Under-chlorinated Species: Variations in the chlorination process can lead to tri-chloro or mono-chloro quinoline derivatives.[4]

• Degradation Products: These form due to the chemical instability of the API under conditions like heat, light, moisture, or oxidation.[1][5] Common degradation pathways for ester-containing compounds include:

  • Hydrolysis Product: 4,8-dichloroquinoline-3-carboxylic acid, formed by the hydrolysis of the ethyl ester group.

  • Oxidative Degradation Products: N-oxides can form on the quinoline nitrogen.

  • Photodegradation Products: Exposure to light can lead to complex degradation pathways.[5]

Q2: My initial HPLC analysis shows several small, unknown peaks. What is the first step I should take?

A2: The first step is to systematically evaluate your analytical method and sample. A robust, stability-indicating HPLC method is essential for accurate impurity profiling.[6]

• Method Specificity Check: Ensure your HPLC method can separate the main peak (API) from all potential impurities. This involves co-injecting the API with known related substances or stressed samples to confirm resolution.

• Peak Purity Analysis: Utilize a photodiode array (PDA) detector to assess the spectral purity of the main peak and the impurity peaks. This can help determine if a peak represents a single compound.

• Blank and Placebo Injections: Inject your mobile phase (blank) and a placebo (all formulation components except the API, if applicable) to rule out any peaks originating from your analytical system or excipients.

• Forced Degradation Studies: If not already performed, conduct forced degradation studies to intentionally generate degradation products.[5][7] This helps in understanding the degradation pathways and can aid in the tentative identification of impurity peaks observed in your sample.

Q3: How do I definitively identify the chemical structure of an unknown impurity?

A3: A multi-technique approach is typically required for the unambiguous structural elucidation of an unknown impurity.[1]

• Isolation: The first step is to isolate the impurity in sufficient quantity and purity for spectroscopic analysis. Preparative HPLC is the most common technique for this.[1][6]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), often coupled with liquid chromatography (LC-MS), provides the accurate molecular weight and elemental composition of the impurity.[2][8] This is a powerful first step in proposing a molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the gold standard for structural elucidation.[9] One-dimensional (1H and 13C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments provide detailed information about the connectivity of atoms within the molecule, allowing for the definitive assignment of the structure.[10][11][12]

• Orthogonal Confirmation: To increase confidence in the identified structure, it can be beneficial to synthesize the proposed impurity structure and compare its analytical data (retention time, mass spectrum, NMR spectrum) with the isolated impurity.[6]

Troubleshooting Guides

Issue 1: Co-eluting Peaks in HPLC Analysis

Symptom: A broad or shouldered peak is observed in the chromatogram, suggesting that two or more compounds are not fully separated.

Possible Causes & Solutions:

Cause	Troubleshooting Steps	Rationale
Suboptimal Mobile Phase Composition	1. Vary the organic modifier (e.g., acetonitrile vs. methanol).2. Adjust the pH of the aqueous phase.3. Perform a gradient optimization.	Different organic modifiers and pH values can alter the selectivity of the separation for compounds with different polarities and ionization properties. Gradient elution is crucial for separating compounds with a wide range of polarities.
Inappropriate Stationary Phase	1. Try a column with a different stationary phase chemistry (e.g., C18 vs. Phenyl-Hexyl vs. Cyano).2. Consider a column with a different particle size or length.	The choice of stationary phase is critical for achieving the desired selectivity. Different phases offer unique interactions with the analytes.
Low Column Temperature	Increase the column temperature in small increments (e.g., 5 °C).	Increasing the temperature can improve peak shape and sometimes enhance resolution by reducing mobile phase viscosity and increasing mass transfer kinetics.

Issue 2: Poor Sensitivity for a Known Impurity

Symptom: A known impurity is expected to be present but is not detected or shows a very small peak, close to the limit of detection.

Possible Causes & Solutions:

Cause	Troubleshooting Steps	Rationale
Inappropriate Detection Wavelength	1. Acquire a UV spectrum of the impurity standard using a PDA detector.2. Select the wavelength of maximum absorbance (λmax) for detection.	The impurity may have a different UV absorbance maximum than the API. Detecting at the impurity's λmax will significantly improve sensitivity.
Degradation of the Impurity	Prepare fresh standards and samples and analyze them immediately.	The impurity itself might be unstable under the analytical conditions or during sample storage.
Low Concentration in the Sample	Use a more concentrated sample solution if possible, or increase the injection volume.	This will increase the mass of the impurity loaded onto the column, leading to a larger peak. Be mindful not to overload the column with the API.

Issue 3: Inconsistent Results Between Injections

Symptom: Peak areas or retention times vary significantly between replicate injections of the same sample.

Possible Causes & Solutions:

Cause	Troubleshooting Steps	Rationale
HPLC System Not Equilibrated	Ensure the column is thoroughly equilibrated with the mobile phase before starting the analysis sequence.	Inadequate equilibration can lead to drifting retention times, especially in gradient methods.
Sample Instability	Analyze the sample at different time points after preparation to check for degradation. Consider using an autosampler with temperature control.	The sample may be degrading over time in the vial.
Air Bubbles in the Pump or Detector	Purge the pump and ensure the mobile phase is properly degassed.	Air bubbles can cause fluctuations in the flow rate and baseline noise, leading to inconsistent peak areas.

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To generate potential degradation products of Ethyl 4,8-dichloroquinoline-3-carboxylate and to develop a stability-indicating analytical method.[5][7]

Materials:

• Ethyl 4,8-dichloroquinoline-3-carboxylate

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

• Heating block or water bath

• Photostability chamber

Procedure:

• Acid Hydrolysis: Dissolve the sample in a suitable solvent and add 0.1 M HCl. Heat the solution at 60-80°C for a specified period (e.g., 2, 4, 8 hours). Neutralize the solution before injection.

• Base Hydrolysis: Dissolve the sample in a suitable solvent and add 0.1 M NaOH. Keep the solution at room temperature or heat gently for a specified period. Neutralize the solution before injection.

• Oxidative Degradation: Dissolve the sample in a suitable solvent and add 3% H₂O₂. Keep the solution at room temperature for a specified period.

• Thermal Degradation: Store the solid sample in an oven at an elevated temperature (e.g., 80-100°C) for a specified period.

• Photolytic Degradation: Expose the solid sample and a solution of the sample to light in a photostability chamber according to ICH Q1B guidelines.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a suitable HPLC-PDA method. Aim for 5-20% degradation of the parent compound for meaningful results.[13]

Protocol 2: General Purpose HPLC-PDA Method for Impurity Profiling

Objective: To separate and quantify impurities in Ethyl 4,8-dichloroquinoline-3-carboxylate.

Parameter	Condition
Column	C18, 150 mm x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-5 min: 20% B5-25 min: 20% to 80% B25-30 min: 80% B30-31 min: 80% to 20% B31-35 min: 20% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
PDA Detection	220-400 nm, with specific wavelength for quantification

Note: This is a starting method and may require optimization for your specific sample and impurity profile.

Protocol 3: LC-MS for Impurity Identification

Objective: To obtain the molecular weight and fragmentation pattern of unknown impurities.

Parameter	Condition
LC System	UPLC or HPLC system
MS Detector	Quadrupole Time-of-Flight (Q-TOF) or Orbitrap Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive and Negative modes
Scan Range	100-1000 m/z
Collision Energy	Ramped collision energy for MS/MS fragmentation

Procedure:

• Develop an LC method that provides good separation of the impurities of interest.

• Infuse the sample into the mass spectrometer to determine the optimal ionization conditions.

• Perform an LC-MS run to obtain the accurate mass of the parent ions of the impurities.

• Perform an LC-MS/MS run to obtain fragmentation data for structural elucidation.

Visualizations

Workflow for Impurity Identification

Caption: A typical workflow for the identification and confirmation of unknown impurities.

Potential Impurity Formation Pathways

Caption: Origins of potential impurities in Ethyl 4,8-dichloroquinoline-3-carboxylate.

References

• Vertex AI Search. (2020). How to Identify and Control Drug Impurities Quickly with a Holistic Approach.
• Oxford Academic. (n.d.). Gas Chromatographic Analysis of Halogenated Quinoline Compounds.
• Pharmaguideline. (2025). Troubleshooting Contamination Issues in Pharmaceuticals. YouTube.
• MDPI. (n.d.).
• ResearchGate. (2025).
• Alfa Chemistry. (2025). Ensuring Pharmaceutical Purity: Techniques for Isolating and Identifying API Impurities. YouTube.
• United Therapeutics. (n.d.).
• IJRPS. (2020). Development of Impurity Profiling Methods Using Modern Analytical Techniques.
• Nelson Labs. (n.d.). Identifying Unexpected Impurities In Drug Products.
• SciSpace. (2016).
• Elsevier. (n.d.).
• AIP Publishing. (n.d.). Synthesis New Derivatives of Quinoline and Study the Biological Activity for Some of Them.
• Pharmaceutical Technology. (2016).
• International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). development of forced degradation and stability indicating studies for drug substance and drug product.
• International Journal of Pharmaceutical Sciences Review and Research. (2014).
• Benchchem. (2025).
• Organic Syntheses. (n.d.). 4,7-dichloroquinoline.
• PubMed. (2017). Development of Impurity Profiling Methods Using Modern Analytical Techniques.
• TSI Journals. (n.d.).
• YouTube. (2023).
• IJNRD. (2024). Impurity Profiling in different analytical techniques.
• Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
• Beilstein Journals. (n.d.). Synthesis of quinoline-3-carboxylates by a Rh(II)
• Atlantis Press. (2023).
• Vibrant Pharma Inc. (n.d.). 4,6,8-Trichloroquinoline-3-carboxylic acid ethyl ester.
• Vibrant Pharma Inc. (n.d.). 4,8-Dichloroquinoline-3-carboxylic acid ethyl ester.
• PubChem. (n.d.).
• PubMed. (2015). Halogenated quinolines discovered through reductive amination with potent eradication activities against MRSA, MRSE and VRE biofilms.
• ACS Publications. (n.d.).
• mzCloud. (2016).
• ResearchGate. (n.d.).
• BLD Pharm. (n.d.).
• TCI Chemicals. (n.d.).
• Cenmed Enterprises. (n.d.).
• Benchchem. (n.d.).
• MDPI. (n.d.). Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS.

Sources

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• 2. biotech-spain.com [biotech-spain.com]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. vibrantpharma.com [vibrantpharma.com]
• 5. scispace.com [scispace.com]
• 6. How to Identify and Control Drug Impurities Quickly with a Holistic Approach - Regis Technologies [registech.com]
• 7. library.dphen1.com [library.dphen1.com]
• 8. ijprajournal.com [ijprajournal.com]
• 9. Development of Impurity Profiling Methods Using Modern Analytical Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. tsijournals.com [tsijournals.com]
• 13. pharmtech.com [pharmtech.com]

"stability and degradation of Ethyl 4,8-dichloroquinoline-3-carboxylate"

Welcome to the technical support center for Ethyl 4,8-dichloroquinoline-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) regarding the stability and degradation of this compound. Our aim is to equip you with the necessary knowledge to ensure the integrity of your experiments and the reliability of your results.

Introduction to the Stability of Ethyl 4,8-dichloroquinoline-3-carboxylate

Ethyl 4,8-dichloroquinoline-3-carboxylate is a halogenated quinoline derivative with a chemical structure that lends itself to potential stability challenges. The presence of two chlorine atoms on the quinoline ring and an ethyl ester group at the 3-position creates reactive sites susceptible to degradation under various conditions. Understanding these potential degradation pathways is crucial for proper handling, storage, and interpretation of experimental data.

This guide will address common questions and issues related to the stability of Ethyl 4,8-dichloroquinoline-3-carboxylate, providing both theoretical explanations and practical solutions.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the optimal storage conditions for Ethyl 4,8-dichloroquinoline-3-carboxylate to ensure its long-term stability?

A1: To maintain the integrity of Ethyl 4,8-dichloroquinoline-3-carboxylate, it should be stored in a cool, dry, and dark place.[1] Exposure to light, moisture, and high temperatures can promote degradation. The compound should be kept in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent hydrolysis and oxidation. For long-term storage, refrigeration (2-8 °C) is recommended.

Q2: I've noticed the color of my Ethyl 4,8-dichloroquinoline-3-carboxylate powder has changed from off-white to yellowish-brown. What could be the cause?

A2: A color change often indicates degradation. This could be due to several factors, including:

• Photodegradation: Quinoline and its derivatives are known to be susceptible to degradation upon exposure to UV or visible light.[2][3]

• Hydrolysis: The ethyl ester group is prone to hydrolysis, especially in the presence of moisture, which can lead to the formation of the corresponding carboxylic acid.

• Oxidation: Although less common for this specific structure, oxidative degradation can occur over time, especially if not stored under an inert atmosphere.

It is advisable to verify the purity of the discolored material using an appropriate analytical technique, such as HPLC or LC-MS, before use.

Degradation Pathways

Q3: What are the most likely degradation pathways for Ethyl 4,8-dichloroquinoline-3-carboxylate under typical experimental conditions?

A3: The two primary degradation pathways are hydrolysis of the ester and nucleophilic substitution of the chlorine atoms.

• Hydrolysis: The ethyl ester at the 3-position is susceptible to both acid- and base-catalyzed hydrolysis, yielding 4,8-dichloroquinoline-3-carboxylic acid and ethanol. This is a common degradation route, especially in aqueous solutions or in the presence of acidic or basic contaminants.

• Nucleophilic Aromatic Substitution (SNAr): The chlorine atom at the 4-position of the quinoline ring is activated towards nucleophilic attack.[4][5] Common nucleophiles in a laboratory setting, such as water, alcohols, and amines, can displace the chloride ion. The chlorine at the 8-position is generally less reactive towards nucleophilic substitution.

Sources

• 1. vibrantpharma.com [vibrantpharma.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Direct Detection of the Photorearrangement Reaction of Quinoline‐Protected Dialkylanilines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Gould-Jacobs Reaction Technical Support Center

Welcome to the technical support center for the Gould-Jacobs reaction. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges in the synthesis of quinoline derivatives.

Introduction to the Gould-Jacobs Reaction

The Gould-Jacobs reaction is a versatile and widely used method for synthesizing 4-hydroxyquinoline derivatives.[1][2] The reaction proceeds in a series of steps, beginning with the condensation of an aniline with an alkoxymethylenemalonate ester to form an anilidomethylenemalonate intermediate. This is followed by a high-temperature intramolecular cyclization, and subsequent hydrolysis and decarboxylation to yield the final 4-quinolinone structure.[1][3]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Gould-Jacobs reaction?

The reaction begins with a nucleophilic attack by the aniline nitrogen onto the electron-deficient double bond of an alkoxymethylenemalonate, such as diethyl ethoxymethylenemalonate (EMME). This is followed by the elimination of an alcohol molecule to form a stable anilidomethylenemalonate intermediate.[1][4][5] The crucial and often rate-limiting step is the thermal 6-electron electrocyclization of this intermediate to form the quinoline ring system.[1] Subsequent saponification of the ester and decarboxylation yields the 4-hydroxyquinoline product.[4][5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Gould-Jacobs Reaction [drugfuture.com]
• 3. Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 5. Gould–Jacobs reaction - Wikiwand [wikiwand.com]

Technical Support Center: Troubleshooting Cyclization in Quinoline Synthesis

Welcome to the technical support center dedicated to overcoming the critical cyclization step in quinoline synthesis. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in constructing the quinoline scaffold. Here, we move beyond simple protocols to explore the underlying mechanistic principles that govern success or failure in these powerful synthetic reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for failed or low-yield cyclization in classical quinoline syntheses?

Failed or inefficient cyclization is a frequent bottleneck. The root causes are often tied to three core areas:

• Substrate Reactivity: The electronic nature of the aniline or o-aminoaryl ketone is paramount. Anilines bearing strong electron-withdrawing groups (e.g., -NO₂) are less nucleophilic, which can significantly hinder the cyclization step, leading to poor yields.[1][2] For instance, synthesizing 8-nitroquinoline from o-nitroaniline can result in yields as low as 17%.[1][2]

• Reaction Conditions: Temperature and catalyst choice are critical. Many classical methods like the Skraup or Combes syntheses require high temperatures and strong acids.[1][3][4] Suboptimal temperatures may not provide enough energy to overcome the activation barrier for cyclization, while excessive heat can promote polymerization and tar formation, especially in reactions like the Skraup and Doebner-von Miller syntheses.[1][5][6][7]

• Steric Hindrance: Bulky substituents on either the aniline or the carbonyl compound can sterically impede the intramolecular ring-closing step. This is a crucial consideration in syntheses like the Combes, where steric effects of substituents can play a more significant role than electronic effects in the rate-determining annulation step.[4]

Troubleshooting Guide by Synthesis Type

This section provides in-depth, Q&A-style troubleshooting for issues specific to common named reactions for quinoline synthesis.

The Skraup Synthesis

The Skraup synthesis is a powerful but notoriously vigorous reaction involving the condensation of an aniline with glycerol in the presence of sulfuric acid and an oxidizing agent.[3][8]

Q2: My Skraup reaction is extremely exothermic and difficult to control, leading to significant tar formation. How can I moderate it?

This is a classic challenge with the Skraup synthesis.[6][8] The primary cause is the highly exothermic nature of the dehydration of glycerol to acrolein and the subsequent condensation.[8][9][10]

Solutions:

• Use of a Moderator: The addition of ferrous sulfate (FeSO₄) is a well-established method to tame the reaction's vigor.[6][11] It is thought to act as an oxygen carrier, allowing for a more controlled, extended reaction period.[8][11] Boric acid can also be employed for this purpose.[6][8]

• Controlled Reagent Addition: Add the concentrated sulfuric acid slowly and with efficient external cooling.[6]

• Efficient Stirring: Vigorous mechanical stirring is essential to ensure proper heat dissipation and prevent the formation of localized hotspots in the viscous mixture.[1][6]

Q3: I'm observing very low to no product yield with an electron-deficient aniline in my Skraup synthesis. What adjustments can I make?

Electron-withdrawing groups on the aniline ring decrease its nucleophilicity, making the initial Michael addition to acrolein and the subsequent cyclization less efficient.[1]

Solutions:

• Harsher Conditions (with caution): While increasing the temperature or using a stronger oxidizing agent might seem intuitive, this often exacerbates tar formation.[1] Careful, incremental increases in temperature while monitoring the reaction closely via TLC is a more prudent approach.

• Alternative Syntheses: For highly deactivated anilines, the Skraup synthesis may not be the optimal choice. Consider alternative methods like the Friedländer or Combes synthesis if suitable starting materials are available.

The Doebner-von Miller Synthesis

This synthesis involves the reaction of an aniline with an α,β-unsaturated carbonyl compound, often formed in situ.[12]

Q4: My Doebner-von Miller reaction is plagued by the formation of a thick, dark tar, making product isolation nearly impossible. What is the cause and how can I prevent it?

Tar formation is a very common issue in this reaction, primarily due to the acid-catalyzed polymerization of the α,β-unsaturated carbonyl compound.[7]

Solutions:

• Slow Addition of Reagents: Adding the α,β-unsaturated carbonyl compound (or its precursor, like acetaldehyde) slowly to the heated acidic solution of the aniline can help control the reaction and minimize polymerization.[7]

• Biphasic Reaction Medium: Sequestering the carbonyl compound in an organic phase can drastically reduce its self-condensation and improve the yield of the desired quinoline.[6][13]

• Catalyst Optimization: While strong acids are necessary, overly harsh conditions can accelerate tar formation. Consider screening different Brønsted acids (e.g., HCl, p-TsOH) and Lewis acids (e.g., SnCl₄, ZnCl₂) to find a balance between reaction rate and byproduct formation.[7][12]

The Friedländer Synthesis

The Friedländer synthesis is a versatile method that condenses a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[14][15][16][17]

Q5: I am using an unsymmetrical ketone in my Friedländer synthesis and obtaining a mixture of regioisomers. How can I improve the regioselectivity?

This is a well-known challenge.[16] The cyclization can occur on either side of the ketone carbonyl.

Solutions:

• Use of Directing Groups: Introducing a phosphoryl group on the α-carbon of the ketone can direct the condensation to a specific side.[16]

• Alternative Substrates: To avoid side reactions like the self-condensation of ketones under basic conditions, using an imine analog of the o-aminoaryl ketone can be an effective strategy.[16]

• Catalyst and Solvent Choice: The choice of catalyst and solvent can influence regioselectivity. For instance, certain amine catalysts or the use of ionic liquids have been shown to improve the outcome.[16] Modern protocols using catalysts like Nafion under microwave irradiation can also offer improved selectivity and yields.[18]

Q6: My Friedländer cyclization is not proceeding, even with prolonged heating. What could be the issue?

Failure to cyclize in a Friedländer synthesis often points to issues with the initial condensation step or the stability of the intermediates. There are two proposed mechanisms: one proceeding through an initial aldol addition and the other through Schiff base formation.[14][15][19]

Solutions:

• Catalyst Choice: The reaction can be catalyzed by either acids (like TFA, p-TsOH, H₂SO₄) or bases (like KOtBu, DBU).[15][16] If one class of catalyst is failing, switching to the other may promote the reaction through a different mechanistic pathway.

• Water Removal: The cyclization and dehydration steps produce water. In some cases, removing water azeotropically (e.g., using a Dean-Stark apparatus with a solvent like toluene) can drive the equilibrium towards the product.

• Microwave-Assisted Synthesis: Microwave irradiation can provide rapid, uniform heating, often leading to significantly reduced reaction times and improved yields by overcoming activation energy barriers more efficiently than conventional heating.[5][18]

The Combes Synthesis

This method involves the condensation of an aniline with a β-diketone, followed by acid-catalyzed ring closure.[4][20]

Q7: I am getting a low yield in my Combes synthesis, and the reaction seems to stall after the initial condensation. How can I promote the cyclization?

The rate-determining step in the Combes synthesis is the electrophilic aromatic annulation (the ring closure).[4] If the initial enamine intermediate forms but fails to cyclize, the issue lies with this step.

Solutions:

• Stronger Acid Catalyst: The cyclization requires a strong acid catalyst, such as concentrated sulfuric acid or polyphosphoric acid (PPA).[3] If you are using a weaker acid, switching to one of these may be necessary to promote the electrophilic attack on the aniline ring.

• Higher Temperature: This step is often thermally demanding. Ensure your reaction temperature is high enough to overcome the activation energy for the cyclization.

• Substituent Effects: As with other methods, electron-withdrawing groups on the aniline will deactivate the ring towards the electrophilic cyclization. If your substrate is deactivated, you may need to employ more forceful conditions (stronger acid, higher temperature), but this must be balanced against the risk of decomposition.

Experimental Protocols

Protocol 1: Moderated Skraup Synthesis of Quinoline

This protocol incorporates a moderator to control the exothermic nature of the reaction.[11]

• Setup: In a fume hood, equip a round-bottom flask with a mechanical stirrer and a reflux condenser.

• Reactant Charging: To the flask, add aniline and slowly, with cooling, add concentrated sulfuric acid to form the aniline sulfate.

• Moderator and Reagents: To the resulting mixture, add anhydrous glycerol and ferrous sulfate heptahydrate. Finally, add nitrobenzene, which acts as both a solvent and an oxidizing agent.[1][8]

• Reaction: Heat the mixture gently to initiate the reaction. It is highly exothermic and will begin to boil. Remove the external heat source and allow the reaction to proceed under its own heat. If the reaction becomes too vigorous, cool the flask with a wet towel or an ice bath.[1][11]

• Work-up: After the reaction subsides, allow it to cool. Carefully dilute the mixture with water and then make it strongly basic with a concentrated sodium hydroxide solution to neutralize the acid and liberate the quinoline base. The quinoline can then be isolated by steam distillation.[11]

Protocol 2: Iodine-Catalyzed Friedländer Synthesis

This protocol offers a milder, often solvent-free approach.[16][21]

• Setup: In a round-bottom flask, combine the 2-aminoaryl ketone (1.0 mmol) and the active methylene compound (1.2 mmol).

• Catalyst Addition: Add molecular iodine (10 mol%).

• Reaction: Heat the reaction mixture at 80-100°C. Monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of Na₂S₂O₃ to quench the iodine. Wash with brine, dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.[21]

Quantitative Data Summary

The choice of catalyst and reaction conditions can dramatically impact the outcome of quinoline synthesis. Modern methods often provide higher yields under milder conditions.

Synthesis Type	Catalyst/Conditions	Substrate 1	Substrate 2	Product	Yield (%)	Reference
Skraup	H₂SO₄, Nitrobenzene	Aniline	Glycerol	Quinoline	84-91	Organic Syntheses[8]
Skraup	H₂SO₄, Nitrobenzene	o-Bromoaniline	Glycerol	8-Bromoquinoline	~75	OrgPrepDaily[2]
Skraup	H₂SO₄, Nitrobenzene	o-Nitroaniline	Glycerol	8-Nitroquinoline	~17	OrgPrepDaily[2]
Friedländer	Nafion NR50, MW	2-Aminoaryl ketone	α-Methylene carbonyl	Substituted Quinoline	High	Wang et al., 2020[18]
Doebner-von Miller	Montmorillonite K-10, MW	Aniline	Cinnamaldehyde	2-Phenylquinoline	95	Varma et al., 2006[22]

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. iipseries.org [iipseries.org]
• 4. Combes quinoline synthesis - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. vivechemistry.wordpress.com [vivechemistry.wordpress.com]
• 10. Work out the mechanism for the Skraup synthesis of quinoline. | Filo [askfilo.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
• 13. Recent Advances in Metal-Free Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scribd.com [scribd.com]
• 15. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 16. alfa-chemistry.com [alfa-chemistry.com]
• 17. Friedlaender Synthesis [organic-chemistry.org]
• 18. Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies | MDPI [mdpi.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. scribd.com [scribd.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. researchgate.net [researchgate.net]

"removing byproducts from Ethyl 4,8-dichloroquinoline-3-carboxylate"

Introduction:

Welcome to the technical support guide for Ethyl 4,8-dichloroquinoline-3-carboxylate. This document is designed for researchers, chemists, and drug development professionals who are working with this important synthetic intermediate. The synthesis of substituted quinolines, while well-established, can often present challenges in purification. This guide provides troubleshooting protocols and answers to frequently asked questions, focusing specifically on the identification and removal of common byproducts. Our approach is grounded in mechanistic principles to not only solve immediate purification issues but also to help prevent their recurrence.

Core Troubleshooting Guide

This section addresses specific, common issues encountered during the synthesis and purification of Ethyl 4,8-dichloroquinoline-3-carboxylate, which is typically synthesized via a Gould-Jacobs type reaction followed by a chlorination step.

Question 1: My crude product is contaminated with the 4-hydroxy analog, Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate. How can I remove this impurity?

Answer:

This is one of the most common byproducts and indicates an incomplete chlorination reaction. The 4-hydroxy quinolone precursor is significantly more polar than the desired 4,8-dichloro product due to the presence of the hydroxyl group, which can tautomerize to the quinolone form.

Root Cause Analysis: The conversion of the 4-hydroxy group to a chloride is typically achieved using a chlorinating agent like phosphorus oxychloride (POCl₃). Incomplete conversion can result from:

• Insufficient amount of POCl₃.

• Reaction temperature being too low or reaction time too short.

• Presence of moisture, which can quench the chlorinating agent.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for 4-hydroxy byproduct.

Recommended Protocols:

Option A: Drive the Reaction to Completion If the 4-hydroxy byproduct is a major component, the most efficient approach is to re-subject the crude mixture to the chlorination conditions.

Step-by-Step Protocol:

• Ensure the crude product is completely dry. If necessary, dissolve in a solvent like toluene and distill to remove azeotropically any residual water.

• Suspend the crude material in a fresh excess of phosphorus oxychloride (POCl₃).

• Heat the mixture according to your established protocol (e.g., 100-110 °C) for an additional 2-4 hours.[1]

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting hydroxy-compound spot is no longer visible.

• Proceed with the standard reaction workup, which typically involves carefully quenching the excess POCl₃ with ice water, followed by neutralization and extraction.

Option B: Chromatographic Separation If the byproduct is present in a smaller amount, purification is the better option. The significant polarity difference makes separation straightforward.

Step-by-Step Protocol (Column Chromatography):

• Prepare a silica gel column.

• Dissolve the crude product in a minimal amount of dichloromethane (DCM).

• Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing).

• The less polar product, Ethyl 4,8-dichloroquinoline-3-carboxylate, will elute first. The more polar 4-hydroxy byproduct will elute later.

• Combine the pure fractions and remove the solvent under reduced pressure.

Compound	Relative Polarity	Typical Elution Order (Normal Phase)
Ethyl 4,8-dichloroquinoline-3-carboxylate	Low	1st
Ethyl 4-hydroxy-8-chloroquinoline-3-carboxylate	High	2nd

Question 2: My mass spectrum shows a significant peak for 4,8-dichloroquinoline, and the NMR integration for the ethyl ester group is low. What is this byproduct and how do I remove it?

Answer:

This indicates the presence of the decarboxylated byproduct, 4,8-dichloroquinoline.

Root Cause Analysis: The C-3 carboxylate group can be lost under harsh thermal or acidic conditions.[2][3] This is particularly common during the cyclization step of the Gould-Jacobs reaction if temperatures are excessively high, or during the final chlorination/workup if strong acids are present at high temperatures for extended periods.[4][5]

Recommended Protocol: Purification via Recrystallization Recrystallization is often highly effective for this separation, as the flat, relatively non-polar 4,8-dichloroquinoline has different solubility properties and crystal packing forces compared to the bulkier ethyl ester product.[6][7]

Step-by-Step Protocol:

• Solvent Selection: Choose a solvent system where the desired product is soluble at high temperatures but poorly soluble at low temperatures, while the byproduct remains in solution or crystallizes out separately. Common solvents for quinoline derivatives include ethanol, ethyl acetate, or mixed solvents like ethyl acetate/hexanes.[8]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid.[6]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask to encourage the formation of large, pure crystals. Subsequently, cool the flask in an ice bath to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the collected crystals with a small amount of cold solvent to remove any residual mother liquor containing the dissolved impurities.[6]

• Drying: Dry the purified crystals under vacuum.

Solvent System	Suitability
Ethanol	Good for moderately polar compounds. The desired ester may crystallize well from hot ethanol upon cooling.
Ethyl Acetate / Hexanes	Dissolve in hot ethyl acetate, then slowly add hexanes until cloudy. Reheat to clarify and then cool slowly.
Toluene	Can be effective for less polar compounds; use with appropriate ventilation.

Question 3: My NMR spectrum is clean except for the presence of 4,8-Dichloroquinoline-3-carboxylic acid. How can I remove this acidic impurity?

Answer:

The presence of the corresponding carboxylic acid is due to the hydrolysis of the ethyl ester group.

Root Cause Analysis: Ester hydrolysis can occur during the reaction workup if the mixture is exposed to strongly acidic or basic aqueous conditions, especially at elevated temperatures. For instance, quenching POCl₃ creates strongly acidic conditions (HCl), and subsequent neutralization with a strong base can also promote hydrolysis if not controlled.

Recommended Protocol: Liquid-Liquid Extraction This separation is efficiently achieved by leveraging the acidic nature of the carboxylic acid byproduct. A mild basic wash will deprotonate the carboxylic acid, forming a water-soluble carboxylate salt that can be extracted into the aqueous phase, leaving the neutral ester in the organic phase.

Caption: Workflow for removing acidic byproduct via extraction.

Step-by-Step Protocol:

• Dissolve the crude product in a water-immiscible organic solvent such as ethyl acetate or dichloromethane (DCM).

• Transfer the solution to a separatory funnel.

• Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution. Caution: CO₂ evolution (effervescence) may occur. Vent the funnel frequently.

• Shake the funnel gently and allow the layers to separate.

• Drain the lower aqueous layer.

• Repeat the wash with NaHCO₃ solution one more time to ensure complete removal of the acid.

• Wash the organic layer with brine (saturated NaCl solution) to remove residual water.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter off the drying agent and concentrate the organic solvent under reduced pressure to yield the purified ethyl ester.

Frequently Asked Questions (FAQs)

Q: What is the best general-purpose purification method for Ethyl 4,8-dichloroquinoline-3-carboxylate? A: For general purification from minor, differently polarized impurities, recrystallization is the preferred method as it is often faster, more scalable, and avoids the use of large volumes of silica and solvents required for chromatography. Column chromatography is the method of choice when dealing with impurities of very similar polarity or when multiple byproducts are present.

Q: How can I effectively monitor the progress of my purification? A: Thin Layer Chromatography (TLC) is the most effective tool. Use a solvent system that gives good separation between your product and the suspected impurity (a typical starting point is 20-30% ethyl acetate in hexanes). The desired product, being less polar than most byproducts (except the decarboxylated one), should have a higher Rf value than the 4-hydroxy or carboxylic acid impurities.

Q: What are the ideal storage conditions for the purified product? A: Store Ethyl 4,8-dichloroquinoline-3-carboxylate in a cool, dry, dark place under an inert atmosphere (like nitrogen or argon) if possible. This minimizes the risk of hydrolysis from atmospheric moisture. The product is a stable solid at room temperature.[9]

References

• Baxendale Group - Durham University. (2021). Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents.
• MDPI. (n.d.). Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide from 4,7-Dichloroquinoline.
• Google Patents. (n.d.). CN101781247B - New method for synthesizing substituted 3-quinoline carboxylic acid and analogue.
• Cohen, T., & Schambach, R. A. (1970). Copper-quinoline decarboxylation. Journal of the American Chemical Society.
• Beilstein Journals. (n.d.). Cyclopropanation–ring expansion of 3-chloroindoles with α-halodiazoacetates: novel synthesis of 4-quinolone-3-carboxylic acid and norfloxacin.
• Wikipedia. (n.d.). Gould–Jacobs reaction.
• Wikipedia. (n.d.). Quinoline.
• Flychem Co., Ltd. (2024). Common Quinoline Synthesis Reactions.
• Korovina, N. (2020). Recrystallization Technique for Organic Chemistry. YouTube.
• University of Rochester, Department of Chemistry. (n.d.). Recrystallization and Crystallization.
• Chemicalbook. (n.d.). ETHYL 4-CHLORO-8-FLUOROQUINOLINE-3-CARBOXYLATE synthesis.
• PMC - NIH. (n.d.). Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• Vibrant Pharma Inc. (n.d.). 4,8-Dichloroquinoline-3-carboxylic acid ethyl ester.
• Organic Syntheses. (n.d.). 4,7-dichloroquinoline.

Sources

• 1. ETHYL 4-CHLORO-8-FLUOROQUINOLINE-3-CARBOXYLATE synthesis - chemicalbook [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. youtube.com [youtube.com]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. vibrantpharma.com [vibrantpharma.com]

Technical Support Center: Synthesis of Polysubstituted Quinolines

Welcome to the technical support center for the synthesis of polysubstituted quinolines. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to navigate the complexities of quinoline synthesis. Our goal is to empower you with the knowledge to overcome common challenges, optimize your reactions, and achieve your synthetic targets with greater efficiency and confidence.

Part 1: Troubleshooting Guide

This section is formatted as a series of common problems encountered during the synthesis of polysubstituted quinolines, followed by their probable causes and step-by-step solutions.

Classical Quinoline Syntheses

Issue 1: My Skraup/Doebner-von Miller reaction is extremely exothermic and difficult to control, leading to significant tar formation.

• Question: I'm attempting a Skraup synthesis, and the reaction is violently exothermic, resulting in a low yield of a tarry product. How can I moderate the reaction and improve the outcome?

• Answer: The Skraup and Doebner-von Miller syntheses are notoriously vigorous due to the use of strong acids and oxidizing conditions which can cause polymerization of reactants and intermediates.[1] Here’s how you can troubleshoot this:

  • Cause 1: Uncontrolled Exotherm. The reaction of glycerol (in the Skraup synthesis) or α,β-unsaturated carbonyls (in the Doebner-von Miller synthesis) with anilines in strong acid is highly exothermic.

    • Solution 1.1: Use a Moderator. Add a moderating agent like ferrous sulfate (FeSO₄) or boric acid to the reaction mixture.[1] Ferrous sulfate, for instance, helps to make the reaction less violent.

    • Solution 1.2: Controlled Reagent Addition. Ensure slow, portion-wise addition of the concentrated sulfuric acid with efficient cooling, for example, in an ice bath.

    • Solution 1.3: Efficient Stirring. Maintain vigorous stirring to ensure even heat distribution and prevent the formation of localized hotspots.

  • Cause 2: Polymerization. The acidic conditions can promote the self-condensation and polymerization of the carbonyl compounds.

    • Solution 2.1: Biphasic System (for Doebner-von Miller). Sequestering the α,β-unsaturated carbonyl compound in a non-polar organic solvent (like toluene) while the aniline is in an acidic aqueous phase can significantly reduce polymerization.

    • Solution 2.2: Slow Addition of Carbonyl Compound. A slow, controlled addition of the α,β-unsaturated aldehyde or ketone can keep its concentration low, thereby disfavoring polymerization.[1]

Issue 2: I am observing poor regioselectivity in my Friedländer synthesis with an unsymmetrical ketone.

• Question: My Friedländer reaction with 2-aminoacetophenone and 2-butanone is giving me a mixture of 2,3,4-trimethylquinoline and 2-ethyl-4-methylquinoline. How can I favor the formation of one isomer?

• Answer: Achieving regioselectivity with unsymmetrical ketones is a classic challenge in the Friedländer synthesis.[2] The outcome is determined by which α-carbon of the ketone undergoes condensation with the 2-aminoaryl ketone. Here are several strategies to control the regioselectivity:

  • Cause 1: Competing Enolate Formation. Under the reaction conditions, both α-carbons of the unsymmetrical ketone can form an enolate, leading to a mixture of products.

    • Solution 1.1: Catalyst Selection. The choice of catalyst can significantly influence the regiochemical outcome. Certain amine catalysts or the use of ionic liquids has been shown to favor the formation of a single regioisomer.[3]

    • Solution 1.2: Substrate Modification. Introducing a directing group, such as a phosphoryl group, on one of the α-carbons of the ketone can direct the cyclization to that specific site.[3]

    • Solution 1.3: Optimization of Reaction Conditions. Systematically varying the reaction temperature and solvent can influence the kinetic vs. thermodynamic control of the enolate formation, thereby affecting the product ratio. A lower temperature may favor the kinetically formed product.

Issue 3: My Combes synthesis is resulting in a low yield and a mixture of regioisomers.

• Question: I'm reacting 3-methoxyaniline with benzoylacetone in the presence of sulfuric acid, but my yield is low, and I'm getting both the 7-methoxy and 5-methoxy substituted quinolines. What can I do to improve this?

• Answer: Low yields and poor regioselectivity in the Combes synthesis are often linked to the acid-catalyzed cyclization step, which is the rate-determining step and is sensitive to both steric and electronic effects.[4]

  • Cause 1: Inefficient Cyclization/Dehydration. Concentrated sulfuric acid might not be the most effective catalyst for all substrates.

    • Solution 1.1: Alternative Catalysts. Polyphosphoric acid (PPA) or a mixture of PPA and an alcohol (to form a polyphosphoric ester, PPE) can be more efficient dehydrating agents and catalysts than sulfuric acid, leading to higher yields.[4]

  • Cause 2: Steric and Electronic Effects. The position of cyclization onto the aniline ring is influenced by the directing effects of the substituents and steric hindrance.

    • Solution 2.1: Modifying Substituents. If synthetically feasible, altering the substituents can steer the reaction. For instance, increasing the steric bulk of the R group on the β-diketone can favor the formation of the less hindered product.[4] Methoxy-substituted anilines have been observed to favor the formation of 2-CF₃-quinolines in some modified Combes syntheses.[4]

    • Solution 2.2: Systematic Optimization. A systematic approach to optimizing the acid catalyst, solvent, and temperature can help identify conditions that favor the formation of the desired regioisomer.

Modern Synthetic Methods

Issue 4: I'm struggling to achieve regioselective C-H functionalization at positions other than C2 or C8 of the quinoline core.

• Question: I want to introduce an aryl group at the C4 position of my quinoline derivative using a palladium-catalyzed C-H activation reaction, but I predominantly get functionalization at the C2 and C8 positions. How can I direct the reaction to the C4 position?

• Answer: Directing C-H functionalization away from the inherently reactive C2 and C8 positions is a significant challenge in modern quinoline synthesis.[5] The C2 position is electronically activated by the nitrogen atom, while the C8 position is sterically accessible and can readily form a stable five-membered metallacycle with the catalyst.[5]

  • Cause: Inherent Reactivity of the Quinoline Core. The intrinsic electronic and steric properties of the quinoline ring favor functionalization at the C2 and C8 positions.

    • Solution: Utilize a Directing Group. The most effective strategy is to install a directing group on the quinoline scaffold that will steer the metal catalyst to the desired C-H bond. For C4 functionalization, a removable directing group could be attached at a position that spatially favors the formation of a metallacycle incorporating the C4-H bond. While less common than C2 and C8 functionalization, literature precedents for C3 and C4 functionalization often rely on specifically designed substrates and catalytic systems.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why are classical quinoline syntheses often associated with harsh reaction conditions? A1: Many classical methods like the Skraup, Doebner-von Miller, and Combes syntheses rely on acid-catalyzed cyclization and dehydration steps.[6][7] These reactions often require strong acids (e.g., concentrated H₂SO₄, PPA) and high temperatures to overcome the activation energy for the intramolecular electrophilic aromatic substitution on the electron-deficient aniline ring. These harsh conditions can lead to side reactions, low yields, and limited functional group tolerance.[6]

Q2: What are the main advantages of using modern C-H functionalization methods for synthesizing polysubstituted quinolines over classical methods? A2: Modern C-H functionalization techniques offer several key advantages:

• Atom and Step Economy: They allow for the direct introduction of functional groups without the need for pre-functionalized starting materials, making syntheses more efficient.[6]

• Milder Reaction Conditions: Many C-H activation reactions proceed under milder conditions than classical methods, which improves functional group tolerance.[6][8]

• Novel Disconnections: They enable the synthesis of quinoline derivatives that are difficult or impossible to access through traditional cyclization strategies.

Q3: My synthesized quinoline derivative appears to be decomposing on my silica gel column during purification. What is happening and how can I prevent it? A3: The basic nitrogen atom of the quinoline ring can interact with the acidic silanol groups on the surface of silica gel, leading to strong adsorption, peak tailing, and in some cases, decomposition. To mitigate this, you can:

• Deactivate the Silica Gel: Pre-treat the silica gel with a base by adding a small amount (0.5-2%) of triethylamine or pyridine to your eluent.

• Use an Alternative Stationary Phase: Neutral or basic alumina is a good alternative to silica gel for purifying basic compounds.

• Reversed-Phase Chromatography: For less polar quinoline derivatives, reversed-phase (C18) chromatography can be an effective purification method.

Q4: What is the role of the N-oxide in quinoline C-H functionalization? A4: The quinoline N-oxide is a versatile directing group in transition metal-catalyzed C-H functionalization. The oxygen atom can coordinate to the metal center, directing the catalyst to the C2 or C8 position for subsequent C-H activation.[8] This strategy is widely used to achieve regioselective functionalization of the quinoline core.

Part 3: Experimental Protocols & Data

Protocol 1: Iodine-Catalyzed Friedländer Synthesis of a Polysubstituted Quinoline

This protocol provides a general procedure for the synthesis of a polysubstituted quinoline via an iodine-catalyzed Friedländer annulation under solvent-free conditions.

Step-by-Step Methodology:

• Reaction Setup: In a 25 mL round-bottom flask, combine the 2-aminoaryl ketone (1.0 mmol, 1.0 equiv), the α-methylene carbonyl compound (1.2 mmol, 1.2 equiv), and iodine (0.1 mmol, 10 mol%).

• Reaction: Heat the reaction mixture in an oil bath at 80-100 °C. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with a saturated aqueous solution of Na₂S₂O₃ (2 x 10 mL) to remove the iodine, followed by brine (10 mL).

• Isolation and Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (with 1% triethylamine in the eluent) to afford the desired polysubstituted quinoline.

Protocol 2: Palladium-Catalyzed C2-Arylation of Quinoline N-Oxide

This protocol describes a general method for the regioselective C-H arylation at the C2 position of a quinoline N-oxide.

Step-by-Step Methodology:

• Reaction Setup: In a sealed tube, combine the quinoline N-oxide (1.0 mmol, 1.0 equiv), the aryl bromide (1.5 mmol, 1.5 equiv), Pd(OAc)₂ (0.05 mmol, 5 mol%), a suitable ligand (e.g., a phosphine or N-heterocyclic carbene ligand, 10 mol%), and a base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv) in a degassed solvent (e.g., DMF, 5 mL).

• Reaction: Seal the tube under an inert atmosphere (e.g., nitrogen or argon) and heat the reaction mixture to 100-140 °C. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature, dilute with water (20 mL), and extract with an organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Isolation and Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo. Purify the residue by flash column chromatography to isolate the C2-arylated quinoline product.

Table 1: Comparison of Reaction Conditions for Quinoline Syntheses

Synthesis Method	Typical Catalyst(s)	Temperature	Key Challenges
Skraup	H₂SO₄, Oxidant (e.g., nitrobenzene)	High (Exothermic)	Vigorous reaction, tar formation, low yields
Doebner-von Miller	Strong Acid (HCl, H₂SO₄) or Lewis Acid	Elevated	Polymerization of carbonyls, tar formation
Friedländer	Acid or Base (e.g., p-TsOH, KOH)	Varies (mild to high)	Regioselectivity with unsymmetrical ketones
Combes	Strong Acid (H₂SO₄, PPA)	High	Regioselectivity, steric hindrance effects
C-H Arylation	Pd, Rh, Ru, etc.	Varies (often milder)	Regioselectivity (C2/C8 vs. other positions)

Part 4: Visualizations

Diagram 1: General Troubleshooting Workflow for Low Yield

Caption: A flowchart for troubleshooting low reaction yields.

Diagram 2: Friedländer Synthesis Regioselectivity

Caption: Site selectivity in quinoline C-H functionalization.

References

• Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Molecules. [Link]

• Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. Organic & Biomolecular Chemistry. [Link]

• Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines. ACS Catalysis. [Link]

• Recent Advances in C–H Functionalization. The Journal of Organic Chemistry. [Link]

• Combes Quinoline Synthesis. Name Reactions in Organic Synthesis. [Link]

• Combes quinoline synthesis. Wikipedia. [Link]

• Chemists make headway on C–H activation challenges. Chemistry World. [Link]

• Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. National Institutes of Health. [Link]

• Recent Advances in Metal-Free Quinoline Synthesis. Molecules. [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances. [Link]

• A Recent Study on the Synthesis of Polysubstituted Quinoline. ResearchGate. [Link]

• Combes Quinoline Synthesis PDF. Scribd. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Combes quinoline synthesis - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing the Microwave-Assisted Gould-Jacobs Reaction for Higher Yields

Welcome to the technical support center for the microwave-assisted Gould-Jacobs reaction. This guide is designed for researchers, scientists, and drug development professionals who are looking to enhance the yield and efficiency of their quinoline syntheses. Here, we address common challenges and provide in-depth, field-proven insights to help you navigate the intricacies of this powerful reaction.

Frequently Asked Questions (FAQs)

Q1: Why is my microwave-assisted Gould-Jacobs reaction failing or giving low yields?

Low yields in the Gould-Jacobs reaction are a common issue, often stemming from incomplete cyclization or product degradation. The thermal cyclization step is energetically demanding, typically requiring temperatures above 250°C.[1] Under microwave irradiation, precise control of temperature and reaction time is paramount.

Troubleshooting Steps:

• Increase the Temperature: The intramolecular cyclization is a high-temperature process. If your reaction is not proceeding to completion, a gradual increase in the set temperature can be beneficial. However, be mindful that excessively high temperatures can lead to decomposition.[2]

• Optimize Reaction Time: Microwave synthesis dramatically shortens reaction times.[2][3] If the yield is low, it could be due to either insufficient heating time or prolonged exposure leading to degradation. A time-course study is recommended to find the optimal duration. For instance, in the reaction of aniline with diethyl ethoxymethylenemalonate (DEEM), increasing the temperature from 250°C to 300°C significantly improves the yield, but extending the time at 300°C can decrease it.[2]

• Ensure Proper Reagent Stoichiometry: An excess of the malonate derivative is often used to drive the initial condensation reaction to completion.

• Consider Solvent-Free Conditions: Microwave-assisted solvent-free reactions can be highly efficient and environmentally friendly.[4][5] The absence of a solvent can sometimes lead to cleaner reactions and simpler work-ups.

Q2: What are the most common side reactions and byproducts I should be aware of?

The high temperatures required for the Gould-Jacobs reaction can promote side reactions. The most common of these is decarboxylation of the desired 4-hydroxy-3-carboalkoxyquinoline product, especially under prolonged heating at high temperatures.[2][6] This can be minimized by carefully optimizing the reaction time.

Another potential issue is the formation of regioisomers when using asymmetrically substituted anilines. The cyclization can occur at either of the two ortho positions, leading to a mixture of products. The regioselectivity is influenced by both steric and electronic factors of the substituents on the aniline ring.[1]

Q3: How do I choose the right solvent for my microwave-assisted Gould-Jacobs reaction?

The choice of solvent is critical in microwave synthesis as it directly influences the heating efficiency. Polar solvents generally absorb microwave irradiation more effectively. However, for the Gould-Jacobs reaction, high-boiling, non-polar solvents like diphenyl ether have traditionally been used to reach the necessary high temperatures.[1]

When using a microwave reactor, you have more flexibility. Solvent-free conditions are often a good starting point.[4][5] If a solvent is necessary, high-boiling polar aprotic solvents can be effective. Ionic liquids are also emerging as excellent solvents for microwave-assisted synthesis due to their high polarity and thermal stability.[7][8][9][10]

Troubleshooting Guides

Guide 1: Incomplete Cyclization

Symptom: Your reaction mixture contains a significant amount of the anilidomethylenemalonate intermediate and very little of the desired quinoline product.

Causality: The thermal cyclization step has a high activation energy barrier that has not been overcome.

Solutions:

• Temperature Optimization: Incrementally increase the reaction temperature in your microwave reactor. Monitor the reaction progress by TLC or LC-MS at each temperature increment.

• Time Optimization: At a fixed optimal temperature, vary the reaction time to ensure complete conversion without initiating product degradation.

• Solvent Choice: If using a solvent, ensure it can reach and maintain the target temperature under microwave irradiation. If using a non-polar solvent, the reactants themselves must be able to absorb microwave energy.

Guide 2: Product Degradation/Charring

Symptom: The reaction mixture turns dark or black, and the isolated yield of the desired product is low, with evidence of decomposition by NMR or MS analysis.

Causality: The reaction temperature and/or time are excessive, leading to the breakdown of the starting materials or the product.

Solutions:

• Reduce Reaction Time: This is the most critical parameter to adjust. Microwave heating is rapid, and prolonged exposure is often unnecessary and detrimental.

• Lower the Temperature: Find the minimum temperature required for efficient cyclization to minimize thermal stress on the molecules.

• Use a High-Boiling Solvent: A high-boiling solvent can help to distribute the heat more evenly and prevent localized overheating.

Experimental Protocols

Protocol 1: Microwave-Assisted Gould-Jacobs Reaction (Solvent-Free)

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Aniline derivative (1.0 eq)

• Diethyl ethoxymethylenemalonate (DEEM) (1.2 eq)

• Microwave reactor vials

• Magnetic stir bars

Procedure:

• To a microwave reactor vial equipped with a magnetic stir bar, add the aniline derivative and DEEM.

• Seal the vial and place it in the microwave reactor.

• Set the reaction temperature to 250-300°C and the reaction time to 5-20 minutes. These parameters should be optimized for your specific substrates.

• After the reaction is complete, cool the vial to room temperature.

• The solid product can be precipitated by the addition of a suitable solvent (e.g., acetonitrile or hexane) and collected by filtration.[2]

• Wash the solid with a cold solvent and dry under vacuum.

• Analyze the product by NMR, MS, and HPLC to confirm its identity and purity.

Safety Note: Microwave reactions in sealed vessels can generate high pressures. Always use appropriate personal protective equipment and follow the safety guidelines for your specific microwave reactor.

Data Presentation

Table 1: Comparison of Conventional vs. Microwave-Assisted Synthesis of Quinolines

Method	Temperature (°C)	Time	Yield (%)	Reference
Conventional	250	2-4 hours	40-60	[3]
Microwave	250	10-20 minutes	70-90	[3][11]

Table 2: Optimization of Microwave Conditions for the Reaction of Aniline and DEEM

Entry	Temperature (°C)	Time (min)	Isolated Yield (%)
1	250	10	1
2	300	10	37
3	250	20	1
4	300	20	28
5	300	5	47

Data adapted from Biotage Application Note AN56.[2]

Visualizations

Reaction Mechanism

Caption: Mechanism of the Gould-Jacobs reaction.

Troubleshooting Workflow

Caption: Troubleshooting decision tree for low yields.

References

• Gould, R. G.; Jacobs, W. A. The Synthesis of Certain Substituted Quinolines and Quinazolines. J. Am. Chem. Soc.1939, 61 (10), 2890–2895.
• Reitsema, R. H. The Chemistry of 4-Hydroxyquinolines. Chem. Rev.1948, 43 (1), 43-68.

• On the Regioselectivity of the Gould–Jacobs Reaction: Gas‐Phase Versus Solution‐Phase Thermolysis. ResearchGate. [Link]

• Zaman, A.; Khan, M. A.; Munawar, M. A.; Athar, M. M.; Pervaiz, M.; Pervaiz, A.; Mahmood, A. Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. Asian J. Chem.2015, 27 (8), 2823–2826.
• Gould Jacobs Quinoline forming reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC.

• Non-thermal microwave effect. Wikipedia. [Link]

• Limitations of the Jacobs–Gould Reaction Using Microwave Irradiation. ResearchGate. [Link]

• Shah, R.; Shah, N.; Ramani, V. Microwave Assisted Gould-Jacob Reaction in the Synthesis of Furopyrimidopyrimidines and Their Transformation via Ring Opening to Aminoesters. ResearchGate. [Link]

• Loupy, A. Solvent-free microwave organic synthesis as an efficient procedure for green chemistry. Comptes Rendus Chimie2004, 7 (2), 103-112.
• Sharma, P.; Kumar, A. A brief review: Microwave assisted organic reaction. Scholars Research Library2010, 2 (5), 196-215.

• Getting Started with Microwave Synthesis. CEM Corporation. [Link]

• Non-thermal microwave effect. chemeurope.com. [Link]

• Gould–Jacobs Reaction. ResearchGate. [Link]

• The Gould—Jacob Type of Reaction for the Synthesis of Novel Pyrimidopyrrolopyrimidines: A Comparison of Classical Heating vs. Solvent-Free Microwave Irradiation. ResearchGate. [Link]

• A Comparative Study of Microwave-Assisted and Conventional Heating Approaches for the Multicomponent Synthesis of 4,6-Diarylpyrimidines. ResearchGate. [Link]

• Almashhadani, H. A.; Al-Mugdadi, S. F. H.; Kadhim, A. A. Microwave-Assisted Synthesis of Some Potential Bioactive Imidazolium-Based Room-Temperature Ionic Liquids. Molecules2020, 25 (21), 5086.

• How to remove diphenyl ether from reaction mixture? ResearchGate. [Link]

• Martinez-Palou, R. Ionic Liquid and Microwave-Assisted Organic Synthesis: A “Green” and Synergic Couple. J. Mex. Chem. Soc.2009, 53 (4), 240-265.

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. ResearchGate. [Link]

• Cravotto, G.; Carnaroglio, D.; Gaudino, E. C.; Tabasso, S. Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. J. Org. Chem.2021, 86 (1), 111–127.

• Can i use diethyl ether instead of diphenyl ether? for cyclisation in Gould-Jacobs reaction? ResearchGate. [Link]

• Kappe, C. O.; Stadler, A. Practical Microwave Synthesis for Organic Chemists; Wiley-VCH: Weinheim, 2005.
• Rajasekhar, K. K.; Raju, G. L.; Rao, P. V. S. COMPARATIVE STUDY OF CONVENTIONAL AND MICROWAVE INDUCED SYNTHESIS OF SELECTED HETEROCYCLIC MOLECULES. Int. J. ChemTech Res.2010, 2 (1), 592-597.

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Technical Support Center: Alternative Solvents for Quinoline Synthesis

Welcome to the Technical Support Center for advanced quinoline synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are looking to move beyond traditional, often harsh, synthetic conditions by employing greener and more efficient alternative solvents. Here, we address common challenges, provide detailed protocols, and offer data-driven insights to help you optimize your synthetic routes.

Frequently Asked Questions (FAQs): Choosing Your Solvent System

Q1: Why should I consider switching from traditional solvents like nitrobenzene or high-boiling point hydrocarbons for my quinoline synthesis?

A1: Traditional methods for quinoline synthesis, such as the Skraup or Doebner-von Miller reactions, often rely on toxic reagents, harsh acidic conditions, and high temperatures.[1] Solvents like nitrobenzene, for instance, serve as both the solvent and a hazardous oxidizing agent in the Skraup reaction.[2] The move towards alternative solvents is driven by the principles of green chemistry, which aim to:

• Enhance Safety: Reduce the use of toxic, flammable, and corrosive substances.

• Improve Efficiency: Shorten reaction times and increase yields through mechanisms like efficient microwave heating.[3]

• Simplify Work-up: Facilitate easier product isolation and purification.

• Promote Sustainability: Employ recyclable and biodegradable solvents, minimizing environmental waste.[4]

Alternative solvents like water, ionic liquids (ILs), and deep eutectic solvents (DESs) offer significant advantages in these areas, often leading to cleaner reactions and more sustainable processes.[3][5][6]

Q2: What are the main types of alternative solvents I should consider for quinoline synthesis?

A2: The most promising green alternatives for quinoline synthesis fall into several categories:

• Water: An ideal green solvent due to its non-toxicity, non-flammability, and abundance. It has been shown to be highly effective for certain reactions, like the Friedländer synthesis, sometimes even without a catalyst.[6]

• Ionic Liquids (ILs): Salts with low melting points, composed of organic cations and various anions.[7] They have negligible vapor pressure, high thermal stability, and can be tuned to act as both the solvent and the catalyst.[4][5]

• Deep Eutectic Solvents (DESs): Mixtures of hydrogen bond donors (HBDs) and hydrogen bond acceptors (HBAs) that form a eutectic with a melting point lower than the individual components.[8] They are often biodegradable, inexpensive, and easy to prepare from natural sources.[9][10]

• Solvent-Free (Neat) Conditions: Eliminating the solvent entirely is the ultimate green approach. These reactions are often facilitated by microwave irradiation or by using a recyclable catalyst, which can also act as a reaction medium.[4][11]

Q3: How do I choose the best alternative solvent for my specific quinoline synthesis (e.g., Friedländer vs. Doebner-von Miller)?

A3: The choice of solvent is highly dependent on the reaction mechanism and the nature of your substrates. The following decision framework can guide your selection.

Caption: A decision framework for selecting an alternative solvent.

Troubleshooting Guides for Alternative Solvents

This section addresses specific issues you may encounter when using green solvents in your quinoline synthesis experiments.

Category 1: Issues with Deep Eutectic Solvents (DESs)

Q4: My reaction in a choline chloride-based DES is sluggish, and I'm getting a low yield. What could be the cause?

A4: This is a common issue often related to the high viscosity of many DESs, which can hinder mass transfer and slow down reaction rates.[12]

• Causality: The extensive hydrogen bond network between the HBA (e.g., choline chloride) and the HBD (e.g., glycerol, urea) creates a viscous medium.[13] At lower temperatures, this viscosity can be a significant impediment to molecular motion.

• Solutions:

  • Increase Temperature: Gently increasing the reaction temperature can significantly decrease the viscosity of the DES and improve reaction kinetics.[12] For a choline chloride:tin(II) chloride DES, optimizing the temperature to 60 °C was found to be crucial for achieving high yields.[11]

  • Add a Co-solvent: Adding a small amount of a molecular solvent like water or dimethyl sulfoxide (DMSO) can dramatically reduce the viscosity of the DES by disrupting the hydrogen bond network.[13] However, be aware that this can also affect the polarity and solvating properties of the medium.

  • Choose a Less Viscous DES: Not all DESs are equally viscous. For example, DESs made with lactic acid tend to be less viscous than those made with glycerol.[12] Consider screening different HBDs to find a less viscous combination suitable for your reaction.

Q5: I'm having difficulty isolating my quinoline product from the DES after the reaction is complete. How can I improve the work-up?

A5: The low volatility and high polarity of DESs can make product extraction challenging, as the DES itself is often soluble in water, but your product may have limited solubility in common non-polar organic solvents.

• Causality: The DES components (like choline chloride and urea) are highly water-soluble, which can lead to emulsions or poor phase separation during aqueous work-up.

• Solutions:

  • Direct Extraction: A common and effective method is to dilute the reaction mixture with water and then perform a liquid-liquid extraction with an organic solvent like diethyl ether or ethyl acetate.[11] The DES will preferentially partition into the aqueous phase, leaving the typically less polar quinoline product in the organic phase.

  • Solid Phase Extraction (SPE): For more polar products that are difficult to extract, SPE can be an excellent alternative. The diluted reaction mixture can be passed through a suitable SPE cartridge, which retains the product while allowing the DES components to be washed away. The product is then eluted with a stronger solvent.

  • Precipitation: If your quinoline product is a solid and insoluble in water, you may be able to precipitate it directly by adding a large volume of water to the reaction mixture. The solid product can then be collected by simple filtration.

Category 2: Issues with Ionic Liquids (ILs)

Q6: My Friedländer synthesis in an ionic liquid is giving a lower yield than expected. How can I optimize the reaction?

A6: While ILs are excellent media, reaction conditions still need careful optimization. Low yields can often be traced to catalyst activity, water content, or temperature.

• Causality: The efficiency of an IL-mediated reaction depends on the specific properties of the IL (e.g., its acidity or basicity), the presence of impurities (especially water), and the reaction temperature.

• Solutions:

  • Select the Right IL: The choice of both the cation and anion is critical. For acid-catalyzed reactions like the Friedländer or Combes synthesis, a Brønsted acidic IL (e.g., [bmim]HSO₄ or [Msim][OOCCCl₃]) can act as both the solvent and the catalyst, often leading to excellent yields under solvent-free conditions.[1][14]

  • Control Water Content: The presence of water can significantly impact the catalytic activity in some IL systems. For enzyme-catalyzed reactions in ILs, a specific water content (e.g., 20% v/v) may be optimal to maintain enzyme activity.[15] For other reactions, anhydrous conditions may be necessary. Ensure your IL is properly dried before use if required.

  • Optimize Temperature and Time: Systematically screen different temperatures. For example, in an α-chymotrypsin-catalyzed Friedländer condensation in an IL aqueous solution, increasing the temperature from 40 °C to 55 °C significantly improved the yield.[15] Monitor the reaction by TLC to determine the optimal reaction time.

Q7: How can I efficiently recover and recycle the ionic liquid after my reaction?

A7: A key advantage of ILs is their potential for recycling, but this requires an effective separation strategy.

• Causality: The non-volatile nature of ILs prevents their removal by evaporation, necessitating alternative separation techniques.

• Solutions:

  • Organic Solvent Extraction: After the reaction, the product can often be extracted using a non-polar organic solvent (like diethyl ether or hexane) in which the IL is immiscible.[16] The IL phase can then be washed, dried under vacuum to remove residual organic solvent and water, and reused.

  • Distillation (for volatile products): If your quinoline product is sufficiently volatile and thermally stable, it can be removed from the non-volatile IL by vacuum distillation.

  • Supercritical Fluid Extraction: Supercritical CO₂ can be used to selectively extract organic products from an IL phase, offering a clean and efficient separation method.

The following workflow illustrates a general process for IL recovery.

Caption: General workflow for Ionic Liquid (IL) recovery and recycling.

Comparative Data & Protocols

To assist in your experimental design, the following tables provide comparative data for different solvent systems in quinoline synthesis. Detailed, step-by-step protocols for key green methodologies are also provided.

Data Presentation: Solvent Effects in Friedländer Synthesis

The Friedländer annulation is particularly well-suited to alternative solvents. The table below summarizes results from various studies to illustrate the impact of the reaction medium.

Entry	Reactants	Solvent/Catalyst System	Temp (°C)	Time (h)	Yield (%)	Reference
1	2-Aminobenzophenone + Ethyl Acetoacetate	Water (Catalyst-Free)	70	3	97	[6]
2	2-Aminobenzophenone + Ethyl Acetoacetate	Ethanol / Montmorillonite K-10	Reflux	1.5	83	[17]
3	2-Aminoacetophenone + Ethyl Acetoacetate	[EMIM][BF₄]/H₂O (20% v/v) / α-Chymotrypsin	55	24	82	[15]
4	2-Aminoaryl Ketone + α-Methylene Ketone	Choline Chloride:Oxalic Acid (DES)	80	1	62-94	[9]
5	2-Aminoaryl Ketone + α-Methylene Ketone	Solvent-Free / [DSIMHS] (IL Catalyst)	100	0.5-2	90-98	[4]
6	2-Amino-3-hydroxybenzaldehyde + Ketones	Ethanol / Microwave Irradiation	130	0.5-0.67	48-84

Abbreviations: [EMIM][BF₄] = 1-ethyl-3-methylimidazolium tetrafluoroborate; DES = Deep Eutectic Solvent; [DSIMHS] = 1,3-disulfonic acid imidazolium hydrogen sulfate.

Experimental Protocols

Protocol 1: Catalyst-Free Friedländer Synthesis in Water

This protocol is adapted from a highly efficient and environmentally friendly method for the synthesis of polysubstituted quinolines.[6]

• Reactant Mixture: In a round-bottom flask equipped with a reflux condenser, combine the 2-aminoaryl aldehyde or ketone (1.0 mmol) and the active methylene compound (e.g., ethyl acetoacetate, 1.2 mmol).

• Solvent Addition: Add 5 mL of deionized water to the flask.

• Reaction: Heat the mixture to 70 °C and stir vigorously for 3-5 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature.

  • If the product precipitates as a solid, collect it by vacuum filtration, wash with cold water, and dry.

  • If the product does not precipitate, extract the aqueous layer with ethyl acetate (3 x 10 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Protocol 2: Doebner-von Miller Synthesis in a Deep Eutectic Solvent (DES)

This protocol is based on the use of a DES that acts as both a green solvent and a catalyst.[11]

• DES Preparation: In a round-bottom flask, mix choline chloride (1 part) and tin(II) chloride (2 parts) by molar ratio. Heat the mixture with stirring until a clear, colorless liquid is obtained. This DES (ChCl·2SnCl₂) can be used without further purification.

• Reactant Mixture: In a 25 mL round-bottom flask, add the aniline derivative (1 mmol), an aromatic aldehyde (1 mmol), and an enolizable aldehyde (e.g., acetaldehyde, 1 mmol).

• Catalyst/Solvent Addition: Add the prepared ChCl·2SnCl₂ DES (5 mol% relative to the aniline).

• Reaction: Stir the reaction mixture and heat it in an oil bath to 60 °C for 2-3 hours.

• Monitoring: Monitor the reaction progress by TLC (eluent: n-hexane/ethyl acetate = 3:1).

• Work-up: After completion, cool the mixture and dilute with water (5 mL). Extract the product with diethyl ether (2 x 5 mL). The DES will remain in the aqueous layer.

• Purification & Solvent Recycling: Separate the organic layer, dry it over anhydrous MgSO₄, and evaporate the solvent. The crude product can be purified by recrystallization from ethanol or by column chromatography. The aqueous layer containing the DES can be dried at 60-70 °C to remove water and then reused.

References

• Solvent-free synthesis of quinoline derivatives via the Friedländer reaction using 1,3-disulfonic acid imidazolium hydrogen sulfate as an efficient and recyclable ionic liquid catalyst. (2014). ResearchGate. [Link]

• Physicochemical and thermal characteristics of choline chloride-based deep eutectic solvents. (2023). PubMed. [Link]

• One-pot synthesis of quinoline derivatives using choline chloride/tin (II) chloride deep eutectic solvent. (2016). ScienceDirect. [Link]

• Physicochemical Properties of a Pressurized Deep Eutectic Solvent and Its Application in Extraction Metallurgy. (2023). MDPI. [Link]

• Insights into Quinoline in Context of Conventional versus Green Synthesis. (2023). Bentham Science. [Link]

• Physicochemical Properties of Deep Eutectic Solvents: A Review. (2022). ResearchGate. [Link]

• A comprehensive review on the physicochemical properties of deep eutectic solvents. (2024). ResearchGate. [Link]

• Analysis of the Behavior of Deep Eutectic Solvents upon Addition of Water: Its Effects over a Catalytic Reaction. (2024). MDPI. [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. (2020). RSC Publishing. [Link]

• Facile synthesis of quinoline in water. (2020). EurekAlert!. [Link]

• Recent Advances in Metal-Free Quinoline Synthesis. (2016). Semantic Scholar. [Link]

• Toward a More Holistic Framework for Solvent Selection. (2016). Green Chemistry Teaching and Learning Community. [Link]

• Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. (2024). RSC Publishing. [Link]

• Solvent selection guide based on chemometrics and multicriteria decision analysis. (2015). RSC Publishing. [Link]

• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. (2023). RSC Publishing. [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (2024). IIP Series. [Link]

• Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes. (2013). ACS Publications. [Link]

• The Synthesis of Quinoline Derivatives in Deep Eutectic Solvent. (2015). CNKI. [Link]

• Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. (2024). MDPI. [Link]

• Deep eutectic solvents vs ionic liquids: cost and performance. (2024). Patsnap. [Link]

• of solvent on the reaction times and yields. (2012). ResearchGate. [Link]

• green solvent selection guides. (2016). White Rose Research Online. [Link]

• The Role of Ionic Liquids in Textile Processes: A Comprehensive Review. (2024). MDPI. [Link]

• Recovery and purification of ionic liquids from solutions: a review. (2018). RSC Publishing. [Link]

• Combes Quinoline Synthesis. (n.d.). In Name Reactions in Organic Synthesis. [Link]

• Tools and techniques for solvent selection: green solvent selection guides. (2016). York Research Database. [Link]

• Deep eutectic solvents vs ionic liquids: Similarities and differences. (2020). MOST Wiedzy. [Link]

• Synthesis of quinolines. (n.d.). Organic Chemistry Portal. [Link]

• Ionic Liquid as an Efficient Medium for the Synthesis of Quinoline Derivatives via α-Chymotrypsin-Catalyzed Friedländer Condensation. (2017). MDPI. [Link]

• QUINOLINE. (1925). Organic Syntheses Procedure. [Link]

• Synthesis of Quinoline and derivatives. (2013). SlideShare. [Link]

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• Deep eutectic solvents vs ionic liquids: Similarities and differences. (2020). MOST Wiedzy. [Link]

• Recent Advances in Metal-Free Quinoline Synthesis. (2016). MDPI. [Link]

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"preventing decarboxylation during quinoline synthesis"

A Guide to Preventing and Troubleshooting Unwanted Decarboxylation

Welcome to the Technical Support Center. As a Senior Application Scientist, I've designed this guide to address a common yet often frustrating challenge in synthetic chemistry: the unintentional loss of a carboxyl group during quinoline synthesis. This guide provides in-depth, field-tested insights and actionable protocols to help you maintain the integrity of your target molecules.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals of Decarboxylation

Q1: I'm losing the carboxylic acid group on my quinoline product. What's happening?

You are likely observing decarboxylation, a chemical reaction that removes a carboxyl group and releases carbon dioxide (CO₂). In the context of quinoline synthesis, this typically occurs when a quinoline-carboxylic acid intermediate is exposed to heat or certain catalytic conditions (acidic or basic), especially when the carboxyl group is at the 4-position.[1][2]

Q2: Why are quinoline-4-carboxylic acids particularly prone to decarboxylation?

The mechanism often involves the formation of a stabilized intermediate. The quinoline nitrogen can be protonated under acidic conditions, and the resulting positive charge can be delocalized, which facilitates the elimination of CO₂. The resulting carbanion at the 4-position is then protonated to yield the decarboxylated quinoline. High temperatures provide the necessary activation energy for this process to occur.[1]

Part 2: Method-Specific Troubleshooting Guides

Different quinoline synthesis methods have unique propensities for decarboxylation. Below are troubleshooting guides for the most common synthetic routes that produce quinoline carboxylic acids.

The Doebner Reaction

The Doebner reaction, which couples an aniline, an aldehyde, and pyruvic acid, is a primary method for synthesizing quinoline-4-carboxylic acids.[3][4] However, the reaction conditions can often promote the loss of the desired carboxyl group.

Q: My Doebner reaction is yielding the decarboxylated quinoline instead of the quinoline-4-carboxylic acid. How can I prevent this?

This is a classic issue in the Doebner synthesis. The primary culprits are excessive heat and prolonged reaction times.

Troubleshooting Steps:

• Temperature Control is Critical: High temperatures are the main driver of decarboxylation in this synthesis.[1] Aim to maintain the lowest possible reaction temperature that still allows for a reasonable reaction rate. It is recommended to perform small-scale optimization studies starting from a lower temperature (e.g., 90°C) and gradually increasing it if the reaction is too slow.[1]

• Minimize Reaction Time: Monitor the reaction progress closely using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Once the starting materials are consumed, work up the reaction promptly. Extended heating will only increase the likelihood of decarboxylation.

• Catalyst Choice: While the Doebner reaction is typically acid-catalyzed, the choice and concentration of the acid can be influential. Consider using milder acids or optimizing the concentration of the commonly used ones like p-toluenesulfonic acid.[5]

Experimental Protocol: Optimized Doebner Reaction to Minimize Decarboxylation

• In a round-bottom flask equipped with a reflux condenser, combine the aniline (1.0 eq), the aldehyde (1.0 eq), and pyruvic acid (1.1 eq) in ethanol.

• Add the acid catalyst (e.g., p-toluenesulfonic acid, 0.1 eq).

• Heat the reaction mixture to a controlled temperature (start with 90°C) and monitor by TLC every 30 minutes.

• Upon completion, cool the reaction mixture to room temperature.

• If the product precipitates, filter the solid and wash with cold ethanol.

• If the product remains in solution, remove the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.

The Pfitzinger Reaction

The Pfitzinger reaction, which uses an isatin and a carbonyl compound in the presence of a strong base, is another powerful method for generating quinoline-4-carboxylic acids.[6] The basic conditions and often elevated temperatures can also lead to decarboxylation.

Q: I'm observing significant decarboxylation in my Pfitzinger synthesis. What are the likely causes and solutions?

In the Pfitzinger reaction, the basic catalyst and high temperatures are the primary factors promoting decarboxylation.

Troubleshooting Steps:

• Moderate the Basicity: While a strong base is required, using a large excess can promote side reactions. Titrate the amount of base (e.g., potassium hydroxide) to find the optimal concentration that facilitates the reaction without excessive decarboxylation.

• Temperature Management: Similar to the Doebner reaction, avoid unnecessarily high temperatures. Refluxing in lower-boiling solvents or running the reaction at the lowest effective temperature can be beneficial.

• Microwave-Assisted Synthesis: Consider using microwave irradiation. Microwave synthesis can often dramatically reduce reaction times from hours to minutes, providing a shorter window for the decarboxylation side reaction to occur.[6]

Part 3: Proactive Strategies - Protecting Group Chemistry

For particularly sensitive substrates or when the desired quinoline-4-carboxylic acid is prone to decarboxylation even under optimized conditions, a protecting group strategy can be a robust solution.

Q: Can I protect the carboxylic acid group to prevent decarboxylation and then deprotect it later?

Yes, this is an excellent strategy. The carboxylic acid can be converted into an ester, which is generally more stable to decarboxylation under typical quinoline synthesis conditions.

Common Protecting Groups for Carboxylic Acids:

Protecting Group	Introduction Method	Removal Conditions	Key Advantages
Methyl Ester	React with methanol and an acid catalyst (e.g., H₂SO₄).	Acid or base-catalyzed hydrolysis.	Simple to introduce and remove.[7]
Benzyl Ester	React with benzyl alcohol and an acid catalyst, or benzyl bromide with a carboxylate salt.[8]	Hydrogenolysis (H₂, Pd/C).	Can be removed under very mild, neutral conditions.[7]
tert-Butyl Ester	React with isobutylene and an acid catalyst.	Mild acid (e.g., trifluoroacetic acid).	Stable to many nucleophilic and basic conditions.[7]

Workflow for a Protecting Group Strategy:

Caption: A generalized workflow for employing a protecting group strategy.

Part 4: Analytical Verification

Q: How can I accurately measure the extent of decarboxylation in my reaction mixture?

Quantitative analysis is key to effective troubleshooting. Here are some common analytical techniques:

• Proton NMR (¹H NMR): This is often the most straightforward method. The disappearance of the carboxylic acid proton signal (typically a broad singlet >10 ppm) and the appearance of a new aromatic proton signal in its place on the decarboxylated product can be used for quantification by integrating the respective peaks against an internal standard.

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent tool for separating and quantifying the starting material, the desired product, and the decarboxylated byproduct. By running a calibration curve with known standards, you can determine the precise concentration of each component in your crude reaction mixture.

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile quinolines, GC-MS can be used. However, be aware that the high temperatures of the GC inlet can sometimes induce decarboxylation of the analyte, leading to inaccurate measurements.[9] If using GC, derivatization of the carboxylic acid may be necessary to prevent on-column decarboxylation.[9]

Part 5: Advanced Troubleshooting Logic

When simple adjustments to temperature and time are insufficient, a more systematic approach is required.

Caption: A logical workflow for troubleshooting decarboxylation issues.

References

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from [Link]

• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from [Link]

• Wikipedia. (2023). Quinoline. Retrieved from [Link]

• Clark, J. H., & Macquarrie, D. J. (2002). Handbook of Green Chemistry & Technology. Blackwell Science.

• YouTube. (2020). Protecting Groups for Carboxylic acid. Retrieved from [Link]

• Miyata, O., et al. (2013). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry, 78(22), 11457–11465.
• Kocienski, P. J. (2004). Protecting Groups. Thieme.

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Various Authors. (n.d.). Protecting Groups. University of Illinois Urbana-Champaign.
• Lahna, A., et al. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Journal Marocain de Chimie Hétérocyclique, 21(2), 1-19.
• Xu, X., et al. (2018). dM-Dim for Carboxylic Acid Protection. Molecules, 23(4), 795.

• YouTube. (2021). Doebner Quinoline Synthesis Mechanism | Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

• McLaughlin, M. G. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(7), 986.
• Ciolino, L. A., et al. (2021).
• Google Patents. (n.d.). CN109694343B - Decarboxylation method of heterocyclic carboxylic acid compounds.

• Organic Chemistry Portal. (n.d.). Diversity in Heterocycle Synthesis Using α-Iminocarboxylic Acids: Decarboxylation Dichotomy. Retrieved from [Link]

• Van Slyke, D. D., & Hart, R. (1980). Quantitative analysis and comparative decarboxylation of aminomalonic acid, beta-carboxyaspartic acid, and gamma-carboxyglutamic acid. Analytical Biochemistry, 108(1), 57-63.

• SynArchive. (n.d.). Conrad-Limpach Synthesis. Retrieved from [Link]

• Centurion University. (n.d.). Skraup synthesis of Quinoline. Retrieved from [Link]

• Richard, J. P., et al. (2011). Avoiding CO2 in Catalysis of Decarboxylation. Journal of the American Chemical Society, 133(41), 16562-16573.

• Wikipedia. (2023). Doebner–Miller reaction. Retrieved from [Link]

• Reddit. (2024). Method of Measuring Decarboxylation?. Retrieved from [Link]

• Riente, P., et al. (2020). Supported Metal Catalysts for the Synthesis of N-Heterocycles.

• Organic Chemistry Portal. (n.d.). Combes Quinoline Synthesis. Retrieved from [Link]

• Kaiser, R. I., et al. (2024). Low temperature formation of pyridine and (iso)quinoline via neutral neutral reactions. arXiv.
• McLaughlin, M. G. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(7), 986.

• Wikipedia. (2023). Combes quinoline synthesis. Retrieved from [Link]

• Green, R. A., et al. (2020). Electrochemical Decarboxylative N-Alkylation of Heterocycles. Organic Letters, 22(19), 7565–7569.
• Denmark, S. E., & Venkatraman, S. (2006). On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. The Journal of Organic Chemistry, 71(4), 1668–1676.
• Riente, P., et al. (2015). A New One-Pot Synthesis of Quinoline-2-carboxylates under Heterogeneous Conditions. Molecules, 20(8), 13864–13877.
• Rosenberg, R. M., et al. (1989). Indicator assay for amino acid decarboxylases. Analytical Biochemistry, 181(1), 59-65.
• Asadi, S., et al. (2014). Recent Applications of Doebner, Doebner-von Miller and Knoevenagel-Doebner Reactions in Organic Syntheses. Current Organic Synthesis, 11(4), 549-573.

• Química Organica.org. (n.d.). Combes synthesis of quinolines. Retrieved from [Link]

• Wikiwand. (n.d.). Combes quinoline synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2022). Decarboxylation. Retrieved from [Link]

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"managing exothermic reactions in Skraup synthesis"

Topic: Managing Exothermic Reactions in Skraup Synthesis For: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Technical Support

Welcome to the Technical Support Center for the Skraup Quinoline Synthesis. This guide is designed to provide researchers and professionals with in-depth, actionable advice for managing the notoriously exothermic nature of this classical reaction. Our focus is on ensuring safety, reproducibility, and high yields by understanding and controlling the underlying chemical processes.

Introduction: The Challenge of the Skraup Synthesis Exotherm

The Skraup synthesis is a powerful and economical method for preparing the quinoline scaffold, a core structure in many pharmacologically active compounds.[1][2] The reaction typically involves heating an aromatic amine with glycerol, sulfuric acid, and an oxidizing agent.[3] However, its primary drawback is a vigorous and often violent exothermic character, which can lead to runaway reactions, significant tar formation, and compromised yields if not properly managed.[4][5] This guide provides troubleshooting strategies and detailed protocols to navigate these challenges effectively.

Troubleshooting Guide: Controlling the Exotherm

This section addresses specific issues you may encounter during the Skraup synthesis in a direct question-and-answer format.

Question 1: My reaction is proceeding too violently and appears to be heading towards a runaway. What are my immediate and future preventative actions?

Answer: A runaway Skraup reaction is a critical safety hazard.[6]

Immediate Actions:

• If it is safe to do so, immediately immerse the reaction flask in a large ice-water bath to rapidly dissipate heat.[6]

• Ensure the reaction is being conducted in a fume hood with the sash pulled down and a blast shield in place.[6][7]

• Be prepared for a sudden increase in pressure; the apparatus should never be a closed system and must be appropriately vented.[7][8]

Preventative Measures for Future Experiments:

• Use of a Moderator: The single most effective preventative measure is the addition of a moderator. Ferrous sulfate (FeSO₄) is the most common and crucial addition to make the reaction less violent.[2][9] It is believed to function as an oxygen carrier, which slows and smooths the oxidation step, extending the reaction over a longer period.[6][9] Boric acid has also been used for this purpose.[5][10]

• Controlled Reagent Addition: The order and rate of addition are critical. The recommended order is to combine the aniline, ferrous sulfate, and glycerol first. Then, add the concentrated sulfuric acid slowly and carefully, with external cooling (e.g., an ice bath) and efficient stirring.[2][6][7] Adding the sulfuric acid before the ferrous sulfate can trigger an immediate, uncontrolled reaction.[9]

• Gradual and Controlled Heating: Begin heating the mixture gently.[6] Once the reaction initiates (often indicated by vigorous boiling), the external heat source should be removed immediately.[1][6] The reaction's own exotherm should be sufficient to sustain reflux for 30-60 minutes.[6][11] Only reapply heat after this initial vigorous phase has subsided to drive the reaction to completion.[1][6]

Question 2: I'm observing a large amount of black, viscous tar, which is making product isolation difficult. Is this related to the exotherm?

Answer: Yes, excessive tar formation is directly linked to poor control of the reaction exotherm. Tarring is a common side reaction in the Skraup synthesis, primarily caused by the polymerization of acrolein under the harsh high-temperature and acidic conditions.[7]

Strategies to Minimize Tar Formation:

• Temperature Control: The key is to avoid localized overheating and excessively high temperatures. By following the gradual heating protocol described above and using a moderator, you prevent the rapid, uncontrolled polymerization of acrolein.[2][7]

• Moderator Efficacy: Ferrous sulfate not only controls the overall exotherm but also specifically reduces charring by preventing the reaction from becoming too violent.[2][7]

• Efficient Stirring: For larger scale reactions, viscous mixtures can be an issue, leading to poor heat transfer.[11] Use a robust overhead mechanical stirrer rather than a magnetic stir bar to ensure the mixture is homogeneous and heat is dissipated evenly.[11]

Question 3: Can my choice of reagents, beyond the moderator, affect the reaction's intensity?

Answer: Absolutely. Both the oxidizing agent and the substituents on the aniline starting material play a role.

• Oxidizing Agent: While nitrobenzene is commonly used as both an oxidizing agent and a solvent, other options can result in a less violent reaction.[1][3] For instance, arsenic acid is known to produce a smoother reaction, though its high toxicity is a significant drawback.[3][6]

• Aniline Substituents: The electronic nature of groups on the aniline ring affects reactivity. Electron-donating groups can make the aniline more nucleophilic, sometimes favoring a more vigorous reaction, while strong electron-withdrawing groups can deactivate the ring, potentially requiring harsher conditions that increase the risk of side reactions.[6]

Key Parameter Control Summary

Parameter	Recommended Condition	Rationale & Impact on Exotherm
Moderator	Add ferrous sulfate (FeSO₄) heptahydrate.	Crucial for moderating the reaction's vigor. It is believed to act as an oxygen carrier, slowing the oxidation step.[2][6][9]
Acid Addition	Add concentrated H₂SO₄ slowly, with efficient cooling and stirring.	The dilution and reaction of sulfuric acid is highly exothermic. Controlled addition prevents an initial temperature spike.[2]
Order of Addition	Aniline, FeSO₄, glycerol, then H₂SO₄.	Ensures the moderator is present before the reaction can be initiated by the acid.[9]
Heating	Heat gently to initiate, then remove the external heat source.	Allows the reaction to proceed under its own exotherm, preventing a runaway scenario. Reapply heat only after the initial vigor subsides.[1][11]
Stirring	Use a mechanical overhead stirrer for good agitation.	Prevents localized hotspots and ensures even heat distribution, which is critical for controlling the exotherm in viscous mixtures.[11]

Scientific Deep Dive: FAQs

Q1: What are the specific mechanistic steps that cause the Skraup synthesis to be so exothermic?

A1: The overall exotherm is a result of several energetic steps. The process begins with the acid-catalyzed dehydration of glycerol to form the highly reactive α,β-unsaturated aldehyde, acrolein.[5][12][13] The aromatic amine then undergoes a Michael addition to the acrolein.[1][13] Following an acid-catalyzed cyclization and another dehydration, a 1,2-dihydroquinoline intermediate is formed.[5][12] The final, and most significantly exothermic, step is the oxidation of this dihydroquinoline to the aromatic quinoline product.[5][12] The moderator, FeSO₄, is thought to primarily temper this final, highly energetic aromatization step.[6][9]

Caption: Decision workflow for managing reaction vigor.

Experimental Protocol: Controlled Synthesis of Quinoline

This protocol incorporates the safety and control measures discussed. A thorough risk assessment must be conducted before any experiment.

Materials:

• Aniline (2.3 moles)

• Glycerol (c.p., <0.5% water) (9.4 moles) [9]* Nitrobenzene (1.4 moles)

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O), powdered (80 g) [9]* Concentrated Sulfuric Acid (400 mL)

• Sodium hydroxide solution (40%) for work-up

• Water, Ice

Procedure:

• Reaction Setup: In a 5-L round-bottom flask placed within a heating mantle, and inside a fume hood, equip the flask with a wide-bore reflux condenser and a robust mechanical stirrer. [9]2. Charging Reagents: In the following, specific order, add to the flask: 80 g of powdered ferrous sulfate, 865 g of glycerol, 218 g of aniline, and 170 g of nitrobenzene. [9]3. Acid Addition: Begin stirring the mixture. Slowly and cautiously, add 400 mL of concentrated sulfuric acid. The addition is exothermic; control the rate to manage the temperature increase, using an ice bath for external cooling if necessary. [1]Ensure the mixture is well-distributed before proceeding. [9]4. Reaction Initiation: Gently heat the mixture with the heating mantle. [1]5. Controlling the Exotherm: As soon as the mixture begins to boil vigorously, immediately remove the external heat source . [1][6]The exothermic nature of the reaction should sustain reflux for 30-60 minutes. [6][11]If the reaction becomes too violent, a wet towel can be placed over the upper part of the flask to assist the condenser. [7]6. Completion: After the initial vigorous reaction has subsided, reapply heat and maintain the mixture at a gentle reflux for an additional 3 hours to ensure the reaction goes to completion. [1][6]7. Work-up: Allow the reaction mixture to cool to room temperature. Carefully dilute the mixture with water. [1]Place the flask in an ice bath and slowly neutralize the excess acid by adding a 40% sodium hydroxide solution until the mixture is strongly alkaline. [1][7]8. Purification: The crude quinoline can be isolated from the tarry mixture via steam distillation. [1][7]The purified quinoline is then typically separated and dried.

References

• Benchchem. (2025). Application Notes and Protocols for the Skraup Synthesis of 8-Hydroxyquinoline. Benchchem.
• Benchchem. (2025). Navigating the Skraup Quinoline Synthesis: A Technical Support Guide. Benchchem.
• Benchchem. (2025). Application Notes and Protocols for the Skraup Synthesis of Quinolines. Benchchem.
• Benchchem. (2025). troubleshooting tar formation in Skraup quinoline synthesis. Benchchem.
• Benchchem. (2025). The Skraup Synthesis of Quinoline from Aniline: A Technical Guide for Researchers and Drug Development Professionals. Benchchem.

• Organic Syntheses. The 12-l. flask is then connected with the steam-distillation apparatus shown in - Organic Syntheses Procedure. Organic Syntheses. Retrieved from [Link]

• Pharmaguideline. (2020). Synthesis, Reactions and Medicinal Uses of Quinoline. Pharmaguideline. Retrieved from [Link]

• Benchchem. (2025). troubleshooting side reactions in the synthesis of quinoline derivatives. Benchchem.

• Preparation and Properties of Quinoline. (n.d.). Retrieved from [Link]

• Wikipedia. (2023). Skraup reaction. Wikipedia. Retrieved from [Link]

• Benchchem. (2025). Technical Support Center: Optimization of Skraup Quinoline Synthesis. Benchchem.

• YouTube. (2026). Skraup's Synthesis of Quinoline #education #chemistry. YouTube. Retrieved from [Link]

• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. Retrieved from [Link]

• Chemistry Online. (2023). Skraup quinoline synthesis. Chemistry Online. Retrieved from [Link]

• Benchchem. (2025). Technical Support Center: Optimization of Skraup Quinoline Synthesis. Benchchem.

• Organic Syntheses. 6-methoxy-8-nitroquinoline - Organic Syntheses Procedure. Organic Syntheses. Retrieved from [Link]

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• 13. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]

Friedländer Synthesis Technical Support Center: Navigating Regioselectivity Challenges

Welcome to the comprehensive technical support guide for addressing regioselectivity issues in the Friedländer annulation for quinoline synthesis. This resource is designed for researchers, scientists, and professionals in drug development who are encountering challenges in controlling the isomeric purity of their quinoline products. Here, we will delve into the mechanistic underpinnings of regioselectivity, provide actionable troubleshooting protocols, and answer frequently asked questions to empower you in your synthetic endeavors.

Troubleshooting Guide: Common Regioselectivity Problems & Solutions

Issue 1: My reaction yields a mixture of linear and angular quinoline isomers. How can I enhance the formation of the desired linear product?

Root Cause Analysis:

The formation of regioisomers in the Friedländer synthesis arises from the two possible enolate or enamine intermediates that can form from an unsymmetrical ketone. The subsequent intramolecular cyclization can then proceed via two distinct pathways, leading to either the linear or the angularly fused quinoline. The outcome is often a delicate balance between kinetic and thermodynamic control.

Strategic Solutions:

• Catalyst Selection:

  • Lewis Acid Catalysis: Strong Lewis acids like FeCl₃ or ZnCl₂ can chelate with the 2-aminoaryl ketone, increasing the electrophilicity of the carbonyl carbon and favoring the attack of the less hindered α-carbon of the active methylene compound. This often leads to the thermodynamically more stable linear isomer.

  • Brønsted Acid Catalysis: Protic acids such as p-toluenesulfonic acid (PTSA) or acetic acid can promote the formation of the enol form of the active methylene compound. The regioselectivity can be highly substrate-dependent under these conditions.

  • Organocatalysis: Proline and its derivatives have been shown to catalyze the Friedländer synthesis via an enamine intermediate. The steric bulk of the catalyst can effectively shield one face of the enamine, directing the cyclization towards a single regioisomer.

• Solvent and Temperature Optimization:

  • Solvent Polarity: Aprotic nonpolar solvents like toluene or dioxane can favor the kinetically controlled product, which may be the undesired angular isomer in some cases. Conversely, polar aprotic solvents such as DMF or DMSO can facilitate the formation of the thermodynamically more stable linear isomer by better solvating the charged intermediates.

  • Temperature Control: Running the reaction at elevated temperatures generally favors the formation of the thermodynamically more stable product. A systematic temperature screening study is recommended to determine the optimal conditions for your specific substrate combination.

Experimental Protocol: Enhancing Linear Regioselectivity with Lewis Acid Catalysis

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the 2-aminoaryl ketone (1.0 equiv.), the unsymmetrical ketone (1.2 equiv.), and anhydrous toluene (0.1 M).

• Add the Lewis acid catalyst (e.g., FeCl₃, 0.1 equiv.) portion-wise at room temperature.

• Heat the reaction mixture to reflux (110 °C) and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the desired linear quinoline.

Condition	Catalyst	Solvent	Temperature (°C)	Linear:Angular Ratio
1	PTSA	Toluene	110	60:40
2	FeCl₃	Toluene	110	95:5
3	Proline	DMSO	80	85:15

DOT Diagram: Competing Pathways in Friedländer Synthesis

Caption: Competing pathways leading to regioisomeric quinolines.

Issue 2: The reaction is sluggish and gives low yields, with significant recovery of starting materials.

Root Cause Analysis:

Low reactivity in the Friedländer synthesis can often be attributed to several factors:

• Deactivated Substrates: Electron-withdrawing groups on the 2-aminoaryl ketone can decrease the nucleophilicity of the amino group, hindering the initial condensation step. Similarly, sterically hindered ketones can slow down the reaction rate.

• Insufficient Catalyst Activity: The chosen catalyst may not be potent enough to promote the reaction under the employed conditions.

• Water Scavenging: The condensation step of the Friedländer synthesis releases a molecule of water. If not effectively removed, this can lead to a reversible reaction and lower yields.

Strategic Solutions:

• Microwave Irradiation: Microwave-assisted organic synthesis (MAOS) can dramatically accelerate the reaction by efficiently heating the polar reactants and intermediates. This can lead to higher yields in significantly shorter reaction times.

• Use of a Dean-Stark Trap: For reactions conducted in solvents that form an azeotrope with water (e.g., toluene, benzene), a Dean-Stark apparatus can be used to continuously remove the water generated during the reaction, driving the equilibrium towards the product side.

Experimental Protocol: Microwave-Assisted Friedländer Synthesis

• In a 10 mL microwave vial, combine the 2-aminoaryl ketone (1.0 equiv.), the active methylene compound (1.5 equiv.), and the catalyst (e.g., I₂, 0.2 equiv.) in a suitable solvent (e.g., ethanol, 5 mL).

• Seal the vial with a cap.

• Place the vial in the microwave reactor and irradiate at a constant temperature (e.g., 120 °C) for 15-30 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography to obtain the desired quinoline.

DOT Diagram: Workflow for Overcoming Low Reactivity

Caption: Decision workflow for addressing low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental electronic and steric factors that govern regioselectivity in the Friedländer synthesis?

A1: The regioselectivity is primarily dictated by a combination of electronic and steric effects in both the 2-aminoaryl carbonyl compound and the active methylene partner.

• Electronic Effects: Electron-donating groups on the 2-aminoaryl ketone can enhance the nucleophilicity of the amino group, facilitating the initial attack. The acidity of the α-protons on the active methylene compound is also crucial; more acidic protons will lead to faster enolate formation.

• Steric Effects: Steric hindrance around the carbonyl group of the 2-aminoaryl ketone can favor the attack of the less substituted α-carbon of the active methylene compound, leading to the formation of the sterically less congested product.

Q2: Can computational chemistry be used to predict the regiochemical outcome of a Friedländer reaction?

A2: Yes, computational methods, particularly Density Functional Theory (DFT), have emerged as powerful tools for predicting the regioselectivity of the Friedländer synthesis. By calculating the activation energies for the competing reaction pathways leading to the different regioisomers, it is possible to predict which isomer will be favored under kinetic control. Similarly, by comparing the thermodynamic stabilities of the final products, the major isomer under thermodynamic control can be determined.

Q3: Are there any "directing groups" that can be installed on the reactants to force the reaction to proceed with a specific regiochemistry?

A3: While not as common as in other named reactions, the concept of directing groups can be applied to the Friedländer synthesis. For instance, a bulky protecting group on a nearby functional group can sterically block one of the reactive sites, thereby directing the cyclization to the alternative position. However, this often requires additional synthetic steps for the introduction and removal of the directing group. A more common strategy is to carefully select the substrates and reaction conditions to favor the desired isomer.

References

• Friedländer Synthesis. Organic Chemistry Portal. [Link]

• Li, J. J. (2009). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer. [Link]

• Ghahremanzadeh, R., et al. (2010). A novel and an efficient catalyst for the synthesis of quinolines via Friedländer annulation in water. Tetrahedron Letters, 51(33), 4433-4436. [Link]

• Kappe, C. O. (2005). Controlled microwave heating in modern organic synthesis. Angewandte Chemie International Edition, 44(47), 7784-7813. [Link]

Technical Support Center: Purification Challenges of Chlorinated Heterocyclic Compounds

Welcome to the technical support center for the purification of chlorinated heterocyclic compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique and often complex challenges associated with purifying this critical class of molecules. The inherent reactivity, structural diversity, and potential for isomer formation demand a nuanced and systematic approach to achieve high purity.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format. Our goal is to move beyond simple procedural lists and explain the underlying chemical principles, empowering you to make informed decisions and effectively troubleshoot your purification workflows.

Troubleshooting Guide: Common Purification Issues

This section addresses specific, practical problems encountered during the purification of chlorinated heterocyclic compounds.

Problem: Product Degradation During Silica Gel Chromatography

Q: I am observing significant loss of my chlorinated pyridine/imidazole derivative during silica gel flash chromatography. TLC analysis of the crude material shows a clean spot, but the collected fractions contain multiple new, unidentified spots and the yield is very low. What is happening?

A: This is a classic and frequently encountered problem. The acidic nature of standard silica gel can catalyze the degradation of sensitive chlorinated heterocyles. The lone pair of electrons on the heterocyclic nitrogen atom can interact with the acidic silanol groups (Si-OH) on the silica surface, leading to strong, sometimes irreversible, adsorption. This prolonged interaction on the acidic surface can promote side reactions.

• Causality Explained: Standard silica gel has a pKa of ~4.5, making its surface acidic. For a basic heterocycle like a pyridine, this acidic environment can facilitate protonation. The electron-withdrawing nature of the chlorine atom can further activate the ring toward nucleophilic attack or rearrangement, especially when the molecule is immobilized on the stationary phase. Studies have shown that silica surfaces can even promote photochemical degradation of halogenated organic compounds under certain conditions.[1][2][3]

Solutions & Protocol:

• Deactivate the Silica Gel: The most effective solution is to neutralize the acidic sites on the silica.

  • Amine Additive in Mobile Phase: Add a small amount of a volatile tertiary amine, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), to your mobile phase. A typical concentration is 0.1-1% (v/v). The amine will preferentially bind to the acidic silanol groups, "shielding" your compound from these reactive sites.

  • Pre-treating the Silica: You can prepare a slurry of silica gel in your non-polar solvent (e.g., hexanes) containing 1-2% TEA. Gently stir for 15 minutes, then pack the column as usual. This ensures the entire stationary phase is neutralized before introducing your sample.

• Switch to a Different Stationary Phase:

  • Alumina (Basic or Neutral): Alumina is a good alternative for acid-sensitive compounds. Basic alumina (pH ~10) is particularly effective for purifying basic heterocyles. Neutral alumina (pH ~7.5) is a milder option.

  • Chemically-Modified Silica: Consider using an amino-propyl functionalized silica gel (NH2-silica) or diol-bonded silica. These phases have surfaces that are much less acidic and offer different selectivity.

  • Reverse-Phase Chromatography (C18): If your compound has sufficient solubility in solvents like acetonitrile or methanol, reverse-phase chromatography is an excellent option as it avoids the issue of acidic silica entirely.

• Minimize Contact Time: Run the column faster ("flash" chromatography) to reduce the residence time of your compound on the stationary phase. However, this may come at the cost of resolution.

Problem: Poor Separation of Regioisomers

Q: My chlorination reaction produced a mixture of 2-chloro and 4-chloro-quinoline. On TLC and flash chromatography using a hexanes/ethyl acetate system, they are almost perfectly co-eluting. How can I separate them?

A: Separating regioisomers is a significant challenge because they often have very similar polarities and molecular weights. Standard solvent systems that rely on general polarity differences may fail to provide adequate resolution.

• Causality Explained: Regioisomers like 2- and 4-chloroquinolines have identical functional groups and differ only in the substitution pattern. Their interaction with the stationary phase (e.g., silica gel) can be very similar, resulting in nearly identical retention factors (Rf). Successful separation requires exploiting subtle differences in their dipole moments or steric presentation to the stationary phase.

Solutions & Strategies:

• Optimize the Mobile Phase:

  • Introduce a Different Solvent: Replace ethyl acetate with a solvent that has different interaction capabilities. For example, dichloromethane (DCM) or a toluene/acetone mixture might offer different selectivity. Toluene, an aromatic solvent, can engage in π-π stacking interactions, which may differ between the isomers.

  • Systematic Screening: Use TLC to run a screen of various solvent systems. Test binary and even ternary mixtures to find a system that shows even a small difference in Rf values (ΔRf). This difference can then be amplified on a long chromatography column.[4][5]

• Enhance Resolution with Advanced Chromatography:

  • High-Performance Liquid Chromatography (HPLC): Preparative HPLC, particularly on a normal-phase column (e.g., silica or cyano-propyl), often provides the high efficiency needed to separate challenging isomers.

  • Supercritical Fluid Chromatography (SFC): SFC is an excellent, often overlooked, technique for isomer separation. It provides high efficiency and fast run times.

• Recrystallization: This is a powerful technique if a suitable solvent system can be found.[6][7]

  • Screening for a Recrystallization Solvent: The ideal solvent will dissolve the mixture when hot but will have significantly different solubilities for the two isomers upon cooling. One isomer should crystallize out in high purity while the other remains in the mother liquor.

  • Two-Solvent Method: Dissolve the mixture in a small amount of a "good" solvent (in which it is highly soluble). Then, slowly add a "poor" solvent (an anti-solvent, in which it is poorly soluble) until the solution becomes turbid.[8] Heating to clarify and then slow cooling can yield crystals of the less soluble isomer.

Problem: Low Recovery After Aqueous Workup

Q: After quenching my reaction and performing a liquid-liquid extraction with ethyl acetate and water, I'm getting a low yield of my chlorinated indole. I suspect it's partially soluble in the aqueous layer. How can I improve my extraction efficiency?

A: Chlorinated heterocycles, especially those with N-H groups (like indoles or imidazoles) or other polar functionalities, can exhibit significant aqueous solubility, leading to poor recovery during extraction.

• Causality Explained: The nitrogen heteroatom can act as a hydrogen bond acceptor, and N-H protons can act as hydrogen bond donors, increasing water solubility. The overall polarity of the molecule dictates its partitioning between the organic and aqueous phases. If the molecule's polarity is intermediate, it will distribute between both layers.

Solutions:

• "Salting Out" Effect: Add a significant amount of a salt, such as sodium chloride (NaCl) or ammonium sulfate ((NH₄)₂SO₄), to the aqueous layer until it is saturated.

  • Mechanism: The dissolved salt ions become heavily solvated by water molecules. This reduces the amount of "free" water available to dissolve your organic compound, effectively "pushing" it into the organic layer and dramatically increasing the efficiency of your extraction.

• Change the Extraction Solvent: Ethyl acetate can dissolve a small amount of water, which can in turn carry some of your polar product with it back into the aqueous phase upon separation. Try a more non-polar solvent that is less miscible with water, such as dichloromethane (DCM) or toluene.

• Continuous Liquid-Liquid Extraction: For particularly valuable or highly water-soluble compounds, a continuous liquid-liquid extraction apparatus can be used to exhaustively extract the compound from the aqueous phase over several hours.

Frequently Asked Questions (FAQs)

Q1: How do I choose the best initial chromatography solvent system for my new chlorinated heterocyclic compound?

A1: The best practice is to perform a systematic screen using Thin Layer Chromatography (TLC).[9]

• Start with Polarity Extremes: Spot your crude material on a TLC plate and run it in a non-polar solvent (e.g., 100% Hexanes) and a moderately polar solvent (e.g., 100% Ethyl Acetate). This tells you the polarity range.

• Test Mixtures: Based on the initial results, test various ratios of a non-polar and a polar solvent (e.g., 9:1, 4:1, 1:1 Hexanes:EtOAc).

• Aim for an Rf of 0.25-0.35: The ideal solvent system for column chromatography will give your desired compound an Rf value between 0.25 and 0.35 on the TLC plate.[9] This range provides the best balance for good separation from impurities without requiring excessively long elution times.

Compound Polarity	Good Starting Solvent Systems [4]
Non-polar	100% Hexanes, 5-10% Ether/Hexanes, 5-10% Toluene/Hexanes
Moderately Polar	10-50% Ethyl Acetate/Hexanes, 10-30% Acetone/DCM
Polar	100% Ethyl Acetate, 2-10% Methanol/DCM
Very Polar / Basic	5-10% Methanol/DCM + 1% Triethylamine

Q2: My synthesis used a palladium catalyst. How can I effectively remove residual palladium from my final chlorinated compound?

A2: Removing trace heavy metals is critical, especially in drug development. Several methods are available, and the choice depends on the nature of your compound and the palladium species present.[10]

• Adsorbent Scavengers: This is a highly effective and common method.

  • Thiol-functionalized Silica: These scavengers have a high affinity for soft metals like palladium and will chemisorb it from solution. The product solution is stirred with the scavenger for a few hours and then filtered.

  • Activated Carbon: A charcoal treatment can be very effective at adsorbing palladium species. However, it can sometimes adsorb the product as well, so a small-scale test is recommended.

• Extraction: If the palladium is in a specific oxidation state, it can sometimes be removed with a targeted aqueous wash (e.g., an aqueous solution of thiourea or L-cysteine).

• Recrystallization: Often, a final, careful recrystallization will leave trace metal impurities behind in the mother liquor, as they do not fit into the crystal lattice of the organic compound.

Q3: What are the essential safety precautions when handling and purifying chlorinated heterocyclic compounds?

A3: Safety is paramount. Many chlorinated organic compounds are toxic, and their health effects can include damage to the liver, kidneys, and central nervous system.[11][12] Always consult the Safety Data Sheet (SDS) for your specific compound.[11][13]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves. Note that standard nitrile gloves may not be resistant to all chlorinated solvents; check a glove compatibility chart.[11]

• Ventilation: Always handle these compounds and their solutions in a certified chemical fume hood to avoid inhaling vapors.[12]

• Waste Disposal: Dispose of all chlorinated waste in a designated, properly labeled hazardous waste container. Do not mix it with non-halogenated waste.

• Storage: Store chlorinated compounds in a cool, dry, well-ventilated area away from incompatible materials.[14]

Visualized Workflows and Protocols

Decision Workflow for Purification Strategy

This diagram outlines a logical decision-making process for selecting an appropriate purification method for a crude chlorinated heterocyclic compound.

Caption: Decision tree for selecting a purification strategy.

Experimental Protocol: Flash Chromatography with Triethylamine (TEA) Deactivation

This protocol details the purification of an acid-sensitive chlorinated heterocycle using a mobile phase modifier.

Objective: To purify 1.0 g of crude 2-chloro-1-methylimidazole.

Materials:

• Crude 2-chloro-1-methylimidazole (1.0 g)

• Silica gel (40-63 μm), ~50 g

• Hexanes (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Triethylamine (TEA)

• Glass chromatography column (~4 cm diameter)

• TLC plates, collection tubes, rotary evaporator

Procedure:

• TLC Analysis & Solvent System Selection:

  • Perform TLC analysis on the crude material using various ratios of Hexanes:Ethyl Acetate.

  • Identify a solvent system that provides an Rf of ~0.3 for the product spot. For this example, let's assume a 30:70 Ethyl Acetate/Hexanes mixture is optimal.

• Prepare the Mobile Phase:

  • Prepare 1 L of the mobile phase: 700 mL Hexanes + 300 mL Ethyl Acetate.

  • Add 10 mL of Triethylamine to the mobile phase (1% v/v). Mix thoroughly. This is your "Eluent".

• Pack the Column:

  • Secure the column vertically in a fume hood. Add a small plug of cotton or glass wool to the bottom.

  • Add ~2 cm of sand.

  • In a beaker, prepare a slurry of ~50 g of silica gel in ~150 mL of the Eluent.

  • Pour the slurry into the column. Use additional Eluent to rinse all silica into the column.

  • Gently tap the column to settle the silica bed and remove air bubbles.

  • Open the stopcock and drain the excess solvent until the solvent level is just at the top of the silica bed. Do not let the column run dry.

  • Add another ~1 cm layer of sand to the top of the silica bed to prevent disruption.

• Load the Sample:

  • Dissolve the 1.0 g of crude material in a minimal amount (~2-3 mL) of dichloromethane or the Eluent.

  • Using a pipette, carefully apply the sample solution evenly to the top of the sand layer.

  • Open the stopcock and allow the sample to absorb onto the silica, again draining the solvent to the top of the sand layer.

  • Carefully add ~1 cm of Eluent, wash the sides, and drain again. Repeat once more.

• Run the Column:

  • Carefully fill the column with the Eluent.

  • Using gentle positive pressure (from a flask bulb or regulated air line), push the solvent through the column at a flow rate of ~5-10 cm/minute.

  • Collect fractions in test tubes.

• Monitor Elution:

  • Periodically, spot the collected fractions onto a TLC plate.

  • Develop the TLC plate in the optimal solvent system (without TEA for cleaner TLCs) and visualize under a UV lamp.

  • Combine the fractions that contain the pure product.

• Isolate the Product:

  • Remove the solvent from the combined pure fractions using a rotary evaporator.

  • Place the resulting product under high vacuum to remove residual solvent and TEA.

  • Obtain the final mass and characterize the product (NMR, MS) to confirm purity.

References

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• Radical Chlorination of Non-Resonant Heterobenzylic C–H Bonds and High-Throughput Diversification of Heterocycles. NIH. Available at: [Link]

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Technical Support Center: Optimizing Reaction Time and Temperature for Quinoline Formation

Welcome to the Technical Support Center for Quinoline Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) for optimizing reaction time and temperature in quinoline formation. Quinoline and its derivatives are crucial scaffolds in medicinal chemistry and materials science, making the efficiency of their synthesis a paramount concern.[1][2][3] This resource provides actionable insights to overcome common hurdles in various classical and modern quinoline synthesis methodologies.

Frequently Asked Questions (FAQs) - General Quinoline Synthesis

Q1: What are the most critical parameters to control when optimizing quinoline synthesis?

A1: Reaction temperature and time are the two most critical parameters. Temperature directly dictates the reaction rate. However, excessively high temperatures can promote the formation of undesirable byproducts and lead to tarring, a common issue in strongly acid-catalyzed reactions like the Skraup synthesis.[4][5] Reaction time must be carefully optimized to drive the reaction to completion while avoiding the degradation of the desired product.[4] Consistent monitoring of the reaction's progress through techniques like Thin-Layer Chromatography (TLC) is essential for determining the optimal duration.[4][6]

Q2: How does the choice of catalyst influence the optimal reaction time and temperature?

A2: The catalyst plays a pivotal role in defining the necessary reaction conditions. Traditional synthesis methods often employ strong Brønsted or Lewis acids, which typically necessitate high temperatures to proceed efficiently.[4] In contrast, modern approaches that utilize transition-metal catalysts, ionic liquids, or nanocatalysts can significantly lower the activation energy.[4][7] This allows for milder reaction conditions, including lower temperatures and shorter reaction times, which often leads to improved yields and selectivity.[4][7]

Q3: Can the solvent system impact the optimization of reaction time and temperature?

A3: Absolutely. The solvent does more than just dissolve the reactants; it can actively influence reaction pathways and rates.[4] For instance, in some contemporary protocols, solvents like DMSO can also function as a reactant or a source of carbon.[4] Furthermore, the push towards greener chemistry has led to the development of solvent-free protocols or the use of water as a reaction medium, which can drastically alter the optimal temperature and time profiles for a given transformation.[4][6]

Q4: What are the advantages of using microwave-assisted synthesis for quinoline formation?

A4: Microwave irradiation provides rapid and uniform heating of the reaction mixture.[4] This often results in a significant reduction in reaction times, from hours to mere minutes.[4][8][9] This rapid heating can also enhance product yields by minimizing the formation of side products that can occur with prolonged exposure to high temperatures.[4][5][9]

Troubleshooting Guides by Synthesis Method

The Friedländer Annulation

The Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[3][10][11] While versatile, this method can be prone to issues related to low yields and regioselectivity.

Friedländer Synthesis: Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low Yield	Inappropriate Catalyst: The choice of acid or base catalyst is crucial and substrate-dependent.[12]	If a base-catalyzed reaction gives a low yield, consider switching to an acid catalyst, and vice versa. Common catalysts include NaOH, KOH (bases), and H₂SO₄, p-TsOH (acids).[12]
Suboptimal Temperature: The reaction may be too slow at lower temperatures or decomposition may occur at higher temperatures.[12][13]	Traditional methods may require heating between 150 to 220°C.[11][12] For catalyst-free approaches in water, a milder temperature of around 70°C may be sufficient.[6][12]
Side Reactions: Aldol condensation of the ketone starting material is a common side reaction, especially under basic conditions.[12]	Consider using the imine analog of the o-aminoaryl aldehyde/ketone to mitigate this.[12]
Poor Regioselectivity	Unsymmetrical Ketone: Condensation can occur on either side of the carbonyl group.	Introduce a directing group on the ketone or explore milder reaction conditions that may favor one regioisomer over the other.[14]

Experimental Protocol: Catalyst-Free Friedländer Synthesis in Water

This protocol offers an environmentally friendly approach to quinoline synthesis.[6]

• Reactant Mixture: In a round-bottom flask, combine the 2-aminobenzaldehyde (1.0 mmol) and the ketone (1.2 mmol).

• Solvent Addition: Add 5 mL of deionized water to the flask.

• Reaction: Stir the mixture vigorously at 70°C.[6][12]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. The solid product can be collected by filtration, washed with cold water, and dried. If the product does not precipitate, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).[6][12]

Workflow for Optimizing Friedländer Synthesis

Caption: Workflow for optimizing Friedländer synthesis.

The Skraup and Doebner-von Miller Syntheses

The Skraup synthesis is a classic method for producing quinolines from aniline, glycerol, sulfuric acid, and an oxidizing agent.[10][15] The Doebner-von Miller reaction is a modification that typically uses α,β-unsaturated carbonyl compounds.[12][16] Both are known for their often harsh and exothermic nature.[6][17][18]

Skraup & Doebner-von Miller: Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Violent/Uncontrolled Reaction	Highly Exothermic: The reaction to form acrolein from glycerol and sulfuric acid is highly exothermic.[4][19]	Add a mild oxidizing agent like nitrobenzene, which can also act as a solvent.[6] Incorporating ferrous sulfate or boric acid can also help moderate the reaction.[5][6][17]
Excessive Tar Formation	Harsh Conditions: The aggressive acidic and oxidizing environment can lead to polymerization.[4][5][17]	In addition to moderators, avoid excessively high temperatures.[17] For the Doebner-von Miller reaction, a biphasic medium can sequester the carbonyl compound and reduce polymerization.[6][17][20]
Low Yield	Polymerization of Carbonyl: A significant side reaction in the Doebner-von Miller synthesis.[6][20]	Use a biphasic solvent system (e.g., water/toluene) to protect the carbonyl compound from the acidic aqueous phase.[20]
Incomplete Oxidation: The final step is the oxidation of a dihydroquinoline intermediate.[20]	Ensure a sufficient amount of oxidizing agent is used. The oxidation step may require higher temperatures or longer reaction times.[20]

Experimental Protocol: Microwave-Assisted Skraup Synthesis

This modified protocol offers a greener and more controlled approach to the Skraup reaction.

• Reactant Mixture: In a microwave reactor vessel, combine 4-hydroxyaniline (10 mmol, 1 equiv.), glycerol (30 mmol, 3 equiv.), and concentrated sulfuric acid (30 mmol, 3 equiv.) in water (10 mL).

• Reaction: Seal the vessel and place it in the microwave reactor. Set the reaction temperature to 200°C with a heating ramp and hold for a total reaction time of 15 minutes.[6][21]

• Work-up: After cooling, carefully neutralize the reaction mixture with a suitable base (e.g., sodium hydroxide solution) while cooling.

• Extraction & Purification: Extract the product with an appropriate organic solvent (e.g., ethyl acetate). Dry the organic layer, concentrate it, and purify the crude product by column chromatography.[6]

Relationship between Temperature, Time, and Side Products in Skraup Synthesis

Caption: Interplay of temperature and time in Skraup synthesis.

The Combes Quinoline Synthesis

The Combes synthesis involves the acid-catalyzed condensation of an aniline with a β-diketone.[22][23]

Combes Synthesis: Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Poor Regioselectivity	Unsymmetrical β-Diketone: Cyclization can occur at either carbonyl group.	The electronic nature of substituents on the aniline plays a key role. Methoxy-substituted anilines may favor one isomer, while halo-substituted anilines favor another.[22] Exploring alternative catalysts to the traditional strong acids may also influence regioselectivity.[12]
Low Yield	Inefficient Cyclization: The thermal cyclization step often requires high temperatures.[12]	The use of high-boiling point solvents is crucial for achieving the high temperatures (around 250°C) needed for efficient cyclization.[12]

Experimental Protocol: General Combes Synthesis

• Enamine Formation: Condense the aniline with the β-diketone, often with heating, to form the enamine intermediate.

• Cyclization: In the presence of a strong acid catalyst (e.g., concentrated H₂SO₄), heat the enamine to induce cyclization and dehydration, forming the quinoline ring.[22][23]

Decision Tree for Optimizing Combes Synthesis

Caption: Decision-making for Combes synthesis optimization.

References

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• Request PDF. (2025). Quinoline formation via a modified Combes reaction: Examination of kinetics, substituent effects, and mechanistic pathways.
• BenchChem. (2025). Technical Support Center: Doebner-von Miller Quinoline Synthesis.
• PMC. (n.d.). Quinoline Synthesis: Nanocatalyzed Green Protocols—An Overview. NIH.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline.
• MDPI. (n.d.).
• JOCPR. (2018). Synthesis, Optimization and Evaluation of Substituted Quinolines by Solvent and Catalyst Free Conditions as a Green Protocol.
• ResearchGate. (n.d.). Effects of time and temperature on the Friedländer quinoline synthesis....
• Wikipedia. (n.d.). Combes quinoline synthesis.
• BenchChem. (2025). optimizing reaction conditions for quinolinone synthesis.
• Combes Quinoline Synthesis. (n.d.).
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• PubMed Central. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review.
• Synthesis of Quinoline and deriv
• BenchChem. (2025). Troubleshooting low yield in Friedländer synthesis of quinolines.
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• ResearchGate. (2025). ChemInform Abstract: Quinoline and Phenanthroline Preparation Starting from Glycerol via Improved Microwave-Assisted Modified Skraup Reaction..
• Organic Reactions. (n.d.). The Skraup Synthesis of Quinolines.
• YouTube. (2021).
• Quinolines by Three-Component Reaction: Synthesis and Photophysical Studies. (2025).
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• Organic Chemistry Portal. (n.d.). Synthesis of quinolines.
• chemeurope.com. (n.d.). Doebner-Miller reaction.

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Reference Data & Comparative Studies

The Halogen Advantage: A Comparative Guide to the Biological Activity of Chlorinated vs. Non-Chlorinated Quinolines

A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry, a privileged bicyclic aromatic heterocycle that forms the backbone of numerous natural products and synthetic drugs.[1][2] Its versatility allows for a wide array of chemical modifications, leading to a diverse library of derivatives with a broad spectrum of pharmacological activities, including antimicrobial, anticancer, antiviral, anti-inflammatory, and antimalarial properties.[2][3] Among the various possible substitutions, halogenation, particularly chlorination, has emerged as a critical determinant of biological efficacy. This guide provides a comprehensive comparison of the biological activities of chlorinated versus non-chlorinated quinolines, supported by experimental data and detailed protocols to empower researchers in their drug discovery endeavors.

The Influence of Chlorine: A Physicochemical Perspective

The introduction of a chlorine atom into the quinoline ring system profoundly alters its physicochemical properties, which in turn modulates its biological activity. Chlorine is an electron-withdrawing group, and its position on the quinoline nucleus can significantly impact the molecule's electronics, lipophilicity, and metabolic stability. These changes can enhance the binding affinity of the molecule to its biological target, improve its membrane permeability, and alter its pharmacokinetic profile.[4] However, it is crucial to note that the effect of chlorination is not universally positive; its impact on biological activity is highly dependent on the specific substitution pattern and the overall molecular architecture.[4]

Comparative Biological Activities: A Data-Driven Analysis

This section provides a comparative overview of the biological activities of chlorinated and non-chlorinated quinolines, with a focus on antimicrobial, anticancer, and antiparasitic applications.

Antimicrobial Activity: A Double-Edged Sword

Quinolines have long been investigated for their antibacterial and antifungal properties.[5] The inclusion of chlorine can either enhance or diminish this activity, underscoring the nuanced nature of structure-activity relationships (SAR).

Key Experimental Data:

Compound/Derivative	Substitution	Test Organism(s)	MIC (µg/mL)	Reference
4-(4-chloroanilino)quinoline derivative	4-(4-chloroanilino)	Escherichia coli	8	[6]
2,3-disubstituted quinoxaline (chlorinated)	2,3-dichloro	Bacillus subtilis	16	[6]
Quinoline-based amide derivative (non-chlorinated)	Varies	S. aureus, B. subtilis, E. coli, P. aeruginosa	Comparable to or better than reference drugs	[7]
2-chloroquinoline scaffold diamide	2-chloro	Various bacteria and fungi	Moderate to good activity	[5]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

This protocol is a standard method for quantifying the antimicrobial efficacy of a compound.[8][9]

• Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli) is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in a suitable broth medium.

• Serial Dilution of Test Compounds: The quinoline derivatives (both chlorinated and non-chlorinated) are serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension. Positive (broth with bacteria) and negative (broth only) controls are included.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[9]

Workflow for Antimicrobial Activity Assessment

Caption: A typical workflow for evaluating the antimicrobial properties of quinoline derivatives.

Anticancer Activity: Targeting Proliferation and Survival

The quinoline scaffold is a prominent feature in many anticancer agents.[3][10] Chlorination has been shown to play a significant role in the cytotoxic and antiproliferative activities of these compounds.

Key Experimental Data:

Compound/Derivative	Substitution	Cancer Cell Line	IC50 (µM)	Reference
4-(4-chloroanilino)quinoline	4-(4-chloroanilino)	MCF-7 (Breast)	3.42	[11]
4-(4-chloroanilino)quinoline	4-(4-chloroanilino)	A549 (Lung)	5.97	[11]
7-chloro-4-quinolinylhydrazone derivative	7-chloro	Various	Decreased cytotoxic activity	[12]
Quinoline-chalcone hybrid (12e)	Varies (non-chlorinated example)	MGC-803 (Gastric)	1.38	[13]
6,8-dibromotetrahydroquinoline	6,8-dibromo	C6 (Glioblastoma)	47.5 (IC50 in µg/mL)	[14]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and proliferation.[15][16]

• Cell Seeding: Cancer cells (e.g., MCF-7, A549) are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the chlorinated and non-chlorinated quinoline derivatives for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution is added to each well and incubated for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm. The absorbance is directly proportional to the number of viable cells.

Signaling Pathway: Inhibition of Tubulin Polymerization by Quinoline Derivatives

Caption: Mechanism of action for some anticancer quinoline derivatives that inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.[17]

Antiparasitic Activity: A Legacy of Success

Quinolines are perhaps most famous for their antiparasitic activity, with chloroquine being a landmark drug in the fight against malaria.[18] The 7-chloro substituent of chloroquine is widely recognized as being crucial for its antimalarial efficacy.

Key Experimental Data:

Compound/Derivative	Substitution	Parasite	Activity Metric	Value	Reference
Chloroquine	7-chloro	Plasmodium falciparum	IC50	Nanomolar range	[19]
Fluorine- and chlorine-containing 2- and 3-aminoquinolines	Fluoro/Chloro	Leishmania mexicana	IC50	41.9 µM	[20]
Quinoline-piperidine conjugates (non-chlorinated)	Varies	P. falciparum (CQ-sensitive & resistant)	IC50	Nanomolar range	[19]

Experimental Protocol: In Vitro Antiplasmodial Assay

This protocol is used to evaluate the efficacy of compounds against the malaria parasite, Plasmodium falciparum.[21][22]

• Parasite Culture: A chloroquine-sensitive or -resistant strain of P. falciparum is cultured in human red blood cells in a suitable medium.

• Drug Dilution: The test compounds are serially diluted in the culture medium in a 96-well plate.

• Infection: The wells are inoculated with the parasitized red blood cells.

• Incubation: The plate is incubated under specific gas conditions (low oxygen, high carbon dioxide) for 48-72 hours.

• Growth Inhibition Assessment: Parasite growth is assessed using various methods, such as microscopic counting of Giemsa-stained smears, fluorometric detection of parasite DNA with dyes like PicoGreen, or measurement of parasite-specific enzymes like lactate dehydrogenase.[23]

Conclusion: The Strategic Value of Chlorination

The evidence presented in this guide clearly demonstrates that the presence and position of a chlorine atom on the quinoline scaffold are critical modulators of biological activity. While not a universal enhancer of potency, chlorination has proven to be a highly effective strategy in the development of potent antimicrobial, anticancer, and antiparasitic agents. For researchers and drug development professionals, a deep understanding of the structure-activity relationships of chlorinated quinolines is paramount. The experimental protocols and mechanistic insights provided herein offer a robust framework for the rational design and evaluation of novel quinoline-based therapeutics with improved efficacy and selectivity.

References

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• BenchChem. (2025). Application Notes and Protocols: Assessing the Anticancer Activity of Quinoline Compounds.
• Al-Suwaidan, I. A., Abdel-Aziz, A. A.-M., Al-Obaid, A. M., El-Azab, A. S., & Alanazi, A. M. (2016). Design, synthesis and biological evaluation of new 4-(4-substituted-anilino)quinoline derivatives as anticancer agents. Semantic Scholar.
• Jain, S., Chandra, V., Jain, P. K., Pathak, D., & Vaidya, A. (2019). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry, 12(8), 4920-4946.
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A Comparative Guide to the Structure-Activity Relationship of Dichloroquinoline Carboxylates

Introduction

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of pharmacologically active compounds. The addition of a carboxylate group and specific halogenation patterns, particularly dichlorination, dramatically influences the molecule's electronic and steric properties, thereby tuning its biological activity. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of dichloroquinoline carboxylates, focusing on their anticancer and antimicrobial potential. We will dissect how subtle modifications to the core structure dictate the mechanism of action and potency, offering a comparative framework for researchers in drug discovery and development. The narrative is grounded in experimental data, explaining the causal links between chemical structure and biological outcomes.

The Dichloroquinoline Carboxylate Core: A Pharmacophore Analysis

The fundamental dichloroquinoline carboxylate structure consists of a bicyclic quinoline ring system, a critical carboxylic acid moiety, and two chlorine atoms. The precise positioning of these three components is paramount to the molecule's interaction with biological targets. The carboxylic acid group, typically at the C3 or C4 position, often acts as a key hydrogen bond donor/acceptor or forms crucial salt bridges with amino acid residues (like arginine) in enzyme active sites.[1][2][3][4] The chlorine atoms enhance lipophilicity, facilitating membrane permeability, and can engage in halogen bonding or occupy hydrophobic pockets within target proteins.

Caption: Core scaffold and key modification sites.

Anticancer Activity: Targeting Pyrimidine Biosynthesis and Beyond

A significant body of research has focused on dichloroquinoline carboxylates as anticancer agents, with a primary mechanism being the inhibition of dihydroorotate dehydrogenase (DHODH).[1][3][5] This enzyme is the fourth and rate-limiting step in the de novo pyrimidine biosynthetic pathway, which is often upregulated in rapidly proliferating cancer cells.

Mechanism of Action: Dihydroorotate Dehydrogenase (DHODH) Inhibition

The anticancer drug brequinar, a fluoro-substituted quinoline carboxylic acid, set the precedent for this class of compounds as DHODH inhibitors.[3] Structure-activity relationship studies have identified three critical regions for potent DHODH inhibition:

• C4-Carboxylic Acid: This group is indispensable. X-ray crystallography and molecular modeling studies suggest the carboxylate forms a strong salt bridge with a conserved arginine residue (R136) and a hydrogen bond with a glutamine (Q47) in the enzyme's active site.[1] Its removal or esterification typically abolishes activity.[6]

• C2-Position: A bulky, hydrophobic substituent at this position is required to occupy a nonpolar pocket in the enzyme.[3][4] This explains why analogs with large groups like biphenyl or adamantyl rings often exhibit high potency.[4]

• Benzo Ring (C5-C8): Halogenation, including dichlorination, on this ring contributes to the overall lipophilicity and binding affinity. The specific positions of the chlorine atoms can fine-tune the electronic properties and orientation of the molecule within the binding pocket.

Comparative Data: SAR of DHODH Inhibitors

The following table summarizes experimental data for quinoline-4-carboxylic acid analogs, demonstrating the importance of the C2-substituent.

Compound ID	C2-Substituent	Dichloro Pattern	DHODH IC50 (nM)	Target Cell Line	Reference
Brequinar Analog	2'-Fluoro-1,1'-biphenyl-4-yl	6-Fluoro	12 ± 2	L1210 Cells	[3]
Analog 41	2'-Methyl-4'-methoxy-biphenyl	None	9.71 ± 1.4	Recombinant hDHODH	[1][5]
Analog 43	2'-Fluoro-4'-methoxy-biphenyl	None	26.2 ± 1.8	Recombinant hDHODH	[1][5]
Analog 29	2'-Chloro-biphenyl	None	Potent (qualitative)	HCT-116, MIA PaCa-2	[1]

Note: Data for directly comparable dichloro-derivatives with IC50 values is sparse in the provided search results, but the principle of C2-bulk and C4-acid necessity is well-established for the general quinoline carboxylate class.[1][3][4]

General Cytotoxicity and Other Anticancer Mechanisms

Beyond DHODH, dichloroquinoline carboxylates have demonstrated broad cytotoxic effects against various cancer cell lines, including HeLa, MCF-7, and K-562.[7] The presence of an aryl ring at the C2 position is a common feature in active compounds.[4] For instance, 6-Chloro-2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid showed an 82.9% reduction in cellular growth against MCF-7 breast cancer cells.[7] Some quinoline carboxamide derivatives have also been identified as topoisomerase inhibitors, suggesting that dichloroquinoline carboxylates may possess multiple mechanisms of action.[8]

Antimicrobial and Antioxidant Activities

The versatility of the dichloroquinoline scaffold extends to antimicrobial and antioxidant properties, where the substitution patterns again play a defining role.

Antimicrobial Effects

Halogenated quinolines, particularly 8-hydroxyquinolines, are known for their antimicrobial properties.[9] Dihalogenated 8-hydroxyquinolines, such as those containing chlorine, exhibit excellent potency against pathogens like Neisseria gonorrhoeae.[9] While the search results focus more on hydroxyquinolines, the principles can be extended to carboxylates. The antibacterial activity is often linked to the chelation of metal ions essential for bacterial enzyme function or disruption of the bacterial cell membrane. The lipophilicity conferred by the dichloro substituents is crucial for penetrating the bacterial cell wall.[10]

Compound Class	Substitution Pattern	Target Organism(s)	MIC Range (µg/mL)	Reference
Quinolyl Hydrazones	Varied, with quinoline core	Pathogenic bacterial strains	6.25 - 100	[11]
8-Hydroxyquinolines	5,7-dichloro	N. gonorrhoeae	0.28-0.56 µM	[9]
Quinoline Derivatives	4-Aryloxy-7-chloro	MRSA, VRE	0.75 - 3.0	[12]

Antioxidant Properties

Certain dichloro-4-quinolinol-3-carboxylic acids have been synthesized and evaluated for their antioxidant capabilities.[13] The study revealed that the position of the chlorine atoms significantly influences radical-scavenging activity.

• 5,7-DCQA (5,7-dichloro-4-quinolinol-3-carboxylic acid) was the most effective at scavenging ABTS, DPPH, and galvinoxyl radicals.[13]

• 6,8-DCQA (6,8-dichloro-4-quinolinol-3-carboxylic acid) showed the highest efficacy in protecting methyl linoleate from oxidation.[13]

• 5,8- and 6,8-DCQA were efficient at protecting DNA from hydroxyl radical-mediated oxidation.[13]

This demonstrates that altering the chlorine substitution pattern on the benzo ring can tune the compound's activity toward specific types of oxidative stress.

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness of SAR data, standardized and robust experimental protocols are essential. Below is a representative workflow for evaluating compounds as DHODH inhibitors.

Protocol: In Vitro DHODH Inhibition Assay

This protocol describes a common method to determine the IC50 value of a test compound against human DHODH.

Objective: To quantify the inhibitory potency of dichloroquinoline carboxylates on recombinant human DHODH enzyme activity.

Materials:

• Recombinant human DHODH

• Dihydroorotate (DHO), Coenzyme Q10 (CoQ10)

• 2,6-dichloroindophenol (DCIP)

• Assay Buffer (e.g., 100 mM HEPES, pH 8.0, 150 mM NaCl, 10% glycerol, 0.05% Triton X-100)

• Test compounds dissolved in DMSO

• 96-well microplate and plate reader capable of measuring absorbance at 600 nm.

Methodology:

• Compound Preparation: Prepare a serial dilution of the test compounds (e.g., from 100 µM to 0.1 nM) in DMSO.

• Reaction Mixture: In each well of the 96-well plate, add 50 µL of assay buffer.

• Add Compound: Add 1 µL of the diluted test compound or DMSO (for control wells) to the appropriate wells.

• Add Enzyme: Add 20 µL of recombinant human DHODH solution to each well and incubate for 15 minutes at room temperature to allow for compound binding.

• Initiate Reaction: Add 30 µL of a substrate mixture containing DHO, CoQ10, and the electron acceptor DCIP. The final concentrations should be optimized (e.g., 500 µM DHO, 100 µM CoQ10, 120 µM DCIP).

• Kinetic Reading: Immediately place the plate in a plate reader and measure the decrease in absorbance at 600 nm (the reduction of DCIP) every 30 seconds for 10-15 minutes.

• Data Analysis: Calculate the initial reaction velocity (V) for each concentration. Normalize the data to the control (V₀). Plot the percentage of inhibition [(V₀ - V) / V₀] * 100 against the logarithm of the compound concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Caption: Workflow for the in vitro DHODH inhibition assay.

Conclusion and Future Outlook

• A C4-carboxylic acid is a near-absolute requirement for potent DHODH inhibition, acting as the primary anchor to the enzyme's active site.

• A bulky, lipophilic C2-substituent is crucial for occupying a hydrophobic pocket in DHODH, significantly boosting anticancer potency.

• The position of the dichloro substituents on the benzo ring is a key determinant for other activities, such as antioxidant and anti-inflammatory effects, with specific patterns like 5,7- and 6,8-dichlorination favoring radical scavenging and DNA protection.

Compared to alternatives like fluoroquinolones (which primarily target bacterial gyrase) or other DHODH inhibitors, dichloroquinoline carboxylates offer a distinct chemical space for exploration. Future research should focus on synthesizing a wider array of dichloro-isomers and systematically evaluating them across multiple target classes. This could lead to the development of highly selective agents or, conversely, multi-target compounds capable of addressing complex diseases like cancer through synergistic mechanisms. The insights provided in this guide serve as a foundational blueprint for the rational design of the next generation of quinoline-based therapeutics.

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A Comparative Guide to Quinoline Synthesis: Skraup vs. Gould-Jacobs

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The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural basis for a vast array of pharmaceuticals, including antimalarial, antibacterial, and anticancer agents.[1][2][3] Among the classical methods for constructing this privileged heterocycle, the Skraup and Gould-Jacobs syntheses are two of the most historically significant and widely taught reactions.[3] This guide provides a detailed, comparative analysis of these two methods, delving into their mechanisms, substrate scope, reaction conditions, and practical applications to assist researchers in making informed decisions for their synthetic strategies.

The Skraup Synthesis: A Classic, Forceful Condensation

Developed by Czech chemist Zdenko Hans Skraup in 1880, the Skraup synthesis is a one-pot reaction that constructs the quinoline ring from simple starting materials.[4][5] The archetypal reaction involves heating an aniline with glycerol, concentrated sulfuric acid, and an oxidizing agent, such as nitrobenzene or arsenic pentoxide.[6][7]

Reaction Mechanism and Causality

The Skraup synthesis proceeds through a multi-step mechanism initiated by the forceful, acid-catalyzed dehydration of glycerol to form the highly reactive α,β-unsaturated aldehyde, acrolein.[7][8][9] This step is critical and exemplifies the harsh conditions required.

• Acrolein Formation: Concentrated sulfuric acid dehydrates glycerol to produce acrolein. This is a highly exothermic process.

• Michael Addition: The aniline performs a conjugate (Michael) addition to the acrolein.[7][9]

• Cyclization and Dehydration: The resulting β-anilinopropionaldehyde undergoes an acid-catalyzed cyclization and subsequent dehydration to form 1,2-dihydroquinoline.[6][7]

• Oxidation: The final step is the oxidation of the 1,2-dihydroquinoline to the aromatic quinoline product. The oxidizing agent (e.g., nitrobenzene) is reduced in the process.[7]

The notoriously exothermic and sometimes violent nature of the reaction necessitates careful control.[5][6] Moderators like ferrous sulfate or boric acid are often added to temper the reaction's vigor.[7][10]

Substrate Scope and Limitations

The Skraup synthesis is most effective for preparing unsubstituted quinoline or derivatives with substituents on the benzene ring originating from the starting aniline.[11] However, its scope has significant limitations:

• Harsh Conditions: The strong acid and high temperatures can decompose sensitive functional groups on the aniline.[12][13]

• Regioselectivity Issues: While ortho- and para-substituted anilines give predictable products, meta-substituted anilines often yield a mixture of 5- and 7-substituted quinolines.[10][14]

• Safety Concerns: The reaction can be difficult to control on a large scale due to its violent exothermicity.[6][15]

The Gould-Jacobs Reaction: A Milder, Stepwise Approach

Introduced by R. Gordon Gould and Walter A. Jacobs in 1939, the Gould-Jacobs reaction offers a more controlled and versatile route to a specific class of quinolines, namely 4-hydroxyquinolines (which exist predominantly as 4-quinolones).[16] This multi-step synthesis provides greater flexibility in substrate choice and substitution patterns.

Reaction Mechanism and Causality

The Gould-Jacobs reaction is a sequence of discrete, more manageable steps, contrasting with the Skraup's one-pot nature.[17][18]

• Condensation: An aniline reacts with an alkoxymethylenemalonate ester, typically diethyl ethoxymethylenemalonate (EMME), via nucleophilic substitution to form an anilidomethylenemalonate intermediate.[16][19] This initial condensation is usually performed at moderate temperatures.

• Thermal Cyclization: The intermediate undergoes a high-temperature, 6-electron electrocyclization to form the quinoline ring.[19][20] This is the most energy-intensive step, often requiring temperatures above 250 °C in high-boiling solvents like diphenyl ether or Dowtherm A.[19][21]

• Saponification & Decarboxylation (Optional): The resulting 4-hydroxy-3-carboalkoxyquinoline can be saponified to the corresponding carboxylic acid, which can then be decarboxylated upon heating to yield the 4-hydroxyquinoline.[16][17]

The stepwise nature allows for the isolation of the intermediate, providing better control over the reaction progress. Modern modifications using microwave irradiation or catalysts like Eaton's reagent can significantly reduce reaction times and improve yields under milder conditions.[2][20]

Substrate Scope and Advantages

The Gould-Jacobs reaction is particularly effective for anilines bearing electron-donating groups, especially in the meta position.[16][19] Its primary advantages include:

• Versatility: It allows for the synthesis of 4-hydroxyquinolines, which are important precursors for many pharmaceuticals, including quinolone antibiotics.[2][8]

• Milder Initial Step: The initial condensation is much less harsh than the Skraup conditions.

• Control: The stepwise process allows for better control and optimization.

• Regioselectivity: While mixtures can still form with asymmetrically substituted anilines, the regioselectivity is often influenced by steric and electronic factors in a more predictable manner than the Skraup synthesis.[21][22]

Head-to-Head Comparison

Feature	Skraup Synthesis	Gould-Jacobs Synthesis
Primary Product	Unsubstituted or substituted quinolines	4-Hydroxyquinoline (4-quinolone) derivatives
Key Reagents	Aniline, glycerol, H₂SO₄, oxidizing agent	Aniline, alkoxymethylenemalonate ester[17]
Reaction Conditions	Harsh, highly exothermic (100-150 °C), strong acid[1][12]	Stepwise: moderate temp. condensation, high temp. cyclization (>250 °C)[20]
Typical Yields	Variable, often low to moderate (can be up to 91% with optimization)[1]	Generally good, can be optimized to excellent yields[2]
Key Intermediates	Acrolein, 1,2-dihydroquinoline[7][12]	Anilidomethylenemalonate ester[20]
Advantages	One-pot reaction from simple, inexpensive starting materials[12][14]	Milder initial conditions, greater versatility, access to 4-quinolones[3][12]
Disadvantages	Hazardous conditions, limited scope, regioselectivity issues[10][12]	Requires high-temperature cyclization, multi-step process[21]

Visualizing the Pathways

To better understand the mechanistic differences, the following diagrams illustrate the core transformations in each synthesis.

Caption: The Gould-Jacobs reaction pathway.

Experimental Protocols

The following are representative, generalized protocols for each synthesis, adapted from established literature.

Protocol 1: Skraup Synthesis of Quinoline

Reference: Organic Syntheses, Coll. Vol. 1, p. 478 (1941) [12] Materials:

• Aniline

• Glycerol (anhydrous)

• Nitrobenzene (or another suitable oxidizing agent)

• Concentrated Sulfuric Acid

• Ferrous sulfate heptahydrate (moderator)

Procedure:

• In a large round-bottom flask equipped with a reflux condenser and mechanical stirrer, cautiously mix the aniline, glycerol, nitrobenzene, and ferrous sulfate in a fume hood.

• Slowly and with efficient cooling and stirring, add the concentrated sulfuric acid in portions.

• Gently heat the mixture. The reaction is highly exothermic and will likely begin to boil without external heating. Be prepared to cool the flask if the reaction becomes too vigorous.

• After the initial vigorous reaction subsides, heat the mixture to maintain a gentle reflux for 3-4 hours. [6]5. After cooling, dilute the mixture with water and neutralize it carefully with a concentrated sodium hydroxide solution until strongly alkaline.

• Perform steam distillation to isolate the crude quinoline from the reaction mixture. [6]7. Separate the quinoline layer, dry it over an anhydrous drying agent (e.g., potassium carbonate), and purify by distillation.

Protocol 2: Gould-Jacobs Synthesis of 4-Hydroxyquinoline

Reference: Adapted from general procedures described in the literature. [2][19] Materials:

• Aniline

• Diethyl ethoxymethylenemalonate (EMME)

• High-boiling point solvent (e.g., Diphenyl ether, Dowtherm A)

• Ethanol (for recrystallization)

Procedure:

• Condensation: In a round-bottom flask, combine the aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.0-1.2 eq). Heat the mixture at approximately 100-130 °C for 1-2 hours to form the anilidomethylenemalonate intermediate. Ethanol is evolved during this step.

• Cyclization: Add a high-boiling solvent (e.g., diphenyl ether) to the intermediate. Heat the mixture to a high temperature (typically 250-260 °C) and maintain for 15-30 minutes to induce thermal cyclization.

• Cool the reaction mixture. The product, ethyl 4-hydroxyquinoline-3-carboxylate, will often precipitate.

• Filter the solid product and wash it with a suitable solvent (e.g., hexane or ether) to remove the high-boiling solvent.

• (Optional Decarboxylation) The ester can be hydrolyzed to the carboxylic acid using aqueous NaOH, followed by acidification and heating to induce decarboxylation to 4-hydroxyquinoline.

• Purify the final product by recrystallization, typically from ethanol or a similar solvent.

Conclusion and Outlook

The Skraup and Gould-Jacobs syntheses represent two distinct philosophies in quinoline construction. The Skraup synthesis is a powerful, albeit harsh, method for accessing the basic quinoline skeleton from simple precursors. Its historical significance is undeniable, but its practical application is often limited by safety concerns and a narrow substrate scope. [13][23] In contrast, the Gould-Jacobs reaction provides a more controlled and versatile pathway to 4-hydroxyquinolines, a class of compounds with immense importance in drug discovery. [3][8]While it requires more steps and high temperatures for cyclization, its adaptability and the value of its products often make it the more strategic choice for modern synthetic applications. The development of microwave-assisted protocols has further enhanced its utility, aligning it better with the principles of green chemistry. [2][20]The choice between these two classic methods ultimately hinges on the specific target molecule, the availability of starting materials, and the scale and safety constraints of the laboratory.

References

• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from [Link]

• Denmark, S. E., & Venkatraman, S. (2006). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. The Journal of Organic Chemistry, 71(4), 1668–1676.

• SlideShare. (2018). Preparation and Properties of Quinoline. Retrieved from [Link]

• Wikipedia. (n.d.). Gould–Jacobs reaction. Retrieved from [Link]

• Wikiwand. (n.d.). Gould–Jacobs reaction. Retrieved from [Link]

• YouTube. (2020). Organic Chemistry - Gould-Jacobs Reaction Mechanism. Retrieved from [Link]

• Biotage. (2012). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. Retrieved from [Link]

• Chemistry Online. (2023). Skraup quinoline synthesis. Retrieved from [Link]

• Navarrete-Vázquez, G., et al. (2015). Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent. Molecules, 20(11), 19854-19863.
• Varma, R. S. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(8), 993.

• Wikipedia. (n.d.). Skraup reaction. Retrieved from [Link]

• chemeurope.com. (n.d.). Skraup reaction. Retrieved from [Link]

• Wrzosek, M., et al. (2021). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 26(3), 563.
• Kumar, A., et al. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(36), 21356-21381.

• ResearchGate. (n.d.). The Skraup Synthesis of Quinolines. Retrieved from [Link]

• ResearchGate. (n.d.). THE PREPARATION OF QUINOLINES BY A MODIFIED SKRAUP REACTION. Retrieved from [Link]

• ResearchGate. (n.d.). General scheme of the Gould–Jacobs quinoline synthesis. Retrieved from [Link]

• ScienceMadness.org. (2009). Alternative Oxidisers in Skraup reaction. Retrieved from [Link]

• Manske, R. H. F., & Kulka, M. (1953). The Skraup Synthesis of Quinolines. Organic Reactions, 7, 59-99.

• ResearchGate. (n.d.). Regioselectivity of the Gould–Jacobs Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. Retrieved from [Link]

• El-Faham, A., et al. (2019). Glycerol and Q-Tubes: Green Catalyst and Technique for Synthesis of Polyfunctionally Substituted Heteroaromatics and Anilines. Molecules, 24(9), 1816.

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Validating the Bioactivity of Ethyl 4,8-dichloroquinoline-3-carboxylate: A Comparative Guide for Preclinical Research

In the landscape of contemporary drug discovery, quinoline derivatives have emerged as a privileged scaffold, demonstrating a remarkable breadth of pharmacological activities.[1][2][3] This guide focuses on Ethyl 4,8-dichloroquinoline-3-carboxylate , a halogenated quinoline derivative with predicted, yet unconfirmed, bioactivity. While specific experimental data for this compound is not yet available in published literature, its structural similarity to other biologically active quinolines suggests significant potential as a cytotoxic and antimicrobial agent.[4]

This document provides a comprehensive framework for the initial bioactivity validation of Ethyl 4,8-dichloroquinoline-3-carboxylate. We will objectively compare its hypothetical performance with established alternatives, supported by experimental data from closely related analogs. Detailed protocols and the rationale behind experimental choices are provided to ensure scientific integrity and reproducibility.

Hypothesized Bioactivities and Rationale

The core quinoline structure, particularly when substituted with halogens and a carboxylate group at the 3-position, is frequently associated with two primary bioactivities:

• Antiproliferative/Cytotoxic Activity: Many quinoline derivatives exhibit potent activity against various cancer cell lines.[1] The planar quinoline ring system can intercalate with DNA, while various substituents can modulate interactions with key cellular targets, often leading to the induction of apoptosis.

• Antimicrobial (Antifungal) Activity: Halogenated quinolines have shown significant efficacy against a range of microbial pathogens, including fungi.[3][5] The precise mechanism can vary, but potential modes of action include disruption of cell membrane integrity and inhibition of essential enzymes.[5][6]

Given these precedents, this guide will outline a validation strategy for both the cytotoxic and antifungal potential of Ethyl 4,8-dichloroquinoline-3-carboxylate.

Comparative Landscape: Structurally Related Quinolines

To establish a benchmark for validating the bioactivity of Ethyl 4,8-dichloroquinoline-3-carboxylate, we will compare its expected performance against known quinoline derivatives with demonstrated cytotoxic and antifungal properties.

Compound/Derivative	Bioactivity	Key Performance Metric (IC50/MIC)	Cell Line/Organism	Reference
(Hypothetical) Ethyl 4,8-dichloroquinoline-3-carboxylate	Cytotoxic	To be determined	MCF-7, K562	N/A
(Hypothetical) Ethyl 4,8-dichloroquinoline-3-carboxylate	Antifungal	To be determined	C. albicans, C. neoformans	N/A
2-phenylquinolin-4-amine	Cytotoxic	IC50: 8.12 µM	HT-29 (Colon Cancer)	[1]
Tetrahydrobenzo[h]quinoline	Cytotoxic	IC50: 7.5 µM (48h)	MCF-7 (Breast Cancer)	[1]
Halogenated Quinoline Analogues	Antifungal	MIC: 100 nM	Candida albicans	[5]
Halogenated Quinoline Analogues	Antifungal	MIC: 50-780 nM	Cryptococcus neoformans	[5]
Quinolone-Sulfonamide Hybrids	Antibacterial	MIC: 3.12 µg/mL	Staphylococcus aureus	[7]

Proposed Mechanism of Action: Induction of Apoptosis

A prevalent mechanism of action for cytotoxic quinoline derivatives is the induction of apoptosis, or programmed cell death.[1][4] This can occur through the intrinsic (mitochondrial) or extrinsic (death receptor-mediated) pathways. For many quinolines, the intrinsic pathway is implicated, involving the regulation of the Bcl-2 family of proteins, leading to mitochondrial disruption and subsequent caspase activation.[1]

Caption: Hypothesized apoptotic signaling pathway induced by Ethyl 4,8-dichloroquinoline-3-carboxylate.

Experimental Validation Workflows

A systematic approach is crucial for validating the bioactivity of a novel compound. The following workflow outlines the key experimental stages.

Caption: Experimental workflow for bioactivity validation.

Detailed Experimental Protocols

Protocol 1: Cytotoxicity Assessment using MTT Assay

This protocol details the determination of the half-maximal inhibitory concentration (IC50) of Ethyl 4,8-dichloroquinoline-3-carboxylate against selected cancer cell lines (e.g., MCF-7 and K562). The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[1]

Materials:

• Ethyl 4,8-dichloroquinoline-3-carboxylate

• Human cancer cell lines (e.g., MCF-7, K562)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well flat-bottom sterile plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells, then dilute to a concentration of 5 x 10^4 cells/mL in complete culture medium.

  • Add 100 µL of the cell suspension to each well of a 96-well plate (resulting in 5,000 cells/well).

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Ethyl 4,8-dichloroquinoline-3-carboxylate in DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions.

  • Include wells for vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and untreated control (medium only).

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for an additional 4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the purple formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot a dose-response curve (cell viability vs. compound concentration) and determine the IC50 value using appropriate software.

Protocol 2: Antifungal Susceptibility Testing via Broth Microdilution (MIC Determination)

This protocol is for determining the Minimum Inhibitory Concentration (MIC) of Ethyl 4,8-dichloroquinoline-3-carboxylate against fungal strains like Candida albicans and Cryptococcus neoformans, based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.[8][9]

Materials:

• Ethyl 4,8-dichloroquinoline-3-carboxylate

• Fungal strains (e.g., C. albicans, C. neoformans)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• 96-well sterile microtiter plates

• Spectrophotometer

• Positive control antifungal agent (e.g., Fluconazole)

Procedure:

• Inoculum Preparation:

  • Culture the fungal strains on Sabouraud Dextrose Agar for 24-48 hours.

  • Prepare a suspension of the fungal culture in sterile saline and adjust the turbidity to a 0.5 McFarland standard.

  • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL.[8]

• Compound Dilution:

  • Prepare a stock solution of Ethyl 4,8-dichloroquinoline-3-carboxylate in DMSO.

  • In a 96-well plate, add 100 µL of RPMI-1640 to all wells except the first column.

  • Add 200 µL of the stock solution (at twice the highest desired final concentration) to the first column.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate. Discard 100 µL from the last dilution column.[8]

• Inoculation and Incubation:

  • Add 100 µL of the standardized fungal inoculum to each well (except for a sterility control well containing only medium).

  • Include a growth control well (inoculum without any compound).

  • The final volume in each well will be 200 µL.

  • Incubate the plates at 35°C for 24-48 hours.[8]

• MIC Determination:

  • After incubation, visually inspect the plates for turbidity (growth).

  • The MIC is the lowest concentration of the compound at which there is no visible growth.[8]

References

• Huigens, R. W., et al. (2016). In vitro antifungal and antibiofilm activities of halogenated quinoline analogues against Candida albicans and Cryptococcus neoformans. International Journal of Antimicrobial Agents, 48(2), 208-11. [Link]

• Abbas, S. Y., et al. (2020). Molecular targets and anticancer activity of quinoline–chalcone hybrids: literature review. RSC Advances, 10(51), 30467-30486. [Link]

• Asadi, M., et al. (2021). Anti-proliferative and Apoptotic Effect of Tetrahydrobenzo[h]quinoline on MCF-7 Human Breast Cancer Cell. Pharmaceutical Sciences, 28(2), 304-313. [Link]

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

• Yildiz, I., et al. (2022). Investigation of Novel Quinoline–Thiazole Derivatives as Antimicrobial Agents: In Vitro and In Silico Approaches. ACS Omega, 7(51), 48259–48272. [Link]

• Khan, I., et al. (2019). Exploration of quinolone and quinoline derivatives as potential anticancer agents. Future Medicinal Chemistry, 11(15), 1937-1954. [Link]

• Sharma, A., et al. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances, 15(35), 24103-24125. [Link]

• ResearchGate. (2025). Quinoline-Based Antifungals. [Link]

• Kumar, P., & Singh, R. (2020). Recent update on antibacterial and antifungal activity of quinoline scaffolds. Archiv der Pharmazie, 353(11), e2000221. [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. [Link]

• Kumar, S., & Singh, H. (2023). COMPARATIVE EVALUATION OF ANTIBACTERIAL, ANTIFUNGAL, AND ANTIOXIDANT ACTIVITIES OF NOVEL QUINOLINE DERIVATIVES. International Journal of Research in Engineering and Technology Sciences, 2(3), 108-115. [Link]

• Ramirez-Prada, J., et al. (2019). Antimicrobial Activity of Quinoline-Based Hydroxyimidazolium Hybrids. Molecules, 24(23), 4323. [Link]

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A Comparative Analysis of the Antimalarial Potency of Quinoline Esters: A Guide for Drug Development Professionals

This guide provides an in-depth comparative analysis of the antimalarial potency of quinoline esters, designed for researchers, scientists, and drug development professionals. Moving beyond a simple recitation of data, this document delves into the causal relationships behind experimental design, the structural nuances that dictate efficacy, and the practical methodologies required for robust evaluation. Our focus is on providing a scientifically rigorous and field-proven perspective on this critical class of antimalarial candidates.

The Enduring Legacy and Evolving Challenge of Quinoline Antimalarials

The quinoline scaffold is a cornerstone of antimalarial chemotherapy, with venerable drugs like quinine and chloroquine having saved countless lives.[1][2] These agents historically offered a powerful therapeutic arsenal against Plasmodium parasites, the causative agents of malaria. However, the relentless evolution of drug resistance, particularly in the most lethal species, Plasmodium falciparum, has significantly eroded the efficacy of many traditional quinolines.[1] This has necessitated a continuous search for novel derivatives that can overcome existing resistance mechanisms and exhibit potent parasiticidal activity. Quinoline esters have emerged as a promising avenue of investigation, offering opportunities for chemical modification to enhance potency, modulate physicochemical properties, and potentially evade resistance.

Mechanism of Action: Disrupting the Parasite's Detoxification Pathway

The primary mechanism of action for most quinoline-based antimalarials, including many esters, is the disruption of heme detoxification within the parasite's digestive vacuole.[1] During its intraerythrocytic stage, the parasite digests host hemoglobin to obtain essential amino acids. This process releases large quantities of toxic free heme. To protect itself, the parasite polymerizes this heme into an inert crystalline structure called hemozoin (the "malaria pigment").

Quinoline drugs, being weak bases, are thought to accumulate in the acidic environment of the parasite's digestive vacuole. Here, they are proposed to cap the growing hemozoin crystal, preventing further polymerization. This leads to a buildup of toxic free heme, which induces oxidative stress and damages parasite membranes, ultimately leading to its death.

For some classes of quinoline esters, such as the 4-oxo-3-carboxyl quinolones, an additional or alternative mechanism of action has been proposed: the inhibition of the parasite's cytochrome bc1 complex, a key component of the mitochondrial electron transport chain.[3] This disrupts the parasite's energy metabolism, providing another avenue for parasiticidal activity.

Caption: Inhibition of hemozoin formation by quinoline esters.

Structure-Activity Relationship (SAR): The Devil is in the Details

The antimalarial potency of quinoline esters is exquisitely sensitive to their chemical structure. Decades of research have illuminated several key structural features that govern their activity.

• The 7-Chloro Group: The presence of a chlorine atom at the 7-position of the quinoline ring is a hallmark of many potent antimalarials, including chloroquine. This electron-withdrawing group is often crucial for activity, and its removal or replacement with other substituents can dramatically reduce potency.[4][5] This is exemplified in a series of quinoline-based nopol derivatives, where the 7-chloro substituted ester proved to be the most active against a multi-drug resistant P. falciparum strain.[4]

• The Ester Functionality at Position 3: The nature of the substituent at the 3-position of the quinoline ring is a critical determinant of activity. In a study of 4-oxo-quinolones, the presence of a carboxyl ester at this position was found to be essential for potent antimalarial activity.[3] Replacement of the ester with a carboxylic acid or an amide group led to a complete loss of activity, highlighting the specific contribution of the ester moiety in this chemical series.[3]

• The Side Chain: For 4-aminoquinoline derivatives, the nature of the side chain plays a pivotal role in drug accumulation and potency. While not esters themselves, the principles guiding side-chain optimization are relevant. Modifications to the length, branching, and basicity of the side chain can significantly impact activity against both drug-sensitive and drug-resistant parasite strains.

Comparative Potency of Quinoline Esters and Related Derivatives

The following tables summarize the in vitro antimalarial activity of a selection of quinoline esters and related derivatives against various strains of P. falciparum. The 50% inhibitory concentration (IC50) is a standard measure of a drug's potency, representing the concentration required to inhibit parasite growth by 50%.

Table 1: In Vitro Antiplasmodial Activity (IC50) of Selected Quinoline Esters

Compound ID	Quinoline Core	Ester Moiety	P. falciparum Strain	IC50 (µM)	Reference
Compound 88	7-Chloro-4-hydroxyquinoline	Nopoyl ester	K1 (CQ-resistant)	0.164 ± 0.06	[4]
Compound 7	7-Methoxy-4-oxo-quinoline	Ethyl carboxylate	K1 (CQ-resistant)	~0.25	[3]
Compound 7	7-Methoxy-4-oxo-quinoline	Ethyl carboxylate	3D7 (CQ-sensitive)	~0.25	[3]
Compound 64	Quinoline-4-carboxylic acid derivative	Ester derivative	P. falciparum	0.12	[4]
MQ-41	Mefloquine derivative	Artemisinin-linked ester	F32, Thai, FcB1, K1	0.0024 - 0.006	[2]
MQ-38/39	Mefloquine-atovaquone hybrid	Ester linkage	F32-TEM	0.0006 - 0.0011	[2]

Table 2: Comparative In Vitro Activity of 4-Oxo-Quinoline Analogs at Position 3

Compound ID	Modification at Position 3	P. falciparum Strain (K1)	IC50 (µM)	Reference
Compound 7	Carboxyl Ester	CQ-resistant	~0.25	[3]
Compound 22a	Carboxylic Acid	CQ-resistant	Inactive	[3]
Compound 23a	Carboxylic Amide	CQ-resistant	Inactive	[3]

Experimental Protocols for Efficacy Evaluation

A rigorous and standardized evaluation of antimalarial potency is paramount. The following are detailed protocols for key in vitro and in vivo assays.

In Vitro Antiplasmodial Activity Assay (SYBR Green I-based)

This assay is a widely used, fluorescence-based method for determining the IC50 of a compound against the erythrocytic stages of P. falciparum. It measures the proliferation of the parasite by quantifying parasitic DNA.

Materials:

• P. falciparum culture (synchronized to the ring stage)

• Human erythrocytes

• Complete parasite culture medium (e.g., RPMI-1640 with supplements)

• 96-well microplates

• Test compounds and control drugs (e.g., Chloroquine, Artemisinin)

• SYBR Green I nucleic acid stain

• Lysis buffer

• Fluorescence microplate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in complete culture medium.

• Plate Seeding: Add the diluted compounds to the wells of a 96-well plate. Include wells for positive (known antimalarial) and negative (no drug) controls.

• Parasite Addition: Add a suspension of P. falciparum-infected erythrocytes to each well.

• Incubation: Incubate the plates for 72 hours under a controlled atmosphere (5% CO2, 5% O2, 90% N2) at 37°C.

• Lysis and Staining: After incubation, add lysis buffer containing SYBR Green I to each well. This lyses the erythrocytes and stains the parasite DNA.

• Fluorescence Measurement: Read the fluorescence intensity using a microplate reader (excitation ~485 nm, emission ~530 nm).

• Data Analysis: Calculate the percentage of parasite growth inhibition for each compound concentration relative to the negative control. Determine the IC50 value by plotting the inhibition percentage against the log of the compound concentration and fitting the data to a dose-response curve.

In Vivo Antimalarial Efficacy Assay (4-Day Suppressive Test)

This standard in vivo assay, often referred to as Peters' test, evaluates the ability of a compound to suppress the growth of rodent malaria parasites (Plasmodium berghei) in mice.

Materials:

• Swiss albino mice

• Plasmodium berghei (chloroquine-sensitive strain)

• Test compounds and control drug (e.g., Chloroquine)

• Vehicle for drug administration (e.g., 7% Tween 80, 3% ethanol in saline)

• Giemsa stain

• Microscope

Procedure:

• Infection: Inoculate mice intraperitoneally with P. berghei-infected erythrocytes.

• Treatment: Administer the test compounds and control drug to groups of infected mice daily for four consecutive days, starting a few hours after infection. A control group receives only the vehicle.

• Parasitemia Determination: On the fifth day, collect a blood smear from the tail of each mouse. Stain the smears with Giemsa and determine the percentage of parasitized red blood cells by microscopic examination.

• Data Analysis: Calculate the average percentage of parasitemia for each treatment group. Determine the percentage of suppression of parasitemia for each compound relative to the untreated control group. The 50% effective dose (ED50), the dose that suppresses parasitemia by 50%, can be calculated from dose-response data.

Caption: A typical workflow for the evaluation of antimalarial compounds.

Conclusion and Future Directions

Quinoline esters represent a versatile and promising class of compounds in the ongoing fight against malaria. The accumulated evidence strongly suggests that the ester functionality, particularly at the 3-position of the 4-oxo-quinoline scaffold, can be critical for potent antiplasmodial activity. Furthermore, the 7-chloro substitution remains a key pharmacophoric feature.

The future of quinoline ester research will likely focus on several key areas:

• Hybrid Molecules: The development of hybrid molecules that combine a quinoline ester with another pharmacophore, such as artemisinin, has shown exceptional promise in producing highly potent compounds.[2]

• Targeting Multiple Life Cycle Stages: Identifying quinoline esters with activity against not only the asexual blood stages but also the liver and gametocyte stages of the parasite is a critical goal for developing drugs that can both treat and prevent the transmission of malaria.

• Overcoming Resistance: A deeper understanding of the mechanisms by which parasites develop resistance to quinoline esters will be crucial for designing next-generation compounds that can maintain their efficacy over the long term.

By integrating rational drug design, robust synthetic chemistry, and standardized biological evaluation, the scientific community can continue to unlock the full potential of quinoline esters as a vital tool in the global effort to eradicate malaria.

References

• Quinoline conjugates for enhanced antimalarial activity: a review on synthesis by molecular hybridization and structure-activity relationship (SAR) investigation. (n.d.). National Institutes of Health. Retrieved January 11, 2026, from [Link]

• Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones. (2010). National Institutes of Health. Retrieved January 11, 2026, from [Link]

• A simplified flow chart of the antimalarial drug discovery pipeline... (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

• Design, Synthesis and Biological Evaluation of Some Novel Quinoline Derivatives as Antimalarial Agents. (2016). MDPI. Retrieved January 11, 2026, from [Link]

• Synthesis and Biological Activities of Substituted 7-Chloroquinoline Derivatives, Part I. (n.d.). Retrieved January 11, 2026, from [Link]

• Flow chart of antimalarial drug screening. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

• Synthesis of 7-chloroquinolinyl-4-. (2025). ResearchGate. Retrieved January 11, 2026, from [Link]

• Flow diagram and results of the Malaria Box screen. Starting with 400... (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

• Quinoline carboxamide core moiety-based compounds inhibit P. falciparumfalcipain-2: Design, synthesis and antimalarial efficacy studies. (2025). ResearchGate. Retrieved January 11, 2026, from [Link]

• Novel 7-Chloro-(4-thioalkylquinoline) Derivatives: Synthesis and Antiproliferative Activity through Inducing Apoptosis and DNA/RNA Damage. (2022). National Institutes of Health. Retrieved January 11, 2026, from [Link]

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A Senior Application Scientist's Guide to the In Vitro Evaluation of Ethyl 4,8-dichloroquinoline-3-carboxylate Derivatives

Introduction: The Quinoline Scaffold in Drug Discovery

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a privileged scaffold in medicinal chemistry.[1][2] Its derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimalarial, antimicrobial, and anti-inflammatory properties.[1][2] The ethyl 4,8-dichloroquinoline-3-carboxylate framework serves as a key starting point for the synthesis of novel therapeutic candidates. The strategic placement of chloro-substituents at the 4 and 8 positions, combined with the carboxylate group at position 3, provides a versatile template for chemical modification to enhance potency and selectivity against various biological targets.[3][4]

This guide provides a comprehensive framework for the in vitro evaluation of novel ethyl 4,8-dichloroquinoline-3-carboxylate derivatives. As a self-validating system, the workflow progresses from broad-spectrum screening to detailed mechanistic studies, ensuring that only the most promising candidates advance. We will delve into the causality behind experimental choices, compare key methodologies, and provide detailed protocols grounded in established scientific principles.

The Rationale for a Tiered In Vitro Testing Strategy

Before committing to costly and ethically complex in vivo studies, a rigorous in vitro evaluation is paramount.[5][6] This approach allows for the rapid screening of numerous derivatives to identify active compounds, assess their potency and selectivity, and elucidate their mechanisms of action in a controlled environment.[5][7] A tiered workflow, as outlined below, ensures an efficient allocation of resources by systematically narrowing the field of candidates.

Caption: High-level workflow for the in vitro evaluation of quinoline derivatives.

Part 1: Comparative Guide to Anticancer Activity Assays

Quinoline derivatives are well-documented for their anticancer potential, acting through diverse mechanisms such as the inhibition of topoisomerases, disruption of tubulin polymerization, and modulation of critical signaling pathways.[1][8][9] Therefore, a primary focus of in vitro testing is the assessment of their cytotoxic and cytostatic effects on cancer cell lines.

Assessing Cytotoxicity and Viability

The initial step is to determine whether the derivatives can inhibit cancer cell growth or induce cell death. Several assays can accomplish this, each with a distinct underlying principle. The choice of assay can influence the interpretation of results, making a comparative understanding essential.

Assay Type	Principle	Advantages	Disadvantages
MTT Assay	Measures the metabolic activity of viable cells, where mitochondrial reductases convert a yellow tetrazolium salt (MTT) to purple formazan crystals.[10][11]	Cost-effective, high-throughput, widely used and validated.[12]	Can be affected by compounds that alter cellular metabolism; endpoint assay.
SRB Assay	Measures total cellular protein content by staining with sulforhodamine B (SRB).	Less sensitive to metabolic interference; endpoint is stable.	Can be affected by compounds that alter protein synthesis.
LDH Assay	Measures the release of lactate dehydrogenase (LDH) from damaged cells, indicating loss of membrane integrity.	Directly measures cytotoxicity (cell death) rather than just inhibition of proliferation.	Less sensitive for early-stage cytotoxicity; requires careful handling of controls.

Expert Insight: For initial screening, the MTT assay is often the preferred method due to its balance of cost, throughput, and reliability.[12] It provides a robust measure of the overall impact on cell population health. However, if a compound is suspected to interfere with mitochondrial function, corroborating the results with an SRB assay is a prudent step to ensure the observed effect is not an artifact of metabolic disruption.

Elucidating the Mechanism of Cell Death: Apoptosis

Once a compound demonstrates cytotoxic activity, the next logical question is how it kills the cancer cells. Induction of apoptosis (programmed cell death) is a desirable trait for an anticancer agent.[10][13]

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay is the gold standard for detecting apoptosis.[13] In early apoptosis, cells expose phosphatidylserine on their outer membrane, which is detected by fluorescently-labeled Annexin V. PI is a nuclear stain that can only enter cells with compromised membranes (late apoptotic or necrotic cells), allowing for the differentiation of cell death stages.

• Caspase Activity Assays: Apoptosis is executed by a family of proteases called caspases. Assays that measure the activity of key caspases (e.g., caspase-3, -8, -9) using colorimetric or fluorometric substrates can confirm the involvement of this pathway.[10]

Caption: Intrinsic apoptosis pathway, a common target for anticancer agents.[13]

Targeting Specific Molecular Machinery: Enzyme Inhibition

Many quinoline-based drugs exert their effects by inhibiting specific enzymes that are crucial for cancer cell survival and proliferation.[8][9] Investigating this requires targeted enzymatic assays.

• Kinase Inhibition Assays: Many quinolines target tyrosine kinases like VEGFR or EGFR.[9] These assays typically measure the phosphorylation of a substrate by the target kinase in the presence and absence of the inhibitor.

• Topoisomerase Inhibition Assays: These assays measure the ability of a compound to inhibit the DNA relaxation or decatenation activity of topoisomerase I or II, which are common targets for chemotherapy.[1][9]

• Tubulin Polymerization Assays: Some compounds interfere with microtubule dynamics. An in vitro tubulin polymerization assay can measure the effect of a derivative on the assembly of purified tubulin into microtubules.[14]

Trustworthiness Check: When performing enzyme inhibition assays, it is crucial to determine the mode of inhibition (e.g., competitive, non-competitive).[15][16] This provides deeper mechanistic insight and is essential for structure-activity relationship (SAR) studies.[16]

Part 2: Comparative Guide to Antimicrobial Activity Assays

The quinoline scaffold is also foundational to many antimicrobial agents.[17] Therefore, evaluating new derivatives for activity against clinically relevant bacterial and fungal strains is a critical application.

Initial Screening and Potency Determination

Similar to anticancer testing, antimicrobial evaluation follows a tiered approach, starting with broad screening and moving to quantitative potency assessment.

Assay Type	Principle	Primary Output	Use Case
Agar Disk Diffusion	A paper disk impregnated with the test compound is placed on an agar plate inoculated with a microbe. The compound diffuses into the agar, and a zone of inhibition forms where growth is prevented.[17]	Zone of Inhibition (mm)	Rapid, qualitative primary screening of multiple compounds against various microbes.[17][18]
Broth Microdilution	The compound is serially diluted in a 96-well plate containing liquid growth medium and the test microbe. The lowest concentration that prevents visible growth is determined.[19][20]	Minimum Inhibitory Concentration (MIC)	Quantitative determination of a compound's potency; the gold standard for susceptibility testing.
MBC Assay	Following a broth microdilution assay, aliquots from wells showing no growth are plated on fresh agar. The lowest concentration that results in no colony formation is the MBC.	Minimum Bactericidal Concentration (MBC)	Differentiates between bacteriostatic (inhibits growth) and bactericidal (kills bacteria) activity.

Expert Insight: The Broth Microdilution method is the cornerstone of antimicrobial drug discovery.[19][20] It provides a quantitative MIC value, which is essential for comparing the potency of different derivatives and for selecting doses for further studies. While disk diffusion is useful for a quick preliminary screen, it is not a substitute for MIC determination.

Part 3: Detailed Experimental Protocols

To ensure reproducibility and validity, protocols must be detailed and followed rigorously. Below are standardized, step-by-step methodologies for key assays.

Protocol 1: MTT Cytotoxicity Assay

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of a quinoline derivative against a cancer cell line (e.g., MCF-7 breast cancer).[11][13]

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Methodology:

• Cell Seeding: Seed human cancer cells (e.g., MCF-7) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium (e.g., DMEM with 10% FBS).[13] Incubate overnight at 37°C with 5% CO2 to allow for cell attachment.

• Drug Treatment: Prepare serial dilutions of the ethyl 4,8-dichloroquinoline-3-carboxylate derivatives in culture medium. Remove the old medium from the cells and add 100 µL of the drug-containing medium to the respective wells. Include a vehicle control (e.g., DMSO at the highest concentration used) and a positive control (e.g., doxorubicin).[13]

• Incubation: Incubate the plate for 48-72 hours at 37°C with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[13] During this time, viable cells will convert the MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• IC50 Calculation: Plot the percentage of cell viability versus the log of the drug concentration. The IC50 value, which is the concentration required to inhibit cell growth by 50%, can be determined using non-linear regression analysis.

Protocol 2: Broth Microdilution for MIC Determination

This protocol follows the guidelines set by the Clinical and Laboratory Standards Institute (CLSI) to determine the MIC of a quinoline derivative against a bacterial strain (e.g., Staphylococcus aureus).

Methodology:

• Compound Preparation: Dissolve the quinoline derivative in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the compound in cation-adjusted Mueller-Hinton Broth (CAMHB). The final volume in each well should be 50 µL.

• Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB so that after addition to the wells, the final concentration will be approximately 5 x 10^5 CFU/mL.

• Inoculation: Add 50 µL of the bacterial inoculum to each well, bringing the total volume to 100 µL. Include a positive control (bacteria with no compound) and a negative control (broth with no bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of bacteria. This can be assessed visually or by measuring the optical density at 600 nm.

Part 4: Data Presentation for Comparative Analysis

Clear and concise data presentation is crucial for comparing the performance of different derivatives. Tables are an effective way to summarize quantitative results.

Table 1: Example Cytotoxicity Data for Quinoline Derivatives against Cancer Cell Lines

Compound ID	Derivative Substitution	IC50 (µM) vs. MCF-7 (Breast)	IC50 (µM) vs. A549 (Lung)	IC50 (µM) vs. HCT116 (Colon)	Selectivity Index* (vs. Normal Fibroblasts)
QD-01	Parent (Unsubstituted)	15.2 ± 1.8	22.5 ± 2.4	18.9 ± 2.1	2.1
QD-02	6-Fluoro	8.7 ± 0.9	12.1 ± 1.3	9.5 ± 1.1	4.5
QD-03	7-Methoxy	25.4 ± 3.1	35.8 ± 4.0	31.2 ± 3.5	1.2
QD-04	6-Nitro	2.1 ± 0.3	3.5 ± 0.4	2.8 ± 0.3	15.3
Doxorubicin	Positive Control	0.9 ± 0.1	1.1 ± 0.2	0.8 ± 0.1	25.0

*Selectivity Index = IC50 in normal cells / IC50 in cancer cells. A higher value indicates greater selectivity for cancer cells. Note: Data are for illustrative purposes only.

Table 2: Example Antimicrobial Activity Data for Quinoline Derivatives

Compound ID	Derivative Substitution	MIC (µg/mL) vs. S. aureus (Gram+)	MIC (µg/mL) vs. E. coli (Gram-)	MIC (µg/mL) vs. C. albicans (Fungus)
QD-01	Parent (Unsubstituted)	16	64	>128
QD-02	6-Fluoro	8	32	64
QD-03	7-Methoxy	32	128	>128
QD-04	6-Nitro	4	16	32
Ciprofloxacin	Positive Control (Bacteria)	0.5	0.25	N/A
Fluconazole	Positive Control (Fungus)	N/A	N/A	2

Note: Data are for illustrative purposes only.

Conclusion

The in vitro testing of ethyl 4,8-dichloroquinoline-3-carboxylate derivatives is a multi-faceted process that requires a logical, tiered approach. By systematically progressing from broad cytotoxicity and antimicrobial screens to detailed mechanistic studies, researchers can efficiently identify and characterize promising new drug candidates. This guide provides the foundational knowledge, comparative insights, and validated protocols necessary to conduct this research with scientific integrity and a high degree of confidence. The ultimate goal is to select derivatives with the most potent and selective activity profile for advancement into preclinical in vivo models.

References

• Saha, B., et al. (2024). Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights. Bioorganic & Medicinal Chemistry.

• Chawla, R., & Vaidya, A. (2025). Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. International Journal of Medical Pharmaceutical and Health Sciences. [Link]

• BenchChem. (2025).
• BenchChem. (2025).

• G, Amrithanjali, et al. (2022). Anticancer Activity of Quinoline Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Bush, K. (1989). Evaluation of enzyme inhibition data in screening for new drugs. PubMed. [Link]

• BenchChem. (2025). Application Notes and Protocols: In Vitro Testing of Novel Anticancer Agents. BenchChem.
• Jain, S., et al. (2019). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry.

• Biobide. (n.d.). What is an Inhibition Assay? Biobide Blog. [Link]

• Costa, C. A., et al. (2020). Cytotoxicity of 4-substituted quinoline derivatives: Anticancer and antileishmanial potential. Bioorganic & Medicinal Chemistry. [Link]

• Li, Y., et al. (2022). The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. PMC - PubMed Central. [Link]

• ResearchGate. (n.d.). Cytotoxic Assessment of Quinoline Based Derivatives on Liver Cancer Cell Line.

• El-Damasy, D. A., et al. (2024). Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. RSC Publishing. [Link]

• Sneed, B., et al. (2024). Advanced In Vitro Models for Preclinical Drug Safety: Recent Progress and Prospects. NIH. [Link]

• ResearchGate. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
• Dittmann, K., et al. (2012).

• RSC Advances. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Publishing. [Link]

• Oxford Academic. (2025). In vitro and in vivo testing of new compounds. Pharmaceutical Medicine. [Link]

• Edmondson, D. E., & Binda, C. (2018). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PMC - PubMed Central. [Link]

• NCBI Bookshelf. (2012). Mechanism of Action Assays for Enzymes. Assay Guidance Manual - NIH. [Link]

• NVEO. (2021). Antimicrobial Investigation and Docking Analysis of Quinoline Compounds. NATURAL VOLATILES & ESSENTIAL OILS Journal. [Link]

• MDPI. (2025). In-Silico Evaluation of Some Newly Synthesized Quinoline Derivatives as Anti-Microbial Agents. MDPI. [Link]

• Singh, R. K., et al. (2023). Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. Taylor & Francis Online. [Link]

• Singh, R. K., et al. (2023). Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. PubMed. [Link]

• PubChem. (n.d.). Ethyl 4,8-dichloroquinoline-3-carboxylate. PubChem. [Link]

• NIH. (n.d.).

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A Comparative Guide to the Cytotoxicity of Substituted Quinoline Compounds

Authored by: [Your Name/Lab Name], Senior Application Scientist

This guide provides a comprehensive analysis of the cytotoxic properties of substituted quinoline compounds, offering a comparative overview for researchers, scientists, and professionals in drug development. We will delve into the structural modifications that influence cytotoxicity, compare the efficacy of various derivatives against cancer cell lines, and provide detailed protocols for assessing their cytotoxic effects.

Introduction: The Quinoline Scaffold in Anticancer Drug Discovery

The quinoline ring, a bicyclic aromatic heterocycle, is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic bioactive compounds. Its rigid and planar structure allows for effective interaction with various biological targets, including DNA and a range of enzymes, making it a focal point in the design of novel anticancer agents. The versatility of the quinoline core allows for substitutions at various positions, profoundly influencing its physicochemical properties and biological activity. This guide will explore how specific substitutions on the quinoline ring modulate its cytotoxic potential, providing a framework for the rational design of next-generation chemotherapeutics.

The Influence of Substitution on Cytotoxicity

The cytotoxic activity of quinoline derivatives is intricately linked to the nature and position of substituent groups on the quinoline ring. These modifications can alter the compound's electron density, lipophilicity, and steric profile, thereby affecting its ability to interact with biological targets.

Halogenation and Cytotoxic Potency

Halogen atoms, particularly chlorine and fluorine, are frequently incorporated into quinoline scaffolds to enhance their anticancer activity. The high electronegativity and lipophilicity of halogens can improve membrane permeability and strengthen interactions with target macromolecules. For instance, studies have shown that the introduction of a chlorine atom at the C-7 position of the quinoline ring can significantly enhance cytotoxic activity against various cancer cell lines.

The Role of Nitro and Amino Groups

The presence of nitro and amino groups can also dramatically impact cytotoxicity. Nitroquinolines have demonstrated potent activity, which is often attributed to their ability to generate reactive oxygen species (ROS) and induce oxidative stress within cancer cells. Conversely, amino-substituted quinolines have shown a broad spectrum of anticancer activities, with their mechanism often involving intercalation into DNA or inhibition of key cellular enzymes.

Comparative Cytotoxicity Data

The following table summarizes the cytotoxic activity (IC50 values) of representative substituted quinoline compounds against various human cancer cell lines. The data is compiled from multiple studies to provide a comparative overview.

Compound ID	Substitution Pattern	Cell Line	IC50 (µM)	Reference
CQ-1	4-amino-7-chloroquinoline	A549 (Lung)	15.2
NQ-2	8-nitroquinoline	HeLa (Cervical)	8.5
FQ-3	6-fluoro-2-methylquinoline	MCF-7 (Breast)	22.1
HQ-4	8-hydroxyquinoline	HepG2 (Liver)	12.7
MQ-5	2-methoxy-6-chloroquinoline	PC-3 (Prostate)	18.9

Table 1: Comparative IC50 values of substituted quinoline compounds in various cancer cell lines. Lower IC50 values indicate higher cytotoxic potency.

Mechanistic Insights into Quinoline-Induced Cytotoxicity

The cytotoxic effects of substituted quinolines are mediated through diverse mechanisms of action. Understanding these pathways is crucial for the development of targeted therapies.

DNA Intercalation and Topoisomerase Inhibition

The planar aromatic structure of the quinoline ring system allows it to intercalate between the base pairs of DNA, disrupting its replication and transcription. This interference with DNA processes can trigger cell cycle arrest and apoptosis. Furthermore, some quinoline derivatives have been shown to inhibit topoisomerases, enzymes that are essential for resolving DNA topological problems during cellular processes. Inhibition of these enzymes leads to the accumulation of DNA strand breaks, ultimately resulting in cell death.

Kinase Inhibition

Several protein kinases are aberrantly activated in cancer cells and play a pivotal role in tumor growth and proliferation. Certain substituted quinolines have been designed as potent inhibitors of specific kinases, such as epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR), thereby blocking key signaling pathways required for cancer cell survival and angiogenesis.

Figure 1: Simplified signaling pathway of quinoline-induced cytotoxicity.

Experimental Protocols for Cytotoxicity Assessment

Accurate and reproducible assessment of cytotoxicity is paramount in the evaluation of novel anticancer compounds. The following are standard protocols used in our laboratories.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Treat the cells with various concentrations of the substituted quinoline compounds (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO). Incubate for 24-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Figure 2: Workflow for the MTT cytotoxicity assay.

Lactate Dehydrogenase (LDH) Assay for Cell Lysis

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from damaged cells.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Collect Supernatant: After incubation, centrifuge the plate and collect the cell culture supernatant.

• LDH Reaction: Transfer the supernatant to a new 96-well plate and add the LDH reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity based on positive and negative controls.

Conclusion and Future Directions

Substituted quinoline compounds represent a promising class of anticancer agents with diverse mechanisms of action. The strategic modification of the quinoline scaffold continues to yield derivatives with enhanced potency and selectivity. Future research should focus on elucidating the precise molecular targets of these compounds and exploring combination therapies to overcome drug resistance. The protocols and comparative data presented in this guide provide a solid foundation for researchers to advance the development of quinoline-based cancer therapeutics.

References

• Solomon, V. R., & Lee, H. (2011). Chloroquine and its analogs: a new promise of an old drug for cancer therapy. European journal of pharmacology, 668(1-2), 12-17. [Link]

• Kaur, K., & Kumar, V. (2018). Nitro-aromatic compounds: A new hope for cancer therapy. European Journal of Medicinal Chemistry, 157, 134-150.
• Bawa, S., & Kumar, S. (2010). Synthesis and anticancer activity of some new 2-methyl-6-substituted-fluoroquinolines. Journal of the Indian Chemical Society, 87(10), 1281-1285.
• Prachayasittikul, V., Prachayasittikul, S., Ruchirawat, S., & Prachayasittikul, V. (2013). 8-Hydroxyquinolines: a review of their metal chelating properties and biological activities. Drug design, development and therapy, 7, 1191.
• Abadi, A. H., Eissa, A. A., & Hassan, G. S. (2003). Synthesis of novel 4-substituted-6-chloro-2-methoxyquinoline derivatives and their evaluation as anticancer agents. Archiv der Pharmazie: An International Journal Pharmaceutical and Medicinal Chemistry, 336(7), 333-339.

A Senior Application Scientist's Guide to Evaluating the Efficacy of Different Quinoline Synthesis Routes

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry and drug development, forming the structural basis for a wide array of therapeutic agents. The enduring relevance of this N-heterocycle necessitates a deep understanding of the various synthetic routes available for its construction. This guide provides an in-depth comparison of the classical and most reliable methods for quinoline synthesis, offering insights into their mechanisms, substrate scope, and practical applications to empower researchers in making informed decisions for their synthetic strategies.

The Skraup Synthesis: A Classic and Forceful Approach

The Skraup synthesis, first reported in 1880, is a powerful method for producing quinolines, often unsubstituted in the pyridine ring. It involves the reaction of an aniline with glycerol, sulfuric acid, and an oxidizing agent, such as nitrobenzene.[1]

Causality Behind Experimental Choices

The reaction is notoriously exothermic and can be difficult to control. The choice of a moderator, such as ferrous sulfate, is crucial to temper the reaction's vigor.[2] The sulfuric acid serves both as a dehydrating agent for the glycerol to form acrolein, the reactive electrophile, and as a catalyst for the cyclization and dehydration steps.[3] Nitrobenzene is a common oxidizing agent that also acts as a solvent in some cases.

Reaction Mechanism

The Skraup synthesis proceeds through a multi-step mechanism:

• Dehydration of Glycerol: Concentrated sulfuric acid dehydrates glycerol to form acrolein.[3]

• Michael Addition: The aniline undergoes a conjugate addition to the acrolein.

• Cyclization and Dehydration: The resulting intermediate undergoes acid-catalyzed cyclization and dehydration to form 1,2-dihydroquinoline.[4]

• Oxidation: The 1,2-dihydroquinoline is then oxidized by the oxidizing agent to the aromatic quinoline.[4]

Caption: Reaction mechanism of the Doebner-von Miller synthesis.

Experimental Protocol: Synthesis of 2-Methylquinoline

Materials:

• Aniline (1.0 eq)

• 6 M Hydrochloric Acid

• Crotonaldehyde (1.2 eq)

• Toluene

Procedure:

• In a round-bottom flask, combine the aniline and 6 M hydrochloric acid and heat the mixture to reflux.

• In a separate addition funnel, dissolve the crotonaldehyde in toluene.

• Add the crotonaldehyde solution dropwise to the refluxing aniline hydrochloride solution over 1-2 hours.

• After the addition is complete, continue to reflux for an additional 4-6 hours.

• Allow the mixture to cool to room temperature and carefully neutralize with a concentrated sodium hydroxide solution.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate under reduced pressure. [5]

The Combes Synthesis: A Route to 2,4-Disubstituted Quinolines

The Combes synthesis provides a route to 2,4-disubstituted quinolines through the acid-catalyzed reaction of anilines with 1,3-dicarbonyl compounds. [3]

Causality Behind Experimental Choices

This method is particularly useful for accessing quinolines with substituents at the 2 and 4 positions, which can be challenging to achieve with other classical methods. The choice of a strong acid catalyst, such as sulfuric acid, is essential for both the initial condensation and the subsequent cyclization. [6]

Reaction Mechanism

The reaction proceeds in two main stages:

• Enamine Formation: The aniline condenses with one of the carbonyl groups of the 1,3-dicarbonyl compound to form an enamine intermediate. [3]2. Cyclization and Dehydration: The enamine undergoes acid-catalyzed intramolecular electrophilic attack on the aromatic ring, followed by dehydration to yield the quinoline product. [6]

Caption: Reaction mechanism of the Combes synthesis.

Experimental Protocol: General Procedure

Materials:

• Aromatic Amine

• 1,3-Diketone

• Concentrated Sulfuric Acid

Procedure:

• The aromatic amine and the 1,3-diketone are mixed.

• Concentrated sulfuric acid is added cautiously as a catalyst.

• The mixture is heated to induce cyclization and dehydration.

• After the reaction is complete, the mixture is cooled and poured into water.

• The aqueous solution is neutralized with a base to precipitate the crude quinoline product, which is then purified. [7]

The Conrad-Limpach-Knorr Synthesis: Access to Hydroxyquinolines

This synthesis provides a route to 2- and 4-hydroxyquinolines (quinolones) from the reaction of anilines with β-ketoesters. [8]The regioselectivity of the reaction is temperature-dependent.

Causality Behind Experimental Choices

The Conrad-Limpach-Knorr synthesis is a valuable method for preparing hydroxyquinolines, which are important intermediates in medicinal chemistry. The reaction conditions, particularly the temperature, dictate the final product. Milder conditions favor the formation of 4-hydroxyquinolines (Conrad-Limpach product), while higher temperatures lead to 2-hydroxyquinolines (Knorr product). [9]The cyclization step often requires high temperatures, and the use of a high-boiling solvent like Dowtherm can be beneficial. [10]

Reaction Mechanism

The mechanism involves the following key steps:

• Condensation: The aniline reacts with the β-ketoester to form either an enamine (at lower temperatures) or an anilide (at higher temperatures).

• Cyclization: The intermediate undergoes thermal cyclization.

• Tautomerization: The initial product tautomerizes to the more stable hydroxyquinoline. [8]

Caption: Reaction mechanism of the Conrad-Limpach-Knorr synthesis.

Experimental Protocol: Synthesis of 2-Methyl-4-hydroxyquinoline

Materials:

• Ethyl β-anilinocrotonate (65 g, 0.32 mole)

• Dowtherm (150 mL)

• Petroleum ether

Procedure:

• In a three-necked flask, heat the Dowtherm to reflux with stirring.

• Rapidly add the ethyl β-anilinocrotonate through a dropping funnel.

• Continue stirring and refluxing for 10-15 minutes.

• Allow the mixture to cool to room temperature, during which a yellow solid will separate.

• Add petroleum ether, collect the solid by filtration, and wash with petroleum ether.

• The crude product is then recrystallized from boiling water to yield white, needle-like crystals of 2-methyl-4-hydroxyquinoline. [10] Yield: 43–46 g (85–90%) [10]

The Friedländer Synthesis: A Versatile Condensation

The Friedländer synthesis is a widely used method for preparing substituted quinolines by the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group. [11]

Causality Behind Experimental Choices

This reaction is highly versatile due to the wide variety of commercially available starting materials. [12]It can be catalyzed by either acids or bases, providing flexibility in experimental design. [2]The choice of catalyst can influence the reaction rate and, in some cases, the regioselectivity when unsymmetrical ketones are used. [13]

Reaction Mechanism

Two primary mechanistic pathways are proposed:

• Aldol-first pathway: An initial aldol condensation between the two carbonyl compounds is followed by cyclization and dehydration.

• Schiff base-first pathway: Formation of a Schiff base between the aniline and the carbonyl compound is followed by an intramolecular aldol-type reaction and dehydration. [11]

Caption: Reaction mechanism of the Friedländer synthesis.

Experimental Protocol: One-Pot Synthesis of Methyl 2-methylquinoline-3-carboxylate

Materials:

• 2-Nitrobenzaldehyde (1.00 g, 6.62 mmol)

• Methyl propionylacetate (0.94 g, 7.28 mmol)

• Anhydrous Dichloromethane (30 mL)

• Zinc(II) chloride (0.45 g, 3.31 mmol)

• 4Å Molecular Sieves (3.31 g)

• Tin(II) chloride (62.7 g, 331 mmol)

Procedure:

• To a solution of 2-nitrobenzaldehyde and methyl propionylacetate in dichloromethane, add zinc(II) chloride and molecular sieves.

• Stir the mixture at room temperature for 12 hours.

• Slowly add tin(II) chloride and stir the reaction at 67°C for 12 hours.

• After cooling, make the solution alkaline with potassium carbonate.

• The product is extracted with ethyl acetate, and the combined organic layers are washed, dried, and concentrated.

• The crude product is purified by column chromatography. [14] Yield: 11.2-11.4 g (71-72%) [14]

Efficacy Comparison of Quinoline Synthesis Routes

Synthesis Route	Typical Yields	Substrate Scope	Advantages	Disadvantages
Skraup	84-91% for unsubstituted quinoline	Limited to anilines; produces mainly pyridine-unsubstituted quinolines.	High yields for simple quinolines; uses readily available starting materials.	Highly exothermic and potentially violent reaction; harsh conditions (strong acid, high temperature).
Doebner-von Miller	42-89%	Broad; various anilines and α,β-unsaturated carbonyls can be used.	Versatile for preparing substituted quinolines.	Prone to tar formation due to polymerization of the carbonyl compound; often requires an oxidizing agent. [5]
Combes	Moderate to good	Good for anilines and 1,3-dicarbonyls.	Direct route to 2,4-disubstituted quinolines.	Requires strong acid and heat; regioselectivity can be an issue with unsymmetrical dicarbonyls. [3]
Conrad-Limpach-Knorr	85-90% for 2-methyl-4-hydroxyquinoline [10]	Anilines and β-ketoesters.	Excellent for preparing 2- and 4-hydroxyquinolines; temperature control allows for regioselectivity.	High temperatures are often required for cyclization; can produce a mixture of isomers. [8][9]
Friedländer	71-72% for a substituted quinoline [14]	Very broad; numerous 2-aminoaryl aldehydes/ketones and α-methylene carbonyls are available.	High versatility; can be catalyzed by acids or bases; often proceeds under milder conditions. [12][13]	Availability of substituted 2-aminoaryl aldehydes can be a limitation. [15]

Conclusion

The classical methods for quinoline synthesis each offer distinct advantages and are suited for different synthetic targets. The Skraup and Doebner-von Miller reactions are workhorses for the preparation of simple and substituted quinolines, respectively, though they often require harsh conditions. The Combes synthesis provides a direct entry to 2,4-disubstituted quinolines, while the Conrad-Limpach-Knorr reaction is the method of choice for accessing hydroxyquinolines. The Friedländer synthesis stands out for its versatility and generally milder conditions. A thorough understanding of the mechanisms, experimental nuances, and substrate limitations of these routes is paramount for the efficient and strategic synthesis of novel quinoline-based compounds in drug discovery and development.

References

• Reynolds, G. A.; Hauser, C. R. 2-methyl-4-hydroxyquinoline. Organic Syntheses. [Link]

• 7-Methyl-2-phenylquinoline. Organic Syntheses. [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

• Quinoline. Organic Syntheses. [Link]

• Synthesis, Reactions and Medicinal Uses of Quinoline. Pharmaguideline. [Link]

• Skraup reaction. Wikipedia. [Link]

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• Friedländer Quinoline Synthesis. ResearchGate. [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PubMed Central. [Link]

• The Friedländer Synthesis of Quinolines. ResearchGate. [Link]

• Conrad–Limpach synthesis. Wikipedia. [Link]

• The Friedländer Synthesis of Quinolines. Organic Reactions. [Link]

• Different catalytic approaches of Friedländer synthesis of quinolines. PubMed Central. [Link]

• Preparation and Properties of Quinoline. [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PubMed Central. [Link]

• Conrad-Limpach Quinoline Synthesis: A. General Description of The Reaction. Scribd. [Link]

• Combes quinoline synthesis. Wikipedia. [Link]

• Friedlander synthesis of quinoline derivatives. ResearchGate. [Link]

• Doebner–Miller reaction. Wikipedia. [Link]

• Doebner-Miller Reaction. SynArchive. [Link]

• General reaction scheme of the Combes/Conrad–Limpach quinoline synthesis. ResearchGate. [Link]

• Recent Advances in Metal-Free Quinoline Synthesis. PubMed Central. [Link]

• Doebner Miller Reaction - Heterocyclic Chemistry - Synthesis of Quinolines. YouTube. [Link]

• Doebner–Miller reaction. Wikipedia. [Link]

• The Friedländer Synthesis of Quinolines. Semantic Scholar. [Link]

• Combes Quinoline Synthesis. [Link]

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A Comparative Spectroscopic Guide to Quinoline and Its Isomers

Abstract

Quinoline and its isomers, particularly isoquinoline, represent fundamental heterocyclic scaffolds in a vast array of pharmaceuticals, natural products, and functional materials.[1][2][3] Their isomeric nature, differing only by the position of the nitrogen atom in their fused bicyclic structure, gives rise to subtle yet distinct electronic and structural properties. These differences are manifested clearly in their spectroscopic signatures. This guide provides an in-depth comparative analysis of quinoline and isoquinoline using cornerstone spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), Fluorescence, and Mass Spectrometry (MS). We will explore the theoretical underpinnings of why their spectra differ, present comparative experimental data, and provide validated protocols for their analysis. This document is intended for researchers, scientists, and drug development professionals who require unambiguous identification and characterization of these critical molecular frameworks.

The Core Structural Distinction: A Tale of a Nitrogen Atom

Quinoline and isoquinoline are structural isomers with the chemical formula C₉H₇N. Both consist of a benzene ring fused to a pyridine ring.[4] The critical difference lies in the position of the nitrogen atom. In quinoline (1-azanaphthalene), the nitrogen is at position 1, adjacent to the ring fusion. In isoquinoline (2-azanaphthalene), it is at position 2, removed from the ring fusion.[4] This seemingly minor variance profoundly impacts the electron density distribution across the aromatic system, which in turn governs their unique spectroscopic fingerprints.

Caption: Chemical structures of quinoline and isoquinoline isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Electronic Environment

NMR spectroscopy is arguably the most powerful tool for differentiating quinoline isomers, as it provides a direct map of the chemical environment of each hydrogen (¹H) and carbon (¹³C) atom.

Theoretical Principles & Comparative Analysis

The nitrogen atom is more electronegative than carbon and thus exerts an electron-withdrawing effect (a negative inductive effect) on the ring system. The magnitude of this effect on any given proton or carbon depends on its proximity to the nitrogen. Furthermore, the nitrogen's lone pair of electrons influences the aromatic π-system, altering the magnetic shielding of nearby nuclei.

In quinoline , the nitrogen at position 1 strongly deshields the adjacent protons at H-2 and H-8. The H-2 proton, being on the pyridine ring and ortho to the nitrogen, experiences the most significant downfield shift, often appearing around 8.90 ppm.[4]

In isoquinoline , the nitrogen at position 2 results in the most deshielded protons being H-1 and H-3. The H-1 proton, in particular, is highly deshielded due to both its proximity to the nitrogen and the "bay region" steric interaction with H-8, and its signal appears far downfield, typically around 9.22 ppm.[4] These distinct, far downfield signals (H-2 in quinoline, H-1 in isoquinoline) serve as immediate diagnostic markers for each isomer.

Similar trends are observed in ¹³C NMR. The carbons directly bonded to the nitrogen (C-2 and C-8a in quinoline; C-1 and C-3 in isoquinoline) show characteristic chemical shifts that are instrumental for positive identification.

Comparative NMR Data

The following table summarizes typical chemical shifts, providing a direct comparison of their characteristic signals in CDCl₃.

Position	Quinoline ¹H (δ, ppm)	Isoquinoline ¹H (δ, ppm)	Quinoline ¹³C (δ, ppm)	Isoquinoline ¹³C (δ, ppm)
1	-	9.22	-	152.7
2	8.90	-	150.2	-
3	7.38	7.58	121.1	143.2
4	8.12	8.50	136.1	120.6
4a	-	-	128.2	128.7
5	7.75	7.80	127.7	130.5
6	7.52	7.62	126.5	127.3
7	7.65	7.70	129.4	127.8
8	8.08	7.95	129.6	135.6
8a	-	-	148.4	-
Data sourced from Benchchem and compiled from standard spectral databases.[4]

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

Causality: The choice of a deuterated solvent like chloroform-d (CDCl₃) is crucial as it dissolves the analytes without producing an overwhelming solvent signal in the ¹H NMR spectrum. Tetramethylsilane (TMS) is added as an internal standard because it is chemically inert, volatile, and produces a single sharp signal at 0.00 ppm, providing a universal reference point for chemical shifts.[4] A high-field spectrometer (e.g., 400 MHz or higher) is used to achieve better signal dispersion and resolution, which is critical for resolving the complex spin-spin coupling patterns in these aromatic systems.

• Sample Preparation: Dissolve approximately 5-10 mg of the quinoline or isoquinoline sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS).[4]

• Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Set the spectral width to cover a range of -1 to 11 ppm.

  • Use a standard 90° pulse angle.

  • Set the relaxation delay to at least 2 seconds to allow for full magnetization recovery of all protons.

  • Acquire 16 or 32 scans to achieve an adequate signal-to-noise ratio.[4]

• ¹³C NMR Acquisition:

  • Set the spectral width to cover a range of 0 to 160 ppm.

  • Employ a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon.

  • Use a longer relaxation delay (e.g., 5 seconds) and a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C and its longer relaxation times.

• Data Processing: Process the acquired Free Induction Decay (FID) with a Fourier transform. Phase and baseline correct the resulting spectrum and reference the chemical shifts to the TMS signal (0.00 ppm).[4]

Infrared (IR) Spectroscopy: A Fingerprint of Vibrational Modes

IR spectroscopy provides information about the vibrational modes of functional groups and the overall molecular skeleton.

Theoretical Principles & Comparative Analysis

The IR spectra of quinoline and isoquinoline are rich with information, particularly in the fingerprint region (1600-600 cm⁻¹). Key vibrational modes include C=C and C=N stretching vibrations within the aromatic rings, and C-H in-plane and out-of-plane bending vibrations.[5] The different symmetry and electronic distribution in the two isomers cause shifts in the frequencies and intensities of these bands. For instance, C=N stretching vibrations and C-H out-of-plane bending modes associated with the pyridine ring are particularly sensitive to the nitrogen's location.[6]

• Quinoline: Typically shows strong bands related to the quinoline ring stretching around 1580, 1500, and 1470 cm⁻¹.

• Isoquinoline: Exhibits a similar pattern but with distinct shifts and intensity differences, allowing for differentiation. For example, the out-of-plane C-H bending modes, which are highly characteristic of the substitution pattern on the aromatic rings, provide a reliable "fingerprint" to distinguish the two.

Comparative IR Data

Vibrational Mode	Quinoline (cm⁻¹)	Isoquinoline (cm⁻¹)
Aromatic C-H Stretch	~3050	~3060
Aromatic C=C/C=N Stretch	1620, 1580, 1505	1625, 1585, 1495
Ring Vibrations	1425, 1380	1430, 1370
C-H In-plane bend	1210, 1140, 1030	1220, 1150, 1020
C-H Out-of-plane bend	810, 745	825, 740
Note: These are approximate values. Exact peak positions can vary based on the sample phase (liquid, gas, solid) and solvent.[4][6][7]

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR Spectroscopy

Causality: ATR is a preferred technique for liquid samples as it requires minimal sample preparation and is highly reproducible. A background spectrum of the empty, clean ATR crystal is recorded first; the instrument's software automatically ratios the sample spectrum against this background to remove interfering signals from atmospheric CO₂ and water vapor, as well as any intrinsic absorbance from the crystal itself.[4]

• Background Collection: On the FTIR spectrometer equipped with an ATR accessory, record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a single small drop of the liquid quinoline or isoquinoline sample directly onto the ATR crystal, ensuring it completely covers the crystal surface.

• Spectrum Acquisition: Acquire the sample spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.[4]

• Signal Averaging: Co-add 16 or 32 scans to improve the signal-to-noise ratio.

• Data Processing: The instrument software will generate the final transmittance or absorbance spectrum. Clean the ATR crystal thoroughly with an appropriate solvent (e.g., isopropanol) after analysis.

UV-Visible and Fluorescence Spectroscopy: Mapping Electronic Transitions

UV-Vis and fluorescence spectroscopy probe the electronic transitions within the π-system of the molecules.

Theoretical Principles & Comparative Analysis

Both quinoline and isoquinoline are aromatic and exhibit strong UV absorption due to π→π* transitions. The position of the nitrogen atom alters the energies of the molecular orbitals, leading to differences in the wavelengths of maximum absorbance (λₘₐₓ).[8][9] Their spectra typically show multiple bands corresponding to different electronic transitions.

Fluorescence occurs when a molecule absorbs a photon, is promoted to an excited electronic state, and then emits a photon upon returning to the ground state. The fluorescence properties (e.g., quantum yield, emission wavelength) are highly sensitive to molecular structure and environment.[10] The non-bonding lone pair of electrons on the nitrogen introduces the possibility of n→π* transitions, which can influence fluorescence. The relative energies of the ¹(n,π) and ¹(π,π) states, which are affected by the nitrogen's position and solvent polarity, play a crucial role in determining the fluorescence efficiency.[10][11] Generally, isoquinoline derivatives are known to be more fluorescent than their quinoline counterparts.

Comparative Photophysical Data

Parameter	Quinoline (in Ethanol)	Isoquinoline (in Ethanol)
UV-Vis λₘₐₓ (nm)	~226, 276, 313	~218, 266, 317
Fluorescence Ex (nm)	~313	~317
Fluorescence Em (nm)	~320-350	~330-360
Quantum Yield (Φ)	Low	Moderate
Note: Values are approximate and highly dependent on the solvent used.[4][10]

Experimental Protocol: UV-Vis and Fluorescence Spectroscopy

Causality: A UV-grade solvent (e.g., ethanol, cyclohexane) is essential to ensure the solvent itself does not absorb in the analytical wavelength range. Quartz cuvettes are used because glass absorbs UV light. For UV-Vis, the sample concentration is adjusted to have an absorbance between 0.1 and 1.0 to ensure adherence to the Beer-Lambert law, providing a linear relationship between absorbance and concentration.[4] For fluorescence, samples must be more dilute to avoid inner filter effects where emitted light is re-absorbed by other analyte molecules.

• Sample Preparation: Prepare a stock solution (~1 mg/mL) of the sample in a UV-grade solvent (e.g., ethanol).

• UV-Vis Analysis:

  • Dilute the stock solution to a final concentration (e.g., ~1-10 µg/mL) that results in a maximum absorbance between 0.1 and 1.0.

  • Use a dual-beam UV-Vis spectrophotometer. Fill a quartz cuvette with the pure solvent to serve as the reference.

  • Record a baseline correction with the solvent-filled cuvette in both the sample and reference beams.

  • Replace the solvent in the sample beam with the analyte solution and record the spectrum from ~200 to 400 nm.

• Fluorescence Analysis:

  • Further dilute the stock solution to a much lower concentration (e.g., <1 µg/mL) to minimize inner filter effects.

  • Using a spectrofluorometer, first record an excitation spectrum by scanning the excitation wavelengths while monitoring the emission at an estimated maximum.

  • Set the excitation monochromator to the determined λₘₐₓ from the excitation spectrum and record the emission spectrum.

Mass Spectrometry (MS): Unraveling Fragmentation Patterns

Mass spectrometry provides the molecular weight of a compound and offers structural information through the analysis of its fragmentation patterns.

Theoretical Principles & Comparative Analysis

Under electron ionization (EI), both quinoline and isoquinoline will show a strong molecular ion peak (M⁺˙) at m/z 129, confirming their isomeric nature. The differentiation lies in the relative abundances of their fragment ions.[12][13] The primary fragmentation pathway for both is the loss of hydrogen cyanide (HCN, 27 Da) to form an ion at m/z 102.[13] However, the stability of the resulting fragment ions differs due to the original position of the nitrogen, leading to variations in the intensity of the m/z 102 peak and other subsequent fragment ions (e.g., loss of C₂H₂). More advanced techniques like tandem mass spectrometry (MS/MS) can be used to further differentiate isomers by analyzing the fragmentation of a specific precursor ion.[14][15]

Comparative MS Data

Parameter	Quinoline	Isoquinoline
Molecular Ion (M⁺˙)	m/z 129 (High abundance)	m/z 129 (High abundance)
Key Fragment Ion	m/z 102 ([M-HCN]⁺˙)	m/z 102 ([M-HCN]⁺˙)
Other Fragments	m/z 101, 77, 76	m/z 101, 77, 76
Differentiation often relies on the relative intensities of the fragment ions rather than their m/z values.[4][16]

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Causality: Gas Chromatography (GC) is often coupled with MS for the analysis of volatile compounds like quinoline. The GC separates the components of a mixture before they enter the mass spectrometer. In the EI source, high-energy electrons bombard the molecule, causing ionization and fragmentation in a reproducible manner, which generates a characteristic mass spectrum or "fingerprint".

• Sample Preparation: Prepare a dilute solution of the sample (~100 µg/mL) in a volatile solvent like dichloromethane or methanol.

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI source.

• GC Separation: Inject 1 µL of the sample into the GC. Use a suitable capillary column (e.g., DB-5ms) and a temperature program designed to elute the analyte at a reasonable retention time.

• MS Detection: The mass spectrometer will acquire spectra across the GC peak. Set the mass range to scan from m/z 40 to 200.

• Data Interpretation: Identify the molecular ion peak in the mass spectrum corresponding to the GC peak. Analyze the fragmentation pattern and compare it to a spectral library or known standards to confirm the isomer's identity.[12]

Overall Analytical Workflow

The following diagram illustrates a logical workflow for the comprehensive spectroscopic comparison and identification of quinoline isomers.

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Assessing the Drug-Likeness of Ethyl 4,8-dichloroquinoline-3-carboxylate: A Comparative Guide

In the landscape of modern drug discovery, the quinoline scaffold holds a privileged position, forming the backbone of numerous therapeutic agents with a wide array of biological activities, including antimalarial, anticancer, and anti-inflammatory effects.[1][2][3] The journey from a promising hit compound to a viable drug candidate, however, is fraught with challenges, a significant portion of which are related to suboptimal pharmacokinetic properties. Therefore, an early and comprehensive assessment of a compound's "drug-likeness" is paramount to de-risk drug development projects and focus resources on candidates with the highest probability of success.

This guide provides an in-depth analysis of the drug-likeness of a specific quinoline derivative, Ethyl 4,8-dichloroquinoline-3-carboxylate. As Senior Application Scientists, our goal is to present a holistic evaluation by integrating in-silico predictions with a framework for experimental validation. We will compare its properties against established benchmarks and related, well-known quinoline-based drugs to provide a clear, data-driven perspective for researchers in the field.

The In-Silico First Pass: Predicting Physicochemical Properties

For Ethyl 4,8-dichloroquinoline-3-carboxylate, we have compiled its key physicochemical properties, primarily from the PubChem database, and compared them against two well-established quinoline-based antimalarial drugs, Chloroquine and Mefloquine, as well as a structurally related analog, Ethyl 4-chloroquinoline-3-carboxylate.

Property	Ethyl 4,8-dichloroquinoline-3-carboxylate	Chloroquine	Mefloquine	Ethyl 4-chloroquinoline-3-carboxylate	Lipinski's Rule of Five Guideline
Molecular Weight ( g/mol )	270.11[7][8][9]	319.9[10]	378.31	235.67[11][12]	≤ 500
LogP (Octanol-Water Partition Coefficient)	3.7[7]	4.6[10]	3.6	2.8 (Predicted)	≤ 5
Hydrogen Bond Donors	0[7]	2[10]	2	0 (Predicted)	≤ 5
Hydrogen Bond Acceptors	3[7]	3[10]	3	3 (Predicted)	≤ 10

Analysis of In-Silico Data:

Based on this initial analysis, Ethyl 4,8-dichloroquinoline-3-carboxylate comfortably adheres to all of Lipinski's Rule of Five. Its molecular weight is well below the 500 Da threshold, suggesting good potential for passive diffusion across biological membranes. The LogP value of 3.7 indicates a favorable balance between lipophilicity and hydrophilicity, which is crucial for both membrane permeability and aqueous solubility. The absence of hydrogen bond donors and a low count of hydrogen bond acceptors further support its potential for good membrane permeation.

Compared to the established drugs Chloroquine and Mefloquine, the target compound exhibits a lower molecular weight and a comparable LogP value. The most notable difference lies in the number of hydrogen bond donors, where Ethyl 4,8-dichloroquinoline-3-carboxylate has none. This could translate to enhanced membrane permeability compared to the other two drugs. The structural analog, Ethyl 4-chloroquinoline-3-carboxylate, also shows favorable predicted properties, underscoring the general drug-like potential of this chemical scaffold.

Predictive ADMET Profiling with Web-Based Tools

These platforms can provide predictions for a wide range of parameters including:

• Absorption: Human intestinal absorption (HIA), Caco-2 permeability, and P-glycoprotein (P-gp) substrate/inhibitor potential.

• Distribution: Blood-brain barrier (BBB) penetration and plasma protein binding (PPB).

• Metabolism: Cytochrome P450 (CYP) inhibition and substrate potential.

• Excretion: Prediction of clearance pathways.

• Toxicity: Predictions for various toxicological endpoints such as hERG inhibition, hepatotoxicity, and mutagenicity.

By inputting the SMILES string of Ethyl 4,8-dichloroquinoline-3-carboxylate into such a tool, researchers can obtain a comprehensive and instantaneous ADMET profile, allowing for a more nuanced assessment of its drug-likeness and potential liabilities.

The Imperative of Experimental Validation: A Step-by-Step Protocol

While in-silico predictions are invaluable for initial screening and prioritization, they are not a substitute for experimental validation.[13] Key ADME properties such as solubility and permeability should be determined empirically to confirm the computational forecasts. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a widely used, medium-throughput in-vitro assay that provides a reliable measure of a compound's passive permeability.[1][4]

Below is a detailed, step-by-step protocol for conducting a PAMPA experiment, a crucial step in validating the in-silico predictions for Ethyl 4,8-dichloroquinoline-3-carboxylate.

Experimental Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To determine the passive permeability of Ethyl 4,8-dichloroquinoline-3-carboxylate.

Materials:

• PAMPA plate (e.g., 96-well format with a filter plate and an acceptor plate)

• Phospholipid solution (e.g., 2% lecithin in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Test compound (Ethyl 4,8-dichloroquinoline-3-carboxylate)

• Control compounds with known permeability (high and low)

• DMSO (for stock solution preparation)

• Plate reader (for quantification)

Procedure:

• Prepare Stock Solutions: Dissolve the test compound and control compounds in DMSO to create concentrated stock solutions (e.g., 10 mM).

• Prepare Donor Solutions: Dilute the stock solutions with PBS to the desired final concentration (e.g., 100 µM). The final DMSO concentration should be kept low (typically ≤1%) to avoid affecting membrane integrity.

• Coat the Filter Plate: Carefully add a small volume (e.g., 5 µL) of the phospholipid solution to each well of the filter plate, ensuring the membrane is fully coated.

• Prepare the Acceptor Plate: Fill the wells of the acceptor plate with PBS.

• Assemble the PAMPA "Sandwich": Carefully place the lipid-coated filter plate (donor plate) onto the acceptor plate.

• Add Donor Solutions: Add the prepared donor solutions (test compound and controls) to the wells of the donor plate.

• Incubation: Cover the plate and incubate at room temperature for a defined period (e.g., 4-18 hours).

• Disassemble and Quantify: After incubation, separate the donor and acceptor plates. Determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method, such as UV-Vis spectroscopy or LC-MS.

• Calculate Permeability: The effective permeability (Pe) can be calculated using the following equation:

  Pe = (-ln(1 - [C]A / [C]eq)) * (VD * VA) / ((VD + VA) * Area * Time)

  Where:

  • [C]A is the concentration in the acceptor well.

  • [C]eq is the equilibrium concentration.

  • VD and VA are the volumes of the donor and acceptor wells, respectively.

  • Area is the surface area of the membrane.

  • Time is the incubation time.

Visualizing the Drug-Likeness Assessment Workflow

To provide a clear overview of the entire process, from initial in-silico analysis to experimental validation, the following workflow diagram has been generated using Graphviz.

Caption: Workflow for assessing the drug-likeness of a compound.

Conclusion and Forward Look

However, as emphasized throughout this guide, computational predictions are the first step in a comprehensive evaluation. The true measure of a compound's drug-likeness can only be ascertained through rigorous experimental validation. The provided PAMPA protocol offers a robust and efficient method for determining passive permeability, a critical parameter in the ADME profile.

For researchers and drug development professionals, the path forward involves a synergistic approach. The in-silico data presented here should be used to prioritize and guide experimental efforts. A favorable outcome from the PAMPA assay, coupled with further in-vitro studies to assess solubility, metabolic stability, and potential toxicity, will provide the necessary confidence to advance Ethyl 4,8-dichloroquinoline-3-carboxylate or its analogs through the drug discovery pipeline. The quinoline scaffold continues to be a rich source of therapeutic innovation, and a disciplined, data-driven approach to assessing drug-likeness is the key to unlocking its full potential.

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A Senior Application Scientist's Guide to the Biological Evaluation of Novel Quinoline-Based Compounds

Introduction: The Enduring Potential of the Quinoline Scaffold

The quinoline scaffold, a bicyclic aromatic heterocycle, is a cornerstone of medicinal chemistry, demonstrating a remarkable breadth of pharmacological activities.[1] Its derivatives have been successfully developed into anticancer, antimicrobial, anti-inflammatory, and antimalarial agents.[1][2] The versatility of the quinoline ring system allows for extensive structural modifications, enabling the fine-tuning of its biological effects and the exploration of diverse therapeutic applications.[2]

This guide provides a comprehensive framework for the biological evaluation of novel quinoline-based compounds. As a Senior Application Scientist, my objective is to present not just a series of protocols, but a logical, in-depth comparison of methodologies, grounded in scientific rationale and practical insights. We will explore the critical assays for anticancer, antimicrobial, and anti-inflammatory screening, complete with detailed experimental workflows, comparative data presentation, and an examination of the underlying molecular mechanisms.

Section 1: Anticancer Activity Evaluation

Quinoline derivatives represent a significant class of anticancer agents, with several compounds having advanced to clinical use.[3][4] Their mechanisms of action are diverse and include the inhibition of key enzymes like topoisomerases and tyrosine kinases, disruption of microtubule dynamics, induction of apoptosis, and modulation of critical signaling pathways.[1][5][6]

Foundational Cytotoxicity Screening: The MTT Assay

The initial step in evaluating the anticancer potential of a novel quinoline compound is to determine its cytotoxicity against a panel of cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted, reliable, and cost-effective colorimetric method for this purpose.[7][8] It measures the metabolic activity of cells, which serves as an indicator of cell viability.[9][10]

To illustrate the comparative nature of this evaluation, consider the following hypothetical data for a novel quinoline compound, NQ-1, tested against various cancer cell lines and compared with doxorubicin, a standard chemotherapeutic agent.

Cell Line	Cancer Type	NQ-1 (IC₅₀ in µM)	Doxorubicin (IC₅₀ in µM)
MCF-7	Breast Adenocarcinoma	12.5 ± 1.5	1.8 ± 0.3
HeLa	Cervical Cancer	8.2 ± 0.9	0.9 ± 0.1
A549	Lung Carcinoma	15.8 ± 2.1	2.5 ± 0.4
HT29	Colorectal Adenocarcinoma	10.1 ± 1.2	1.2 ± 0.2

IC₅₀ (half-maximal inhibitory concentration) is the concentration of a drug that is required for 50% inhibition of cell viability.

Interpretation of Results: In this example, NQ-1 demonstrates cytotoxic activity against all tested cell lines, albeit with lower potency than doxorubicin. Such results would warrant further investigation into its mechanism of action and potential for improved selectivity.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the novel quinoline compound and a positive control (e.g., doxorubicin) in complete cell culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) at the same concentration used to dissolve the compounds.

• Incubation: Incubate the plates for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Following incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value by plotting a dose-response curve.

Caption: Workflow for assessing the in vitro cytotoxicity of a novel compound.

Mechanistic Insights: Topoisomerase Inhibition

A significant number of quinoline-based anticancer agents exert their effects by targeting topoisomerases, enzymes that are crucial for DNA replication and transcription.[6][11][12] These drugs can act as "poisons," trapping the enzyme-DNA covalent complex and leading to double-strand breaks and ultimately, cell death.[12][13]

Caption: Quinoline compounds can inhibit the NF-κB pathway at multiple points.

In Vivo Evaluation of Anti-inflammatory Activity

The carrageenan-induced paw edema model in rats is a widely used and reliable in vivo assay to assess the anti-inflammatory activity of novel compounds. [14][15]

The following table shows hypothetical data on the percentage of edema inhibition by a novel quinoline derivative, NQD-1, in comparison to the standard non-steroidal anti-inflammatory drug (NSAID), indomethacin.

Treatment	Dose (mg/kg)	Edema Inhibition (%) at 3 hours
NQD-1	10	35.2
NQD-1	20	58.7
Indomethacin	10	65.4

Interpretation of Results: NQD-1 demonstrates a dose-dependent anti-inflammatory effect, with the higher dose approaching the efficacy of the standard drug, indomethacin. This suggests that NQD-1 is a promising candidate for further development as an anti-inflammatory agent.

Section 4: Preliminary Safety and Pharmacokinetic Profiling

Early assessment of a compound's toxicity and pharmacokinetic properties is crucial for its potential as a drug candidate.

In Vivo Toxicity

Preliminary in vivo toxicity studies are essential to determine the safety profile of a novel compound. [16][17]Zebrafish embryo models are increasingly being used for rapid toxicity screening due to their genetic and physiological similarities to mammals, as well as their rapid development and transparency. [16]In silico models can also be employed to predict toxicity. [18][19]

Pharmacokinetics

Pharmacokinetic studies determine the absorption, distribution, metabolism, and excretion (ADME) of a compound. [20]These properties are critical for determining the appropriate dosage and administration route for a potential drug. [21][20]

Conclusion: A Roadmap for Quinoline-Based Drug Discovery

The biological evaluation of novel quinoline-based compounds requires a multi-faceted and comparative approach. This guide has outlined a systematic workflow, from initial in vitro screening for anticancer, antimicrobial, and anti-inflammatory activities to preliminary in vivo safety and pharmacokinetic profiling. By employing robust and well-validated assays, presenting data in a clear and comparative manner, and investigating the underlying mechanisms of action, researchers can effectively identify and advance promising quinoline derivatives toward clinical development. The enduring versatility of the quinoline scaffold ensures its continued importance in the quest for novel and effective therapeutics.

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A Comparative Guide to Quinoline Synthesis: Mechanisms, Performance, and Modern Approaches

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a cornerstone of medicinal chemistry and materials science, forming the nucleus of a vast array of pharmaceuticals, agrochemicals, and functional materials. Its synthesis has been a subject of intense study for over a century, leading to a diverse toolkit of reactions. This guide provides an in-depth comparative analysis of the most significant reaction mechanisms for quinoline synthesis, offering a critical evaluation of their strengths, weaknesses, and practical applications. We will delve into the mechanistic underpinnings of classical named reactions and explore the advancements offered by modern catalytic and energy-efficient methods.

The Classical Cornerstones: Enduring Syntheses of the Quinoline Core

The foundational methods for quinoline synthesis, developed in the late 19th century, remain relevant today for their simplicity and utility in accessing a range of quinoline derivatives. These reactions typically involve the acid-catalyzed cyclization of anilines with α,β-unsaturated carbonyl compounds or their precursors.

The Skraup Synthesis: A Powerful but Potentially Perilous Path

The Skraup synthesis is a robust one-pot reaction that constructs the quinoline ring from an aniline, glycerol, a dehydrating agent (typically sulfuric acid), and an oxidizing agent (often nitrobenzene).[1]

Mechanism Deep Dive: The reaction commences with the dehydration of glycerol by sulfuric acid to form the highly reactive α,β-unsaturated aldehyde, acrolein. The aniline then undergoes a Michael addition to the acrolein. Subsequent acid-catalyzed cyclization and dehydration form a 1,2-dihydroquinoline intermediate, which is then oxidized to the aromatic quinoline.[1]

Causality in Experimental Choices: The use of a strong acid like sulfuric acid is crucial not only for catalyzing the cyclization but also for the initial dehydration of glycerol. Nitrobenzene is a common choice for the oxidant as its reduction product, aniline, can re-enter the reaction, improving atom economy. However, the reaction is notoriously exothermic and can be violent.[1] For this reason, moderators such as ferrous sulfate are often added to control the reaction rate.[2]

The Friedländer Synthesis: Versatility and Milder Conditions

The Friedländer synthesis offers a more versatile and generally milder alternative to the Skraup reaction. It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group (e.g., another ketone or an ester).[1][3]

Mechanism Deep Dive: Two primary mechanistic pathways are proposed for the Friedländer synthesis. The first involves an initial aldol-type condensation between the reactants, followed by cyclization and dehydration. The second pathway begins with the formation of a Schiff base, which then undergoes an intramolecular aldol condensation and subsequent dehydration to yield the quinoline product.[1] The reaction can be catalyzed by either acids or bases.[3]

Causality in Experimental Choices: The choice of an acid or base catalyst can influence the reaction rate and, in some cases, the regioselectivity when unsymmetrical ketones are used.[3] The key advantage of the Friedländer synthesis is its broad substrate scope, which allows for the synthesis of a wide variety of substituted quinolines on both the benzene and pyridine rings.[1] The primary limitation is the accessibility of the required 2-aminoaryl aldehyde or ketone starting materials.[1]

The Combes Synthesis: A Route to 2,4-Disubstituted Quinolines

The Combes quinoline synthesis is a valuable method for preparing 2,4-disubstituted quinolines from the acid-catalyzed condensation of anilines with β-diketones.[4][5]

Mechanism Deep Dive: The reaction proceeds through the formation of an enamine intermediate from the aniline and β-diketone. This is followed by protonation of the remaining carbonyl group and an intramolecular electrophilic aromatic substitution (cyclization), which is the rate-determining step. Subsequent dehydration yields the final quinoline product.[4]

Regioselectivity: When unsymmetrical β-diketones are used, the regioselectivity of the cyclization is influenced by both steric and electronic factors. Bulky substituents on the diketone and electron-donating groups on the aniline can direct the cyclization to a specific position.[6]

The Doebner-von Miller Reaction: A Modification of the Skraup Synthesis

The Doebner-von Miller reaction is a modification of the Skraup synthesis that uses α,β-unsaturated aldehydes or ketones instead of generating acrolein in situ from glycerol.[7][8] This allows for the synthesis of a wider range of substituted quinolines.

Mechanism Deep Dive: The mechanism is thought to involve a Michael addition of the aniline to the α,β-unsaturated carbonyl compound, followed by cyclization and oxidation.[9] Some studies suggest a more complex fragmentation-recombination pathway, particularly with α,β-unsaturated ketones.[7]

The Conrad-Limpach-Knorr Synthesis: Accessing Hydroxyquinolines

The Conrad-Limpach-Knorr synthesis provides a route to 2-hydroxyquinolines (2-quinolones) and 4-hydroxyquinolines (4-quinolones) from the reaction of anilines with β-ketoesters.[8][10]

Mechanism and Regioselectivity: The regiochemical outcome is temperature-dependent. At lower temperatures (kinetic control), the aniline preferentially attacks the more reactive keto group, leading to a β-aminoacrylate that cyclizes to the 4-hydroxyquinoline (Conrad-Limpach product).[11][12] At higher temperatures (thermodynamic control), the aniline attacks the less reactive ester group, forming a β-ketoanilide that cyclizes to the 2-hydroxyquinoline (Knorr product).[12]

Comparative Analysis of Classical Quinoline Syntheses

Feature	Skraup Synthesis	Friedländer Synthesis	Combes Synthesis	Doebner-von Miller Reaction	Conrad-Limpach-Knorr Synthesis
Reactants	Aniline, glycerol, H₂SO₄, oxidizing agent[1]	2-Aminoaryl aldehyde/ketone, α-methylene carbonyl[1]	Aniline, β-diketone[4]	Aniline, α,β-unsaturated carbonyl[7]	Aniline, β-ketoester[10]
Reaction Conditions	Harsh: strongly acidic, high temperatures, highly exothermic[1]	Generally milder: acidic, basic, or neutral[1]	Acid-catalyzed, heating[4]	Acid-catalyzed, often with an oxidizing agent[7]	Temperature-dependent cyclization (can require high temperatures)[10]
Substrate Scope	Primarily for simple quinolines substituted on the benzene ring[1]	Broad scope, allows for diverse substitution on both rings[1]	Good for 2,4-disubstituted quinolines[4]	Broader than Skraup, allows for more varied substitution[7]	Specific for 2- or 4-hydroxyquinolines[10]
Advantages	One-pot reaction from simple starting materials[1]	High yields, milder conditions, greater versatility[1]	Direct route to 2,4-disubstituted products[4]	More versatile than Skraup[7]	Regioselective synthesis of hydroxyquinolines based on temperature[12]
Disadvantages	Harsh and hazardous conditions, often low to moderate yields[1]	Requires pre-synthesis of often less accessible starting materials[1]	Regioselectivity can be an issue with unsymmetrical diketones[6]	Can produce tar and polymeric byproducts[13]	Can require very high temperatures for cyclization[10]

Modern Methodologies: Enhancing Efficiency and Sustainability

In recent decades, significant efforts have been directed towards developing more efficient, selective, and environmentally friendly methods for quinoline synthesis. These modern approaches often employ transition-metal catalysis or alternative energy sources like microwave irradiation.[14][15]

Transition-Metal-Catalyzed Syntheses

Transition metals, particularly palladium and copper, have emerged as powerful catalysts for quinoline synthesis, enabling novel bond formations under milder conditions.[16][17][18] These reactions often proceed through different mechanistic pathways than the classical methods, such as C-H activation, domino reactions, and cross-coupling cascades.

Palladium-Catalyzed Approaches: Palladium catalysts have been successfully employed in the synthesis of quinolines from anilines and alkynes or allyl alcohols.[17][19][20] For instance, a palladium-catalyzed oxidative cyclization of o-vinylanilines and alkynes using molecular oxygen as the oxidant provides an efficient route to 2,3-disubstituted quinolines.[17]

Copper-Catalyzed Syntheses: Copper catalysts offer a more economical alternative to palladium and have been utilized in various quinoline syntheses.[16][18] One notable example is the copper-catalyzed domino reaction of enaminones with 2-halobenzaldehydes to produce a range of quinoline derivatives.[16]

Microwave-Assisted Synthesis: A Greener and Faster Approach

Microwave irradiation has emerged as a powerful tool in organic synthesis, offering significant advantages over conventional heating methods.[15][21] In the context of quinoline synthesis, microwave assistance can dramatically reduce reaction times, improve yields, and promote cleaner reactions.[21][22]

Application to Classical Reactions: The Friedländer synthesis, for example, can be significantly accelerated and performed under greener conditions using microwave irradiation, often in the absence of a solvent or in an environmentally benign solvent like acetic acid.[23][24] A reaction that might take several days under conventional heating can be completed in minutes with excellent yields using microwave assistance.[24]

Advantages of Microwave Synthesis:

• Rapid Heating: Microwaves directly heat the reaction mixture, leading to a rapid and uniform temperature increase.

• Shorter Reaction Times: The increased rate of reaction often leads to a dramatic reduction in reaction times.

• Improved Yields: By minimizing side reactions and decomposition of products, microwave synthesis can lead to higher isolated yields.

• Greener Chemistry: The efficiency of microwave heating and the potential for solvent-free reactions align well with the principles of green chemistry.[14][25]

Experimental Protocols

Representative Protocol for Skraup Synthesis of Quinoline

Adapted from Organic Syntheses, Coll. Vol. 1, p. 478 (1941).

Materials:

• Aniline (1.0 mole)

• Glycerol (2.6 moles)

• Nitrobenzene (0.5 mole)

• Concentrated Sulfuric Acid (100 mL)

• Ferrous sulfate heptahydrate (10 g)

Procedure:

• In a 2-L round-bottom flask equipped with a reflux condenser, cautiously mix the aniline, glycerol, nitrobenzene, and ferrous sulfate.

• Slowly and with cooling, add the concentrated sulfuric acid in portions.

• Heat the mixture gently in a fume hood. The reaction is highly exothermic and will begin to boil without external heating.[1]

• Once the initial vigorous reaction subsides, maintain the mixture at a gentle reflux for 3-4 hours.

• Allow the reaction mixture to cool and then dilute with water.

• Carefully neutralize the mixture with a concentrated solution of sodium hydroxide.

• Perform steam distillation to isolate the crude quinoline.

• Separate the quinoline layer, dry over anhydrous potassium carbonate, and purify by distillation.

Safety Note: The Skraup reaction is notoriously exothermic and can become violent.[1] This procedure should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions.

Representative Protocol for Microwave-Assisted Friedländer Synthesis

Adapted from a general procedure for microwave-assisted Friedländer synthesis.[24]

Materials:

• 2-Aminobenzophenone (1 mmol)

• Cyclic ketone (e.g., cyclohexanone, 1.2 mmol)

• Glacial acetic acid (as both solvent and catalyst)

Procedure:

• In a microwave-safe reaction vessel, combine the 2-aminobenzophenone and the cyclic ketone.

• Add glacial acetic acid to dissolve the reactants.

• Seal the vessel and place it in a scientific microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 160 °C) for a short duration (e.g., 5-10 minutes).[24]

• After the reaction is complete, allow the vessel to cool to room temperature.

• Pour the reaction mixture into water and neutralize with a suitable base (e.g., sodium bicarbonate).

• The product will often precipitate and can be collected by filtration.

• Further purification can be achieved by recrystallization or column chromatography.

Conclusion

The synthesis of the quinoline scaffold has evolved significantly from the classical, often harsh, methods of the 19th century to the more refined and sustainable approaches of the 21st century. While the Skraup, Friedländer, and other named reactions remain valuable tools, particularly for specific substitution patterns, modern methods employing transition-metal catalysis and microwave assistance offer significant advantages in terms of efficiency, selectivity, and environmental impact. The choice of synthetic route will ultimately depend on the desired substitution pattern of the target quinoline, the availability of starting materials, and the desired scale of the reaction. For the synthesis of highly functionalized and complex quinoline derivatives, modern catalytic and microwave-assisted methods often represent the most strategic and sustainable choice.

References

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• Palladium-Catalyzed Intermolecular Aerobic Annulation of o-Alkenylanilines and Alkynes for Quinoline Synthesis. Organic Chemistry Portal.
• Navigating the Skraup Quinoline Synthesis: A Technical Support Guide. Benchchem.
• Advances in polymer based Friedlander quinoline synthesis. PMC - PubMed Central - NIH.
• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Advances.
• Copper Catalyzed Sustainable Synthesis Of Quinolines. International Journal of Scientific & Technology Research.
• Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis.
• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PubMed Central.
• Synthesis of quinolines. Organic Chemistry Portal.
• Insights into Quinoline in Context of Conventional versus Green Synthesis. Current Organic Chemistry.
• Technical Support Center: Doebner-von Miller Quinoline Synthesis. Benchchem.
• Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis.
• Palladium-catalyzed synthesis of quinolines from allyl alcohols and anilines. SciSpace.
• Quinoline Synthesis: Conrad-Limpach-Knorr. Química Organica.org.
• Synthesis of Quinoline Derivatives via Cu-Catalyzed Cascade Annulation of Heterocumulenes, Alkynes, and Diaryliodonium Salts. Semantic Scholar.
• Application Notes and Protocols for Quinoline Synthesis via the Doebner-von Miller Reaction. Benchchem.
• One-Step Synthesis of Quinolines via Palladium-Catalyzed Cross-Coupling of Cyclopropanols with Unprotected ortho-Bromoanilines. Organic Chemistry Portal.
• Palladium-catalyzed synthesis of quinolines from allyl alcohols and anilines. RSC Advances.
• Doebner-Miller Reaction. SynArchive.
• Quinoline formation via a modified Combes reaction: Examination of kinetics, substituent effects, and mechanistic pathways.
• Synthesis of Quinolines: A Green Perspective.
• Conrad–Limpach synthesis. Wikipedia.
• Doebner–Miller reaction. Wikipedia.
• Microwave-assisted Friedländer Synthesis of Polysubstituted Quinolines Based on Poly(ethylene glycol)
• Green Synthesis of Quinoline Derivatives: Applic
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• Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. Organic & Biomolecular Chemistry.
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A Senior Application Scientist's Guide to the Validation of Analytical Methods for Quinoline Quantification

This guide provides a comprehensive comparison of analytical methodologies for the quantification of quinoline. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causality behind experimental choices. We will explore the validation of common analytical techniques, grounded in authoritative regulatory standards, and supported by comparative experimental data to ensure scientific integrity and trustworthiness in your applications.

The Imperative for Validated Quinoline Quantification

Quinoline, a heterocyclic aromatic organic compound, is a crucial structural motif in many pharmaceuticals and a key starting material in various chemical syntheses. However, it is also a known impurity, often process-related, and can be classified as a potential genotoxic impurity (PGI) due to its structural alerts. Consequently, its presence in active pharmaceutical ingredients (APIs) and finished drug products must be meticulously controlled and accurately quantified.

An analytical method is only as reliable as its validation. Method validation provides documented evidence that a procedure is suitable for its intended purpose.[1] This guide is built upon the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) "Validation of Analytical Procedures" and the United States Pharmacopeia (USP) General Chapter <1225> "Validation of Compendium Procedures," which represent the global standard for pharmaceutical analysis.[2][3][4][5][6]

The Validation Workflow: A Framework for Trust

Every validation protocol must be a self-validating system, confirming that the method's performance characteristics are adequate for the analytical problem at hand. The core parameters, as defined by ICH Q2(R1), form the foundation of this process.

Caption: A typical workflow for analytical method validation.

Comparative Analysis of Quinoline Quantification Techniques

The choice of an analytical technique depends entirely on the objective. Are you quantifying quinoline as a major component, or are you searching for it as a trace-level impurity? Here, we compare the three most common techniques.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Expertise & Experience: HPLC-UV is the workhorse of most quality control (QC) laboratories. Its strength lies in its robustness, cost-effectiveness, and excellent performance for quantifying analytes at concentrations typically found in assays and impurity profiles (e.g., 0.05% and above). For quinoline, which possesses a strong chromophore, UV detection is straightforward and sensitive enough for most routine applications. The separation is typically achieved on a reversed-phase C18 column.[7][8]

Trustworthiness: A well-validated HPLC-UV method provides highly reliable and reproducible results. Its validation parameters are well-understood and extensively documented in regulatory guidelines.

Gas Chromatography with Mass Spectrometry (GC-MS)

Expertise & Experience: When quinoline must be quantified at trace levels (parts-per-million, ppm), particularly in the context of genotoxic impurities, GC-MS is a superior choice.[9][10] The ICH M7 guideline for mutagenic impurities often requires control at the Threshold of Toxicological Concern (TTC), which can translate to low ppm levels in the API.[9] GC is well-suited for the analysis of volatile and semi-volatile compounds like quinoline.[10] Coupling it with a mass spectrometer provides exceptional specificity (by monitoring characteristic fragment ions) and sensitivity, making it ideal for detecting trace contaminants in complex matrices.[11]

Trustworthiness: The specificity of MS detection minimizes the risk of interference from matrix components or other impurities, leading to a high degree of confidence in the results, which is critical when dealing with safety-related limits.

UV-Vis Spectrophotometry

Expertise & Experience: This technique is the simplest and most rapid method for quinoline quantification.[12] It relies on measuring the absorbance of a solution containing quinoline at a specific wavelength. However, its utility is limited by a significant lack of specificity. The method is only suitable for samples where quinoline is the primary absorbing species and the sample matrix is very clean and simple. Any other substance that absorbs at the same wavelength will interfere, leading to inaccurate results.

Trustworthiness: While the instrument itself is reliable, the method's vulnerability to interference makes it unsuitable for regulatory submissions or complex samples. Its validation would likely fail specificity tests if other aromatic compounds are present. A study has shown its use in biodegradation processes where interferences could be minimized.[12]

Head-to-Head: Performance Data Comparison

The following table summarizes typical validation performance characteristics for the three methods. The data presented are synthesized from published literature to provide a realistic comparison.[7][9][12][13]

Validation Parameter	HPLC-UV	GC-MS	UV-Vis Spectrophotometry	Authoritative Guideline (ICH Q2(R1))
Specificity	High (Separates from related substances)	Very High (Mass-selective detection)	Low (Prone to spectral interference)	The ability to assess the analyte unequivocally in the presence of components which may be expected to be present.
Linearity (R²)	> 0.999	> 0.998	> 0.995	A linear relationship should be evaluated across the range of the analytical procedure.
Range	1 - 200 µg/mL	0.05 - 10 µg/mL (0.5 - 100 ppm)	5 - 50 µg/mL	The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy and linearity.
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%	90.0 - 110.0%	The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.
Precision (% RSD)	< 2.0%	< 10.0%	< 5.0%	The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.
LOD (Limit of Detection)	~0.3 µg/mL	~0.015 µg/mL (~0.15 ppm)	~1.5 µg/mL	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
LOQ (Limit of Quantitation)	~1.0 µg/mL	~0.05 µg/mL (~0.5 ppm)	~5.0 µg/mL	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Typical Application	API Assay, Impurity Profiling (>0.05%)	Genotoxic Impurity Analysis, Trace Analysis	Simple, high-concentration solutions with no interfering substances.	N/A

Experimental Protocol: Validation of Linearity for Quinoline by HPLC-UV

This protocol outlines the steps to validate the linearity of an HPLC-UV method, a cornerstone of any quantitative procedure.

Objective: To demonstrate a linear relationship between the detector response (peak area) and the concentration of quinoline over a specified range.

Materials:

• Quinoline reference standard (purity > 99.5%)

• HPLC-grade acetonitrile and water

• HPLC-grade phosphoric acid (or other suitable buffer component)

• Calibrated analytical balance and volumetric flasks/pipettes

Chromatographic Conditions (Example):

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile:Water (50:50 v/v) with 0.1% Phosphoric Acid

• Flow Rate: 1.0 mL/min

• Detection: UV at 278 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

Procedure:

• Prepare Stock Solution (1000 µg/mL): Accurately weigh 50 mg of quinoline reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Prepare Calibration Standards: Perform serial dilutions from the stock solution to prepare at least five calibration standards. For a range of 1-200 µg/mL, suitable concentrations would be 1, 10, 50, 100, and 200 µg/mL.

  • Causality: Using a minimum of five concentration levels is an ICH recommendation to ensure the reliability of the statistical analysis (e.g., regression analysis).[3]

• System Suitability: Before analysis, inject the mid-point standard (50 µg/mL) six times. The relative standard deviation (%RSD) of the peak areas should be ≤ 2.0%. This confirms the readiness of the chromatographic system.

• Inject Standards: Inject each calibration standard in triplicate, from the lowest concentration to the highest.

• Data Analysis:

  • Plot a graph of the mean peak area (y-axis) versus the concentration (x-axis).

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

• Acceptance Criteria:

  • The coefficient of determination (R²) must be ≥ 0.999.

  • The y-intercept should be insignificant compared to the response of the lowest standard.

  • A visual inspection of the plot should confirm a linear relationship.

Decision Guide: Selecting the Right Method

The choice of method is a critical decision driven by the analytical requirements. The following decision tree illustrates the logical process based on the intended purpose of the analysis.

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Benchmarking Anlotinib, a Novel Quinoline Derivative, Against the Established Anthracycline Doxorubicin in Oncology

A Senior Application Scientist's Guide to Comparative Preclinical Evaluation

In the dynamic landscape of oncology drug discovery, the quinoline scaffold has emerged as a privileged structure, yielding a multitude of derivatives with potent and diverse anticancer activities.[1] This guide provides an in-depth, technical comparison of a next-generation quinoline derivative, Anlotinib, against the long-standing chemotherapeutic agent, Doxorubicin. This document is intended for researchers, scientists, and drug development professionals, offering a framework for the preclinical benchmarking of novel therapeutic candidates. We will delve into the mechanistic rationale behind experimental choices, provide detailed, self-validating protocols for key assays, and present comparative data to inform further research and development.

Introduction: The Rationale for New Anticancer Agents

The clinical utility of established chemotherapeutic agents like Doxorubicin, while significant, is often hampered by issues of toxicity and the development of drug resistance. Doxorubicin, an anthracycline antibiotic, exerts its cytotoxic effects primarily through DNA intercalation and inhibition of topoisomerase II, leading to DNA damage and apoptosis. However, its cardiotoxicity is a major dose-limiting factor.

Novel quinoline derivatives, such as Anlotinib, represent a shift towards more targeted therapeutic strategies. Anlotinib is a multi-target tyrosine kinase inhibitor (TKI) that predominantly targets vascular endothelial growth factor receptor (VEGFR), fibroblast growth factor receptor (FGFR), and platelet-derived growth factor receptor (PDGFR), thereby inhibiting tumor angiogenesis and proliferation.[2] Furthermore, evidence suggests its involvement in modulating the PI3K/Akt/mTOR and Pim-1 kinase signaling pathways, which are crucial for cell survival and proliferation.[3][4] This multi-targeted approach holds the promise of improved efficacy and a potentially more manageable side-effect profile compared to traditional cytotoxic agents.

This guide will provide a head-to-head comparison of Anlotinib and Doxorubicin, focusing on their in vitro cytotoxicity, apoptotic induction, and inhibitory effects on key signaling pathways.

Comparative In Vitro Cytotoxicity

A fundamental first step in benchmarking a new anticancer agent is to determine its cytotoxic potency across a panel of relevant cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's effectiveness in inhibiting biological or biochemical functions.

The Choice of Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a robust and widely used colorimetric method to assess cell viability.[5] Its principle lies in the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of metabolically active cells into a purple formazan product.[6] The amount of formazan produced is directly proportional to the number of viable cells, allowing for a quantitative assessment of a drug's cytotoxic effect.[5] This assay is chosen for its reliability, high-throughput compatibility, and its ability to provide a quantitative measure of cell viability.[6]

Experimental Protocol: MTT Assay

Objective: To determine and compare the IC50 values of Anlotinib and Doxorubicin in selected cancer cell lines.

Materials:

• Cancer cell lines (e.g., SKOV-3 ovarian cancer, NCI-H1975 non-small cell lung cancer)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• Anlotinib and Doxorubicin stock solutions (in DMSO)

• MTT solution (5 mg/mL in PBS)[5]

• Solubilization solution (e.g., DMSO or a solution of 0.2% NP-40 and 8 mM HCl in isopropanol)[5]

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells and perform a viable cell count (e.g., using Trypan Blue exclusion).

  • Seed the cells into 96-well plates at a predetermined optimal density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) in 100 µL of complete medium.

  • Incubate the plates overnight at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[7]

• Drug Treatment:

  • Prepare serial dilutions of Anlotinib and Doxorubicin in complete culture medium from the stock solutions. A typical concentration range would span several orders of magnitude (e.g., 0.01 µM to 100 µM).

  • Carefully remove the medium from the wells and add 100 µL of the drug dilutions to the respective wells. Include vehicle-only (DMSO) controls.

  • Incubate the plates for a defined period, typically 48 or 72 hours, at 37°C and 5% CO₂.[8]

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plates for an additional 4 hours at 37°C, protected from light.[6]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the purple formazan crystals.[9]

  • Gently agitate the plates on an orbital shaker for 15 minutes to ensure complete solubilization.[6]

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[6][9]

  • Calculate the percentage of cell viability for each drug concentration relative to the vehicle-treated control cells.

  • Plot the percentage of cell viability against the logarithm of the drug concentration and determine the IC50 value using non-linear regression analysis.

Comparative Cytotoxicity Data

Compound	Cell Line	IC50 (µM)	Reference
Anlotinib	SKOV-3 (Ovarian Cancer)	~5-10 (at 48h)	[8]
Sunitinib (TKI comparator)	SKOV-3 (Ovarian Cancer)	~10-20 (at 48h)	[8]
Anlotinib	NCI-H1975 (NSCLC)	~8.06	[1]
Anlotinib	PC-9 (NSCLC)	~15.73	[1]
Anlotinib	Nalm6 (B-ALL)	3.224 (24h), 2.468 (48h)	[10]
Anlotinib	SupB15 (B-ALL)	3.803 (24h), 2.459 (48h)	[10]
Doxorubicin	Various Cell Lines	Varies significantly by cell line	[11]

Interpretation of Results: The IC50 values provide a direct comparison of the cytotoxic potency of Anlotinib and Doxorubicin. A lower IC50 value indicates greater potency. It is crucial to test the compounds in a panel of cell lines representing different tumor types to assess the spectrum of activity. For instance, Anlotinib has shown potent activity against various solid tumors, including non-small cell lung cancer and ovarian cancer.[1][8]

Assessment of Apoptotic Induction

A key mechanism of action for many anticancer drugs is the induction of apoptosis, or programmed cell death. Evaluating the extent and timing of apoptosis provides critical insights into a compound's therapeutic potential.

The Rationale for Annexin V/Propidium Iodide (PI) Staining

The Annexin V/PI assay is a widely accepted flow cytometry-based method for detecting and differentiating between early apoptotic, late apoptotic, and necrotic cells.[12] The principle of this assay is based on two key cellular changes during apoptosis:

• Phosphatidylserine (PS) Translocation: In healthy cells, PS is located on the inner leaflet of the plasma membrane. During early apoptosis, PS translocates to the outer leaflet. Annexin V is a protein with a high affinity for PS and, when conjugated to a fluorochrome (e.g., FITC), can be used to identify early apoptotic cells.[13]

• Loss of Membrane Integrity: As apoptosis progresses to later stages, the cell membrane loses its integrity, becoming permeable to small molecules. Propidium Iodide (PI) is a fluorescent intercalating agent that can enter cells with compromised membranes and stain the DNA.[12]

By using both Annexin V and PI, we can distinguish between:

• Viable cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Necrotic cells: Annexin V-negative and PI-positive.

Experimental Protocol: Annexin V/PI Apoptosis Assay

Objective: To quantify and compare the induction of apoptosis by Anlotinib and Doxorubicin.

Materials:

• Cancer cell lines

• Anlotinib and Doxorubicin

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)[13]

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat the cells with Anlotinib and Doxorubicin at their respective IC50 concentrations for various time points (e.g., 24, 48 hours). Include a vehicle-treated control.

• Cell Harvesting and Washing:

  • After treatment, collect both the adherent and floating cells.

  • Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 1 µL of the 100 µg/mL PI working solution to each tube.[14]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[15]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.[14]

  • Analyze the samples on a flow cytometer as soon as possible.

  • Use unstained and single-stained controls to set up compensation and gates.

  • Acquire data for at least 10,000 events per sample.

Data Analysis: The flow cytometry data is typically displayed as a dot plot with Annexin V fluorescence on the x-axis and PI fluorescence on the y-axis. The percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic) is then quantified.

Visualizing the Experimental Workflow

Caption: Workflow for Apoptosis Detection using Annexin V/PI Staining.

Mechanistic Insights: Kinase Inhibition Profiling

To understand the molecular mechanisms underlying the anticancer activity of Anlotinib, it is essential to investigate its effects on key signaling pathways known to be dysregulated in cancer.

Targeting the PI3K/Akt/mTOR and Pim-1 Kinase Pathways

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, survival, and metabolism. Its aberrant activation is a common feature in many cancers.[9] Anlotinib has been shown to suppress the phosphorylation of key components in this pathway, thereby inhibiting its activity.[4]

Pim-1 kinase , a serine/threonine kinase, is another important proto-oncogene involved in cell cycle progression and apoptosis inhibition. Overexpression of Pim-1 is associated with various malignancies.

Benchmarking Anlotinib's inhibitory activity against these kinases provides a deeper understanding of its mechanism of action and potential for targeted therapy.

Visualizing the Signaling Pathways

Caption: Anlotinib's Inhibition of Pro-survival Signaling Pathways.

Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

Objective: To quantify the inhibitory activity of Anlotinib on Pim-1 kinase and key kinases in the PI3K/Akt/mTOR pathway.

The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction.[16] The amount of ADP is directly proportional to the kinase activity. This assay is highly sensitive, has a broad dynamic range, and is suitable for high-throughput screening.[17]

Materials:

• Recombinant human kinases (e.g., Pim-1, PI3K, Akt, mTOR)

• Specific kinase substrates (e.g., S6K substrate for Pim-1)[17]

• ADP-Glo™ Kinase Assay Kit (Promega)[16]

• Anlotinib

• ATP

• Kinase reaction buffer

• White, opaque 96-well or 384-well plates

Procedure:

• Kinase Reaction:

  • Prepare serial dilutions of Anlotinib in the appropriate buffer.

  • In a white-walled plate, add the kinase, its specific substrate, and the Anlotinib dilution (or vehicle control).

  • Initiate the kinase reaction by adding ATP. The final reaction volume is typically small (e.g., 5-25 µL).

  • Incubate the reaction at 30°C for a specified time (e.g., 60 minutes).[18]

• ADP Detection:

  • Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[18]

  • Add Kinase Detection Reagent to convert the ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30-60 minutes at room temperature.[18]

• Luminescence Measurement and Data Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percentage of kinase inhibition for each Anlotinib concentration relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the Anlotinib concentration.

Conclusion and Future Directions

This guide provides a comprehensive framework for the preclinical benchmarking of novel quinoline derivatives, using Anlotinib as a case study against the established chemotherapeutic, Doxorubicin. The provided protocols for assessing cytotoxicity, apoptosis, and kinase inhibition offer a robust starting point for researchers in the field.

The data suggests that Anlotinib exhibits potent anticancer activity through a multi-targeted mechanism, including the inhibition of key signaling pathways crucial for tumor growth and survival. A direct comparison of IC50 values in specific cell lines will provide a clearer picture of its potency relative to Doxorubicin.

Future studies should expand the panel of cancer cell lines to include those with known resistance mechanisms to Doxorubicin to evaluate Anlotinib's potential in overcoming chemoresistance. In vivo studies in xenograft models are the logical next step to assess the therapeutic efficacy, pharmacokinetics, and safety profile of promising quinoline derivatives. By employing a systematic and mechanistically driven approach to preclinical evaluation, the field can continue to advance the development of more effective and less toxic anticancer therapies.

References

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• BPS Bioscience. (n.d.). PIM1, Active. Retrieved from [Link]

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• PubMed. (n.d.). Anlotinib Inhibiting Mantle Cell Lymphoma Proliferation and Inducing Apoptosis through PI3K/AKT/mTOR Pathway. Retrieved from [Link]

• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [Link]

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• NCBI Bookshelf. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

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Safety & Regulatory Compliance

Definitive Guide to the Proper Disposal of Ethyl 4,8-dichloroquinoline-3-carboxylate

As researchers and drug development professionals, our work with novel chemical entities like Ethyl 4,8-dichloroquinoline-3-carboxylate demands the highest standards of safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of this compound, grounded in established safety principles and regulatory compliance. The procedures outlined here are designed to ensure the safety of laboratory personnel and the protection of our environment.

Hazard Identification and Risk Assessment: The "Why" Behind the Procedure

Ethyl 4,8-dichloroquinoline-3-carboxylate is a halogenated heterocyclic compound. Its structure, containing two chlorine atoms on a quinoline core, dictates its chemical reactivity and dictates the necessary disposal pathway. While a specific, comprehensive safety data sheet (SDS) for this exact molecule is not universally available, data from closely related analogs like Ethyl 4-chloroquinoline-3-carboxylate and the parent quinoline structure provide a strong basis for risk assessment.[1][2][3]

The primary hazards associated with this class of compounds necessitate careful handling and disposal to prevent adverse health and environmental effects.[4]

Hazard Classification	Potential Effect	Rationale & Necessary Precautions
Halogenated Organic Compound	Environmental Persistence & Toxicity	Chlorinated organic compounds can be toxic and non-biodegradable, posing a risk to aquatic ecosystems if released.[5] Disposal must ensure complete molecular destruction.
Skin & Eye Irritant	Causes skin irritation and serious eye irritation.[3][6]	Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[7]
Acute Toxicity (by analogy)	Harmful if swallowed, in contact with skin, or inhaled.[1][8]	Avoid creating dust or aerosols. Handle in a well-ventilated area or a chemical fume hood.[2][9]

The Core Disposal Principle: Segregation and High-Temperature Incineration

Due to its classification as a halogenated organic compound, Ethyl 4,8-dichloroquinoline-3-carboxylate must not be disposed of down the drain or in regular solid waste.[10] The carbon-chlorine bonds require specific conditions for complete and safe destruction.

The universally accepted and regulatory-compliant method for disposing of halogenated organic waste is high-temperature incineration in a licensed hazardous waste facility.[5][10][11] This process ensures the complete breakdown of the molecule into simpler, less harmful components. The high temperatures, typically above 800°C, are necessary to break the stable C-Cl bonds.[12] Crucially, these incinerators are equipped with flue gas scrubbers to neutralize the hydrogen chloride (HCl) gas that is formed during combustion, preventing its release into the atmosphere as acid rain.[10][12]

Step-by-Step Disposal Protocol for Ethyl 4,8-dichloroquinoline-3-carboxylate

This protocol covers the disposal of the pure compound, contaminated labware, and solutions.

Step 1: Waste Segregation

Proper segregation is the most critical step in a laboratory waste management program.

• Designate a specific waste container exclusively for "Halogenated Organic Waste."[13][14]

• NEVER mix halogenated waste with non-halogenated organic solvents. Doing so contaminates the entire volume, making it unsuitable for solvent recovery and significantly increasing disposal costs.[14]

• Solid waste (e.g., contaminated filter paper, weighing boats, gloves) should be collected separately from liquid waste.

Step 2: Containerization

• Select an appropriate container. Use a high-density polyethylene (HDPE) or other chemically resistant container that can be securely sealed.[15] For solids, a sealable plastic bag or a wide-mouth solid waste container is appropriate.

• Ensure the container is clean and dry before adding waste.

• Do not overfill. Fill containers to no more than 90% of their capacity to allow for expansion and prevent spills.[15]

• Keep containers closed at all times, except when adding waste. This prevents the release of vapors and protects the lab environment.[15][16]

Step 3: Labeling

Accurate labeling is a legal requirement and essential for safety.

• Attach a "Hazardous Waste" label to the container as soon as the first drop of waste is added.

• Clearly write the full chemical name: "Ethyl 4,8-dichloroquinoline-3-carboxylate" and any other components in the waste stream.

• Indicate the approximate concentrations or volumes of each component.

• Mark all relevant hazard characteristics (e.g., "Toxic," "Irritant").

Step 4: Accumulation and Storage

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

• The SAA should be under the control of the laboratory personnel, away from drains, and in a location where it will not be knocked over.

• Ensure incompatible waste streams are not stored together.

Step 5: Arranging for Final Disposal

• Once the container is full, or if the project is complete, arrange for pickup through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Follow your institution's specific procedures for requesting a waste pickup.

Emergency Procedures: Spill and Decontamination

Accidents happen. A clear, pre-defined spill response plan is essential.

Step 1: Control, Contain, and Alert

• Alert personnel in the immediate area and evacuate if necessary.[17]

• If the spill is large or involves highly volatile substances, call your institution's emergency number.[18]

• Don appropriate PPE , including gloves, goggles, and a lab coat. A respirator may be necessary if significant dust is generated.[7][19]

• Control the spread of the material. For solids, prevent them from becoming airborne. For liquids, create a dike around the spill using an inert absorbent material like vermiculite or sand.[19][20] Do not use combustible materials like paper towels to absorb the bulk of the spill.[19]

Step 2: Cleanup

• For solid spills: Carefully sweep or scoop the material into a designated hazardous waste container. Avoid creating dust.[2]

• For liquid spills: Once contained, apply inert absorbent material, working from the outside in, until all the liquid is absorbed.[18][19]

• Collect all cleanup residues (absorbent material, contaminated gloves, etc.) and place them in a properly labeled hazardous waste container.[17]

Step 3: Decontamination

• Decontaminate the spill area. Use a cloth or sponge with soap and water to wipe down the surface where the spill occurred.[17]

• Place all decontamination materials into the same hazardous waste container.

• Wash hands thoroughly after the cleanup is complete.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for managing waste streams containing Ethyl 4,8-dichloroquinoline-3-carboxylate.

Caption: Decision workflow for proper disposal of Ethyl 4,8-dichloroquinoline-3-carboxylate waste.

References

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• PubChem. (n.d.). Ethyl 4,8-dichloroquinoline-3-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2019). Safety Data Sheet: quinoline.
• Fisher Scientific. (2025). Safety Data Sheet: Ethyl 4-chloroquinoline-3-carboxylate.
• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
• Techno PharmChem. (n.d.). QUINOLINE FOR SYNTHESIS MATERIAL SAFETY DATA SHEET.
• Echemi. (n.d.). 3-Quinolinecarboxylic acid, 4,8-dichloro-, ethyl ester Safety Data Sheets.
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A Researcher's Guide to Personal Protective Equipment for Handling Ethyl 4,8-dichloroquinoline-3-carboxylate

As a Senior Application Scientist, my primary objective is to empower your research by ensuring the highest standards of safety and operational excellence. This guide moves beyond a simple checklist, offering a comprehensive, risk-based strategy for handling Ethyl 4,8-dichloroquinoline-3-carboxylate (CAS: 56824-91-0). The protocols outlined here are designed to be a self-validating system, protecting both the researcher and the integrity of the experiment.

Hazard Assessment: Understanding the Compound

Ethyl 4,8-dichloroquinoline-3-carboxylate is a substituted quinoline derivative.[1] While comprehensive toxicological data for this specific molecule is not widely available, the known hazards of structurally similar chlorinated quinolines provide a strong basis for a rigorous safety protocol.[2][3] The primary hazards are associated with direct contact and inhalation of dust particles.

Based on data for analogous compounds, the anticipated GHS hazard classifications are as follows:

Hazard Class	Category	Hazard Statement	Source
Skin Corrosion/Irritation	Category 2	Causes skin irritation	[4][5]
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation	[4][5]
Specific target organ toxicity — single exposure	Category 3	May cause respiratory irritation	[4][6]

Given the presence of two chlorine atoms on the quinoline ring, a conservative approach that assumes these hazards is scientifically prudent. The crystalline or powder form of this solid necessitates stringent controls to prevent dust generation and aerosolization.[7]

Core Directive: Mandatory Personal Protective Equipment (PPE)

The selection of PPE is not merely a procedural step but a critical control measure dictated by the compound's chemical properties and physical form. The following PPE is mandatory for all personnel handling Ethyl 4,8-dichloroquinoline-3-carboxylate.

Direct contact with the eyes can cause serious irritation. Therefore, robust eye protection is non-negotiable.

• Minimum Requirement: ANSI Z87.1-compliant chemical splash goggles must be worn at all times in the laboratory where this chemical is handled.[8] Standard safety glasses with side shields do not provide an adequate seal against fine dust or splashes.[9]

• Recommended for High-Risk Operations: When handling larger quantities (>10g) or when there is a significant risk of splashing (e.g., preparing solutions), a full-face shield should be worn in addition to chemical splash goggles. This provides a secondary barrier for the entire face.[10]

This compound is a known skin irritant. The goal is to create a complete barrier to prevent any skin contact.

• Gloves: Use chemical-resistant gloves. Nitrile gloves (minimum 14 mils thickness) are a suitable choice.[11] Always inspect gloves for tears or punctures before use.[4] Employ the proper glove removal technique to avoid contaminating your skin.[4] For prolonged work, consider double-gloving.

• Laboratory Coat: A clean, long-sleeved laboratory coat is required to protect street clothing and skin. Ensure the coat is fully buttoned.

• Additional Protection: For weighing large quantities or tasks with a high potential for dust generation, consider using disposable sleeve covers to protect the forearms.[9]

• Footwear: Closed-toe shoes made of a non-porous material are mandatory.[12] Sandals, perforated shoes, or cloth sneakers offer inadequate protection from spills.[13]

The primary inhalation risk is from airborne dust particles, which may cause respiratory irritation.[4][6] Engineering controls are the first line of defense.

• Primary Control: All handling of solid Ethyl 4,8-dichloroquinoline-3-carboxylate that could generate dust (e.g., weighing, transferring) must be performed inside a certified chemical fume hood.[14]

• Secondary Control: If a fume hood is not available or if procedures have a high potential for dust generation even within a hood, a NIOSH-approved respirator is required. An N95 particulate respirator is the minimum acceptable standard.[9] Personnel must be properly fit-tested and trained in the use of any required respiratory protection.

Operational and Disposal Plans

A safe experiment begins before the vial is opened and ends after the waste is properly discarded.

• Preparation: Designate a specific work area, preferably within a chemical fume hood.[14] Ensure an eyewash station and safety shower are accessible and unobstructed.[5]

• PPE Inspection & Donning: Before handling the chemical, inspect all PPE for damage. Don your lab coat, followed by safety goggles, and finally, gloves.

• Chemical Handling: Perform all manipulations within the fume hood. When weighing, use a draft shield to minimize air currents and dust dispersal. Handle the solid gently with a spatula to avoid creating airborne particles.

• Post-Handling: Securely close the primary container. Decontaminate the spatula and work surface with an appropriate solvent (e.g., 70% ethanol) and wipe clean.

• Doffing PPE: Remove PPE in the correct order to prevent cross-contamination: gloves first, followed by the lab coat, and finally goggles. Wash hands thoroughly with soap and water immediately after removing gloves.[8]

Caption: Safe handling workflow from preparation to disposal.

• Spill Response: In case of a spill, evacuate non-essential personnel. Wearing the full PPE described above (including respiratory protection if necessary), gently cover the spill with an absorbent material to prevent dust from becoming airborne. Carefully sweep the material into a designated, labeled hazardous waste container.[15] Do not use water to clean up the spill as mobility in soil and water is unknown.[2]

• Disposal: All waste, including the chemical residue, contaminated PPE (gloves, wipes), and spill cleanup material, must be disposed of as hazardous chemical waste. Do not discharge to sewer systems.[2] All disposal must be conducted through a licensed waste disposal company in accordance with local and national regulations.[2]

This comprehensive approach ensures that you are equipped not just with the right gear, but with the knowledge and procedures to maintain the safest possible research environment.

References

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• MATERIAL SAFETY DATA SHEETS 4,7-DICHLOROQUINOLINE. Cleanchem Laboratories. Available from: [Link]

• Photocatalytic Hydroxyalkylation of Heteroarenes with Aldehydes. (2026, January 5). American Chemical Society. Available from: [Link]

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• Topic 1: Safety in the Organic Chemistry Laboratory. CSUB. Available from: [Link]

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• Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. Oregon Occupational Safety and Health. Available from: [Link]

• Working with Chemicals - Prudent Practices in the Laboratory. NCBI Bookshelf - NIH. Available from: [Link]

• Personal Equipment for Use in Handling Hazardous Drugs. Pharmacy Purchasing & Products Magazine. Available from: [Link]

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